5-Carboxycytidine

Core Science & Biosynthesis

The Biological Significance of 5-Carboxycytidine: A Keystone in Epigenetic Regulation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

5-Carboxycytidine (5caC) is a pivotal, yet transient, modified DNA base with profound implications for epigenetic regulation. As the final oxidation product of 5-methylcytosine (B146107) (5mC) catalyzed by the Ten-eleven translocation (TET) family of dioxygenases, 5caC stands at the crossroads of active DNA demethylation. Its recognition and excision by Thymine-DNA Glycosylase (TDG) trigger the base excision repair (BER) pathway, leading to the restoration of an unmodified cytosine and thereby completing the demethylation cycle. This intricate process is fundamental to gene regulation, cellular differentiation, embryonic development, and somatic cell reprogramming. Dysregulation of the TET-TDG pathway and aberrant 5caC levels have been implicated in various diseases, including cancer. This technical guide provides a comprehensive overview of the biological significance of 5caC, detailing its role in molecular pathways, summarizing quantitative data, and presenting key experimental methodologies for its study.

Introduction to 5-Carboxycytidine

5-Carboxycytidine is a modified nucleoside, structurally similar to cytidine (B196190) but with a carboxyl group attached to the 5th position of the pyrimidine (B1678525) ring. In the context of DNA, it is referred to as 5-carboxy-2'-deoxycytidine. It is a key intermediate in the active DNA demethylation pathway in mammals and other organisms.[1][2] Unlike the relatively stable epigenetic mark 5-methylcytosine (5mC), 5caC is generally considered a transient modification that is rapidly processed in the cell.[3] Its presence, even at low levels, signals a dynamic state of epigenetic flux and is crucial for the precise control of gene expression.

The Central Role of 5caC in Active DNA Demethylation

The primary biological significance of 5caC lies in its role as a central intermediate in the active removal of DNA methylation. This process is a multi-step enzymatic cascade:

• Oxidation by TET Enzymes: The Ten-eleven translocation (TET) family of Fe(II)- and α-ketoglutarate-dependent dioxygenases (TET1, TET2, and TET3) catalyze the iterative oxidation of 5mC.[4][5] This process proceeds from 5mC to 5-hydroxymethylcytosine (B124674) (5hmC), then to 5-formylcytosine (B1664653) (5fC), and finally to 5-carboxycytosine (5caC).[6][7]

• Recognition and Excision by TDG: 5caC is specifically recognized and excised by the enzyme Thymine-DNA Glycosylase (TDG).[8][9] TDG cleaves the N-glycosidic bond between the 5caC base and the deoxyribose sugar, creating an apurinic/apyrimidinic (AP) site.[8][10] TDG has a much higher affinity and excision activity for 5caC compared to 5fC and does not act on 5mC or 5hmC.[11]

• Base Excision Repair (BER): The resulting AP site is then processed by the base excision repair (BER) machinery. This involves the action of AP endonuclease (APE1), DNA polymerase β (POLβ), and DNA ligase (LIG3), which collectively insert an unmodified cytosine and restore the integrity of the DNA strand.[12]

This TET-TDG-BER pathway represents the primary mechanism for active DNA demethylation in mammals and is essential for processes requiring large-scale epigenetic reprogramming, such as embryogenesis and the generation of induced pluripotent stem cells (iPSCs).[13] There is also emerging evidence for a potential direct decarboxylation pathway that would convert 5caC back to cytosine, though the enzymatic machinery for this process in mammals remains to be fully elucidated.[1][2]

Signaling Pathway: TET-Mediated Active DNA Demethylation

Figure 1. The canonical pathway of active DNA demethylation involving 5caC.

Gene Regulation and Functional Consequences of 5caC

Beyond its role as a demethylation intermediate, the presence of 5caC itself can have direct functional consequences on gene expression:

• Modulation of Transcription Factor Binding: The carboxyl group of 5caC can sterically hinder the binding of transcription factors to their cognate DNA sequences. For instance, the presence of 5caC within a cAMP response element (CRE) has been shown to impair the binding of the CREB transcription factor.[12] In contrast, some proteins may preferentially bind to 5caC-containing DNA. For example, 5caC has been shown to strengthen the binding of the insulator protein CTCF to some of its binding sites.[14]

• Transcriptional Repression: Studies have indicated that promoters containing 5fC or 5caC can lead to a progressive loss of gene activity, suggesting these modifications can act as signals for transcriptional repression.[12] This repression is often dependent on the activity of TDG, linking the presence of the mark to the initiation of its removal and subsequent chromatin remodeling.[12]

Quantitative Levels of 5-Carboxycytidine

5caC is a low-abundance modification, reflecting its transient nature. Its steady-state levels are generally much lower than those of 5mC and 5hmC. Depletion of TDG leads to a significant accumulation of 5caC, highlighting the efficiency of its removal.[9]

Cell/Tissue Type	Condition	5caC Level (per 106 nucleosides)	Reference
Mouse Embryonic Stem Cells (mESCs)	Wild-type	Not readily detectable	[3]
Mouse Embryonic Stem Cells (mESCs)	TDG depleted	Readily detectable	[9]
Arabidopsis thaliana (leaves)	Wild-type	~0.78	[15]

Note: Quantitative data for 5caC is often at the limit of detection for many techniques, and levels can vary significantly based on cell type, developmental stage, and disease state. The values presented are illustrative.

5caC in Development and Disease

The precise regulation of DNA demethylation via 5caC is critical for normal development and is often dysregulated in disease.

• Embryonic Development: Active demethylation is essential for erasing and resetting epigenetic marks during early embryonic development and the formation of primordial germ cells. The TET-TDG pathway, and thus the generation of 5caC, is integral to this process.[13]

• Somatic Cell Reprogramming: The conversion of somatic cells into iPSCs requires extensive epigenetic reprogramming. Studies have shown that TET enzymes capable of oxidizing 5mC to 5fC/5caC are necessary to rescue the reprogramming potential of TET-deficient cells, underscoring the importance of the complete oxidation cascade.[13]

• Cancer: TET enzymes are frequently mutated or downregulated in various cancers, leading to global changes in DNA methylation and hydroxymethylation patterns. While the direct role of 5caC in cancer is still being elucidated, its position as a key intermediate in the TET pathway suggests that alterations in its processing could contribute to tumorigenesis.

Experimental Methodologies for Studying 5-Carboxycytidine

A variety of techniques have been developed to detect and quantify 5caC, each with its own advantages and limitations.

Sequencing-Based Methods

TET-Assisted Bisulfite Sequencing (TAB-seq): This method allows for the single-base resolution mapping of 5hmC. While not directly sequencing 5caC, it relies on the conversion of 5mC to 5caC.

• Principle:

  • 5hmC is protected from TET oxidation by glucosylation using β-glucosyltransferase (βGT).

  • Unprotected 5mC is oxidized to 5caC by recombinant TET enzyme.

  • Subsequent bisulfite treatment converts cytosine and 5caC to uracil (B121893) (read as thymine (B56734) after PCR), while the protected 5hmC is read as cytosine.

Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq): A method specifically designed for the detection of 5caC.[16]

• Principle:

  • 5caC is chemically modified, making it resistant to bisulfite conversion.

  • Standard bisulfite treatment converts C, 5mC, and 5hmC to uracil.

  • The modified 5caC remains as cytosine, allowing for its identification at single-base resolution.

Experimental Workflow: TET-Assisted Bisulfite Sequencing (TAB-seq)

Figure 2. Workflow for TET-Assisted Bisulfite Sequencing (TAB-seq).

Affinity-Based Methods

Affinity Purification coupled with Mass Spectrometry (AP-MS): This approach can be used to identify proteins that specifically bind to 5caC-containing DNA.

• Principle:

  • Synthesize biotinylated DNA probes containing 5caC.

  • Immobilize the probes on streptavidin-coated beads.

  • Incubate the beads with nuclear extracts.

  • Wash away non-specific binders.

  • Elute the specifically bound proteins.

  • Identify the eluted proteins using mass spectrometry.

Detailed Protocol: Affinity Purification of 5caC-Binding Proteins

1. Preparation of DNA Probes:

• Synthesize complementary oligonucleotides, one of which is 5'-biotinylated and the other contains 5caC at the desired position(s).
• Anneal the oligonucleotides to form double-stranded DNA probes.

2. Preparation of Nuclear Extract:

• Culture cells of interest to a high density.
• Harvest cells and isolate nuclei using a hypotonic lysis buffer followed by centrifugation.
• Extract nuclear proteins using a high-salt buffer containing protease and phosphatase inhibitors.
• Determine protein concentration using a Bradford or BCA assay.

3. DNA Affinity Purification:

• Wash streptavidin-coated magnetic beads with a binding buffer (e.g., Tris-HCl, KCl, MgCl2, DTT, glycerol, and a non-ionic detergent).
• Incubate the beads with the biotinylated 5caC-containing DNA probes to allow for immobilization.
• Block non-specific binding sites on the beads with a blocking agent like BSA or sheared salmon sperm DNA.
• Incubate the probe-coupled beads with the prepared nuclear extract for several hours at 4°C with gentle rotation.
• Wash the beads multiple times with washing buffer (similar to binding buffer but may have a slightly higher salt concentration) to remove non-specifically bound proteins.

4. Elution and Protein Identification:

• Elute the bound proteins from the beads using a high-salt elution buffer or by boiling in SDS-PAGE loading buffer.
• Resolve the eluted proteins on an SDS-PAGE gel.
• Excise the entire protein lane or specific bands for in-gel digestion with trypsin.
• Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).
• Identify proteins using a database search algorithm (e.g., Mascot, Sequest).

Logical Relationship: Identifying 5caC Interacting Proteins

Figure 3. Logical workflow for identifying 5caC-interacting proteins.

Other Detection Methods

• Liquid Chromatography-Mass Spectrometry (LC-MS): Provides accurate quantification of global 5caC levels in genomic DNA after enzymatic digestion to single nucleosides.[15][17]

• Immunohistochemistry (IHC): Utilizes specific antibodies to visualize the localization of 5caC within tissues and cells, though the low abundance of 5caC can make this challenging.[18]

Conclusion and Future Directions

5-Carboxycytidine is a critical but transient epigenetic modification that serves as the lynchpin in the active DNA demethylation pathway. Its generation by TET enzymes and subsequent excision by TDG provide a precise mechanism for reversing DNA methylation, thereby enabling dynamic gene regulation essential for development and cellular plasticity. While significant progress has been made in understanding the fundamental biology of 5caC, several areas warrant further investigation. The potential for a direct decarboxylation pathway, the full spectrum of proteins that interact with 5caC, and its precise roles in the etiology of various diseases, particularly cancer, are exciting frontiers for future research. The continued development of sensitive and high-resolution detection methods will be paramount in unraveling the subtle yet profound biological significance of this key epigenetic intermediate.

References

• 1. d-nb.info [d-nb.info]
• 2. Intragenomic Decarboxylation of 5-Carboxy-2'-deoxycytidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Tet-Mediated Formation of 5-Carboxylcytosine and Its Excision by TDG in Mammalian DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pubs.acs.org [pubs.acs.org]
• 5. Novel Tet3 enzymes for next-generation epigenetic sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. TET‐Like Oxidation in 5‐Methylcytosine and Derivatives: A Computational and Experimental Study - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Reactome | TDG excises 5-carboxylcytosine [reactome.org]
• 9. Tet-mediated formation of 5-carboxylcytosine and its excision by TDG in mammalian DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Thymine DNA glycosylase specifically recognizes 5-carboxylcytosine-modified DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Thymine DNA Glycosylase Can Rapidly Excise 5-Formylcytosine and 5-Carboxylcytosine: POTENTIAL IMPLICATIONS FOR ACTIVE DEMETHYLATION OF CpG SITES - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Functional impacts of 5-hydroxymethylcytosine, 5-formylcytosine, and 5-carboxycytosine at a single hemi-modified CpG dinucleotide in a gene promoter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Functionally distinct roles for TET-oxidized 5-methylcytosine bases in somatic reprogramming to pluripotency - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Detection of Oxidation Products of 5-Methyl-2′-Deoxycytidine in Arabidopsis DNA | PLOS One [journals.plos.org]
• 16. DNAmod: 5-carboxycytosine [dnamod.hoffmanlab.org]
• 17. Improving 5-carboxycytosine detection — Ludwig Cancer Research [ludwig.ox.ac.uk]
• 18. Immunohistochemical Detection of 5-Hydroxymethylcytosine and 5-Carboxylcytosine in Sections of Zebrafish Embryos - PubMed [pubmed.ncbi.nlm.nih.gov]

The Role of 5-Carboxycytidine in Active DNA Demethylation: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Carboxycytidine (5caC) is a pivotal yet transient intermediate in the active DNA demethylation pathway in mammals. This technical guide provides an in-depth exploration of the enzymatic processes that generate and resolve 5caC, its biological significance, and the experimental methodologies used to study this critical epigenetic modification. Quantitative data on the abundance of 5caC and the kinetics of the enzymes involved are presented in structured tables for comparative analysis. Detailed experimental protocols for the detection and functional analysis of 5caC are provided, alongside visual representations of the key pathways and workflows to facilitate a comprehensive understanding of its role in epigenetic regulation.

Introduction

Epigenetic modifications, such as DNA methylation, play a crucial role in regulating gene expression and maintaining cellular identity. The dynamic nature of these modifications is essential for development, differentiation, and adaptation. Active DNA demethylation is a fundamental process that removes methyl groups from cytosine bases, thereby enabling the transcriptional activation of previously silenced genes. The discovery of the Ten-Eleven Translocation (TET) family of dioxygenases has elucidated a major pathway for active DNA demethylation, in which 5-methylcytosine (B146107) (5mC) is iteratively oxidized. 5-Carboxycytidine (5caC) is the final product of this oxidation cascade, representing a critical step towards the restoration of an unmodified cytosine. This guide delves into the core aspects of 5caC's involvement in this pathway.

The TET-TDG Pathway of Active DNA Demethylation

Active DNA demethylation is a multi-step enzymatic process. In this pathway, TET enzymes sequentially oxidize 5mC to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally to 5-carboxycytidine (5caC)[1][2][3]. The subsequent removal of 5fC and 5caC is primarily carried out by Thymine DNA Glycosylase (TDG), a key enzyme in the Base Excision Repair (BER) pathway[1][3][4]. TDG recognizes and excises these oxidized bases, creating an abasic site. The BER machinery then processes this site, ultimately leading to the insertion of an unmodified cytosine, thus completing the demethylation cycle[1][3]. Due to the efficiency of TDG-mediated excision, 5fC and 5caC are typically present at very low levels in the genome, consistent with their role as transient intermediates[2][5].

Figure 1: The TET-TDG pathway of active DNA demethylation.

Quantitative Insights into 5-Carboxycytidine Dynamics

The steady-state levels of 5caC in the genome are remarkably low, reflecting its transient nature. However, its abundance can vary depending on the cell type and developmental stage. The enzymatic kinetics of the TET and TDG proteins further underscore the dynamic processing of this modification.

Table 1: Abundance of 5-Carboxycytidine and its Precursors

Modification	Abundance in Mouse Embryonic Stem Cells (per 10^6 C)	Reference(s)
5mC	~4,000,000	[2]
5hmC	~1,300	[5]
5fC	~20	[5]
5caC	~3-5	[2][5]

Table 2: Kinetic Parameters of Key Enzymes in the 5caC Pathway

Enzyme	Substrate	kmax (min-1)	Initial Reaction Rate (nM/min)	Reference(s)
Tet2	5mC-DNA	-	429	[2][6]
5hmC-DNA	-	87.4	[2][6]
5fC-DNA	-	56.6	[2][6]
TDG	G·fC	2.64 ± 0.09	-	[4]
G·caC	0.47 ± 0.01	-	[4]
G·T	1.83 ± 0.04	-	[4]

Biological Significance of 5-Carboxycytidine

The generation of 5caC is not merely a step in DNA demethylation; it has profound biological implications. This pathway is crucial for epigenetic reprogramming during embryogenesis, cell differentiation, and has been implicated in various diseases, including cancer[7]. The presence of 5fC and 5caC can also influence the binding of transcription factors and other DNA-binding proteins, thereby directly affecting gene expression[7]. Furthermore, the accumulation of these oxidized bases can serve as a signal for DNA repair, highlighting the intricate link between epigenetic regulation and genome stability.

Experimental Protocols for Studying 5-Carboxycytidine

A variety of sophisticated techniques are employed to detect, quantify, and map the genomic location of 5caC. Below are detailed methodologies for some of the key experiments.

Figure 2: General experimental workflow for studying 5caC.

Quantification of 5-Carboxycytidine by Mass Spectrometry

Principle: This method provides a highly sensitive and accurate quantification of global 5caC levels in genomic DNA. DNA is hydrolyzed to individual nucleosides, which are then separated by liquid chromatography and detected by tandem mass spectrometry (LC-MS/MS).

Methodology:

• Genomic DNA Isolation and Hydrolysis:

  • Isolate high-quality genomic DNA from cells or tissues of interest.

  • Hydrolyze 1-5 µg of genomic DNA to nucleosides using a mixture of DNase I, alkaline phosphatase, and phosphodiesterase I, or by formic acid hydrolysis.

• Stable Isotope-Labeled Internal Standards:

  • Add known amounts of stable isotope-labeled 5caC ([15N3]-5caC or [13C10,15N3]-5caC) as an internal standard to the hydrolyzed DNA sample for accurate quantification.

• Liquid Chromatography Separation:

  • Separate the nucleosides using reverse-phase high-performance liquid chromatography (HPLC) with a C18 column. A gradient of aqueous and organic mobile phases is typically used for optimal separation.

• Tandem Mass Spectrometry (MS/MS) Detection:

  • Analyze the eluent from the HPLC using a triple quadrupole mass spectrometer in positive electrospray ionization (ESI) mode.

  • Use multiple reaction monitoring (MRM) to detect the specific precursor-to-product ion transitions for both endogenous 5caC and the isotope-labeled internal standard.

• Quantification:

  • Calculate the amount of 5caC in the sample by comparing the peak area ratio of endogenous 5caC to the internal standard against a standard curve generated with known amounts of 5caC.

Genome-wide Mapping of 5-Carboxycytidine by DIP-Seq

Principle: DNA Immunoprecipitation followed by high-throughput sequencing (DIP-Seq) utilizes a specific antibody to enrich for DNA fragments containing 5caC, allowing for the genome-wide mapping of its distribution.

Methodology:

• Genomic DNA Fragmentation:

  • Isolate genomic DNA and fragment it to an average size of 200-500 bp by sonication or enzymatic digestion.

• Immunoprecipitation:

  • Denature the fragmented DNA by heating.

  • Incubate the single-stranded DNA fragments with a highly specific anti-5caC antibody overnight at 4°C with gentle rotation.

  • Capture the antibody-DNA complexes using protein A/G magnetic beads.

  • Wash the beads extensively to remove non-specifically bound DNA.

• Elution and Library Preparation:

  • Elute the enriched DNA from the beads.

  • Prepare a sequencing library from the immunoprecipitated DNA and an input control (fragmented DNA that has not undergone immunoprecipitation) using standard protocols for next-generation sequencing (e.g., Illumina).

• Sequencing and Data Analysis:

  • Sequence the libraries on a high-throughput sequencing platform.

  • Align the sequencing reads to a reference genome.

  • Identify regions of the genome enriched for 5caC by comparing the read counts in the DIP sample to the input control using peak-calling algorithms.

Base-Resolution Mapping of 5-Carboxycytidine by CAB-Seq

Principle: Chemical-modification-Assisted Bisulfite Sequencing (CAB-Seq) is a method that allows for the single-base resolution mapping of 5caC[5][8][9]. It involves the chemical protection of 5caC from deamination during bisulfite treatment.

Methodology:

• Chemical Modification of 5caC:

  • Treat genomic DNA with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and a primary amine (e.g., 2-aminoethyl-1,1,1-trimethylammonium iodide). This reaction forms a stable amide adduct specifically at the carboxyl group of 5caC[5].

• Bisulfite Conversion:

  • Perform standard bisulfite treatment on the chemically modified DNA. Unmodified cytosines and 5-methylcytosine are deaminated to uracil, while the EDC-adducted 5caC is resistant to this conversion and remains as cytosine.

• PCR Amplification and Sequencing:

  • Amplify the bisulfite-converted DNA using PCR. During amplification, uracils are read as thymines.

  • Sequence the PCR products using next-generation sequencing.

• Data Analysis:

  • Align the sequencing reads to a reference genome.

  • Identify the positions of 5caC by locating cytosines in the sequencing reads that correspond to cytosines in the reference genome, while other non-CpG cytosines are converted to thymines. By comparing with traditional bisulfite sequencing data (which does not protect 5caC), the specific locations of 5caC can be determined.

In Vitro TET and TDG Enzyme Activity Assays

Principle: These assays measure the catalytic activity of TET and TDG enzymes on specific DNA substrates in a controlled in vitro environment.

TET Activity Assay Methodology:

• Substrate Preparation:

  • Synthesize a short double-stranded DNA oligonucleotide containing a single 5mC residue. The oligonucleotide can be radiolabeled (e.g., with 32P) for detection.

• Enzymatic Reaction:

  • Incubate the 5mC-containing DNA substrate with purified recombinant TET enzyme in a reaction buffer containing co-factors such as Fe(II), α-ketoglutarate, and ascorbate[1].

• Reaction Quenching and Product Analysis:

  • Stop the reaction at different time points by adding EDTA or by heat inactivation.

  • Analyze the reaction products by methods such as thin-layer chromatography (TLC), HPLC, or mass spectrometry to separate and quantify the different oxidation products (5hmC, 5fC, and 5caC)[1][2].

TDG Glycosylase Activity Assay Methodology:

• Substrate Preparation:

  • Synthesize a single-stranded DNA oligonucleotide containing a single 5caC residue and label it at the 5' end with a fluorescent dye (e.g., FAM).

  • Anneal the labeled oligonucleotide to its complementary strand to create a double-stranded substrate.

• Enzymatic Reaction:

  • Incubate the 5caC-containing DNA substrate with purified recombinant TDG enzyme in an appropriate reaction buffer[4].

• Detection of Glycosylase Activity:

  • TDG excision of 5caC creates an abasic site. This site is labile and can be cleaved by subsequent treatment with NaOH or an AP endonuclease.

  • Separate the resulting DNA fragments by denaturing polyacrylamide gel electrophoresis (PAGE).

  • Visualize and quantify the cleavage product using a fluorescence imager. The amount of the cleaved product is proportional to the TDG activity[4].

Conclusion and Future Perspectives

5-Carboxycytidine stands as a crucial, albeit transient, player in the intricate process of active DNA demethylation. Its study has been instrumental in unraveling the mechanisms that govern epigenetic plasticity. The continued development of sensitive and high-resolution techniques for the detection and mapping of 5caC will undoubtedly provide deeper insights into its regulatory roles in both normal physiology and disease. For professionals in drug development, a thorough understanding of the TET-TDG pathway and the factors that modulate 5caC levels may open new avenues for therapeutic intervention in diseases with an epigenetic basis, such as cancer and neurodevelopmental disorders. Future research will likely focus on the interplay between 5caC and the broader chromatin landscape, as well as the identification of specific reader proteins that may recognize this modification, further expanding our knowledge of its functional significance.

References

• 1. Enzymatic Analysis of Tet Proteins: Key Enzymes in the Metabolism of DNA Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Tet proteins can convert 5-methylcytosine to 5-formylcytosine and 5-carboxylcytosine - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Excision of 5-carboxylcytosine by Thymine DNA Glycosylase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Thymine DNA Glycosylase Can Rapidly Excise 5-Formylcytosine and 5-Carboxylcytosine: POTENTIAL IMPLICATIONS FOR ACTIVE DEMETHYLATION OF CpG SITES - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5-Carboxylcytosine Detection in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Frontiers | Tet Enzymes, Variants, and Differential Effects on Function [frontiersin.org]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Chemical modification-assisted bisulfite sequencing (CAB-Seq) for 5-carboxylcytosine detection in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]

The Emergence of 5-Carboxycytidine: A Key Intermediate in Active DNA Demethylation

A Technical Guide for Researchers and Drug Development Professionals

Introduction

The landscape of epigenetics has been dynamically evolving with the discovery of novel DNA modifications. Among these, 5-Carboxycytidine (5caC) has emerged as a critical, albeit transient, player in the intricate process of active DNA demethylation in mammalian cells. Initially identified as the third oxidative product of 5-methylcytosine (B146107) (5mC) by the Ten-eleven translocation (TET) family of dioxygenases, 5caC represents a key step in the pathway that ultimately restores unmethylated cytosine.[1][2][3][4][5][6][7][8] This technical guide provides an in-depth overview of the discovery, initial characterization, and the methodologies used to study this important epigenetic marker.

Discovery and Initial Characterization

The existence of 5caC in mammalian DNA was first independently reported by two research groups in 2011.[3][4] Through sophisticated techniques, including thin-layer chromatography and mass spectrometry, they demonstrated that TET enzymes could iteratively oxidize 5mC to 5-hydroxymethylcytosine (B124674) (5hmC), then to 5-formylcytosine (B1664653) (5fC), and finally to 5caC.[1][3][4][9][10] These seminal studies established 5caC as a tangible intermediate in a newly discovered pathway for active DNA demethylation. Further research confirmed the presence of 5fC and 5caC in the genomic DNA of mouse embryonic stem (ES) cells and various mouse organs.[4]

Quantitative Analysis of 5-Carboxycytidine

The abundance of 5caC is significantly lower than its precursors, 5mC and 5hmC, reflecting its transient nature as an intermediate in the demethylation pathway. Quantitative mass spectrometry has been the primary tool for determining the levels of 5caC in genomic DNA.

Cell Type / Tissue	Organism	5caC Level (ppm of total cytosines)	Reference
Embryonic Stem (ES) Cells	Mouse	~3-5	[11]
Various Adult Tissues	Mouse	< 20 (generally below 0.002% of all Cs)	[12]

Table 1: Quantitative Levels of 5-Carboxycytidine in Mammalian Cells and Tissues. This table summarizes the reported abundance of 5caC, highlighting its low levels relative to other cytosine modifications.

The Central Role of 5caC in DNA Demethylation

The discovery of 5caC provided a crucial missing link in the active DNA demethylation pathway. The primary mechanism for the removal of 5caC involves the base excision repair (BER) pathway, initiated by Thymine-DNA Glycosylase (TDG).[2][3][5][13][14][15]

TET-TDG Mediated Demethylation Pathway

This pathway involves a series of enzymatic reactions that ultimately replace a methylated cytosine with an unmethylated one.

Caption: The TET-TDG mediated active DNA demethylation pathway.

TDG specifically recognizes and excises 5caC (and 5fC) from the DNA backbone, creating an abasic site.[2][13][14][15][16][17] This site is then processed by the BER machinery, which inserts an unmethylated cytosine, completing the demethylation process. Studies have shown that TDG exhibits a striking specificity for excising 5fC and 5caC, while having negligible activity towards 5mC and 5hmC.[14]

Potential for Direct Decarboxylation

While the TET-TDG pathway is well-established, some evidence suggests the possibility of a direct enzymatic decarboxylation of 5caC to cytosine, which would represent a more direct route to demethylation. However, the specific enzyme responsible for this activity in mammalian cells has yet to be definitively identified.

Caption: A proposed direct decarboxylation pathway for 5caC.

Experimental Protocols for 5caC Analysis

The low abundance and transient nature of 5caC necessitate highly sensitive and specific detection methods.

Methylase-Assisted Bisulfite Sequencing (MAB-seq)

MAB-seq is a powerful technique for the single-base resolution mapping of 5fC and 5caC.[18][19][20][21][22][23] It leverages the inability of the CpG methyltransferase M.SssI to methylate 5fC and 5caC residues.

Caption: Workflow for Methylase-Assisted Bisulfite Sequencing (MAB-seq).

Detailed Protocol:

• Genomic DNA Isolation: Isolate high-quality genomic DNA from the cells or tissues of interest.

• M.SssI Methyltransferase Treatment: Treat the genomic DNA with M.SssI methyltransferase. This enzyme will methylate all unmodified cytosines at CpG contexts, converting them to 5mC. 5fC and 5caC residues will remain unmodified by M.SssI.

• Bisulfite Conversion: Perform sodium bisulfite conversion on the M.SssI-treated DNA. During this process, unmethylated cytosines (which in this case are the original 5fC and 5caC) are deaminated to uracil. The enzymatically introduced 5mC and endogenous 5mC/5hmC will be protected from conversion.

• Library Preparation and Sequencing: Construct a sequencing library from the bisulfite-converted DNA and perform high-throughput sequencing.

• Data Analysis: Align the sequencing reads to a reference genome. Sites that were originally 5fC or 5caC will be read as thymine (B56734) (T), while unmodified cytosines (now 5mC) and endogenous 5mC/5hmC will be read as cytosine (C).

Chemical Modification-Assisted Bisulfite Sequencing (CAB-seq)

CAB-seq is a method specifically designed for the single-base resolution detection of 5caC.[11][24][25][26] It involves the chemical protection of the carboxyl group of 5caC, rendering it resistant to bisulfite-mediated deamination.

Caption: Workflow for Chemical Modification-Assisted Bisulfite Sequencing (CAB-seq).

Detailed Protocol:

• Genomic DNA Isolation: Isolate high-quality genomic DNA.

• EDC-mediated Chemical Labeling: Treat the DNA with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and a primary amine. This reaction forms a stable amide bond at the carboxyl group of 5caC, protecting it from subsequent chemical reactions.

• Bisulfite Conversion: Perform sodium bisulfite conversion. Unmodified cytosines and 5fC will be deaminated to uracil, while the chemically protected 5caC and endogenous 5mC/5hmC will resist conversion.

• Library Preparation and Sequencing: Prepare a sequencing library and perform high-throughput sequencing.

• Data Analysis: Align sequencing reads to the reference genome. Sites that were originally 5caC will be read as cytosine (C), while unmodified cytosines and 5fC will be read as thymine (T). By comparing with a standard bisulfite sequencing dataset (where 5caC is read as T), the specific locations of 5caC can be identified.

Immunofluorescence Staining for 5caC

Immunofluorescence allows for the visualization of 5caC within the nuclear context of cells. This method relies on the high specificity of antibodies raised against 5caC.

Detailed Protocol:

• Cell Culture and Fixation: Grow cells on coverslips and fix with 4% paraformaldehyde in PBS for 15 minutes at room temperature.

• Permeabilization: Permeabilize the cells with 0.25% Triton X-100 in PBS for 10 minutes to allow antibody access to the nucleus.

• DNA Denaturation: Treat the cells with 2N HCl for 30 minutes at room temperature to denature the DNA and expose the 5caC epitopes. Neutralize with 100 mM Tris-HCl (pH 8.5) for 10 minutes.

• Blocking: Block non-specific antibody binding with a blocking buffer (e.g., 5% BSA in PBST) for 1 hour at room temperature.

• Primary Antibody Incubation: Incubate the cells with a primary antibody specific for 5caC diluted in blocking buffer overnight at 4°C.

• Secondary Antibody Incubation: Wash the cells with PBST and incubate with a fluorescently labeled secondary antibody (e.g., Alexa Fluor 488) for 1 hour at room temperature in the dark.

• Counterstaining and Mounting: Counterstain the nuclei with DAPI and mount the coverslips on microscope slides with an anti-fade mounting medium.

• Imaging: Visualize the fluorescent signal using a confocal or fluorescence microscope.

Future Directions and Conclusion

The discovery of 5-Carboxycytidine has profoundly impacted our understanding of dynamic DNA demethylation. While its role as a key intermediate in the TET-TDG pathway is well-supported, further research is needed to explore the potential for a direct decarboxylation pathway and to fully elucidate the regulatory mechanisms that govern the abundance and genomic localization of this transient modification. The development of more sensitive and quantitative methods for 5caC detection will be crucial for unraveling its precise functions in gene regulation, development, and disease. This technical guide provides a solid foundation for researchers and drug development professionals to explore the significance of 5caC in their respective fields.

References

• 1. researchgate.net [researchgate.net]
• 2. Tet-Mediated Formation of 5-Carboxylcytosine and Its Excision by TDG in Mammalian DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Tet-mediated formation of 5-carboxylcytosine and its excision by TDG in mammalian DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Tet proteins can convert 5-methylcytosine to 5-formylcytosine and 5-carboxylcytosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. epigenie.com [epigenie.com]
• 6. TET methylcytosine oxidases: new insights from a decade of research - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Enzymatic Analysis of Tet Proteins: Key Enzymes in the Metabolism of DNA Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 8. TET enzymatic oxidation of 5-methylcytosine, 5-hydroxymethylcytosine and 5-formylcytosine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. The discovery of 5-formylcytosine in embryonic stem cell DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tet proteins can convert 5-methylcytosine to 5-formylcytosine and 5-carboxylcytosine - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5-Carboxylcytosine Detection in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 12. scispace.com [scispace.com]
• 13. Thymine DNA glycosylase specifically recognizes 5-carboxylcytosine-modified DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Thymine DNA Glycosylase Can Rapidly Excise 5-Formylcytosine and 5-Carboxylcytosine: POTENTIAL IMPLICATIONS FOR ACTIVE DEMETHYLATION OF CpG SITES - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Thymine DNA glycosylase can rapidly excise 5-formylcytosine and 5-carboxylcytosine: potential implications for active demethylation of CpG sites - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Activity and crystal structure of human thymine DNA glycosylase mutant N140A with 5-carboxylcytosine DNA at low pH - PMC [pmc.ncbi.nlm.nih.gov]
• 17. 5-Formylcytosine alters the structure of the DNA double helix - PMC [pmc.ncbi.nlm.nih.gov]
• 18. Base-resolution profiling of active DNA demethylation using methylase-assisted bisulfite sequencing (MAB-seq) and caMAB-seq - PMC [pmc.ncbi.nlm.nih.gov]
• 19. MAB-Seq [emea.illumina.com]
• 20. iris.unito.it [iris.unito.it]
• 21. Methylation-assisted bisulfite sequencing to simultaneously map 5fC and 5caC on a genome-wide scale for DNA demethylation analysis | Springer Nature Experiments [experiments.springernature.com]
• 22. MAB-seq - Enseqlopedia [enseqlopedia.com]
• 23. researchgate.net [researchgate.net]
• 24. Chemical modification-assisted bisulfite sequencing (CAB-Seq) for 5-carboxylcytosine detection in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 25. pubs.acs.org [pubs.acs.org]
• 26. Collection - Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5‑Carboxylcytosine Detection in DNA - Journal of the American Chemical Society - Figshare [acs.figshare.com]

5-Carboxycytidine: A Stable Epigenetic Mark or a Transient Intermediate? An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Carboxycytidine (5caC) is a pivotal, yet enigmatic, modification of the DNA base cytosine. Arising from the oxidation of 5-methylcytosine (B146107) (5mC) by the Ten-Eleven Translocation (TET) family of dioxygenases, 5caC is a key player in the dynamic landscape of the epigenome. While traditionally viewed as a transient intermediate in the active DNA demethylation pathway, destined for rapid excision and replacement with an unmodified cytosine, a growing body of evidence suggests that 5caC may also function as a stable, standalone epigenetic mark. This guide provides a comprehensive technical overview of the dual nature of 5caC, presenting quantitative data, detailed experimental protocols for its study, and visualizations of the key cellular pathways in which it is involved. Understanding the precise role of 5caC is critical for elucidating the mechanisms of gene regulation in development and disease, and for the development of novel therapeutic strategies targeting the epigenome.

The Dual Nature of 5-Carboxycytidine

5-Carboxycytidine is the final product of the TET enzyme-mediated oxidation of 5-methylcytosine, following the formation of 5-hydroxymethylcytosine (B124674) (5hmC) and 5-formylcytosine (B1664653) (5fC)[1]. Its fate within the cell is at the heart of the debate regarding its function.

As a Transient Intermediate:

The primary and most well-established role of 5caC is as a substrate for Thymine DNA Glycosylase (TDG)[2][3]. TDG efficiently recognizes and excises 5caC from the DNA backbone, initiating the Base Excision Repair (BER) pathway, which ultimately leads to the restoration of an unmodified cytosine[2][4]. The high efficiency of TDG-mediated repair supports the model of 5caC as a short-lived intermediate in the process of active DNA demethylation. Depletion of TDG in mouse embryonic stem cells leads to a detectable accumulation of 5caC, further underscoring its transient nature in the presence of a functional repair machinery[3].

As a Potential Stable Epigenetic Mark:

Despite its efficient removal, emerging evidence suggests that 5caC may possess a functional significance beyond that of a simple demethylation intermediate. Several observations support this hypothesis:

• Reader Proteins: Proteins other than TDG have been identified that specifically recognize and bind to 5caC. The CXXC domain of the TET3 enzyme, for instance, exhibits a high affinity for 5caC, suggesting a potential feedback mechanism or a role in recruiting other factors[5][6]. The crystal structure of the TET3 CXXC domain in complex with 5caC-containing DNA reveals the structural basis for this specific recognition[6]. Additionally, the transcription factor Wilms Tumor 1 (WT1) has been shown to bind to its target DNA sequence even when it contains 5caC[5].

• Transcriptional Regulation: The presence of 5caC within gene regulatory elements can directly impact transcription. Studies have shown that 5caC can act as a signal for the perpetuation and enhancement of a repressed transcriptional state, a process that is also dependent on TDG[5]. Furthermore, 5caC can induce pausing of RNA polymerase II during transcription, suggesting a direct role in modulating gene expression[7].

• Low but Detectable Levels: While present at very low levels in most tissues, the fact that 5caC is detectable at all suggests that it may be stable enough in certain contexts to exert a biological function before it is removed[4].

Quantitative Analysis of Cytosine Modifications

The relative abundance of 5caC compared to other cytosine modifications is a key factor in understanding its potential as a stable epigenetic mark. The following tables summarize available quantitative data.

Cell/Tissue Type	C (% of total C)	5mC (% of total C)	5hmC (% of total C)	5fC (% of total C)	5caC (% of total C)	Reference
Mouse Embryonic Stem Cells	Not Reported	~4.5	~0.13	~0.002	~0.0005	[4]
Human Breast Cancer Tissue	Not Reported	Not Reported	Not Reported	Increased in tumor	Increased in tumor	[8][9]
Tumor-adjacent Normal Tissue	Not Reported	Not Reported	Not Reported	Lower than tumor	Lower than tumor	[8][9]
Human and Mouse Brain	Not Reported	Varies with age	Increases with age	Declines rapidly with age	Not Reported	[10]

Note: Quantitative data for 5caC is scarce due to its low abundance, and values can vary depending on the detection method and the specific cell or tissue type.

Signaling and Regulatory Pathways

The generation and removal of 5caC are tightly regulated processes central to DNA demethylation.

References

• 1. In Vitro Transcription of Long RNA Containing Modified Nucleosides | Springer Nature Experiments [experiments.springernature.com]
• 2. Protonation-Dependent Sequencing of 5-Formylcytidine in RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Pulse-chase experiment for the analysis of protein stability in cultured mammalian cells by covalent fluorescent labeling of fusion proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. High-Resolution Enzymatic Mapping of Genomic 5-Hydroxymethylcytosine in Mouse Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Functional impacts of 5-hydroxymethylcytosine, 5-formylcytosine, and 5-carboxycytosine at a single hemi-modified CpG dinucleotide in a gene promoter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Intragenomic Decarboxylation of 5-Carboxy-2'-deoxycytidine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. DNAmod: 5-carboxycytosine [dnamod.hoffmanlab.org]
• 8. Base-resolution maps of 5-formylcytosine and 5-carboxylcytosine reveal genome-wide DNA demethylation dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. uclahealth.org [uclahealth.org]
• 10. Age-dependent levels of 5-methyl-, 5-hydroxymethyl-, and 5-formylcytosine in human and mouse brain tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

The function of 5-Carboxycytidine in embryonic stem cell differentiation.

An In-depth Technical Guide on the Function of 5-Carboxycytidine in Embryonic Stem Cell Differentiation

Audience: Researchers, scientists, and drug development professionals.

Executive Summary

5-Carboxycytidine (5caC) is a key intermediate in the active DNA demethylation pathway, playing a critical role in the epigenetic reprogramming that governs embryonic stem cell (ESC) differentiation. Generated through the iterative oxidation of 5-methylcytosine (B146107) (5mC) by Ten-Eleven Translocation (TET) enzymes, 5caC is generally a transient modification. Its presence marks loci undergoing demethylation, a process essential for silencing pluripotency-associated genes and activating lineage-specific gene expression programs. This guide provides a comprehensive overview of the function of 5caC in ESC differentiation, detailing the underlying molecular pathways, summarizing key quantitative data, outlining experimental protocols for its study, and visualizing the core concepts.

The Pathway of 5-Carboxycytidine Formation and Removal

5-Carboxycytidine is the final product of the oxidative demethylation of 5-methylcytosine (5mC), a process catalyzed by the TET family of Fe(II)- and 2-oxoglutarate-dependent dioxygenases.[1][2] This process occurs in a stepwise manner:

• 5mC to 5hmC: TET enzymes first oxidize 5mC to form 5-hydroxymethylcytosine (B124674) (5hmC).[1][3]

• 5hmC to 5fC: 5hmC is further oxidized by TET enzymes to produce 5-formylcytosine (B1664653) (5fC).[1][3]

• 5fC to 5caC: The final oxidation step converts 5fC into 5-Carboxycytidine (5caC).[1][2]

While 5hmC can be a stable epigenetic mark, 5fC and 5caC are typically transient intermediates.[4][5] They are recognized and excised by Thymine DNA Glycosylase (TDG), which initiates the Base Excision Repair (BER) pathway.[4][6] The BER machinery then replaces the excised base with an unmodified cytosine, thereby completing the active demethylation process.[4]

This entire enzymatic cascade, from TET-mediated oxidation to TDG/BER-mediated replacement, provides a mechanism for the targeted removal of DNA methylation, allowing for dynamic regulation of gene expression during critical developmental windows like ESC differentiation.

Caption: The Active DNA Demethylation Pathway via TET Enzyme Oxidation.

Function of 5caC in Embryonic Stem Cell Differentiation

The primary role of 5caC in ESCs is to serve as an indicator and intermediate of active DNA demethylation, which is crucial for lineage specification. While pluripotent ESCs have high levels of TET enzymes, the steady-state levels of 5fC and 5caC are generally very low due to the efficiency of the TDG/BER pathway.[4] However, during the initiation of differentiation, a transient accumulation of 5caC is observed.[6][7][8]

This transient increase is a hallmark of large-scale epigenetic reprogramming. Studies on both neural and hepatic differentiation from pluripotent stem cells have shown that 5caC levels rise during lineage commitment and then fall as cells become terminally differentiated.[7][8][9][10]

Key Functions:

• Facilitating Gene Activation: 5caC accumulates at the promoter regions of key lineage-specific genes just before or concurrent with the onset of their expression.[6][7] This indicates that the removal of repressive 5mC marks via the 5caC intermediate is a prerequisite for activating the genes that drive differentiation into specific cell types like hepatocytes or neurons.

• Rearranging Methylation Patterns: The appearance of 5caC signifies a genome-wide rearrangement of DNA methylation patterns, shifting the epigenetic landscape from one that maintains pluripotency to one that establishes a specific somatic cell identity.[7][8]

• A Potential Epigenetic Mark: While largely viewed as a transient intermediate, there is emerging evidence that 5caC itself could have signaling roles. It can be recognized by specific proteins ("readers"), and its presence can affect the processivity of RNA Polymerase II, suggesting it may directly influence transcription.[2][11]

Quantitative Dynamics of Cytosine Modifications During Differentiation

The transition from pluripotency to a differentiated state is marked by significant changes in the levels and genomic distribution of cytosine modifications. While precise absolute quantification is technically challenging and varies between studies, a general trend can be summarized.

Modification	Pluripotent ESCs	Early Lineage Commitment (e.g., Hepatic Endoderm)	Terminally Differentiated Cells	Rationale / Key Findings
TET Enzymes	High expression (especially TET1/TET2)	Levels begin to decline	Lower levels	TET1 and TET2 are linked to maintaining pluripotency; their declining levels are associated with differentiation.[12][13]
5mC (Global)	Relatively lower than some somatic cells	Dynamic changes at specific loci	Generally higher, stable patterns	Global levels can be misleading; the key is locus-specific demethylation and remethylation to establish cell-type-specific patterns.[14]
5hmC (Global)	High	Levels are dynamic	Lower than ESCs, but stable	5hmC is enriched in pluripotent ESCs and is associated with active genes and enhancers.[12][15]
5caC (Global)	Very low / Undetectable	Transiently accumulates / Peaks	Very low / Undetectable	The peak of 5caC coincides with major lineage specification events, marking active demethylation sites.[6][7][8]
TDG Enzyme	Expressed	High activity at 5caC sites	Expressed	TDG is essential for excising 5caC and completing the demethylation process. Knockdown leads to increased 5caC levels.[6][9]

Proteins Interacting with 5-Carboxycytidine: Readers and Effectors

The biological consequence of a DNA modification is mediated by proteins that recognize and bind to it ("readers") and proteins that act upon it ("effectors"). For 5caC, the distinction is clear.

Protein	Type	Function in the Context of 5caC	Reference
Thymine DNA Glycosylase (TDG)	Effector	Recognizes and excises 5caC (and 5fC) from the DNA backbone, initiating base excision repair to restore unmodified cytosine. This is the primary and best-characterized interactor.	[2][4][6]
TET Enzymes (e.g., TET3 CXXC domain)	Reader (Potential)	The CXXC domain of some TET proteins may bind to 5caC, potentially shielding it from TDG-mediated excision in specific contexts, though this is an area of active research.	[11]
Wilms Tumor Protein 1 (WT1)	Reader (Context-Dependent)	This transcription factor's binding to its target DNA sequence can be modulated by cytosine modifications. It has been shown to bind targets containing 5caC, but not 5hmC or 5fC.	[11]
RNA Polymerase II (RNAPII)	Affected Protein	The presence of 5caC (and 5fC) in the DNA template has been shown to cause increased pausing and backtracking of RNAPII, suggesting a direct impact on transcription elongation.	[2]

Experimental Protocols for Studying 5-Carboxycytidine

Investigating the role of 5caC requires specialized techniques to detect and quantify this low-abundance modification.

5caC DNA Immunoprecipitation followed by qPCR or Sequencing (DIP-Seq)

This antibody-based enrichment method is used to map the genomic locations of 5caC.

Methodology:

• Genomic DNA Isolation: Extract high-quality genomic DNA from the ESCs or differentiated cells of interest.

• DNA Fragmentation: Shear the DNA to a desired size range (e.g., 200-500 bp) using sonication or enzymatic digestion.

• Denaturation: Denature the fragmented DNA to produce single-stranded DNA, which is optimal for antibody binding.

• Immunoprecipitation (IP): Incubate the denatured DNA with a highly specific anti-5caC antibody. The antibody-DNA complexes are then captured using protein A/G-coated magnetic beads.

• Washing and Elution: Perform stringent washes to remove non-specifically bound DNA fragments. Elute the enriched 5caC-containing DNA from the beads.

• Analysis:

  • DIP-qPCR: Use quantitative PCR with primers for specific gene promoters (e.g., hepatic specification genes like TBX3, HNF4A) to quantify the enrichment of 5caC at those loci.[6][7]

  • DIP-Seq: Prepare a sequencing library from the enriched DNA and perform high-throughput sequencing to generate a genome-wide map of 5caC.

Caption: Experimental Workflow for 5caC DNA Immunoprecipitation (DIP).

Immunofluorescence (IF) Staining

IF is used to visualize the presence and sub-nuclear localization of 5caC within single cells at different stages of differentiation.

Methodology:

• Cell Seeding and Fixation: Culture cells on coverslips, induce differentiation as required, and then fix them with 4% paraformaldehyde.

• Permeabilization: Permeabilize the cells with a detergent (e.g., 0.5% Triton X-100) to allow antibody access to the nucleus.

• DNA Denaturation: Treat cells with 2-4 M HCl to denature the DNA, exposing the 5caC base for antibody recognition. This is a critical step.

• Blocking: Block non-specific antibody binding sites using a blocking solution (e.g., bovine serum albumin in PBS).

• Primary Antibody Incubation: Incubate the cells with a specific primary antibody against 5caC.

• Secondary Antibody Incubation: After washing, incubate with a fluorescently-labeled secondary antibody that binds to the primary antibody.

• Counterstaining and Mounting: Stain the nuclei with DAPI and mount the coverslips on microscope slides.

• Imaging: Acquire images using a fluorescence or confocal microscope to analyze the intensity and distribution of the 5caC signal.[7]

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for accurate quantification of global levels of DNA modifications.

Methodology:

• Genomic DNA Isolation: Extract highly purified genomic DNA.

• DNA Digestion: Completely digest the DNA down to individual nucleosides using a cocktail of enzymes (e.g., DNase I, nuclease P1, phosphodiesterase I, and alkaline phosphatase). Note: The presence of 5caC can make DNA resistant to some enzymes like PDE1, requiring optimized digestion protocols for accurate measurement.[16]

• Chromatographic Separation: Separate the resulting nucleosides using ultra-high-performance liquid chromatography (UHPLC).

• Mass Spectrometry: Quantify the amount of 5caC and other nucleosides using tandem mass spectrometry based on their unique mass-to-charge ratios.

• Data Analysis: Calculate the ratio of 5caC relative to total cytosine or guanosine (B1672433) to determine its global abundance.

Logical Relationships and Signaling Context

The function of 5caC is tightly integrated with the cellular state. The balance between pluripotency and differentiation is controlled by a core network of transcription factors (e.g., OCT4, SOX2, NANOG) and signaling pathways (e.g., Wnt, TGF-β, FGF).[13][17][18] The TET enzymes and the resultant 5caC-mediated demethylation act as crucial effectors within this network, executing the epigenetic changes required to transition between states.

Caption: Role of 5caC-mediated demethylation in the transition from pluripotency.

Conclusion and Future Directions

5-Carboxycytidine is a pivotal, albeit transient, player in the epigenetic symphony of embryonic stem cell differentiation. Its formation via TET enzymes and subsequent removal by the TDG/BER pathway constitute a fundamental mechanism for erasing repressive DNA methylation marks, thereby enabling the activation of new gene expression programs that define cellular fate. While its role as a demethylation intermediate is well-established, future research will likely focus on its potential functions as a standalone epigenetic signal, the full cast of proteins that may act as its "readers," and how its dynamics are precisely regulated by upstream signaling pathways. A deeper understanding of these processes holds significant promise for improving directed differentiation protocols for regenerative medicine and for elucidating the epigenetic dysregulation that occurs in developmental disorders and cancer.

References

• 1. The roles of TET family proteins in development and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 2. epigenie.com [epigenie.com]
• 3. Tet family proteins and 5-hydroxymethylcytosine in development and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Role of TET enzymes in DNA methylation, development, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Dynamics of 5-carboxylcytosine during hepatic differentiation: Potential general role for active demethylation by DNA repair in lineage specification - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. Item - Dynamics of 5-carboxylcytosine during hepatic differentiation: Potential general role for active demethylation by DNA repair in lineage specification - Taylor & Francis Group - Figshare [tandf.figshare.com]
• 9. researchgate.net [researchgate.net]
• 10. Dynamics of 5-carboxylcytosine during hepatic differentiation: Potential general role for active demethylation by DNA repair in lineage specification - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. Are there specific readers of oxidized 5-methylcytosine bases? - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Dynamic regulation of 5-hydroxymethylcytosine in mouse ES cells and during differentiation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Common stemness regulators of embryonic and cancer stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Dynamic Heterogeneity and DNA Methylation in Embryonic Stem Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 15. TET Enzymes and 5-Hydroxymethylcytosine in Neural Progenitor Cell Biology and Neurodevelopment - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Improving 5-carboxycytosine detection — Ludwig Cancer Research [ludwig.ox.ac.uk]
• 17. Pharmacological modulation of stem cells signaling pathway for therapeutic applications - PMC [pmc.ncbi.nlm.nih.gov]
• 18. apexbt.com [apexbt.com]

The Role of 5-Carboxycytidine in Neuronal Development and Function: A Technical Guide

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

5-Carboxycytidine (5caC) is a key intermediate in the active DNA demethylation pathway, a fundamental epigenetic process in the mammalian central nervous system. Generated through the iterative oxidation of 5-methylcytosine (B146107) (5mC) by the Ten-Eleven Translocation (TET) family of enzymes, 5caC is a transient modification, recognized and excised by Thymine DNA Glycosylase (TDG) to restore unmodified cytosine. This pathway is critically involved in shaping the neuronal epigenome, thereby regulating gene expression programs essential for neurogenesis, neuronal differentiation, and synaptic plasticity. The precise regulation of TET enzyme activity and the subsequent processing of 5caC are vital for normal brain function, and their dysregulation is increasingly implicated in the pathophysiology of neurodegenerative and neurodevelopmental disorders. This technical guide provides an in-depth overview of the molecular mechanisms governing 5caC's involvement in neuronal development and function, details current methodologies for its detection and quantification, and presents quantitative data on its prevalence in the brain.

The Core Pathway: TET-Mediated Oxidation and TDG-Mediated Excision

The journey from a stable methylated state to an unmodified cytosine involves a multi-step enzymatic cascade. This process is central to dynamic gene regulation in post-mitotic neurons, allowing the genome to adapt to developmental cues and environmental stimuli.

• 5-methylcytosine (5mC) Oxidation: The process begins with 5mC, a generally repressive epigenetic mark. The TET family of Fe(II) and α-ketoglutarate-dependent dioxygenases (TET1, TET2, TET3) catalyzes the oxidation of 5mC to 5-hydroxymethylcytosine (B124674) (5hmC).[1][2]

• Iterative Oxidation to 5caC: TET enzymes can further oxidize 5hmC to 5-formylcytosine (B1664653) (5fC) and subsequently to 5-carboxycytosine (5caC).[1][2][3] While 5hmC is relatively stable and abundant in the brain, 5fC and 5caC are typically present at much lower levels, suggesting they are transient intermediates.[4]

• Recognition and Excision: 5caC is specifically recognized and excised by Thymine DNA Glycosylase (TDG), which cleaves the N-glycosidic bond between the base and the deoxyribose sugar, creating an apurinic/apyrimidinic (AP) site.[5][6]

• Base Excision Repair (BER): The resulting AP site is then processed by the Base Excision Repair (BER) machinery, which inserts an unmodified cytosine, thereby completing the demethylation cycle.[1][3]

Depletion of TDG in embryonic stem cells leads to a detectable accumulation of 5caC, underscoring TDG's essential role in processing this intermediate.[5]

Figure 1. The active DNA demethylation pathway in neurons.

Quantitative Levels of 5-Carboxycytidine in the Brain

The concentration of 5caC in neuronal tissues is significantly lower than its precursors, 5mC and 5hmC. Its transient nature makes accurate quantification challenging, yet essential for understanding the dynamics of epigenetic reprogramming. Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS) is the gold standard for absolute quantification.

Brain Region	Species	Age	5caC Level (per 106 dC)	Method	Reference
Cerebrum	Mouse	Adult	~2.5	LC-MS/MS	[7]
Cerebellum	Mouse	Adult	~1.5	LC-MS/MS	[7]
Brainstem	Mouse	Adult	~1.0	LC-MS/MS	[7]
Cortex	Mouse	8 weeks	Relative increase from P1 to 8w	DNA Dot Blot	[8]
Hippocampus	Mouse	8 weeks	Relative increase from P1 to 8w	DNA Dot Blot	[8]
Cerebellum	Mouse	8 weeks	Relative increase from P1 to 8w	DNA Dot Blot	[8]

Note: dC refers to deoxycytidine. Data from DNA dot blot studies indicate relative changes rather than absolute quantities.

Signaling Pathways and Regulation

The activity of the TET-TDG axis is not constitutive but is dynamically regulated by neuronal activity and intracellular signaling cascades. This regulation allows the epigenome to respond to external stimuli, a process fundamental to learning and memory.

Neuronal stimulation, for instance through KCl-induced depolarization, leads to an increase in global levels of 5fC, the direct precursor to 5caC.[9] This suggests that upstream signaling pathways converge on the regulation of TET enzyme activity. All three TET enzymes are expressed in the brain, with different isoforms of TET1 showing distinct expression patterns in neurons versus glia, pointing towards cell-type-specific functions.[10][11]

TDG itself acts as a signaling hub. It interacts with a variety of proteins, including transcription factors and chromatin modifiers, linking the process of DNA repair to the regulation of gene expression. Key interacting partners of TDG include:

• CREB-binding protein (CBP)/p300: A histone acetyltransferase, linking demethylation to transcriptionally permissive chromatin states.[12]

• GADD45a: A stress-response protein involved in DNA repair and demethylation.[12]

• DNMT3A: A de novo DNA methyltransferase, suggesting a coordinated regulation of methylation and demethylation processes.[13]

• p53 family proteins: TDG can act as a coactivator for these tumor suppressor proteins, modulating their transcriptional activity.[14]

Figure 2. Regulatory network of the 5caC pathway.

Experimental Protocols

Quantification of 5caC in Brain Tissue by LC-MS/MS

This protocol is adapted from methodologies for the robust quantification of 5caC from genomic DNA.[7][15]

Objective: To accurately determine the absolute quantity of 5caC relative to unmodified cytosine in genomic DNA isolated from brain tissue.

Methodology:

• Genomic DNA Isolation:

  • Dissect the brain region of interest (e.g., cortex, hippocampus).

  • Isolate high-quality genomic DNA using a commercial kit (e.g., DNeasy Blood & Tissue Kit, Qiagen) following the manufacturer's instructions for animal tissues.

  • Quantify DNA concentration and assess purity using a spectrophotometer (e.g., NanoDrop). A260/A280 ratio should be ~1.8.

• DNA Hydrolysis:

  • To a 1.5 mL microcentrifuge tube, add 20-30 µg of genomic DNA.

  • Add 200 µL of 88% formic acid.

  • Securely cap the tube and incubate at 140°C for 90 minutes to hydrolyze the DNA into individual bases.

  • After incubation, cool the samples on ice.

  • Evaporate the formic acid to dryness using a vacuum concentrator (e.g., SpeedVac).

  • Resuspend the dried pellet in 100 µL of LC-MS grade water for analysis.

• LC-MS/MS Analysis:

  • Chromatography: Use a Hydrophilic Interaction Liquid Chromatography (HILIC) column suitable for separating polar nucleobases.

    • Mobile Phase A: Water with 10 mM ammonium (B1175870) formate (B1220265) and 0.1% formic acid.

    • Mobile Phase B: Acetonitrile with 0.1% formic acid.

    • Gradient: Run a gradient from high organic (e.g., 95% B) to high aqueous to elute and separate the bases.

  • Mass Spectrometry: Use a triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) and Multiple Reaction Monitoring (MRM) mode.

    • Optimize MRM transitions for 5-carboxycytosine and an internal standard (e.g., a stable isotope-labeled version). A common transition for 5caC is m/z 156 -> 112.

    • Generate a standard curve using known concentrations of pure 5caC standard to allow for absolute quantification.

• Data Analysis:

  • Integrate the peak areas for 5caC and unmodified cytosine (and/or the internal standard).

  • Calculate the concentration of 5caC in the sample using the standard curve.

  • Express the final result as the number of 5caC molecules per million deoxycytidine (dC) bases.

Figure 3. Experimental workflow for 5caC quantification by LC-MS/MS.

Immunohistochemical Detection of 5caC in Brain Sections

This protocol provides a general framework for the immunodetection of 5caC in formalin-fixed, paraffin-embedded brain tissue, adapted from standard IHC protocols.[16][17]

Objective: To visualize the cellular and subcellular localization of 5caC within specific brain regions.

Methodology:

• Tissue Preparation:

  • Perfuse the animal with 4% paraformaldehyde (PFA) in phosphate-buffered saline (PBS).

  • Post-fix the dissected brain in 4% PFA overnight at 4°C.

  • Process the tissue through a graded series of ethanol (B145695) and xylene, and embed in paraffin (B1166041) wax.

  • Cut 5-10 µm thick sections using a microtome and mount on charged glass slides.

• Deparaffinization and Rehydration:

  • Incubate slides in xylene (2 x 10 min).

  • Rehydrate through a graded ethanol series: 100% (2 x 5 min), 95% (1 x 5 min), 70% (1 x 5 min).

  • Rinse in distilled water.

• Antigen Retrieval:

  • To unmask the 5caC epitope, perform heat-induced antigen retrieval.

  • Immerse slides in a 10 mM sodium citrate (B86180) buffer (pH 6.0).

  • Heat in a microwave oven or water bath at 95-100°C for 15-20 minutes.

  • Allow slides to cool to room temperature in the buffer (~30 min).

• Immunostaining:

  • Wash sections in PBS with 0.1% Triton X-100 (PBS-T).

  • Block endogenous peroxidase activity by incubating in 3% hydrogen peroxide in PBS for 10 minutes.

  • Wash in PBS-T.

  • Block non-specific binding by incubating in a blocking buffer (e.g., 5% normal goat serum in PBS-T) for 1 hour at room temperature.

  • Incubate with a validated primary antibody against 5caC, diluted in blocking buffer, overnight at 4°C in a humidified chamber.

  • Wash sections extensively in PBS-T (3 x 5 min).

  • Incubate with a biotinylated secondary antibody (e.g., goat anti-rabbit IgG) for 1 hour at room temperature.

  • Wash in PBS-T.

  • Incubate with an avidin-biotin-peroxidase complex (ABC reagent) for 30 minutes.

  • Wash in PBS-T.

• Visualization and Imaging:

  • Develop the signal using a diaminobenzidine (DAB) substrate kit, which produces a brown precipitate. Monitor the reaction under a microscope.

  • Stop the reaction by rinsing with distilled water.

  • Counterstain with hematoxylin (B73222) or methyl green to visualize cell nuclei.

  • Dehydrate sections through a graded ethanol series and xylene.

  • Mount with a permanent mounting medium and coverslip.

  • Image using a bright-field microscope.

Implications for Neurological Disease and Drug Development

Given the critical role of the TET-TDG pathway in regulating gene expression in the brain, its dysregulation is a plausible contributor to neurological disorders. The dynamic control of DNA methylation is essential for memory formation and synaptic plasticity.[2][3] Alterations in the levels of TET enzymes or their products have been linked to stress-induced behavioral adaptations and cognitive deficits.[1]

• Neurodegenerative Diseases: The accumulation of aberrant epigenetic marks due to faulty demethylation could lead to the silencing of essential neuronal survival genes or the activation of pro-apoptotic pathways.

• Neurodevelopmental Disorders: Improper erasure of methylation patterns during critical developmental windows could disrupt the precise gene expression programs required for neuronal migration, differentiation, and circuit formation.

Targeting this pathway presents novel therapeutic opportunities. Small molecules that modulate the activity of TET enzymes or enhance the efficiency of TDG-mediated repair could potentially correct epigenetic abnormalities. However, the systemic nature of these enzymes necessitates the development of brain-penetrant compounds with high specificity to avoid off-target effects.

Conclusion and Future Directions

5-Carboxycytidine, though a transient player, is at the heart of active DNA demethylation in the brain. Its generation by TET enzymes and removal by TDG provide a mechanism for real-time epigenetic plasticity in post-mitotic neurons, enabling them to adapt to a changing environment. While significant progress has been made in identifying the core machinery, several key questions remain. Future research should focus on:

• Identifying specific 5caC reader proteins beyond TDG that may impart a direct signaling function to this mark.

• Mapping the genome-wide dynamics of 5caC at base resolution during different stages of neurogenesis and in response to specific stimuli.

• Elucidating the downstream gene regulatory networks that are directly controlled by 5caC-mediated demethylation.

• Developing selective pharmacological modulators of the TET-TDG pathway to explore its therapeutic potential in neurological disorders.

A deeper understanding of 5caC's role will undoubtedly provide critical insights into the epigenetic basis of neuronal function and open new avenues for treating diseases of the central nervous system.

References

• 1. The role of TET proteins in stress-induced neuroepigenetic and behavioural adaptations - PMC [pmc.ncbi.nlm.nih.gov]
• 2. rep-dspace.uminho.pt [rep-dspace.uminho.pt]
• 3. TET1 Controls CNS 5-methylcytosine Hydroxylation, Active DNA Demethylation, Gene Transcription and Memory Formation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. digitalcommons.rockefeller.edu [digitalcommons.rockefeller.edu]
• 5. welchmat.com [welchmat.com]
• 6. Thymine DNA Glycosylase Can Rapidly Excise 5-Formylcytosine and 5-Carboxylcytosine: POTENTIAL IMPLICATIONS FOR ACTIVE DEMETHYLATION OF CpG SITES - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Validation and quantification of genomic 5-carboxylcytosine (5caC) in mouse brain tissue by liquid chromatography-tandem mass spectrometry - Analytical Methods (RSC Publishing) [pubs.rsc.org]
• 8. researchgate.net [researchgate.net]
• 9. Genome-Wide 5-Formylcytosine Redistribution in KCl-Stimulated Mouse Primary Cortical Neurons is Associated with Neuronal Activity - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Tet1 Isoforms Differentially Regulate Gene Expression, Synaptic Transmission, and Memory in the Mammalian Brain | Journal of Neuroscience [jneurosci.org]
• 11. biorxiv.org [biorxiv.org]
• 12. Thymine DNA Glycosylase Is Essential for Active DNA Demethylation by Linked Deamination-Base Excision Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 13. The Role of Activity-Dependent DNA Demethylation in the Adult Brain and in Neurological Disorders - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Thymine-DNA glycosylase interacts with and functions as a coactivator of p53 family proteins - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Global DNA Modification Quantification by LC-MS/MS, By Analysis Methods | CD BioSciences [epigenhub.com]
• 16. Frontiers | Development of a highly sensitive immunohistochemical method to detect neurochemical molecules in formalin-fixed and paraffin-embedded tissues from autopsied human brains [frontiersin.org]
• 17. Immunohistochemistry (IHC) protocol [hellobio.com]

The Emerging Role of 5-Carboxycytidine in Epigenetic Regulation: A Technical Guide

Abstract: The landscape of epigenetics is in a constant state of evolution, with the discovery of novel DNA modifications continually reshaping our understanding of gene regulation. Among these, 5-Carboxycytidine (5caC) has emerged as a critical intermediate in the active DNA demethylation pathway and a potential epigenetic mark in its own right. This technical guide provides a comprehensive overview of the role of 5caC in gene expression and regulation, tailored for researchers, scientists, and professionals in drug development. We delve into the molecular mechanisms of 5caC formation and removal, its genomic distribution, and its impact on transcriptional processes. This document presents quantitative data in structured tables, details key experimental protocols for 5caC analysis, and provides visualizations of relevant pathways and workflows to facilitate a deeper understanding of this multifaceted epigenetic modification.

Introduction: Beyond Methylation, a New Layer of Regulation

For decades, 5-methylcytosine (B146107) (5mC) was considered the primary epigenetic modification of DNA in mammals, predominantly associated with gene silencing. However, the discovery of the Ten-Eleven Translocation (TET) family of dioxygenases has revolutionized this view. TET enzymes iteratively oxidize 5mC to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and ultimately 5-carboxycytosine (5caC).[1][2][3][4] While initially viewed as transient intermediates destined for removal, emerging evidence suggests that these oxidized methylcytosines, including 5caC, may have unique regulatory functions.[1][5][6]

5caC is a rare modification, estimated to be 10 to 1,000 times less abundant than 5hmC.[1] Its presence is indicative of active DNA demethylation, a process crucial for embryonic development, cellular differentiation, and maintaining pluripotency.[1][3][7] This guide explores the intricate role of 5caC, from its enzymatic regulation to its functional consequences and the methodologies used to study it.

The Enzymatic Machinery: TET and TDG in Concert

The lifecycle of 5caC is governed by the interplay of two key enzyme families: the TET dioxygenases and the DNA glycosylases.

2.1. The Writers: Ten-Eleven Translocation (TET) Enzymes

The TET family of enzymes (TET1, TET2, and TET3) are α-ketoglutarate and Fe(II)-dependent dioxygenases that catalyze the oxidation of 5mC.[8][9] This process occurs in a stepwise manner, with 5mC being converted to 5hmC, then to 5fC, and finally to 5caC.[1][2][3][4] While all three TET enzymes can perform these oxidations, they exhibit differential expression patterns across tissues and developmental stages, suggesting distinct biological roles. The catalytic activity of TET enzymes is a critical determinant of 5caC levels in the genome.

2.2. The Erasers: Thymine (B56734) DNA Glycosylase (TDG)

Once formed, 5caC is recognized and excised by Thymine DNA Glycosylase (TDG), a key enzyme in the base excision repair (BER) pathway.[10][11][12][13] TDG cleaves the N-glycosidic bond between the 5caC base and the deoxyribose sugar, creating an abasic (AP) site.[10] This AP site is then processed by the BER machinery, which ultimately restores an unmodified cytosine at that position, completing the active demethylation process.[1][10] The specificity of TDG for 5fC and 5caC over 5mC and 5hmC is crucial for the fidelity of this repair pathway.[11][12]

Interestingly, a novel pathway for active DNA demethylation has been proposed, involving the direct decarboxylation of 5caC to cytosine, independent of the TDG-BER system.[10][14] This alternative mechanism avoids the creation of potentially mutagenic AP sites.[10]

Signaling Pathways Regulating TET Enzyme Activity

The expression and activity of TET enzymes are tightly regulated by various signaling pathways, highlighting the integration of epigenetic modifications with cellular signaling networks. Understanding these regulatory mechanisms is crucial for elucidating the role of 5caC in different biological contexts.

Figure 1: Signaling pathways regulating TET enzyme expression and activity.

Several key signaling pathways, including WNT, Notch, Sonic Hedgehog (SHH), and Transforming Growth Factor Beta (TGF-β), have been shown to regulate the expression of TET genes.[10] For instance, in colon cancer, the WNT signaling pathway is inhibited by TET-mediated upregulation of DKK inhibitors. Dysregulation of these pathways is often observed in cancer, leading to altered TET activity and aberrant DNA methylation patterns.[15] Furthermore, post-transcriptional regulation by microRNAs also plays a significant role in controlling TET enzyme levels.[5]

Genomic Distribution and Functional Implications of 5caC

While 5caC is a low-abundance modification, its genomic localization is not random. Genome-wide mapping studies have revealed that 5fC and 5caC are enriched at active promoters and enhancers, suggesting a role in the dynamic regulation of these key genomic elements.[16]

4.1. A Mark of Active Demethylation at Regulatory Regions

The accumulation of 5fC and 5caC at enhancers and promoters, particularly those in a "poised" state in embryonic stem cells, points to their involvement in maintaining these regions in a low-methylation state, ready for rapid gene activation upon differentiation signals.[1][17] The presence of 5caC at these sites likely primes them for active demethylation, contributing to the plasticity of gene expression programs.

4.2. Impact on Transcription

Beyond its role as a demethylation intermediate, 5caC itself can directly influence the process of transcription. Studies have shown that the presence of 5caC in a DNA template can cause pausing and backtracking of RNA Polymerase II (RNAPII), potentially affecting the rate of transcription and the fidelity of RNA synthesis.[7][18] This suggests that 5caC could act as a transient regulatory mark that fine-tunes gene expression levels.

4.3. Recognition by "Reader" Proteins

The concept of "reader" proteins that specifically recognize modified DNA bases is a cornerstone of epigenetics. While the search for definitive 5caC readers is ongoing, several proteins have been identified that exhibit preferential binding to this modification.[19][20]

• Thymine DNA Glycosylase (TDG): As the primary enzyme responsible for excising 5caC, TDG can be considered a critical "reader" of this mark, linking its recognition to the DNA repair machinery.[19]

• TET3 CXXC domain: The CXXC domain of TET3 has been shown to bind more strongly to 5caC-containing DNA than to unmethylated or other methylated forms of cytosine, suggesting a potential feedback mechanism or a role in recruiting other factors.[21]

• Other potential readers: Other proteins, including transcription factors like WT1 and MAX, have also been shown to have altered binding affinities to their recognition sequences when 5caC is present, indicating that this modification can directly modulate the binding of regulatory proteins to DNA.[19][21]

Quantitative Analysis of 5-Carboxycytidine

Accurate quantification of 5caC is essential for understanding its biological significance. Due to its low abundance, highly sensitive analytical methods are required.

Table 1: Quantitative Data on 5-Carboxycytidine

Parameter	Value	Biological Context	Reference
Relative Abundance	10 to 1,000-fold less abundant than 5hmC	Mammalian tissues and cells	[1]
Abundance in TDG-deficient cells	7.5 x 10⁻⁷ per dC	TDG⁻/⁻ HEK293T cells	[14]
TET3 CXXC Domain Binding Affinity	~3-fold stronger binding to 5caC-containing DNA compared to unmethylated DNA	In vitro binding assay	[19]
hTDG Binding Preference	2-fold higher binding affinity for 5caC-containing DNA over 5fC-containing DNA	In vitro binding affinity assay	[21]

Experimental Protocols for 5-Carboxycytidine Analysis

A variety of sophisticated techniques have been developed for the detection, quantification, and genome-wide mapping of 5caC.

Figure 2: Experimental workflows for 5caC analysis.

6.1. Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for accurate and absolute quantification of global 5caC levels in a given DNA sample.[15][19][22][23]

Protocol:

• Genomic DNA Isolation: Isolate high-quality genomic DNA from cells or tissues of interest.

• DNA Hydrolysis: Enzymatically digest the genomic DNA into individual nucleosides using a cocktail of enzymes such as DNase I, nuclease P1, and alkaline phosphatase.

• LC Separation: Separate the resulting nucleosides using high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC).

• MS/MS Detection: Introduce the separated nucleosides into a tandem mass spectrometer. The instrument is set to specifically detect the mass-to-charge ratio (m/z) of 5caC and its fragmentation pattern, allowing for precise quantification against a standard curve. Isotope-labeled internal standards are often used to improve accuracy.[15]

6.2. 5caC DNA Immunoprecipitation Sequencing (DIP-seq)

DIP-seq allows for the genome-wide mapping of 5caC enrichment regions.[5][24][25]

Protocol:

• Genomic DNA Preparation: Isolate and fragment genomic DNA to a desired size range (typically 200-500 bp) by sonication or enzymatic digestion.

• Immunoprecipitation: Incubate the fragmented DNA with a specific antibody that recognizes 5caC.

• Capture and Washing: Capture the antibody-DNA complexes using protein A/G magnetic beads. Perform stringent washes to remove non-specifically bound DNA.

• Elution and Library Preparation: Elute the enriched 5caC-containing DNA fragments and prepare a sequencing library.

• High-Throughput Sequencing: Sequence the library to identify the genomic regions enriched for 5caC.

6.3. Methylase-Assisted Bisulfite Sequencing (MAB-seq)

MAB-seq is a single-base resolution method that can simultaneously map 5fC and 5caC.[8][11][12][14][22]

Protocol:

• M.SssI Methylase Treatment: Treat genomic DNA with the CpG methyltransferase M.SssI, which converts unmodified cytosines in a CpG context to 5mC. 5fC and 5caC are not affected by this enzyme.

• Bisulfite Conversion: Perform sodium bisulfite treatment on the M.SssI-treated DNA. This converts unmodified cytosines, 5fC, and 5caC to uracil (B121893) (U), while 5mC and 5hmC remain as cytosine.

• PCR Amplification: Amplify the bisulfite-converted DNA. During PCR, uracil is read as thymine (T).

• Sequencing and Analysis: Sequence the amplified library. By comparing the sequence to a reference genome and a standard bisulfite sequencing library, cytosines that are read as thymine specifically in the MAB-seq library represent the locations of 5fC and 5caC.

6.4. Chemical-Assisted Pyridine (B92270) Borane (B79455) Sequencing (CAPS)

CAPS is a bisulfite-free method for the specific sequencing of 5hmC.[26] A related method, pyridine borane sequencing (PS), can be used for the whole-genome profiling of 5fC and 5caC.[26]

Protocol (for PS of 5fC/5caC):

• Pyridine Borane Reduction: Treat genomic DNA with pyridine borane. This chemical selectively reduces 5fC and 5caC to dihydrouracil (B119008) (DHU).

• PCR Amplification: During PCR amplification, DHU is read as thymine (T).

• Sequencing and Analysis: Sequence the amplified library. The C-to-T transitions in the sequencing data correspond to the original locations of 5fC and 5caC.

5-Carboxycytidine in Development and Disease

The dynamic regulation of DNA methylation, including the formation and removal of 5caC, is critical for normal development. Aberrant 5caC levels have been implicated in various diseases, particularly cancer.

7.1. Embryonic Development and Pluripotency

Active DNA demethylation is essential for the epigenetic reprogramming that occurs during early embryonic development and in the germline. The presence of 5caC is a hallmark of this process, ensuring the proper erasure of parental methylation patterns and the establishment of a pluripotent state.[1][7]

7.2. Cancer

In many cancers, the expression of TET enzymes is downregulated, leading to a global decrease in 5hmC and its oxidized derivatives, including 5caC.[10] This can result in hypermethylation of tumor suppressor gene promoters and contribute to tumorigenesis. Conversely, in some cancers, TET enzymes may be upregulated, and their role can be context-dependent.[15] The levels of 5caC and other oxidized methylcytosines are being explored as potential biomarkers for cancer diagnosis and prognosis.[21]

Future Directions and Conclusion

The study of 5-Carboxycytidine is a rapidly advancing field. While significant progress has been made in understanding its role as a key intermediate in active DNA demethylation, many questions remain. Future research will likely focus on:

• Identifying and characterizing a broader range of 5caC reader proteins to elucidate its potential as a stable epigenetic mark.

• Developing more sensitive and higher-throughput methods for the detection and quantification of 5caC, particularly in single cells.

• Investigating the interplay between 5caC and other epigenetic modifications , such as histone modifications, to understand how they are integrated to regulate gene expression.

• Exploring the therapeutic potential of targeting the enzymes that regulate 5caC levels for the treatment of cancer and other diseases with epigenetic dysregulation.

References

• 1. researchgate.net [researchgate.net]
• 2. The emerging role of TET enzymes in the immune microenvironment at the maternal-fetal interface during decidualization and early pregnancy - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pnas.org [pnas.org]
• 4. Distribution of 5-hydroxymethylcytosine in different human tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Frontiers | Tet Enzymes, Variants, and Differential Effects on Function [frontiersin.org]
• 6. Protonation-Dependent Sequencing of 5-Formylcytidine in RNA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. LC-MS Sample Preparation | Thermo Fisher Scientific - HK [thermofisher.com]
• 8. MAB-seq - Enseqlopedia [enseqlopedia.com]
• 9. scienceopen.com [scienceopen.com]
• 10. oatext.com [oatext.com]
• 11. Base-resolution profiling of active DNA demethylation using methylase-assisted bisulfite sequencing (MAB-seq) and caMAB-seq - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Single-base resolution analysis of active DNA demethylation using methylase-assisted bisulfite sequencing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Methylation-assisted bisulfite sequencing to simultaneously map 5fC and 5caC on a genome-wide scale for DNA demethylation analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. Mechanisms that regulate the activities of TET proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Proteins that bind methylated DNA and human cancer: reading the wrong words - PMC [pmc.ncbi.nlm.nih.gov]
• 17. DNAmod: 5-carboxycytosine [dnamod.hoffmanlab.org]
• 18. MeDIP Sequencing Protocol - CD Genomics [cd-genomics.com]
• 19. Protein interactions at oxidized 5-methylcytosine bases - PMC [pmc.ncbi.nlm.nih.gov]
• 20. Protein Interactions at Oxidized 5-Methylcytosine Bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Are there specific readers of oxidized 5-methylcytosine bases? - PMC [pmc.ncbi.nlm.nih.gov]
• 22. iris.unito.it [iris.unito.it]
• 23. Protocol for Methylated DNA Immunoprecipitation (MeDIP) Analysis | Springer Nature Experiments [experiments.springernature.com]
• 24. MeDIP-Seq/DIP-Seq [illumina.com]
• 25. MeDIP-Seq/DIP-seq - Enseqlopedia [enseqlopedia.com]
• 26. Subtraction-free and bisulfite-free specific sequencing of 5-methylcytosine and its oxidized derivatives at base resolution - PMC [pmc.ncbi.nlm.nih.gov]

The Dawn of a New Era in Epigenetics: A Technical Guide to the Discovery and Analysis of Oxidized Methylcytosines

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide delves into the history, discovery, and analytical methodologies surrounding oxidized methylcytosines, a class of epigenetic modifications that have reshaped our understanding of DNA demethylation and gene regulation. This document provides a comprehensive overview for researchers, scientists, and drug development professionals, detailing the key experimental protocols and quantitative data that have been pivotal in this field.

A New Chapter in Epigenetics: The Unveiling of Oxidized Methylcytosines

For decades, 5-methylcytosine (B146107) (5mC) was considered the primary and sole epigenetic modification of cytosine in mammalian DNA. However, the landscape of epigenetics was irrevocably altered in 2009 with the discovery of 5-hydroxymethylcytosine (B124674) (5hmC) in mammalian cells. This seminal finding opened the door to the existence of a whole new family of cytosine modifications.

Subsequent research around 2011 revealed that the Ten-eleven translocation (TET) family of dioxygenases could iteratively oxidize 5mC. This enzymatic cascade not only produces 5hmC but also two further oxidized forms: 5-formylcytosine (B1664653) (5fC) and 5-carboxylcytosine (5caC). These discoveries provided a long-sought-after mechanism for active DNA demethylation, a fundamental process in development and disease.

The TET-Mediated Oxidation Pathway: A Stepwise Demethylation Cascade

The central players in the generation of oxidized methylcytosines are the TET enzymes (TET1, TET2, and TET3). These Fe(II) and 2-oxoglutarate-dependent dioxygenases catalyze the sequential oxidation of 5mC. The process begins with the conversion of 5mC to 5hmC. TET enzymes can then further oxidize 5hmC to 5fC, and finally, 5fC to 5caC. Both 5fC and 5caC can be recognized and excised by Thymine DNA Glycosylase (TDG), followed by the base excision repair (BER) pathway, which ultimately replaces the modified base with an unmodified cytosine, thus completing the demethylation process.

TET-mediated oxidation of 5-methylcytosine.

Quantitative Landscape of Oxidized Methylcytosines in Human Tissues

The abundance of oxidized methylcytosines varies significantly across different human tissues, highlighting their potential roles in tissue-specific gene regulation. While 5hmC is the most abundant of the oxidized forms, 5fC and 5caC are present at much lower levels. The following table summarizes the global levels of these modifications in various human tissues as determined by mass spectrometry-based methods.

Tissue	5-hydroxymethylcytosine (% of total cytosine)	5-formylcytosine (per 10^6 nucleosides)	5-carboxylcytosine (per 10^6 nucleosides)	Reference(s)
Brain (Cerebellum)	0.67%	1.7	0.15	[1][2]
Liver	0.46%	-	-	[1]
Kidney	0.38%	-	-	[1]
Colon	0.45%	-	-	[1]
Rectum	0.57%	-	-	[1]
Lung	0.14% - 0.18%	-	-	[1]
Heart	0.05%	-	-	[1]
Breast	0.05% - 0.06%	-	-	[1]
Placenta	0.06%	-	-	[1]
Blood (Healthy Controls)	0.023%	-	-	[3]

Note: Data for 5fC and 5caC in many human tissues are limited due to their extremely low abundance.

Key Experimental Protocols for the Analysis of Oxidized Methylcytosines

The discovery and characterization of oxidized methylcytosines have been driven by the development of sensitive and specific analytical techniques. The following sections detail the core methodologies used in their study.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry is the gold standard for the accurate quantification of global levels of DNA modifications.[4][5][6] This method does not provide information on the specific genomic location of the modification but offers high precision and sensitivity for determining the overall abundance of 5mC, 5hmC, 5fC, and 5caC.[4][5][6]

Methodology:

• DNA Isolation: Genomic DNA is extracted from cells or tissues of interest.

• DNA Hydrolysis: The purified DNA is enzymatically digested into individual nucleosides.

• LC Separation: The resulting nucleoside mixture is separated using high-performance liquid chromatography (HPLC).

• MS/MS Detection: The separated nucleosides are ionized and detected by a tandem mass spectrometer, which identifies and quantifies each modified nucleoside based on its unique mass-to-charge ratio.[7]

• Quantification: The abundance of each modified cytosine is determined by comparing its signal to that of known standards.

References

• 1. Distribution of 5-Hydroxymethylcytosine in Different Human Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantitative assessment of Tet-induced oxidation products of 5-methylcytosine in cellular and tissue DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The discovery of 5-formylcytosine in embryonic stem cell DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Global DNA 5fC/5caC Quantification by LC-MS/MS, Other DNA Methylation Variants Analysis | CD BioSciences [epigenhub.com]
• 6. Global DNA Modification Quantification by LC-MS/MS, By Analysis Methods | CD BioSciences [epigenhub.com]
• 7. Positive/negative ion-switching-based LC–MS/MS method for quantification of cytosine derivatives produced by the TET-family 5-methylcytosine dioxygenases - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to 5-Carboxycytidine: Chemical Structure, Properties, and Biological Significance

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxycytidine (caC) is a modified nucleoside that has emerged as a critical player in the intricate landscape of epigenetics and epitranscriptomics. As an oxidation product of the well-known epigenetic mark 5-methylcytidine (B43896) (m5C), caC is implicated in the dynamic regulation of gene expression and has garnered significant attention for its potential roles in development, disease, and as a therapeutic target. This technical guide provides a comprehensive overview of the chemical structure, physicochemical properties, biological functions, and analytical methodologies related to 5-Carboxycytidine, tailored for researchers, scientists, and professionals in the field of drug development.

Chemical Structure and Physicochemical Properties

5-Carboxycytidine is a pyrimidine (B1678525) nucleoside, structurally analogous to cytidine (B196190), with a carboxyl group substitution at the fifth carbon of the pyrimidine ring. This modification significantly influences its chemical properties and biological interactions.

Chemical Identity

• IUPAC Name: 4-amino-1-[(2R,3R,4S,5R)-3,4-dihydroxy-5-(hydroxymethyl)oxolan-2-yl]-2-oxopyrimidine-5-carboxylic acid[1]

• Molecular Formula: C₁₀H₁₃N₃O₇[1]

• Molecular Weight: 287.23 g/mol [1]

• Canonical SMILES: C1=C(C(=NC(=O)N1[C@H]2--INVALID-LINK--CO)O">C@@HO)N)C(=O)O[1]

• InChIKey: SVRWPYGLQBPNNJ-UAKXSSHOSA-N[1]

Physicochemical Data

A thorough understanding of the physicochemical properties of 5-Carboxycytidine is essential for its application in research and drug development. While experimentally determined data for some properties are limited in publicly available literature, computed values provide valuable estimates.

Property	Value	Source
Molecular Weight	287.23 g/mol	PubChem (Computed)[1]
XLogP3	-2.1	PubChem (Computed)[1]
Hydrogen Bond Donor Count	5	PubChem (Computed)[1]
Hydrogen Bond Acceptor Count	7	PubChem (Computed)[1]
Rotatable Bond Count	3	PubChem (Computed)[1]
Topological Polar Surface Area	166 Ų	PubChem (Computed)[1]
Heavy Atom Count	20	PubChem (Computed)[1]
Complexity	503	PubChem (Computed)[1]

Biological Significance and Signaling Pathways

5-Carboxycytidine is a key intermediate in the TET (ten-eleven translocation) enzyme-mediated oxidation pathway of 5-methylcytidine, a crucial process in DNA and RNA demethylation and epigenetic reprogramming.

TET-Mediated Oxidation Pathway

The formation of 5-Carboxycytidine is a stepwise enzymatic process catalyzed by the TET family of dioxygenases (TET1, TET2, TET3). This pathway is fundamental to active DNA demethylation and has also been observed in RNA. The sequential oxidation of 5-methylcytidine (m5C) proceeds through 5-hydroxymethylcytidine (B44077) (hmC) and 5-formylcytidine (B110004) (fC) to ultimately yield 5-Carboxycytidine (caC).

Figure 1: TET enzyme-mediated oxidation of 5-methylcytidine.

Role in Gene Expression

The presence of 5-Carboxycytidine in DNA and RNA can influence gene expression through several mechanisms. In DNA, caC is recognized and excised by thymine-DNA glycosylase (TDG) as part of the base excision repair pathway, leading to the restoration of an unmodified cytosine and completing the demethylation cycle. The persistence of caC in DNA can also recruit specific binding proteins and alter chromatin structure, thereby modulating transcription. In RNA, the functional consequences of caC are an active area of investigation, with potential roles in regulating mRNA stability, translation, and localization. The presence of oxidized cytidine derivatives in RNA is beginning to be understood as a layer of epitranscriptomic regulation.[2]

Experimental Protocols

Synthesis of 5-Carboxycytidine

The chemical synthesis of 5-Carboxycytidine and its derivatives is crucial for producing the necessary reagents for research. A common strategy involves the modification of a cytidine precursor.

Example Synthetic Route from 5-Iodocytidine (B14750):

A practical approach for the synthesis of 5-carboxycytidine derivatives often starts from 5-iodocytidine. One method involves a palladium-catalyzed carbonylation reaction to introduce a carboxyl group or a precursor that can be subsequently converted to a carboxylic acid.

• Step 1: Protection of Ribose Hydroxyl Groups: The 2', 3', and 5'-hydroxyl groups of 5-iodocytidine are protected using suitable protecting groups, such as silyl (B83357) ethers (e.g., TBDMS) or acetals, to prevent side reactions.

• Step 2: Palladium-Catalyzed Carboxylation: The protected 5-iodocytidine undergoes a palladium-catalyzed reaction with carbon monoxide and a suitable nucleophile (e.g., an alcohol to form an ester) to introduce the carboxyl functionality at the 5-position.

• Step 3: Deprotection: The protecting groups on the ribose and the carboxyl group (if it was formed as an ester) are removed under appropriate conditions to yield 5-Carboxycytidine.

Figure 2: General workflow for the synthesis of 5-Carboxycytidine.

Analytical Methods

Accurate detection and quantification of 5-Carboxycytidine in biological samples are essential for studying its function. Mass spectrometry and nuclear magnetic resonance spectroscopy are key analytical techniques.

Mass Spectrometry (MS) Analysis:

• Sample Preparation: RNA or DNA is enzymatically hydrolyzed to individual nucleosides.

• Chromatographic Separation: The nucleoside mixture is separated using high-performance liquid chromatography (HPLC), typically with a reversed-phase column.

• Mass Spectrometric Detection: The eluting nucleosides are analyzed by a mass spectrometer, often a triple quadrupole instrument operating in multiple reaction monitoring (MRM) mode for high sensitivity and specificity. The fragmentation of the protonated molecule of 5-Carboxycytidine typically involves the cleavage of the glycosidic bond, resulting in a characteristic fragment ion corresponding to the 5-carboxycytosine base.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

• Sample Preparation: A purified sample of 5-Carboxycytidine is dissolved in a suitable deuterated solvent (e.g., D₂O or DMSO-d₆).

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer. 2D NMR experiments such as COSY, HSQC, and HMBC are employed for unambiguous assignment of proton and carbon signals.

• Spectral Analysis: The chemical shifts and coupling constants of the protons and carbons in the ribose and base moieties provide detailed structural information. The chemical shifts of the H6 proton and the C5 and C6 carbons are particularly indicative of the C5-substitution.

Applications in Drug Development

The involvement of 5-Carboxycytidine and the TET enzymes in fundamental biological processes and disease pathogenesis makes them attractive targets for drug development.

5-Carboxycytidine as a Biomarker

Alterations in the levels of 5-Carboxycytidine and its precursors in DNA and RNA have been associated with various diseases, including cancer and neurodegenerative disorders. The detection of these modified nucleosides in biological fluids, such as blood or urine, holds promise for the development of non-invasive diagnostic and prognostic biomarkers.

Targeting the TET Pathway

Given the role of TET enzymes in producing 5-Carboxycytidine and regulating DNA methylation, modulating their activity presents a therapeutic opportunity. Both inhibitors and activators of TET enzymes are being explored for the treatment of various cancers. For instance, in certain hematological malignancies where TET2 is frequently mutated and inactivated, strategies to restore TET activity are being investigated. Conversely, in other cancers where TET enzymes may have oncogenic roles, the development of specific TET inhibitors is a promising avenue.

Figure 3: Logic diagram for 5-Carboxycytidine in drug development.

Conclusion

5-Carboxycytidine, once considered merely a transient intermediate in DNA demethylation, is now recognized as a significant epigenetic and epitranscriptomic mark with diverse biological roles. Its involvement in gene regulation and disease provides a fertile ground for the development of novel diagnostic biomarkers and therapeutic strategies. A comprehensive understanding of its chemical properties, biological functions, and the pathways it participates in, as outlined in this guide, is paramount for advancing research and translating these discoveries into clinical applications. The continued exploration of 5-Carboxycytidine and its regulatory network promises to uncover new layers of biological control and offer innovative solutions for human health.

References

• 1. 5-Carboxycytidine | C10H13N3O7 | CID 90117986 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. Protonation-Dependent Sequencing of 5-Formylcytidine in RNA - PMC [pmc.ncbi.nlm.nih.gov]

The Evolutionary Trajectory of 5-Carboxycytidine: A Conserved Pathway of Epigenetic Regulation

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Abstract

The discovery of 5-carboxycytidine (5caC), a key intermediate in the active DNA demethylation pathway, has reshaped our understanding of epigenetic regulation. This technical guide provides a comprehensive overview of the evolutionary conservation of the 5caC pathway, detailing the core enzymatic players, their phylogenetic distribution, and the functional implications of this crucial biological process. We present quantitative data on the abundance of 5caC and its precursors, offer detailed experimental protocols for its study, and visualize the intricate molecular pathways and workflows. This document is intended to serve as a valuable resource for researchers in epigenetics, oncology, and developmental biology, as well as for professionals engaged in the development of novel therapeutic strategies targeting epigenetic mechanisms.

The 5-Carboxycytidine Pathway: A Core Mechanism of Active DNA Demethylation

The 5-Carboxycytidine (5caC) pathway is a fundamental biological process responsible for the active removal of methyl groups from DNA, a critical aspect of epigenetic regulation. This pathway involves a series of enzymatic modifications that convert 5-methylcytosine (B146107) (5mC), a primary epigenetic mark associated with gene silencing, into an unmodified cytosine. The central players in this pathway are the Ten-Eleven Translocation (TET) family of dioxygenases and the DNA repair enzyme Thymine (B56734) DNA Glycosylase (TDG).

The pathway is initiated by the TET enzymes, which are α-ketoglutarate and Fe(II)-dependent dioxygenases.[1][2] TET enzymes catalyze the iterative oxidation of 5mC.[1] The process begins with the conversion of 5mC to 5-hydroxymethylcytosine (B124674) (5hmC).[2] Subsequently, TET enzymes can further oxidize 5hmC to 5-formylcytosine (B1664653) (5fC) and, ultimately, to 5-carboxycytosine (5caC).[3][4]

Once 5caC is generated, it is recognized and excised by Thymine DNA Glycosylase (TDG), which cleaves the N-glycosidic bond between the modified base and the deoxyribose sugar.[5][6] This action creates an abasic (AP) site in the DNA. The base excision repair (BER) pathway is then recruited to the AP site, where it inserts an unmodified cytosine, thereby completing the demethylation process.[4]

Figure 1: The 5-Carboxycytidine (5caC) pathway of active DNA demethylation.

Evolutionary Conservation of the 5-Carboxycytidine Pathway

The core components of the 5caC pathway, the TET dioxygenases and TDG glycosylase, exhibit a broad and ancient evolutionary history, suggesting a fundamental role for this pathway in a diverse range of organisms.

TET/JBP Family of Dioxygenases: The TET enzymes belong to a larger superfamily of 2-oxoglutarate (2OG) and Fe(II)-dependent dioxygenases that includes the J-binding proteins (JBPs) found in kinetoplastids. Phylogenetic analyses indicate that TET/JBP homologs are present in a wide array of eukaryotes, including mammals, fungi (e.g., Coprinopsis cinerea), and protists.[7] Their presence has even been noted in some bacteriophages, pointing to an ancient origin of this enzymatic family. In mammals, the TET family has expanded into three paralogs—TET1, TET2, and TET3—each with distinct expression patterns and potential for functional diversification.[2] Notably, while TET enzymes are conserved in many eukaryotes, they appear to be absent in the plant kingdom, including the model organism Arabidopsis thaliana.[8][9]

Thymine DNA Glycosylase (TDG): TDG is a member of the uracil-DNA glycosylase (UDG) superfamily and is responsible for recognizing and excising not only thymine from G/T mismatches but also the oxidized methylcytosines, 5fC and 5caC.[5][6] TDG homologs are found across a wide range of species, from bacteria to humans, indicating a highly conserved and essential function in maintaining genome integrity.[10] The substrate specificity of TDG, particularly its high efficiency in excising 5fC and 5caC, underscores its critical role in the final step of the active demethylation pathway.[6]

Quantitative Analysis of 5-Carboxycytidine and its Precursors

The abundance of 5caC and its precursors is tightly regulated and varies across different cell types and developmental stages. Quantitative analysis of these modifications provides valuable insights into the dynamics of DNA demethylation.

Organism/Cell Type	5mC (% of C)	5hmC (% of C)	5fC (per 10^6 C)	5caC (per 10^6 C)	Reference
Mouse Embryonic Stem Cells	~4	~0.03	~20	~3	[3][4]
Mouse Brain (Cerebellum)	-	~0.7	-	-
Mouse Liver	-	~0.04	-	-
Mouse Kidney	-	~0.02	-	-
Mouse ES Cells (Tdg knockdown)	No significant change	No significant change	Increased ~5.6-fold	Increased ~8.4-fold	[11]
Coprinopsis cinerea (fungus)	-	~0.0002% of G	~0.0002% of G	~0.0001% of G
Laccaria bicolor (fungus)	-	~0.0008% of G	~0.001% of G	~0.0001% of G

Table 1: Quantitative levels of 5-methylcytosine and its oxidized derivatives in various organisms and cell types.

Experimental Protocols for Studying the 5-Carboxycytidine Pathway

A variety of sophisticated techniques are employed to investigate the 5caC pathway, from assessing enzymatic activity to mapping the genomic locations of modified bases.

In Vitro TET Enzyme Activity Assay

This protocol allows for the assessment of the catalytic activity of purified TET enzymes on a DNA substrate containing 5mC.

Materials:

• Purified recombinant TET enzyme (e.g., TET1, TET2, or TET3)

• DNA substrate: a double-stranded oligonucleotide containing one or more 5mC residues.

• Reaction Buffer: 50 mM HEPES (pH 8.0), 100 mM NaCl, 1 mM α-ketoglutarate, 1 mM L-ascorbic acid, 100 µM Fe(NH₄)₂(SO₄)₂

• Stop Solution: 0.5 M EDTA

• Liquid chromatography-tandem mass spectrometry (LC-MS/MS) system

Procedure:

• Prepare the reaction mixture by combining the DNA substrate (final concentration ~1 µM) and the TET enzyme (final concentration ~2 µM) in the reaction buffer.

• Incubate the reaction at 37°C for 1-2 hours.

• Stop the reaction by adding the stop solution.

• Digest the DNA substrate to single nucleosides using a cocktail of DNase I, snake venom phosphodiesterase, and alkaline phosphatase.

• Analyze the resulting nucleosides by LC-MS/MS to quantify the levels of 5mC, 5hmC, 5fC, and 5caC.

Figure 2: Workflow for an in vitro TET enzyme activity assay.

In Vitro TDG Glycosylase Assay for 5caC

This assay measures the ability of TDG to excise 5caC from a DNA substrate.

Materials:

• Purified recombinant TDG enzyme

• DNA substrate: a double-stranded oligonucleotide containing a single 5caC residue, with the 5caC-containing strand labeled with a fluorescent dye (e.g., 6-FAM).

• Reaction Buffer: 20 mM Tris-HCl (pH 8.0), 1 mM EDTA, 1 mM DTT

• NaOH solution (0.1 M)

• Formamide (B127407) loading dye

• Denaturing polyacrylamide gel

Procedure:

• Set up the glycosylase reaction by incubating the fluorescently labeled DNA substrate (~100 nM) with purified TDG enzyme (~200 nM) in the reaction buffer at 37°C for 30-60 minutes.

• To cleave the abasic site generated by TDG, add NaOH to a final concentration of 0.1 M and heat at 90°C for 10 minutes.

• Neutralize the reaction and add formamide loading dye.

• Resolve the DNA fragments on a denaturing polyacrylamide gel.

• Visualize the fluorescently labeled DNA fragments. The appearance of a shorter product indicates successful excision of 5caC by TDG.

Quantification of 5caC by Liquid Chromatography-Mass Spectrometry (LC-MS)

LC-MS is the gold standard for accurate quantification of 5caC and other modified nucleosides in genomic DNA.[12][13]

Materials:

• Genomic DNA sample

• Enzyme cocktail for DNA digestion (DNase I, Nuclease P1, snake venom phosphodiesterase, alkaline phosphatase)

• LC-MS system (e.g., triple quadrupole mass spectrometer)

• Stable isotope-labeled internal standards for 5caC, 5fC, 5hmC, 5mC, and C.

Procedure:

• Digest genomic DNA (1-10 µg) to single nucleosides using the enzyme cocktail.

• Add a known amount of the stable isotope-labeled internal standards to the digested sample.

• Separate the nucleosides using reverse-phase liquid chromatography.

• Detect and quantify the nucleosides using a mass spectrometer in multiple reaction monitoring (MRM) mode.

• Calculate the absolute amount of each modified nucleoside relative to the total amount of cytosine.

Genome-Wide Mapping of 5caC by ChIP-seq

Chromatin immunoprecipitation followed by sequencing (ChIP-seq) can be used to map the genomic locations of 5caC using a specific antibody.[14][15][16][17][18]

Materials:

• Cells or tissues of interest

• Formaldehyde for cross-linking

• Lysis and sonication buffers

• Anti-5caC antibody

• Protein A/G magnetic beads

• Buffers for washing, elution, and reverse cross-linking

• DNA purification kit

• Next-generation sequencing platform

Procedure:

• Cross-link proteins to DNA in live cells using formaldehyde.

• Lyse the cells and shear the chromatin into small fragments (200-500 bp) by sonication.

• Immunoprecipitate the chromatin fragments containing 5caC using a specific anti-5caC antibody coupled to magnetic beads.

• Wash the beads to remove non-specifically bound chromatin.

• Elute the immunoprecipitated chromatin and reverse the cross-links.

• Purify the DNA.

• Prepare a sequencing library and perform high-throughput sequencing.

• Align the sequencing reads to a reference genome to identify regions enriched for 5caC.

Figure 3: General workflow for 5-Carboxycytidine (5caC) ChIP-seq.

Functional Significance of 5-Carboxycytidine

While primarily recognized as an intermediate in active DNA demethylation, emerging evidence suggests that 5caC may also possess intrinsic regulatory functions. Studies have shown that the presence of 5fC and 5caC within a gene promoter can lead to a progressive and TDG-dependent repression of transcriptional activity.[19] This suggests that 5caC may act as a signal for the recruitment of transcriptional repressive complexes or interfere with the binding of transcription factors. Furthermore, the presence of 5caC can cause pausing of RNA polymerase II during transcription, providing another layer of transcriptional regulation.[20]

Conclusion and Future Directions

The 5-Carboxycytidine pathway represents a highly conserved and fundamental mechanism of epigenetic control. Its core components, the TET and TDG enzymes, have ancient evolutionary roots, highlighting the importance of dynamic DNA methylation in a wide range of organisms. The ability to quantify 5caC and map its genomic location has provided unprecedented insights into the intricate process of active DNA demethylation and has opened new avenues for understanding its role in development, disease, and transcriptional regulation.

Future research will likely focus on further elucidating the specific regulatory roles of 5caC as a distinct epigenetic mark, identifying its reader proteins, and understanding how its levels are precisely controlled in different cellular contexts. For drug development professionals, the enzymes of the 5caC pathway, particularly the TET family, represent promising targets for therapeutic intervention in diseases characterized by aberrant DNA methylation, such as cancer. A deeper understanding of the evolutionary conservation and functional intricacies of this pathway will be instrumental in the development of novel and targeted epigenetic therapies.

References

• 1. TET enzymes - Wikipedia [en.wikipedia.org]
• 2. proteopedia.org [proteopedia.org]
• 3. Tet proteins can convert 5-methylcytosine to 5-formylcytosine and 5-carboxylcytosine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Gene - TDG [maayanlab.cloud]
• 6. GeneCards Commercial Trial - LifeMap Sciences [lifemapsc.com]
• 7. pubs.acs.org [pubs.acs.org]
• 8. TET-mediated epimutagenesis of the Arabidopsis thaliana methylome - PMC [pmc.ncbi.nlm.nih.gov]
• 9. biorxiv.org [biorxiv.org]
• 10. Thymine-DNA glycosylase - Wikipedia [en.wikipedia.org]
• 11. Genome-wide analysis reveals TET- and TDG-dependent 5-methylcytosine oxidation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. LCMS Protocols – The DAN Lab – UW–Madison [danlab.bact.wisc.edu]
• 13. Quantification of Regional DNA Methylation by Liquid Chromatography/Tandem Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 14. ChIP-seq guidelines and practices of the ENCODE and modENCODE consortia - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Chromatin Immunoprecipitation Sequencing (ChIP-seq) Protocol - CD Genomics [cd-genomics.com]
• 16. ChIP-seq Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 17. A Step-by-Step Guide to Successful Chromatin Immunoprecipitation (ChIP) Assays | Thermo Fisher Scientific - TW [thermofisher.com]
• 18. epicypher.com [epicypher.com]
• 19. Functional impacts of 5-hydroxymethylcytosine, 5-formylcytosine, and 5-carboxycytosine at a single hemi-modified CpG dinucleotide in a gene promoter - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. A comprehensive mechanism for 5-carboxylcytosine-induced transcriptional pausing revealed by Markov state models - PMC [pmc.ncbi.nlm.nih.gov]

5-Carboxycytidine: A Potential Biomarker at the Crossroads of Epigenetic Regulation and Human Disease

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

5-Carboxycytidine (5caC) is a modified nucleobase generated through the iterative oxidation of 5-methylcytosine (B146107) (5mC) by the Ten-Eleven Translocation (TET) family of dioxygenases. Initially considered a transient intermediate in the active DNA demethylation pathway, emerging evidence suggests that 5caC may also function as a stable epigenetic mark with distinct regulatory roles. Its involvement in fundamental processes such as gene expression and the DNA damage response has positioned 5caC as a potential biomarker for a range of human diseases, including cancer, and warrants investigation in neurological and metabolic disorders. This technical guide provides a comprehensive overview of 5caC, detailing its biological significance, summarizing current quantitative data in human health and disease, and offering detailed protocols for its detection and analysis.

The Biology of 5-Carboxycytidine: More Than an Intermediate

5-Carboxycytidine is the final product of the TET enzyme-mediated oxidation of 5mC, following the formation of 5-hydroxymethylcytosine (B124674) (5hmC) and 5-formylcytosine (B1664653) (5fC).[1][2][3] This process is a key component of the active DNA demethylation pathway, which is essential for epigenetic reprogramming and the dynamic regulation of gene expression.[4]

The TET-TDG-BER Pathway: A Journey to Demethylation

The canonical pathway for the removal of 5caC from DNA involves the base excision repair (BER) machinery, initiated by thymine-DNA glycosylase (TDG).[4][5][6][7] TDG recognizes and excises 5caC, creating an abasic (AP) site. This AP site is then processed by the BER pathway, ultimately leading to the re-insertion of an unmodified cytosine, thus completing the demethylation cycle.

Fig 1. The TET-TDG-BER pathway for active DNA demethylation.

A Role in Transcriptional Regulation

Beyond its role in demethylation, 5caC has been shown to directly impact transcription. Studies have demonstrated that the presence of 5caC in a DNA template can cause the pausing of RNA Polymerase II (Pol II) during elongation.[8][9][10][11] This pausing is thought to be mediated by specific interactions between the carboxyl group of 5caC and amino acid residues within the Pol II active site.[12] This suggests that 5caC could act as a regulatory mark to fine-tune gene expression.

Fig 2. 5caC-induced pausing of RNA Polymerase II during transcription.

5-Carboxycytidine as a Biomarker in Human Diseases

The dysregulation of TET enzymes and, consequently, the levels of 5mC oxidation products have been implicated in various diseases.[2][13][14][15] While much of the research has focused on 5hmC, there is growing interest in the potential of 5caC as a more specific biomarker.

Quantitative Data in Human Health and Disease

The quantification of 5caC in biological samples is technically challenging due to its low abundance. However, sensitive analytical methods have begun to provide insights into its levels in health and disease.

Condition	Tissue/Biofluid	5caC Levels (% of total cytosines)	Reference(s)
Healthy Individuals	Blood	0.001 ± 0.0002	[16]
Lung Cancer	Blood	Not significantly different from healthy controls	[16]
Breast Cancer	Tumor Tissue	Significantly enhanced compared to adjacent normal tissue	[17]
Neurological Disorders	Brain Tissue	Data not yet available
Metabolic Diseases	Urine/Blood	Data not yet available

Note: The available quantitative data for 5caC in human diseases is still limited. Further research is needed to establish definitive correlations between 5caC levels and various pathological states, particularly in neurological and metabolic disorders where epigenetic dysregulation is a known factor.

Experimental Protocols for 5-Carboxycytidine Analysis

Accurate and reliable detection of 5caC is crucial for its validation as a biomarker. This section provides detailed methodologies for key experimental techniques.

Liquid Chromatography-Mass Spectrometry (LC-MS/MS) for Absolute Quantification

LC-MS/MS is the gold standard for the absolute quantification of modified nucleosides due to its high sensitivity and specificity.

Experimental Workflow:

Fig 3. Workflow for LC-MS/MS-based quantification of 5caC.

Detailed Methodology:

Step	Procedure	Key Considerations
1. Sample Preparation	Genomic DNA: Extract high-quality genomic DNA from tissues or cells. Urine: Collect and stabilize urine samples.	For DNA, ensure complete removal of RNA. For urine, use appropriate preservatives and store at -80°C.
2. Enzymatic Hydrolysis	Digest DNA to single nucleosides using a cocktail of nucleases (e.g., Nuclease P1, Snake Venom Phosphodiesterase, and Alkaline Phosphatase). For urine, enzymatic deconjugation may be necessary.[18][19]	Ensure complete digestion to avoid underestimation of 5caC levels.
3. Solid Phase Extraction (SPE)	(Optional but recommended for complex matrices like urine) Use a suitable SPE cartridge to enrich for nucleosides and remove interfering substances.[18][20]	Optimize SPE conditions (sorbent, wash, and elution solvents) for maximum recovery of 5caC.
4. LC Separation	Separate the nucleosides using a reversed-phase or hydrophilic interaction liquid chromatography (HILIC) column.	Use a gradient elution with appropriate mobile phases (e.g., water and acetonitrile (B52724) with formic acid) to achieve good chromatographic resolution of 5caC from other nucleosides.
5. MS/MS Detection	Detect and quantify 5caC using a triple quadrupole mass spectrometer operating in Multiple Reaction Monitoring (MRM) mode.	Optimize MS parameters (ion source, collision energy, etc.) and select specific precursor-to-product ion transitions for 5caC and the internal standard.
6. Quantification	Spike samples with a known amount of a stable isotope-labeled 5caC internal standard prior to sample processing. Generate a calibration curve using standards of known concentrations.	The use of an internal standard is crucial for correcting for matrix effects and variations in sample processing and instrument response.

Immunofluorescence (IF) for Cellular Localization

Immunofluorescence allows for the visualization of 5caC within cells and tissues, providing spatial information about its distribution.

Experimental Workflow:

Fig 4. Workflow for immunofluorescence-based detection of 5caC.

Detailed Methodology:

Step	Procedure	Key Considerations
1. Cell/Tissue Preparation	Grow adherent cells on sterile coverslips. For tissue sections, use appropriate fixation and embedding methods.[3][21][22]	Ensure optimal cell density and health. For tissues, the fixation method can impact antigen retrieval.
2. Fixation	Fix cells with 4% paraformaldehyde (PFA) in PBS for 10-15 minutes at room temperature.[3][22]	Methanol fixation can also be used but may affect some epitopes.
3. Permeabilization	Permeabilize cells with 0.1-0.5% Triton X-100 in PBS for 10-15 minutes at room temperature.[3]	This step is crucial for allowing the antibody to access nuclear antigens.
4. Blocking	Block non-specific antibody binding by incubating with a blocking solution (e.g., 1-5% BSA or normal serum in PBST) for 1 hour at room temperature.[3][6]	The species of the serum should match the species of the secondary antibody.
5. Primary Antibody Incubation	Incubate with a primary antibody specific for 5caC diluted in blocking buffer, typically overnight at 4°C.[21]	The optimal antibody concentration should be determined by titration.
6. Secondary Antibody Incubation	Wash cells three times with PBST. Incubate with a fluorescently-labeled secondary antibody that recognizes the primary antibody for 1-2 hours at room temperature, protected from light.[6]	Choose a secondary antibody with a fluorophore compatible with the available microscope filters.
7. Counterstaining and Mounting	Wash cells three times with PBST. Counterstain nuclei with DAPI or Hoechst. Mount the coverslip onto a microscope slide using an anti-fade mounting medium.[3]	Counterstaining helps to visualize the nucleus and assess the subcellular localization of the 5caC signal.
8. Imaging	Visualize and capture images using a fluorescence or confocal microscope.	Use appropriate filter sets and acquisition settings to minimize bleed-through between channels.

Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for Single-Base Resolution Mapping

CAB-Seq is a method that allows for the genome-wide mapping of 5caC at single-base resolution.[1][2][4][17][23]

Experimental Workflow:

References

• 1. Chemical modification-assisted bisulfite sequencing (CAB-Seq) for 5-carboxylcytosine detection in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5-Carboxylcytosine Detection in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. arigobio.com [arigobio.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. TET enzymes, TDG and the dynamics of DNA demethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Genome-wide analysis reveals TET- and TDG-dependent 5-methylcytosine oxidation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 8. files01.core.ac.uk [files01.core.ac.uk]
• 9. A comprehensive mechanism for 5-carboxylcytosine-induced transcriptional pausing revealed by Markov state models - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 5-Formyl- and 5-carboxyl-cytosine reduce the rate and substrate specificity of RNA polymerase II transcription - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. Molecular basis for 5-carboxycytosine recognition by RNA polymerase II elongation complex - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Ready, Pause, Go: Regulation of RNA Polymerase II Pausing and Release by Cellular Signaling Pathways - PMC [pmc.ncbi.nlm.nih.gov]
• 14. biotage.com [biotage.com]
• 15. Immunofluorescence Staining for Cytosine Modifications Like 5-Methylcytosine and Its Oxidative Derivatives and FISH | Springer Nature Experiments [experiments.springernature.com]
• 16. Direct analysis of 5-methylcytosine and 5-methyl-2'-deoxycytidine in human urine by isotope dilution LC-MS/MS: correlations with N-methylated purines and oxidized DNA lesions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Collection - Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5‑Carboxylcytosine Detection in DNA - Journal of the American Chemical Society - Figshare [acs.figshare.com]
• 18. mdpi.com [mdpi.com]
• 19. Detection of 41 Drugs and Metabolites in Urine with Internal Hydrolysis Control by Liquid Chromatography-Tandem Mass Spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. researchgate.net [researchgate.net]
• 21. scbt.com [scbt.com]
• 22. documents.thermofisher.com [documents.thermofisher.com]
• 23. CAB-Seq - Enseqlopedia [enseqlopedia.com]

Investigating the protein readers that recognize and bind to 5-Carboxycytidine.

Abstract

5-Carboxycytidine (5caC) is a pivotal, yet transient, modified nucleoside in the active DNA demethylation pathway. Once considered merely an intermediate destined for excision, emerging evidence suggests that 5caC may also function as a distinct epigenetic mark, recruiting specific protein "readers" to regulate gene expression and chromatin architecture. This technical guide provides a comprehensive overview of the known protein readers of 5caC, presenting quantitative binding data, detailed experimental protocols for their characterization, and the signaling context in which these interactions occur. This document is intended for researchers, scientists, and drug development professionals engaged in the fields of epigenetics, molecular biology, and oncology.

Introduction to 5-Carboxycytidine and its Biological Significance

5-Carboxycytidine is an oxidized derivative of 5-methylcytosine (B146107) (5mC), a major epigenetic modification in mammals. The ten-eleven translocation (TET) family of dioxygenases catalyzes the sequential oxidation of 5mC to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally to 5-carboxycytosine (5caC). While 5fC and 5caC are recognized and excised by the base excision repair machinery as part of the active DNA demethylation pathway, their potential to act as stable epigenetic marks by recruiting specific binding proteins is a burgeoning area of research. Understanding the proteins that recognize and bind to 5caC is crucial for elucidating its full spectrum of biological functions and for the development of novel therapeutic strategies targeting epigenetic dysregulation in diseases such as cancer.

Known Protein Readers of 5-Carboxycytidine

Current research has identified a select number of proteins that directly recognize and bind to 5caC. These "readers" play critical roles in DNA repair and potentially in the downstream signaling events initiated by this modification.

Thymine DNA Glycosylase (TDG)

Thymine DNA Glycosylase (TDG) is a key enzyme in the base excision repair (BER) pathway and is the most well-characterized reader of 5caC. TDG recognizes 5caC within a CpG context and efficiently excises the modified base, initiating the process of restoring an unmodified cytosine.[1][2] This function positions TDG as a central player in the active DNA demethylation pathway.[1][3][4] Structural studies have revealed that 5caC is specifically recognized within the active site of TDG, with the carboxyl group forming hydrogen bonds with the backbone amide of Tyr152 and the side chain of Asn157.[1] This specific recognition mechanism distinguishes 5caC from other cytosine modifications like 5mC and 5hmC, for which TDG shows poor binding.[1]

Tet Protein Family (CXXC Domain)

Beyond their catalytic role in generating 5caC, some members of the TET family of proteins can also act as readers of this modification through their CXXC domain. The CXXC domain of the mouse Ten-Eleven Translocation 3 (Tet3) protein has been shown to bind with the highest affinity to 5caC-containing DNA compared to unmodified, 5mC, 5hmC, and 5fC modified DNA.[5][6] This interaction is sequence-specific, with a preference for 5'-CcaCG-3' sequences.[6] This discovery suggests a potential feedback mechanism where Tet3 can recognize its own catalytic product, potentially influencing the dynamics of DNA demethylation or recruiting other effector proteins to sites of 5caC.

Quantitative Binding Data

The affinity of protein-5caC interactions can be quantified using various biophysical techniques. The dissociation constant (Kd) is a common metric used to represent the strength of this binding, with a lower Kd value indicating a higher affinity.

Protein Reader	Domain	Ligand (in DNA context)	Binding Affinity (Kd)	Experimental Method	Reference
Thymine DNA Glycosylase (TDG)	Catalytic Domain	G•5caC	Strong binding affinity (specific Kd not reported in a comparable format)	Computational Analysis	[1]
Tet3	CXXC Domain	5'-CcaCG-3'	0.56 µM	Isothermal Titration Calorimetry (ITC)	[5]
Tet3	CXXC Domain	5'-CCG-3' (unmodified)	1.88 µM	Isothermal Titration Calorimetry (ITC)	[5]
Tet3	CXXC Domain	5'-CmCG-3' (5mC)	5.59 µM	Isothermal Titration Calorimetry (ITC)	[5]
Tet3	CXXC Domain	5'-CfCG-3' (5fC)	6.13 µM	Isothermal Titration Calorimetry (ITC)	[5]

Signaling Pathways and Logical Relationships

The primary signaling pathway involving 5caC is the active DNA demethylation pathway. This multi-step process is essential for epigenetic reprogramming and the regulation of gene expression.

Active DNA Demethylation and 5caC Reader Interaction Pathway.

Experimental Protocols

The characterization of 5caC binding proteins relies on a variety of in vitro and in cellulo techniques. Below are detailed methodologies for key experiments.

Identification of 5caC Readers using Proteomics

This protocol describes a generic workflow for identifying novel 5caC binding proteins from nuclear extracts using affinity pull-down assays coupled with mass spectrometry.

Workflow for Proteomic Identification of 5caC Binding Proteins.

Methodology:

• Bait Preparation:

  • Synthesize dual-biotinylated, double-stranded DNA oligonucleotides (30-50 bp) containing a central 5caC residue within a specific sequence context (e.g., CpG). As a control, synthesize an identical oligonucleotide with an unmodified cytosine.

  • Immobilize the biotinylated oligonucleotides onto streptavidin-coated magnetic beads according to the manufacturer's protocol.

• Affinity Pull-down:

  • Prepare nuclear extracts from the desired cell line or tissue using a standard nuclear extraction protocol.

  • Pre-clear the nuclear extract by incubating with unconjugated streptavidin beads to reduce non-specific binding.

  • Incubate the pre-cleared nuclear extract with the 5caC-containing or control DNA-immobilized beads for 2-4 hours at 4°C with gentle rotation.

  • Wash the beads extensively with a low-salt wash buffer followed by a high-salt wash buffer to remove non-specifically bound proteins.

  • Elute the bound proteins from the beads using a high-concentration salt solution or by boiling in SDS-PAGE loading buffer.

• Protein Identification by Mass Spectrometry:

  • Separate the eluted proteins on a 4-20% gradient SDS-PAGE gel and visualize by Coomassie or silver staining.

  • Excise unique protein bands present in the 5caC pull-down but absent or significantly reduced in the control pull-down.

  • Perform in-gel trypsin digestion of the excised protein bands.

  • Analyze the resulting peptides by liquid chromatography-tandem mass spectrometry (LC-MS/MS).

  • Identify the proteins by searching the acquired MS/MS spectra against a protein database using a search algorithm like Mascot or Sequest.

Electrophoretic Mobility Shift Assay (EMSA)

EMSA is used to qualitatively assess the binding of a protein to a 5caC-containing DNA probe.

Methodology:

• Probe Labeling:

  • Synthesize a single-stranded DNA oligonucleotide (20-30 nt) containing 5caC.

  • Label the 5' end of the oligonucleotide with a non-radioactive label (e.g., biotin (B1667282) or a fluorescent dye) or a radioactive label (e.g., ³²P) using T4 polynucleotide kinase.

  • Anneal the labeled single-stranded DNA with its unlabeled complementary strand to form a double-stranded probe.

• Binding Reaction:

  • In a final volume of 20 µL, combine the purified recombinant protein of interest, the labeled 5caC-containing probe (at a final concentration in the low nM range), and a non-specific competitor DNA (e.g., poly(dI-dC)) in a binding buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM KCl, 1 mM DTT, 5% glycerol).

  • For competition assays, add a 50- to 200-fold molar excess of unlabeled specific competitor DNA (containing 5caC) or non-specific competitor DNA (containing unmodified C) to the reaction.

  • Incubate the reaction mixture at room temperature for 20-30 minutes.

• Electrophoresis and Detection:

  • Load the binding reactions onto a native polyacrylamide gel (4-6%) and run in a low ionic strength buffer (e.g., 0.5x TBE) at 4°C.

  • Transfer the DNA from the gel to a positively charged nylon membrane.

  • Detect the labeled probe using an appropriate method (e.g., streptavidin-HRP conjugate for biotin labels, fluorescence imaging for fluorescent labels, or autoradiography for radioactive labels). A "shifted" band indicates the formation of a protein-DNA complex.

Surface Plasmon Resonance (SPR)

SPR provides quantitative, real-time analysis of the kinetics and affinity of protein-5caC interactions.

Methodology:

• Chip Preparation and Ligand Immobilization:

  • Select a sensor chip with a streptavidin-coated surface (e.g., a Biacore SA chip).

  • Synthesize a biotinylated double-stranded DNA oligonucleotide containing 5caC to be used as the ligand.

  • Immobilize the biotinylated DNA ligand onto the sensor chip surface according to the manufacturer's instructions. A control flow cell should be prepared with an immobilized biotinylated DNA oligonucleotide containing an unmodified cytosine.

• Analyte Interaction Analysis:

  • Prepare a series of dilutions of the purified protein of interest (the analyte) in a suitable running buffer (e.g., HBS-EP+).

  • Inject the different concentrations of the analyte over the ligand-immobilized surface and the control surface at a constant flow rate.

  • Monitor the change in the refractive index in real-time, which is proportional to the amount of analyte binding to the ligand.

• Data Analysis:

  • After each injection, allow for a dissociation phase where running buffer flows over the chip.

  • Regenerate the sensor surface if necessary using a mild regeneration solution (e.g., a short pulse of a high-salt buffer).

  • Fit the resulting sensorgrams (plots of response units versus time) to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (Kd = kd/ka).

Isothermal Titration Calorimetry (ITC)

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the protein-5caC interaction.

Methodology:

• Sample Preparation:

  • Prepare a solution of the purified protein of interest in a suitable buffer (e.g., phosphate (B84403) or HEPES buffer). The protein concentration should be in the low µM range.

  • Prepare a solution of the 5caC-containing DNA oligonucleotide in the same buffer at a concentration 10-20 times higher than the protein concentration.

  • Thoroughly dialyze both the protein and DNA solutions against the same buffer to minimize buffer mismatch effects.

• ITC Experiment:

  • Load the protein solution into the sample cell of the ITC instrument and the DNA solution into the injection syringe.

  • Set the experimental temperature (e.g., 25°C).

  • Perform a series of small, sequential injections of the DNA solution into the protein solution while monitoring the heat released or absorbed.

• Data Analysis:

  • Integrate the heat signal for each injection to generate a binding isotherm (a plot of heat change per mole of injectant versus the molar ratio of DNA to protein).

  • Fit the binding isotherm to a suitable binding model (e.g., a single-site binding model) to determine the binding stoichiometry (n), the binding enthalpy (ΔH), and the association constant (Ka). The dissociation constant (Kd) is the reciprocal of Ka.

Conclusion and Future Directions

The identification and characterization of 5-carboxycytidine readers are critical to understanding the full scope of this DNA modification's role in epigenetic regulation. While Thymine DNA Glycosylase is a well-established interactor that facilitates DNA demethylation, the discovery of other readers, such as the CXXC domain of Tet3, points towards a more complex signaling potential for 5caC. The methodologies outlined in this guide provide a robust framework for researchers to investigate known and novel 5caC-protein interactions. Future research in this area will likely focus on identifying additional readers, elucidating the downstream consequences of these interactions on gene expression and chromatin dynamics, and exploring the potential for therapeutic intervention by targeting these recognition events in disease.

References

• 1. Thymine DNA glycosylase specifically recognizes 5-carboxylcytosine-modified DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Thymine DNA glycosylase is an RNA-binding protein with high selectivity for G-rich sequences - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Genome-wide analysis reveals TET- and TDG-dependent 5-methylcytosine oxidation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biorxiv.org [biorxiv.org]
• 5. researchgate.net [researchgate.net]
• 6. Protein interactions at oxidized 5-methylcytosine bases - PMC [pmc.ncbi.nlm.nih.gov]

The Potential Role of 5-Carboxycytidine in Plant Epigenetics: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

DNA methylation is a pivotal epigenetic mark in plants, crucial for genome stability and the regulation of gene expression. While the primary mechanism of active DNA demethylation in plants is a well-established Base Excision Repair (BER) pathway initiated by 5-methylcytosine (B146107) (5mC) DNA glycosylases, the existence and functional relevance of oxidized 5mC derivatives, analogous to those in mammalian systems, remain a subject of investigation. This technical guide provides an in-depth overview of the established DNA demethylation pathway in plants, presents the current evidence for the presence of 5-Carboxycytidine (5caC), and explores its potential, albeit likely limited, role in plant epigenetics. Detailed experimental protocols for the analysis of DNA methylation and the detection of 5caC are provided to facilitate further research in this emerging area.

Introduction to DNA Demethylation in Plants

DNA methylation, the addition of a methyl group to the fifth carbon of a cytosine residue (5mC), is a fundamental epigenetic modification in plants. It occurs in CG, CHG, and CHH sequence contexts (where H is A, C, or T) and is integral to processes such as transposon silencing, gene imprinting, and developmental regulation.[1] Unlike the static picture the genome sequence provides, DNA methylation patterns are dynamic and can be altered in response to developmental cues and environmental stress.[2][3] This dynamism is achieved through the coordinated action of DNA methylation and demethylation machineries.

In contrast to mammalian systems, where active demethylation proceeds through the iterative oxidation of 5mC to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally 5-Carboxycytidine (5caC) by Ten-Eleven Translocation (TET) enzymes[4], plants primarily employ a direct removal strategy.[5] This process is initiated by a family of 5mC DNA glycosylases that excise the methylated base, triggering a Base Excision Repair (BER) pathway to restore an unmodified cytosine.[6][7]

Despite the prominence of this direct pathway, recent sensitive analytical techniques have detected trace amounts of oxidized 5mC derivatives, including 5caC, in plant DNA. This has raised questions about their origin and potential function. This guide will first detail the canonical plant DNA demethylation pathway and then critically evaluate the evidence and potential implications of 5caC in plant epigenetics.

The Primary Pathway of Active DNA Demethylation in Plants

The principal mechanism for active DNA demethylation in plants is a specialized BER pathway initiated by the REPRESSOR OF SILENCING 1 (ROS1)/DEMETER (DME) family of bifunctional DNA glycosylases.[8][9]

The ROS1/DME Family of 5-methylcytosine DNA Glycosylases

• Function: ROS1, DME, and the DEMETER-LIKE proteins (DML2, DML3) are enzymes that recognize and excise 5mC from DNA, irrespective of the sequence context.[5][6] This action creates an apurinic/apyrimidinic (AP) site, or abasic site.

• Mechanism: These enzymes are bifunctional, possessing both N-glycosylase activity (to cleave the bond between the 5mC base and the deoxyribose sugar) and AP lyase activity (to cleave the phosphodiester backbone 3' to the AP site).[10]

• Biological Roles:

  • ROS1, DML2, and DML3: Primarily active in vegetative tissues, they prevent the spread of DNA methylation from heterochromatic regions like transposable elements into adjacent genes, thereby protecting them from silencing.[11] They play crucial roles in plant immunity and abiotic stress responses.[3][8]

  • DME: Specifically expressed in the central cell of the female gametophyte and the vegetative cell of the male gametophyte.[12] It is essential for genomic imprinting by demethylating maternal alleles in the endosperm, a process vital for seed viability.[11]

The Base Excision Repair (BER) Pathway

Following the action of ROS1/DME glycosylases, the resulting AP site with a 3'-blocking end is processed by a series of repair enzymes to restore the DNA strand with an unmethylated cytosine.[10]

• End Processing: The 3'-blocking termini (either a 3'-phosphate or a 3'-phosphor-α,β-unsaturated aldehyde) generated by the glycosylase/lyase are removed. This step is critical for allowing DNA polymerase to access the strand. The enzyme ZINC FINGER DNA 3'-PHOSPHOESTERASE (ZDP) removes the 3'-phosphate, while AP ENDONUCLEASE 1-LIKE (APE1L) processes the aldehyde.[13][14]

• DNA Synthesis: A DNA polymerase fills the single-nucleotide gap with a new, unmethylated cytosine.

• Ligation: A DNA ligase seals the nick in the DNA backbone, completing the repair process.

Diagram 1. The established pathway of active DNA demethylation in plants.

5-Carboxycytidine (5caC) in Plants: Evidence and Origins

While the ROS1/DME-initiated BER pathway is the primary route for demethylation, highly sensitive methods have detected 5caC and its precursors, 5hmC and 5fC, in plant genomes. However, their levels are exceptionally low, and their origin is debated.

Quantitative Data on Oxidized 5mC Derivatives

Studies using liquid chromatography-tandem mass spectrometry (LC-MS/MS) have provided quantitative measurements of these modified bases in the model plant Arabidopsis thaliana. The data starkly contrasts with mammalian cells, where 5hmC can be relatively abundant.

Modified Nucleoside	Abundance in Arabidopsis thaliana (modifications per 106 nucleosides)	Reference
5-hydroxymethyl-2'-deoxycytidine (5-HmdC)	~0.79	[15]
5-formyl-2'-deoxycytidine (5-FodC)	~0.79	[15]
5-carboxyl-2'-deoxycytidine (B13858545) (5-CadC)	~0.78	[15]

Table 1. Quantified levels of oxidized 5-methylcytosine derivatives in Arabidopsis DNA.

The extremely low and comparable levels of 5hmC, 5fC, and 5caC suggest they may not be stable epigenetic marks or key intermediates in a major pathway, but rather transient products.[15]

The Question of Origin: Enzymatic vs. Oxidative Stress

• Absence of TET Homologs: A key piece of evidence against a conserved enzymatic pathway for 5caC formation is the absence of clear TET enzyme homologs in Arabidopsis and many other plant species.[16][17] While plants have a large family of 2-oxoglutarate/Fe(II)-dependent dioxygenases, none have been definitively shown to have TET-like activity on 5mC.[18]

• Reactive Oxygen Species (ROS): The prevailing hypothesis is that these oxidized derivatives arise from the non-enzymatic oxidation of 5mC by reactive oxygen species (ROS).[15] ROS are natural byproducts of aerobic metabolism and their levels increase significantly during abiotic and biotic stress.[14] This suggests that the presence of 5caC might be linked to cellular stress levels rather than a programmed epigenetic signaling pathway.

Diagram 2. Hypothetical pathway for 5caC formation in plants via ROS.

Potential Functional Significance of 5caC in Plants

Given the lack of a clear enzymatic production pathway and its low abundance, the functional role of 5caC as an epigenetic mark in plants is highly speculative.

• A Marker of Oxidative Stress: The most plausible role for 5caC is as a biomarker for oxidative DNA damage. Its levels may increase under environmental stress conditions that elevate cellular ROS.

• A Substrate for Repair: While plant ROS1/DME glycosylases can excise 5mC directly, some studies have shown they have limited activity towards oxidized derivatives. For instance, DME and DML3 exhibit limited activity for 5caC and no activity for 5fC.[10] This suggests that if 5caC does form, it might be a poor substrate for the primary plant demethylases, potentially requiring other repair mechanisms for its removal.

• No Evidence for "Reader" Proteins: In mammals, 5caC can be recognized by specific "reader" proteins that mediate downstream effects. There is currently no evidence for the existence of such specific 5caC readers in plants.

Experimental Protocols

Accurate detection and quantification are essential for elucidating the role of any DNA modification. Below are detailed protocols for key experiments in plant DNA methylation research.

Protocol: Quantification of 5caC by LC-MS/MS

Liquid chromatography-tandem mass spectrometry is the gold standard for accurate quantification of modified nucleosides due to its high sensitivity and specificity.

Objective: To quantify the absolute levels of 5-carboxyl-2'-deoxycytidine (5-CadC) in plant genomic DNA.

Materials:

• High-quality plant genomic DNA (RNA-free)

• DNA Degradase Plus (or Nuclease P1, Alkaline Phosphatase)

• Isotope-labeled internal standards (e.g., [15N3]-dC, and custom synthesized labeled 5-CadC)

• LC-MS grade water, acetonitrile (B52724), methanol (B129727), formic acid/ammonium (B1175870) acetate

• 0.22 µm syringe filters

• Liquid Chromatograph coupled to a Triple Quadrupole Mass Spectrometer

Procedure:

• DNA Extraction & Purity Check: Extract genomic DNA from plant tissue using a suitable method (e.g., CTAB protocol). Treat with RNase A to remove RNA contamination. Assess DNA purity and concentration using a spectrophotometer (A260/280 ratio ~1.8) and a fluorometer.

• DNA Hydrolysis:

  • To 1-5 µg of genomic DNA in a microcentrifuge tube, add a known amount of isotope-labeled internal standards.

  • Add the appropriate digestion buffer and enzyme mix (e.g., DNA Degradase Plus).

  • Incubate at 37°C for 2-4 hours or until complete digestion to single nucleosides is achieved.

• Sample Cleanup:

  • Centrifuge the digest to pellet any undigested material or protein.

  • Filter the supernatant through a 0.22 µm filter to remove particulates.

• LC-MS/MS Analysis:

  • Chromatography: Separate the nucleosides using a reverse-phase C18 column. A typical mobile phase would be a gradient of (A) water with 0.1% formic acid or 10 mM ammonium acetate, pH 6.5 and (B) methanol or acetonitrile with 0.1% formic acid. The use of a neutral to slightly basic mobile phase (pH 6.5) can significantly improve sensitivity for 5caC in negative ion mode.[19]

  • Mass Spectrometry: Operate the mass spectrometer in Multiple Reaction Monitoring (MRM) mode. Use a positive/negative ion-switching method, as 5caC is detected with much higher sensitivity in negative ion mode, while other nucleosides are more sensitive in positive mode.[19]

  • MRM Transitions (example):

    • dC: Monitor the transition of the parent ion to the daughter ion (e.g., m/z 228.1 → 112.1 in positive mode).

    • 5-CadC: Monitor the transition m/z 270.1 → 154.0 in negative mode.

• Quantification:

  • Generate a standard curve using known concentrations of unlabeled nucleoside standards mixed with the fixed concentration of internal standards.

  • Calculate the ratio of the peak area of the analyte to the peak area of its corresponding internal standard.

  • Determine the absolute quantity of 5-CadC in the sample by interpolating its peak area ratio from the standard curve.

  • Normalize the amount of 5-CadC to the amount of a canonical nucleoside (e.g., dG or dC) to express the result as a ratio (e.g., 5-CadC per 106 dG).

Protocol: In Vitro 5-methylcytosine DNA Glycosylase Activity Assay

This assay measures the ability of a purified DNA glycosylase (e.g., ROS1) to excise 5mC from a DNA substrate.

Objective: To determine the enzymatic activity of a plant 5mC DNA glycosylase on a 5mC-containing DNA duplex.

Materials:

• Purified recombinant plant DNA glycosylase (e.g., His-tagged ROS1).

• Synthetic DNA oligonucleotides: one containing a single, site-specific 5mC, and its unmodified complement.

• [γ-32P]ATP and T4 Polynucleotide Kinase (T4 PNK).

• Glycosylase reaction buffer (e.g., 20 mM Tris-HCl pH 8.0, 150 mM NaCl, 1 mM DTT, 1 mM EDTA).

• Stop solution (e.g., 0.1 M NaOH or formamide (B127407) loading dye).

• Denaturing polyacrylamide gel (e.g., 20% acrylamide, 7 M Urea).

• Phosphor imager and analysis software.

Procedure:

• Substrate Preparation:

  • Radiolabeling: 5'-end label the 5mC-containing oligonucleotide using T4 PNK and [γ-32P]ATP.

  • Purification: Remove unincorporated [γ-32P]ATP using a spin column.

  • Annealing: Anneal the labeled oligonucleotide with a 1.2-fold molar excess of the complementary strand by heating to 95°C for 5 minutes and slowly cooling to room temperature. This creates the double-stranded DNA substrate.

• Glycosylase Reaction:

  • Set up the reaction on ice: Add glycosylase reaction buffer, a defined amount of the 32P-labeled DNA substrate (e.g., 10-50 nM), and nuclease-free water.

  • Initiate the reaction by adding the purified glycosylase enzyme (e.g., 100-200 nM).

  • Incubate at the optimal temperature for the enzyme (e.g., 37°C). Collect aliquots at various time points (e.g., 0, 5, 15, 30, 60 minutes).

• Reaction Termination and Product Cleavage:

  • Stop the reaction by adding the aliquot to a tube containing stop solution.

  • Since ROS1 is a bifunctional glycosylase with lyase activity, it will cleave the DNA backbone. To ensure complete cleavage at any AP sites created (especially for monofunctional glycosylases), treat the samples with 0.1 M NaOH and heat at 90°C for 30 minutes. This chemically cleaves the backbone at the abasic site.

• Analysis by Denaturing PAGE:

  • Add formamide loading dye to the samples, heat at 95°C for 5 minutes, and load onto a denaturing polyacrylamide gel.

  • Run the gel at high voltage to separate the full-length substrate from the cleaved product.

  • Dry the gel and expose it to a phosphor screen.

• Quantification:

  • Visualize the gel using a phosphor imager.

  • Quantify the band intensities for the intact substrate and the cleaved product.

  • Calculate the percentage of product formed at each time point to determine the reaction rate.

Protocol: Plant Whole Genome Bisulfite Sequencing (WGBS) Library Preparation

WGBS is the gold-standard method for generating single-base resolution maps of 5mC across the entire genome.

Objective: To prepare a sequencing library from plant genomic DNA for whole-genome analysis of DNA methylation.

Materials:

• High-quality plant genomic DNA (1-5 µg).

• DNA shearing equipment (e.g., Covaris sonicator).

• End-repair, A-tailing, and ligation enzymes and buffers.

• Methylated sequencing adapters (e.g., Illumina TruSeq Methylated Adapters).

• Bisulfite conversion kit (e.g., Zymo EZ DNA Methylation-Gold™ Kit).

• High-fidelity, hot-start PCR polymerase and primers.

• AMPure XP beads for size selection and purification.

• Quantification reagents (e.g., Qubit) and library quality control instruments (e.g., Bioanalyzer).

Procedure:

• DNA Extraction and QC: Extract high-molecular-weight genomic DNA. Quantify accurately and check for purity.

• Fragmentation: Shear the DNA to the desired size range (e.g., 200-400 bp) using mechanical shearing.

• End-Repair and A-Tailing:

  • Repair the fragmented DNA ends to create blunt ends using a mix of T4 DNA polymerase, Klenow fragment, and T4 PNK.

  • Add a single 'A' nucleotide to the 3' ends of the blunt fragments using Klenow fragment (3' to 5' exo-). This prepares the fragments for ligation to adapters with a 'T' overhang.

• Adapter Ligation: Ligate methylated adapters to the A-tailed DNA fragments. These adapters contain 5mC instead of C, making them resistant to bisulfite conversion.

• Size Selection: Perform size selection using AMPure XP beads to remove adapter dimers and select the desired fragment size range. This is a critical step to ensure high-quality sequencing data.

• Bisulfite Conversion:

  • Treat the adapter-ligated, size-selected DNA with sodium bisulfite. This chemical treatment converts unmethylated cytosines to uracil, while 5-methylcytosines remain unchanged.

  • Follow the manufacturer's protocol for the chosen kit, which includes denaturation, conversion, and desulfonation steps.

• PCR Amplification:

  • Amplify the bisulfite-converted library using a high-fidelity polymerase that can read through uracils. Use primers that are complementary to the ligated adapters.

  • Use a minimal number of PCR cycles (e.g., 10-15 cycles) to avoid amplification bias.

• Library Purification and QC:

  • Purify the final PCR product using AMPure XP beads to remove primers and enzymes.

  • Assess the final library concentration using a fluorometric method (e.g., Qubit).

  • Verify the library size distribution and check for adapter-dimer contamination using an Agilent Bioanalyzer or similar instrument.

• Sequencing: The library is now ready for high-throughput sequencing on an appropriate platform.

Conclusion and Future Directions

The landscape of active DNA demethylation in plants is dominated by the direct excision of 5mC via the BER pathway, a mechanism fundamentally different from the TET-mediated oxidative pathway in mammals. While 5-Carboxycytidine has been detected in plants, its extremely low abundance and the lack of plant TET homologues strongly suggest it is not a central player in epigenetic regulation but more likely a byproduct of oxidative stress.

However, many questions remain. Future research should focus on:

• Stress-Induced Formation: Investigating whether the levels of 5caC and other oxidized derivatives increase specifically under different abiotic or biotic stresses, which could solidify their role as biomarkers for DNA damage.

• Alternative Repair Pathways: Exploring how plants handle these rare modifications if they are not efficiently removed by the canonical ROS1/DME pathway.

• Broader Phylogenetic Analysis: Searching for potential TET-like activities or the presence of oxidized 5mC derivatives in a wider range of plant species beyond common models, which could reveal evolutionary divergence in demethylation strategies.

For professionals in drug development, understanding these fundamental differences between plant and animal epigenetic pathways is crucial. While targeting the oxidative demethylation pathway is a viable strategy in mammals, any epigenetic modulation in plants would need to focus on the DNA glycosylases and downstream BER components that constitute the primary mechanism of demethylation. The potential of 5caC in plants remains an intriguing but, for now, peripheral aspect of their epigenetic machinery.

References

• 1. Global DNA Modification Quantification by LC-MS/MS, By Analysis Methods | CD BioSciences [epigenhub.com]
• 2. researchgate.net [researchgate.net]
• 3. Global DNA 5fC/5caC Quantification by LC-MS/MS, Other DNA Methylation Variants Analysis | CD BioSciences [epigenhub.com]
• 4. lcms.cz [lcms.cz]
• 5. Base Excision DNA Repair in Plants: Arabidopsis and Beyond - PMC [pmc.ncbi.nlm.nih.gov]
• 6. BiblioBoard [openresearchlibrary.org]
• 7. Kinetic Methods for Studying DNA Glycosylases Functioning in Base Excision Repair - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Quantification of 5-Methylcytosine and 5-Hydroxymethylcytosine in Genomic DNA from Hepatocellular Carcinoma Tissues by Capillary Hydrophilic-Interaction Liquid Chromatography/Quadrupole TOF Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]
• 10. pubs.acs.org [pubs.acs.org]
• 11. support.illumina.com [support.illumina.com]
• 12. mdpi.com [mdpi.com]
• 13. An AP endonuclease functions in active DNA demethylation and gene imprinting in Arabidopsis [corrected] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Protocol for Targeted LC-MS Analysis for Plant Secondary Metabolites - Creative Proteomics [creative-proteomics.com]
• 16. mdpi.com [mdpi.com]
• 17. Arabidopsis ZDP DNA 3'-phosphatase and ARP endonuclease function in 8-oxoG repair initiated by FPG and OGG1 DNA glycosylases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. A DNA enzyme with N-glycosylase activity - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Positive/negative ion-switching-based LC–MS/MS method for quantification of cytosine derivatives produced by the TET-family 5-methylcytosine dioxygenases - PMC [pmc.ncbi.nlm.nih.gov]

Protocols & Analytical Methods

Synthesis of 5-Carboxycytidine: An Application Note and Protocol for a Research Standard

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Carboxycytidine (caC) is a modified ribonucleoside with significant roles in the epigenetic regulation of RNA. As an oxidation product of 5-methylcytidine (B43896), it is a key intermediate in the dynamic landscape of RNA modifications. The availability of high-purity 5-Carboxycytidine as a research standard is crucial for the accurate investigation of its biological functions, the development of analytical methods for its detection, and the screening of potential therapeutic agents that target RNA-modifying enzymes. This application note provides a detailed protocol for the chemical synthesis of 5-Carboxycytidine, including methodologies for the preparation of key intermediates, purification strategies, and comprehensive characterization data.

Introduction

The field of epitranscriptomics has unveiled a complex layer of gene regulation mediated by chemical modifications of RNA. Among these, 5-Carboxycytidine (caC) has emerged as a critical, albeit transient, intermediate in the oxidative demethylation pathway of 5-methylcytidine (m5C). This pathway is analogous to the well-studied DNA demethylation process and is mediated by the Ten-Eleven Translocation (TET) family of dioxygenases. The presence of caC in cellular RNA suggests its involvement in dynamic regulatory processes, potentially influencing RNA stability, translation, and interaction with RNA-binding proteins.

To facilitate research into the biological significance of 5-Carboxycytidine, a reliable source of the pure compound is essential for its use as a standard in analytical techniques such as liquid chromatography-mass spectrometry (LC-MS). This document outlines a robust chemical synthesis route for 5-Carboxycytidine, starting from commercially available cytidine.

Biological Significance: The RNA Demethylation Pathway

5-Carboxycytidine is the final oxidation product in the enzymatic demethylation of 5-methylcytidine in RNA. This pathway is a crucial component of epigenetic regulation, allowing for the dynamic control of gene expression at the RNA level. The process is initiated by the TET enzymes, which successively oxidize the methyl group of m5C to form 5-hydroxymethylcytidine (B44077) (hmC), 5-formylcytidine (B110004) (fC), and finally 5-Carboxycytidine. The carboxyl group of caC is then thought to be removed through a yet to be fully elucidated mechanism, returning the base to an unmodified cytidine.

Quantitative Analysis of 5-Carboxycytidine using LC-MS/MS: An Application Note and Protocol

For Researchers, Scientists, and Drug Development Professionals

Abstract

5-Carboxycytidine (5caC) is a key intermediate in the active DNA demethylation pathway, generated through the iterative oxidation of 5-methylcytosine (B146107) (5mC) by the Ten-Eleven Translocation (TET) family of enzymes. As a transient and low-abundance modification, its accurate quantification is crucial for understanding epigenetic regulation in normal physiological processes and pathological conditions. This document provides a detailed protocol for the sensitive and robust quantification of 5caC in genomic DNA using Liquid Chromatography with tandem Mass Spectrometry (LC-MS/MS).

Introduction

Epigenetic modifications, such as DNA methylation, play a critical role in gene regulation. The removal of DNA methylation is as important as its addition. The discovery of the TET enzymes revealed an active demethylation pathway where 5mC is successively oxidized to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally 5-Carboxycytidine (5caC).[1][2][3][4] 5caC is then recognized and excised by Thymine-DNA Glycosylase (TDG), followed by the Base Excision Repair (BER) pathway to restore unmethylated cytosine. Given its central role as the final oxidized intermediate before excision, quantifying 5caC levels provides a direct measure of active DNA demethylation dynamics. LC-MS/MS has become the gold standard for this analysis due to its high sensitivity and specificity.[5]

Experimental Protocols

This section details the complete workflow for the quantitative analysis of 5caC from genomic DNA.

Genomic DNA Isolation and Quantification

High-quality genomic DNA is a prerequisite for accurate 5caC quantification.

• Materials:

  • Cultured cells or tissues

  • DNA isolation kit (e.g., spin column-based kits)

  • Nuclease-free water

  • UV-Vis spectrophotometer or fluorometer

• Protocol:

  • Isolate genomic DNA from cell or tissue samples using a commercial DNA isolation kit according to the manufacturer's instructions.

  • Elute the purified DNA in nuclease-free water.

  • Quantify the DNA concentration and assess its purity using a UV-Vis spectrophotometer (measuring absorbance at 260 and 280 nm) or a fluorometric method. An A260/A280 ratio of ~1.8 is indicative of pure DNA.

  • Store the purified DNA at -20°C or -80°C until further processing.

DNA Hydrolysis to Nucleosides

This step breaks down the DNA into its constituent nucleosides for LC-MS/MS analysis. Both enzymatic and chemical hydrolysis methods are effective.

• Enzymatic Hydrolysis Protocol: [6][7][8]

  • To 1 µg of purified DNA, add a digestion mixture containing DNase I, phosphodiesterase I, and alkaline phosphatase in a suitable buffer. Commercial one-step hydrolysis kits are also available.[8]

  • Incubate the reaction at 37°C for 4-6 hours or overnight to ensure complete digestion.

  • Stop the reaction by heating at 95°C for 10 minutes.[8]

  • Centrifuge the sample to pellet any undigested material or enzyme.

  • Collect the supernatant containing the nucleosides for LC-MS/MS analysis.

Sample Preparation for LC-MS/MS

• Internal Standard Spiking: A stable isotope-labeled internal standard (SIL-IS), such as [¹⁵N₃]-5-Carboxycytidine, is crucial for accurate quantification to account for sample loss and matrix effects. A known amount of the SIL-IS should be added to each sample before analysis.

• Optional: Chemical Derivatization: [9] To enhance sensitivity, especially for low-abundance samples, chemical derivatization can be performed. This involves reacting the nucleosides with a derivatizing agent to improve their chromatographic retention and ionization efficiency.[9]

LC-MS/MS Analysis

• Instrumentation:

  • A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

  • A triple quadrupole mass spectrometer equipped with an electrospray ionization (ESI) source.

• Chromatographic and Mass Spectrometric Conditions: The following table summarizes typical LC-MS/MS parameters for 5caC analysis. These may require optimization based on the specific instrument and column used.

Parameter	Recommended Setting
LC Column	Reversed-phase C18 column (e.g., 150 mm x 2.1 mm, 3 µm particle size)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Linear gradient from 5% to 50% Mobile Phase B over 15 minutes
Flow Rate	0.3 mL/min
Column Temperature	40°C
Injection Volume	10 µL
Ionization Mode	Positive Electrospray Ionization (ESI+)
Analysis Mode	Multiple Reaction Monitoring (MRM)

• MRM Transitions: Monitoring specific precursor-to-product ion transitions for both the analyte and the internal standard ensures high selectivity and sensitivity.

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Collision Energy (eV)
5-Carboxycytidine (5caC)	288.1	112.1	15
[¹⁵N₃]-5-Carboxycytidine (IS)	291.1	115.1	15

Data Presentation

The quantitative data for 5caC is typically expressed as the number of 5caC bases per million cytosines or as a percentage of total cytosines. Below are tables summarizing typical quantitative results and performance metrics of the LC-MS/MS method.

Table 1: Quantitative Levels of 5-Carboxycytidine in Various Samples

Sample Type	5caC Abundance (per 10⁶ Cytosines)	Reference
Mouse Embryonic Stem Cells	~3.0	[10]
Human Breast Cancer Tissue	Variable, typically low	[9]
Normal Human Tissues (e.g., Brain, Liver)	Higher than cancerous tissues	[11][12]

Table 2: Performance Characteristics of the LC-MS/MS Method for 5caC Quantification

Parameter	Typical Value	Reference
Limit of Detection (LOD)	1.27 - 2.54 fmol	[9]
Limit of Quantification (LOQ)	3.68 - 7.68 fmol	[9]
Linearity (r²)	> 0.99	[9]
Recovery	> 90%
Inter-day Precision (%RSD)	< 15%
Intra-day Precision (%RSD)	< 10%

Mandatory Visualization

DNA Demethylation Signaling Pathway

The following diagram illustrates the enzymatic pathway of active DNA demethylation, highlighting the central role of 5-Carboxycytidine.

References

• 1. researchgate.net [researchgate.net]
• 2. biomodal.com [biomodal.com]
• 3. researchgate.net [researchgate.net]
• 4. Potential functional roles of DNA demethylation intermediates - PMC [pmc.ncbi.nlm.nih.gov]
• 5. benchchem.com [benchchem.com]
• 6. DNA digestion to deoxyribonucleoside: A simplified one-step procedure - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Intragenomic Decarboxylation of 5‐Carboxy‐2′‐deoxycytidine - PMC [pmc.ncbi.nlm.nih.gov]
• 8. epigentek.com [epigentek.com]
• 9. oncotarget.com [oncotarget.com]
• 10. researchgate.net [researchgate.net]
• 11. Distribution of 5-Hydroxymethylcytosine in Different Human Tissues - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Distribution of 5-hydroxymethylcytosine in different human tissues - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) of 5-carboxylcytosine (5caC)

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-carboxylcytosine (5caC) is a key intermediate in the active DNA demethylation pathway, where 5-methylcytosine (B146107) (5mC) is iteratively oxidized by the Ten-Eleven Translocation (TET) family of enzymes. The accurate, base-resolution mapping of 5caC is crucial for understanding its biological roles in gene regulation, development, and disease. Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) is a powerful technique that enables the specific detection of 5caC at single-base resolution. This method relies on the chemical protection of the carboxyl group of 5caC, rendering it resistant to the deamination induced by bisulfite treatment. Consequently, protected 5caC is read as a cytosine during sequencing, while unmodified cytosine and other oxidized methylcytosines (which are not protected) are converted to uracil (B121893) and read as thymine. This differential sequencing readout allows for the precise identification of 5caC sites throughout the genome.

Principle of CAB-Seq for 5caC Detection

The core of the CAB-Seq method is the selective chemical modification of the carboxyl group of 5caC residues in the DNA. This is typically achieved through a carbodiimide-mediated reaction. 1-ethyl-3-[3-dimethylaminopropyl]carbodiimide hydrochloride (EDC) is used to activate the carboxyl group of 5caC, which then reacts with a primary amine to form a stable amide. This amide adduct protects the 5caC from the subsequent bisulfite-induced deamination.

During bisulfite treatment, unprotected cytosine (C), 5-hydroxymethylcytosine (B124674) (5hmC), and 5-formylcytosine (B1664653) (5fC) are deaminated to uracil (U). In contrast, the chemically modified 5caC and 5-methylcytosine (5mC) remain as cytosine. After PCR amplification, the uracils are replaced by thymines (T). Therefore, in the final sequencing data, any cytosine that was originally a 5caC will be read as a cytosine, whereas unmodified cytosines and other oxidized forms will be read as thymines. This allows for the precise, single-base resolution mapping of 5caC.

Data Presentation

The efficiency of the chemical protection and the subsequent bisulfite conversion are critical parameters in CAB-Seq. The following table summarizes key quantitative data related to the performance of CAB-Seq for 5caC detection.

Parameter	Reported Value	Notes
5caC Labeling Efficiency	92%	Achieved using a novel chemical labeling method combined with bisulfite sequencing, as reported in one study[1].
5caC Protection from Deamination	Increased from 5% (unprotected) to 50% (protected)	This indicates the effectiveness of the chemical modification in preventing deamination of 5caC during bisulfite treatment on model DNA[2].
False Positive Rate	Low	While specific quantitative data for CAB-Seq is limited, related techniques for detecting modified cytosines report false positive rates in the range of 0.2% to 5.0%, depending on the specific method and analysis pipeline[3].

Experimental Protocols

This section provides a detailed, step-by-step protocol for performing CAB-Seq for 5caC detection.

Materials:

• Genomic DNA (gDNA)

• N-hydroxysuccinimide (NHS)

• 1-ethyl-3-[3-dimethylaminopropyl]carbodiimide (EDC)

• Primary amine (e.g., (4-aminomethyl)benzylazide)

• MES buffer (pH 5.0)

• Sodium phosphate (B84403) buffer (pH 7.5)

• Sodium bisulfite

• Hydroquinone (B1673460)

• DNA purification kits (e.g., column-based)

• PCR amplification reagents (high-fidelity polymerase)

• Primers for library amplification

• Next-generation sequencing (NGS) platform and reagents

Protocol:

1. DNA Fragmentation:

• Fragment genomic DNA to a desired size range (e.g., 200-500 bp) using sonication or enzymatic digestion.

• Purify the fragmented DNA using a suitable DNA purification kit and quantify the DNA concentration.

2. Chemical Modification of 5caC:

• In a microcentrifuge tube, combine the following:

  • Fragmented DNA (e.g., 1 µg)

  • MES buffer (75 mM final concentration, pH 5.0)

  • NHS (20 mM final concentration)

  • EDC (2 mM final concentration)

• Incubate the reaction at 37°C for 30 minutes to activate the carboxyl groups of 5caC.

• Purify the DNA to remove excess EDC and NHS. A column-based DNA purification kit is recommended. Elute the DNA in 100 mM sodium phosphate buffer (pH 7.5) containing 150 mM NaCl.

• To the purified, activated DNA, add the primary amine (e.g., (4-aminomethyl)benzylazide) to a final concentration of 10 mM.

• Incubate the reaction at 37°C for 1 hour to allow for the formation of the amide bond.

• Purify the chemically modified DNA using a DNA purification kit.

3. Bisulfite Conversion:

• Perform bisulfite conversion on the chemically modified DNA using a commercial kit (e.g., EpiTect Bisulfite Kit, Qiagen) or a standard laboratory protocol.

• Briefly, the DNA is denatured, and then incubated with a sodium bisulfite and hydroquinone solution at a specific temperature for several hours. This converts unmethylated cytosines to uracil.

• After the conversion reaction, the DNA is desulfonated and purified.

4. Library Preparation and Sequencing:

• Prepare a sequencing library from the bisulfite-converted DNA. This typically involves:

  • End-repair and A-tailing of the DNA fragments.

  • Ligation of sequencing adapters.

  • PCR amplification of the adapter-ligated library using a high-fidelity polymerase. It is crucial to minimize the number of PCR cycles to avoid amplification bias[4][5][6][7].

• Quantify the final library and assess its quality using a Bioanalyzer or similar instrument.

• Sequence the library on a suitable NGS platform (e.g., Illumina).

5. Data Analysis:

• Quality Control: Perform quality control checks on the raw sequencing reads using tools like FastQC.

• Adapter Trimming: Remove adapter sequences from the reads.

• Alignment: Align the trimmed reads to a reference genome using a bisulfite-aware aligner such as Bismark.

• Methylation Calling: Extract the methylation status for each cytosine. In CAB-Seq data, a 'C' at a CpG site represents either a 5mC or a protected 5caC. A 'T' represents an unprotected and deaminated C, 5hmC, 5fC, or unprotected 5caC.

• Differential Analysis: To specifically identify 5caC sites, the results from the CAB-Seq experiment can be compared to those from a standard whole-genome bisulfite sequencing (WGBS) run on the same sample. In WGBS, 5caC is deaminated and read as 'T'. Therefore, sites that are read as 'C' in CAB-Seq but as 'T' in WGBS are identified as 5caC.

Mandatory Visualization

Caption: Workflow of Chemical modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5caC.

References

• 1. Selective Chemical Labeling and Sequencing of 5-Carboxylcytosine in DNA at Single-Base Resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Base-resolution maps of 5-formylcytosine and 5-carboxylcytosine reveal genome-wide DNA demethylation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Nondestructive, base-resolution sequencing of 5-hydroxymethylcytosine using a DNA deaminase - PMC [pmc.ncbi.nlm.nih.gov]
• 4. iris.unito.it [iris.unito.it]
• 5. Analyzing and minimizing PCR amplification bias in Illumina sequencing libraries - PMC [pmc.ncbi.nlm.nih.gov]
• 6. sequencing.roche.com [sequencing.roche.com]
• 7. pcrbio.com [pcrbio.com]

Application of methylation-assisted bisulfite sequencing (MAB-seq) for genome-wide 5caC mapping.

For Researchers, Scientists, and Drug Development Professionals

Introduction

Active DNA demethylation is a fundamental epigenetic process crucial for gene regulation, cellular differentiation, and development. This process is mediated by the Ten-eleven translocation (TET) family of enzymes, which iteratively oxidize 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally 5-carboxylcytosine (5caC).[1][2] 5caC is then recognized and excised by thymine-DNA glycosylase (TDG) as part of the base excision repair (BER) pathway, leading to the restoration of an unmodified cytosine.[1] The accurate genome-wide mapping of 5caC is therefore essential for understanding the dynamics of DNA demethylation and its role in various biological processes and disease states.

Methylation-assisted bisulfite sequencing (MAB-seq) is a powerful technique for the direct, quantitative, and single-base resolution mapping of 5fC and 5caC.[3][4] This method cleverly combines enzymatic methylation with standard bisulfite sequencing to distinguish these oxidized cytosine derivatives from unmodified cytosines.

Principle of MAB-seq

Standard bisulfite sequencing cannot distinguish between unmodified cytosine (C), 5fC, and 5caC, as all are converted to uracil (B121893) (and subsequently read as thymine (B56734) during sequencing).[5][6] MAB-seq overcomes this limitation by first treating genomic DNA with the M.SssI CpG methyltransferase, which specifically methylates unmodified cytosines at CpG dinucleotides to 5mC.[2][3] Since 5mC is resistant to bisulfite conversion, these originally unmodified cytosines are protected. In contrast, 5fC and 5caC are not recognized by M.SssI and are sensitive to bisulfite treatment. Consequently, after M.SssI treatment and subsequent bisulfite conversion, only 5fC and 5caC are read as thymine, allowing for their direct detection and quantification.[3][6]

Advantages of MAB-seq

• Direct Detection: MAB-seq allows for the direct mapping of 5fC and 5caC, unlike subtractive methods that require multiple datasets and can be more prone to noise.[2]

• Quantitative Analysis: The method provides a quantitative measure of the abundance of 5fC and 5caC at CpG dyads.[3]

• Single-Base Resolution: MAB-seq offers the highest possible resolution for mapping these epigenetic marks.[4]

• Cost-Effective: Compared to subtractive approaches that require prohibitive sequencing coverage, MAB-seq is more reliable and affordable.[2]

• Versatility: The protocol can be adapted for whole-genome sequencing (WG-MAB-seq), reduced representation approaches for focusing on CpG-rich regions (RR-MAB-seq), or combined with chromatin immunoprecipitation (ChIP-MAB-seq).[5]

Limitations

• MAB-seq cannot distinguish between 5fC and 5caC; it maps both modifications together. To map 5caC alone, a modified version called caMAB-seq can be employed, which involves a chemical reduction of 5fC to 5hmC prior to M.SssI treatment.[5][6]

• The technique is primarily effective for CpG contexts due to the specificity of the M.SssI methyltransferase. It is unable to distinguish 5fC/5caC from unmodified cytosine in non-CpG contexts.[1][3]

Quantitative Data Summary

The following tables summarize key quantitative parameters associated with the MAB-seq technique, compiled from various studies.

Table 1: M.SssI Methylation and Bisulfite Conversion Efficiency

Parameter	Efficiency	Notes
M.SssI Conversion of C to 5mC	>99%	Achieved under optimized reaction conditions. Essential for minimizing false positives.
Bisulfite Conversion of 5fC/5caC to U	Nearly Complete	Efficient deamination is crucial for accurate detection.
Bisulfite Conversion of Unmodified C to U	>99%	Standard quality control metric for bisulfite sequencing.
Bisulfite Conversion of 5mC/5hmC	<1%	Low conversion rate is necessary to distinguish from 5fC/5caC.

Table 2: Comparison of 5caC Mapping Technologies

Feature	MAB-seq	caMAB-seq	Antibody-based (e.g., 5caC DIP-seq)	Subtractive Methods (e.g., fCAB-seq, redBS-seq)
Resolution	Single-base	Single-base	Low (~150-200 bp)	Single-base
Modification Detected	5fC and 5caC	5caC	5caC	5fC or 5caC (requires separate protocols)
Quantitative	Yes	Yes	Semi-quantitative	Yes
Sequencing Depth	Moderate	Moderate	Low	High
Protocol Complexity	Moderate	Moderate-High	Low-Moderate	High
Cost	Moderate	Moderate	Low	High

Experimental Protocols

I. M.SssI Methylase-Assisted Bisulfite Sequencing (MAB-seq)

This protocol is adapted from the Nature Protocols publication by Neri et al. (2016). The overall timing for library preparation is approximately 3 days.

A. M.SssI Treatment of Genomic DNA

• Input DNA: Start with 1-5 µg of high-quality genomic DNA in a low-salt buffer.

• Reaction Setup: Prepare the following reaction mix in a final volume of 200 µL:

  • Genomic DNA: 1-5 µg

  • 10x NEBuffer 2: 20 µL

  • 1.6 mM S-adenosylmethionine (SAM): 10 µL

  • M.SssI CpG Methyltransferase (4 U/µL): 10 µL

  • Nuclease-free water: to 200 µL

• Incubation: Incubate the reaction at 37°C for 4 hours.

• Enzyme Re-addition: Add another 5 µL of M.SssI and 5 µL of 1.6 mM SAM. Continue incubation at 37°C for another 4 hours.

• DNA Purification: Purify the DNA using a DNA purification kit (e.g., Qiagen PCR purification kit) and elute in 50 µL of elution buffer.

B. Library Preparation for Sequencing

Standard library preparation protocols for next-generation sequencing (e.g., Illumina TruSeq) can be used with the M.SssI-treated DNA. This typically involves:

• DNA Fragmentation: Shear the DNA to the desired fragment size (e.g., 200-500 bp) using sonication.

• End Repair and A-tailing: Repair the ends of the fragmented DNA and add a single 'A' nucleotide to the 3' ends.

• Adapter Ligation: Ligate sequencing adapters to the DNA fragments.

• Second M.SssI Treatment (Optional but Recommended): To ensure complete methylation, a second round of M.SssI treatment can be performed after adapter ligation.

• DNA Purification: Purify the adapter-ligated DNA.

C. Bisulfite Conversion

• Bisulfite Treatment: Use a commercial bisulfite conversion kit (e.g., Zymo EZ DNA Methylation-Gold™ Kit) according to the manufacturer's instructions.

• DNA Purification: Purify the bisulfite-converted DNA.

D. PCR Amplification

• PCR Reaction: Amplify the bisulfite-converted, adapter-ligated DNA using primers that recognize the adapter sequences. Use a polymerase that is not inhibited by uracil.

• PCR Cycles: Typically 10-15 cycles of PCR are sufficient.

• Library Purification: Purify the final PCR product to remove primers and other reaction components.

E. Sequencing

• Quantification and Quality Control: Quantify the final library and assess its quality using a Bioanalyzer or similar instrument.

• Sequencing: Perform sequencing on an Illumina platform (e.g., NovaSeq, HiSeq) according to the manufacturer's protocols.

II. Data Analysis Workflow

A typical bioinformatics pipeline for MAB-seq data analysis involves the following steps:

• Quality Control of Raw Reads: Use tools like FastQC to assess the quality of the raw sequencing reads.

• Adapter and Quality Trimming: Trim adapter sequences and low-quality bases from the reads using tools like Trim Galore! or Trimmomatic.

• Alignment to a Reference Genome: Align the trimmed reads to a bisulfite-converted reference genome (where all Cs are converted to Ts) using a bisulfite-aware aligner such as Bismark.

• Methylation Extraction: Extract the methylation status for each cytosine in the CpG context. For MAB-seq data, a 'T' read at a CpG site on the reference genome represents a 5fC or 5caC. A 'C' read represents a C, 5mC, or 5hmC.

• Statistical Analysis to Identify 5fC/5caC Sites:

  • Calculate the ratio of 'T' reads to the total number of reads covering each CpG site.

  • To distinguish true 5fC/5caC sites from background noise (due to incomplete M.SssI methylation or sequencing errors), a statistical test (e.g., binomial test) should be applied.[2]

  • Set a significance threshold (e.g., p-value < 0.001) and a minimum coverage depth (e.g., 50x) to confidently call 5fC/5caC sites.[2]

• Downstream Analysis:

  • Annotation: Annotate the identified 5fC/5caC sites with genomic features (e.g., promoters, enhancers, gene bodies).

  • Differential Analysis: Compare 5fC/5caC levels between different samples or conditions to identify differentially modified regions.

  • Integration with other 'omics' data: Integrate the 5fC/5caC maps with gene expression data (RNA-seq), chromatin accessibility data (ATAC-seq), or histone modification data (ChIP-seq) to understand the functional implications of these modifications.

Visualizations

Caption: Experimental workflow of MAB-seq for 5fC/5caC mapping.

Caption: The TET-mediated active DNA demethylation signaling pathway.

References

• 1. MAB-Seq [emea.illumina.com]
• 2. iris.unito.it [iris.unito.it]
• 3. MAB-seq - Enseqlopedia [enseqlopedia.com]
• 4. Single-base resolution analysis of active DNA demethylation using methylase-assisted bisulfite sequencing [pubmed.ncbi.nlm.nih.gov]
• 5. Base-resolution profiling of active DNA demethylation using MAB-seq and caMAB-seq - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Base-resolution profiling of active DNA demethylation using methylase-assisted bisulfite sequencing (MAB-seq) and caMAB-seq - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for 5-Carboxycytidine (5-caC) Antibody-Based Detection

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxycytidine (5-caC) is a modified nucleobase derived from the oxidation of 5-methylcytosine (B146107) (5mC) and is a key intermediate in the active DNA demethylation pathway. This process is mediated by the Ten-Eleven Translocation (TET) family of dioxygenases, which iteratively oxidize 5mC to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally 5-caC. While 5-caC is a transient intermediate, its presence and levels are indicative of dynamic epigenetic regulation and are of significant interest in various biological processes, including development, differentiation, and disease.

This document provides a comprehensive guide to the reliable detection of 5-caC using antibody-based methods. It includes detailed protocols for immunofluorescence, dot blot analysis, and DNA immunoprecipitation, along with quantitative data and troubleshooting recommendations to facilitate accurate and reproducible results.

Signaling Pathway

The enzymatic conversion of 5-methylcytosine to 5-carboxycytosine is a critical component of the active DNA demethylation pathway. This process is initiated by the TET family of enzymes, which play a crucial role in epigenetic reprogramming.

Revolutionizing Epigenomic Research: Advanced Techniques for Selective 5-Carboxycytidine Labeling in Genomic DNA

For Immediate Release

[City, State] – [Date] – The intricate landscape of epigenetic modifications offers a new frontier in understanding gene regulation, with 5-Carboxycytidine (5caC) emerging as a key player in the active DNA demethylation pathway. To empower researchers, scientists, and drug development professionals in this dynamic field, we present detailed application notes and protocols for the selective chemical labeling of 5caC in genomic DNA. These methodologies provide robust tools for elucidating the biological roles of 5caC in development, disease, and therapeutic intervention.

5-Carboxycytidine is a critical intermediate in the enzymatic oxidation of 5-methylcytosine (B146107) (5mC) by the Ten-eleven translocation (TET) family of enzymes. Its accurate detection and mapping are paramount for deciphering the mechanisms of epigenetic reprogramming. This document outlines several state-of-the-art techniques, offering a comparative analysis to guide researchers in selecting the most suitable method for their experimental needs.

Comparative Analysis of 5caC Labeling Techniques

To facilitate an informed decision-making process, the following table summarizes the quantitative data associated with the leading selective 5caC labeling technologies.

Technique	Principle	Labeling/Conversion Efficiency	Key Advantages	Limitations
CAB-Seq	Amide bond formation at the 5-carboxyl group of 5caC using EDC and a primary amine, protecting it from deamination during bisulfite treatment.[1][2][3]	~50-60% protection rate.	Single-base resolution.	Relatively low protection rate; requires a non-treated control and subtractive analysis, necessitating high sequencing depth.
MAB-seq	Enzymatic conversion of unmodified cytosine to 5mC by M.SssI methyltransferase, allowing for the direct detection of 5fC and 5caC as thymine (B56734) after bisulfite treatment.[4]	High conversion efficiency of unmodified cytosine to 5mC.	Simultaneous mapping of 5fC and 5caC at single-base resolution; requires less sequencing effort than subtractive methods.	Does not distinguish between 5fC and 5caC; limited to CpG contexts due to M.SssI specificity.
caMAB-seq	A modification of MAB-seq where 5fC is chemically reduced to 5hmC prior to M.SssI treatment and bisulfite sequencing, enabling the specific mapping of 5caC.	High conversion efficiency.	Direct, single-base resolution mapping of 5caC.	Requires an additional chemical reduction step.
PS-c	Bisulfite-free method involving the selective chemical protection of 5fC with O-ethylhydroxylamine, followed by pyridine (B92270) borane (B79455) reduction of 5caC to dihydrouracil (B119008) (DHU), which is read as thymine.	High conversion of 5caC (95.3%); low conversion of protected 5fC (15.2%).[5]	Bisulfite-free, avoiding DNA degradation; direct and specific detection of 5caC.	May still have challenges in detecting very low levels of 5caC in whole-genome sequencing.
Photoredox Labeling	Visible-light-induced reductive decarboxylation of 5caC to 5,6-dihydrouridine (B1360020) (DHU) using an iridium-based photocatalyst.[6][7][8]	Up to 85% C-to-T conversion efficiency.[8]	Nondestructive, rapid (minutes), and highly selective for 5caC.	A newer technique that may require specialized equipment for photochemical reactions.
5caC DIP-Seq	Immunoprecipitation of DNA fragments containing 5caC using a specific antibody, followed by high-throughput sequencing.	Enrichment-based, efficiency depends on antibody specificity and affinity.	Relatively simple and does not require chemical treatment of DNA.	Lower resolution than single-base methods; potential for antibody-related biases.

Experimental Workflows and Signaling Pathways

To visually delinate the intricate processes of these advanced techniques, the following diagrams, generated using the DOT language, illustrate the key experimental workflows.

Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) Workflow.

Methylase-Assisted Bisulfite Sequencing (MAB-seq) Workflow.

5caC Methylase-Assisted Bisulfite Sequencing (caMAB-seq) Workflow.

Pyridine Borane Sequencing for 5caC (PS-c) Workflow.

Photoredox-Mediated 5caC Labeling Workflow.

Detailed Experimental Protocols

The following sections provide detailed, step-by-step protocols for the key methodologies discussed. These protocols are intended to serve as a comprehensive guide for researchers.

Protocol 1: Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5caC

This protocol is adapted from Lu et al., J. Am. Chem. Soc. 2013, 135 (25), pp 9315–9317.[3][9]

1. DNA Preparation:

• Start with high-quality genomic DNA (1-5 µg).

• Fragment DNA to the desired size (e.g., 200-500 bp) using sonication.

2. Chemical Labeling of 5caC:

• Dissolve fragmented DNA in 100 µL of MES buffer (0.5 M, pH 6.0).

• Prepare a fresh solution of 1-ethyl-3-[3-dimethylaminopropyl]carbodiimide hydrochloride (EDC) to a final concentration of 2 M.

• Prepare a solution of the primary amine (e.g., bis(3-aminopropyl)amine) to a final concentration of 1 M.

• Add EDC and the primary amine to the DNA solution.

• Incubate the reaction at 37°C for 2 hours.

• Purify the DNA using a DNA purification kit or ethanol (B145695) precipitation.

3. Bisulfite Conversion:

• Perform bisulfite conversion on the labeled DNA using a commercial kit (e.g., Zymo Research EZ DNA Methylation-Gold™ Kit) according to the manufacturer's instructions.

4. Library Preparation and Sequencing:

• Prepare a sequencing library from the bisulfite-converted DNA.

• Perform PCR amplification using primers specific for the regions of interest or for next-generation sequencing library preparation.

• Sequence the amplified library on a high-throughput sequencing platform.

5. Data Analysis:

• Align the sequencing reads to a reference genome.

• Compare the sequencing data from the CAB-Seq treated sample with a standard bisulfite sequencing dataset from the same genomic DNA.

• Sites that are read as 'C' in the CAB-Seq data but as 'T' in the standard bisulfite sequencing data are identified as 5caC.

Protocol 2: Methylase-Assisted Bisulfite Sequencing (MAB-seq) for 5fC and 5caC

This protocol is based on the method described by Wu et al., Nat. Biotechnol. 2014, 32 (12), pp 1231–1240.[4]

1. DNA Preparation:

• Isolate high-quality genomic DNA.

• Ensure the DNA is free of contaminants that may inhibit enzymatic reactions.

2. M.SssI Methyltransferase Treatment:

• In a 50 µL reaction, combine 1 µg of genomic DNA with M.SssI CpG Methyltransferase and S-adenosylmethionine (SAM) in the appropriate reaction buffer.

• Incubate at 37°C for 2 hours.

• Inactivate the enzyme by heating at 65°C for 20 minutes.

• Purify the DNA.

3. Bisulfite Conversion:

• Carry out bisulfite conversion of the M.SssI-treated DNA using a commercial kit.

4. Library Preparation and Sequencing:

• Prepare sequencing libraries from the bisulfite-converted DNA.

• Perform PCR amplification.

• Sequence the libraries on a suitable platform.

5. Data Analysis:

• Align reads to the reference genome.

• At CpG sites, cytosines that are read as 'T' represent either 5fC or 5caC, as the originally unmodified cytosines were converted to 5mC by M.SssI and are read as 'C'.

Protocol 3: 5caC DNA Immunoprecipitation (5caC-DIP)

This protocol is a general guide based on the principles of DNA immunoprecipitation, with specifics for 5caC.

1. DNA Preparation and Fragmentation:

• Isolate at least 1-10 µg of high-quality genomic DNA.

• Fragment the DNA to an average size of 200-600 bp by sonication.

2. DNA Denaturation:

• Heat the fragmented DNA at 95°C for 10 minutes to denature it into single strands.

• Immediately place the DNA on ice to prevent re-annealing.

3. Immunoprecipitation:

• In a total volume of 500 µL, combine the denatured DNA with a specific anti-5caC antibody in an appropriate IP buffer.

• Incubate overnight at 4°C with gentle rotation.

• Add Protein A/G magnetic beads and incubate for an additional 2-4 hours at 4°C with rotation.

4. Washing and Elution:

• Pellet the beads using a magnetic stand and discard the supernatant.

• Wash the beads multiple times with low and high salt wash buffers to remove non-specific binding.

• Elute the immunoprecipitated DNA from the beads using an elution buffer (e.g., containing Proteinase K).

5. DNA Purification and Analysis:

• Purify the eluted DNA.

• The enriched DNA can be analyzed by qPCR for specific loci or used for library preparation and high-throughput sequencing (5caC-DIP-seq).

These detailed notes and protocols provide a solid foundation for researchers to embark on the exciting journey of exploring the role of 5-Carboxycytidine in the epigenome. The continued development and refinement of these techniques will undoubtedly lead to groundbreaking discoveries in biology and medicine.

References

• 1. GSE155613 - Subtraction-free and bisulfite-free specific sequencing of 5-methylcytosine and its oxidized derivatives at base resolution - OmicsDI [omicsdi.org]
• 2. Direct Sequencing of 5‐Methylcytosine and 5‐Hydroxymethylcytosine at Single‐Base Resolution Unravels Their Distinct Roles in Alzheimer's Disease - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]
• 4. Single-base resolution analysis of active DNA demethylation using methylase-assisted bisulfite sequencing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Base-resolution profiling of active DNA demethylation using MAB-seq and caMAB-seq - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. A Photoredox Reaction for the Selective Modification of 5-Carboxycytosine in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 8. pubs.acs.org [pubs.acs.org]
• 9. Chemical modification-assisted bisulfite sequencing (CAB-Seq) for 5-carboxylcytosine detection in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]

Unmasking the Fifth Base: A Guide to Single-Base Resolution Mapping of 5-Carboxycytidine

For Researchers, Scientists, and Drug Development Professionals

This comprehensive guide provides detailed application notes and protocols for the single-base resolution mapping of 5-Carboxycytidine (5caC), a critical intermediate in the DNA demethylation pathway. Understanding the precise genomic location of 5caC is paramount for elucidating its role in gene regulation, development, and disease. This document outlines the principles, workflows, and experimental details of current leading-edge techniques, enabling researchers to confidently implement these methods in their own laboratories.

Introduction to 5-Carboxycytidine (5caC)

5-Carboxycytidine is a modified cytosine base generated through the iterative oxidation of 5-methylcytosine (B146107) (5mC) by the Ten-Eleven Translocation (TET) family of enzymes. This process proceeds through 5-hydroxymethylcytosine (B124674) (5hmC) and 5-formylcytosine (B1664653) (5fC) intermediates.[1][2][3] 5caC is recognized and excised by Thymine-DNA Glycosylase (TDG) as part of the base excision repair (BER) pathway, ultimately leading to the restoration of an unmodified cytosine.[4][5] The transient nature and low abundance of 5caC in the genome have posed significant challenges for its detection and mapping.[6] However, recent advancements in sequencing technologies have enabled its precise localization at single-base resolution.

Overview of Mapping Strategies

Several methods have been developed to map 5caC at single-base resolution. These can be broadly categorized into two main approaches: those that rely on chemical modification coupled with bisulfite sequencing, and bisulfite-free methods.

• Methylation-Assisted Bisulfite Sequencing (MAB-Seq) and its variants: These techniques utilize the differential susceptibility of cytosine modifications to bisulfite treatment after an initial enzymatic or chemical protection step.

• Pyridine (B92270) Borane (B79455) Sequencing (PS-c): This is a bisulfite-free method that relies on the chemical reduction of 5caC, leading to a base change that can be identified by sequencing.

This guide will provide detailed protocols for MAB-Seq and a conceptual overview of the emerging bisulfite-free techniques.

Core Technologies for 5caC Mapping

Methylation-Assisted Bisulfite Sequencing (MAB-Seq)

MAB-Seq is a powerful technique for the simultaneous mapping of 5fC and 5caC at single-base resolution.[5][7][8] A variation, caMAB-Seq, allows for the specific mapping of 5caC.[9][10]

Principle: The core principle of MAB-Seq involves the use of the M.SssI CpG methyltransferase to protect unmodified cytosines from bisulfite-mediated deamination.[8][11][12] M.SssI converts unmodified 'C' at CpG sites to 5mC, which is resistant to bisulfite treatment. In contrast, 5fC and 5caC are not recognized by M.SssI and are deaminated to uracil (B121893) (read as thymine (B56734) after PCR) upon bisulfite treatment.[11][12] By comparing the sequencing results of MAB-Seq with standard whole-genome bisulfite sequencing (WGBS), the locations of 5fC and 5caC can be inferred.

To specifically map 5caC (caMAB-Seq), an additional step is introduced where 5fC is chemically reduced to 5hmC using sodium borohydride (B1222165) (NaBH4) prior to M.SssI treatment and bisulfite sequencing.[9]

Experimental Workflow:

Caption: Workflow for MAB-Seq and caMAB-Seq.

Detailed Protocol: MAB-Seq

This protocol is adapted from established methodologies.[8][11]

Materials:

• High-quality genomic DNA (gDNA)

• M.SssI CpG Methyltransferase and SAM (S-adenosylmethionine)

• DNA purification kit (e.g., column-based or magnetic beads)

• Bisulfite conversion kit

• PCR amplification reagents for library preparation

• Next-generation sequencing platform and reagents

Procedure:

• gDNA Preparation: Start with high-quality, purified gDNA. The amount of input DNA will depend on the specific library preparation kit used, but typically ranges from 100 ng to 1 µg.

• M.SssI Methylation:

  • Set up the methylation reaction according to the manufacturer's instructions. A typical reaction may contain:

    • gDNA

    • M.SssI enzyme

    • SAM

    • Reaction buffer

  • Incubate at the recommended temperature (e.g., 37°C) for a sufficient duration to ensure complete methylation of unprotected CpGs.

• DNA Purification: Purify the M.SssI-treated DNA to remove the enzyme and other reaction components.

• Bisulfite Conversion:

  • Perform bisulfite conversion on the purified, methylated DNA using a commercial kit. Follow the manufacturer's protocol, which typically involves denaturation, bisulfite treatment, desulfonation, and purification.

• Library Preparation and Sequencing:

  • Prepare a sequencing library from the bisulfite-converted DNA using a kit compatible with your sequencing platform.

  • Perform PCR amplification to enrich the library.

  • Sequence the library on a next-generation sequencing platform to the desired depth.

• Data Analysis:

  • Align the sequencing reads to a reference genome using a bisulfite-aware aligner.

  • Call methylation levels at each cytosine position.

  • Compare the methylation calls from the MAB-Seq data to those from a standard WGBS experiment on the same gDNA.

  • Cytosines that are methylated in the WGBS data but unmethylated in the MAB-Seq data are identified as 5fC or 5caC.

Pyridine Borane Sequencing (PS-c) for 5caC

Pyridine borane sequencing is a bisulfite-free method for the direct detection of 5fC and 5caC.[13][14] A modification, termed PS-c, allows for the specific sequencing of 5caC.[14]

Principle: This method utilizes pyridine borane to reduce 5fC and 5caC to dihydrouracil (B119008) (DHU). DHU is then read as thymine during PCR amplification and sequencing. To specifically detect 5caC (PS-c), 5fC is first chemically blocked with O-ethylhydroxylamine, preventing its reduction by pyridine borane.[14]

Conceptual Workflow:

Caption: Conceptual workflow for PS-c.

Quantitative Data Summary

The performance of different 5caC mapping methods can be compared based on several key metrics. The following table summarizes available quantitative data from the literature.

Method	Principle	Conversion Efficiency of 5caC	False Positive Rate	Advantages	Limitations	Reference
MAB-Seq	Enzymatic protection of 'C' followed by bisulfite sequencing	Indirectly detected	Dependent on M.SssI efficiency and sequencing depth	Simultaneous mapping of 5fC and 5caC; cost-effective compared to subtractive methods.[8][9][11]	Does not distinguish between 5fC and 5caC; limited to CpG contexts.[7][8]	[5][8][11]
caMAB-Seq	Chemical reduction of 5fC prior to MAB-Seq	Indirectly detected	Dependent on reduction efficiency and M.SssI activity	Specific mapping of 5caC.[9][10]	Requires an additional chemical step; limited to CpG contexts.	[9][10]
PS-c	Bisulfite-free chemical reduction of 5caC	~95.3%	~0.22%	Bisulfite-free, reducing DNA degradation; high conversion efficiency.[14]	May be challenging to implement due to novel chemistry.	[14]
Chemical Labeling	Chemical protection of 5caC from bisulfite deamination	~92%	Not reported	Direct detection of 5caC.	May require optimization of labeling conditions.	[15]

Signaling Pathway Context

The mapping of 5caC provides a snapshot of the dynamic process of active DNA demethylation. This pathway is initiated by the TET enzymes and culminates in the restoration of unmodified cytosine by the BER pathway.

References

• 1. cd-genomics.com [cd-genomics.com]
• 2. epigenie.com [epigenie.com]
• 3. Methods for Detection and Mapping of Methylated and Hydroxymethylated Cytosine in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tet-Assisted Bisulfite Sequencing (TAB-seq) - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Single-Base Resolution Analysis of 5-Formyl and 5-Carboxyl Cytosine Reveals Promoter DNA Methylation Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Genome-wide analysis reveals TET- and TDG-dependent 5-methylcytosine oxidation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 7. MAB-seq - Enseqlopedia [enseqlopedia.com]
• 8. iris.unito.it [iris.unito.it]
• 9. Genome-wide Profiling of 5fC and 5caC, Other DNA Methylation Variants Analysis | CD BioSciences [epigenhub.com]
• 10. MAB-Seq [illumina.com]
• 11. Methylation-assisted bisulfite sequencing to simultaneously map 5fC and 5caC on a genome-wide scale for DNA demethylation analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. New sequencing methods for distinguishing DNA modifications — Nuffield Department of Women's & Reproductive Health [wrh.ox.ac.uk]
• 14. Subtraction-free and bisulfite-free specific sequencing of 5-methylcytosine and its oxidized derivatives at base resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Selective Chemical Labeling and Sequencing of 5-Carboxylcytosine in DNA at Single-Base Resolution - PubMed [pubmed.ncbi.nlm.nih.gov]

Methods for Enriching DNA Fragments Containing 5-Carboxycytidine for Sequencing: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxycytidine (5caC) is a key intermediate in the active DNA demethylation pathway, generated by the iterative oxidation of 5-methylcytosine (B146107) (5mC) by the Ten-Eleven Translocation (TET) family of enzymes. The subsequent removal of 5caC by Thymine (B56734) DNA Glycosylase (TDG) completes the demethylation process. The transient nature and low abundance of 5caC in the genome make its detection and mapping challenging. However, understanding the genomic landscape of 5caC is crucial for elucidating the mechanisms of epigenetic regulation in development, disease, and therapeutic response.

These application notes provide an overview and detailed protocols for several methods designed to enrich and sequence DNA fragments containing 5caC, enabling researchers to investigate its distribution and functional significance.

Methods Overview

Several strategies have been developed to enrich for and map 5caC genome-wide. These can be broadly categorized into three main approaches:

• Affinity-Based Enrichment: This method utilizes antibodies that specifically recognize and bind to 5caC, allowing for the immunoprecipitation of 5caC-containing DNA fragments.

• Chemical Labeling and Enrichment: These techniques involve the chemical modification of the carboxyl group of 5caC, enabling subsequent enrichment, often through biotin-streptavidin interaction.

• Chemical/Enzymatic Conversion for Sequencing: These methods rely on chemical or enzymatic treatments that differentiate 5caC from other cytosine modifications, allowing for its direct detection at single-base resolution through sequencing.

The choice of method depends on the specific research question, required resolution, starting material availability, and desired throughput.

Comparison of 5caC Enrichment and Sequencing Methods

The following table summarizes the key quantitative parameters of the most common methods for 5caC analysis.

Method	Principle	Resolution	DNA Input	Advantages	Disadvantages
5caC DIP-seq	Immunoprecipitation with 5caC-specific antibody.	~150-200 bp (fragment size-dependent)	1-10 µg	Relatively simple and cost-effective for genome-wide screening.	Lower resolution; antibody specificity and potential for off-target binding can be a concern.[1][2]
CAB-seq	Chemical protection of 5caC from bisulfite deamination.	Single-base	100 ng - 1 µg	Provides single-base resolution of 5caC sites.[3][4][5][6]	Involves harsh bisulfite treatment which can degrade DNA; requires a subtractive analysis, potentially increasing sequencing depth requirements.[7]
MAB-seq	Enzymatic methylation of unmodified cytosines, followed by bisulfite sequencing to identify 5fC and 5caC.	Single-base	100 ng - 1 µg	Simultaneously maps 5fC and 5caC at single-base resolution; more direct than subtractive methods.[8][9][10]	Relies on the efficiency of M.SssI methyltransferase; involves bisulfite treatment.
caMAB-seq	Chemical reduction of 5fC to 5hmC prior to MAB-seq, allowing for the specific mapping of 5caC.	Single-base	100 ng - 1 µg	Enables direct, single-base resolution mapping of 5caC.[9]	Requires an additional chemical reduction step; still involves bisulfite treatment.
TAPS-based Methods (PS-c)	Bisulfite-free chemical conversion of 5caC to a thymine analog.	Single-base	10 ng - 1 µg	Avoids DNA degradation associated with bisulfite treatment; high sensitivity and specificity.[11][12]	Newer technology with potentially higher initial setup costs.

I. Affinity-Based Enrichment: 5caC DNA Immunoprecipitation (DIP-seq)

This method relies on the use of a highly specific antibody to enrich for DNA fragments containing 5-carboxycytosine. The enriched fragments are then sequenced to determine their genomic location.

Experimental Workflow

5caC DIP-seq experimental workflow.

Detailed Protocol: 5caC DIP-seq

1. DNA Preparation and Fragmentation:

1.1. Extract high-quality genomic DNA from the sample of interest using a standard phenol-chloroform extraction method or a commercial kit.[13] Ensure the DNA is free of RNA contamination by treating with RNase A.

1.2. Fragment the genomic DNA to an average size of 150-500 bp. This can be achieved by sonication or enzymatic digestion (e.g., with micrococcal nuclease). Verify the fragment size distribution by agarose (B213101) gel electrophoresis.

2. Immunoprecipitation:

2.1. Denature the fragmented DNA by heating at 95°C for 10 minutes, followed by immediate cooling on ice.

2.2. To 1-10 µg of fragmented DNA in a suitable immunoprecipitation buffer, add a specific anti-5caC antibody. The optimal antibody concentration should be determined empirically.

2.3. Incubate the mixture overnight at 4°C with gentle rotation to allow for antibody-DNA binding.

2.4. Add Protein A/G magnetic beads to the mixture and incubate for an additional 2-4 hours at 4°C with rotation to capture the antibody-DNA complexes.

3. Washing and Elution:

3.1. Pellet the magnetic beads using a magnetic stand and discard the supernatant.

3.2. Wash the beads sequentially with low-salt, high-salt, and LiCl wash buffers to remove non-specifically bound DNA. Perform each wash by resuspending the beads, incubating for 5 minutes at 4°C, and then pelleting the beads.

3.3. Elute the enriched DNA from the beads by incubating with an elution buffer (e.g., containing SDS and proteinase K) at 65°C for 2-4 hours.

4. DNA Purification and Library Preparation:

4.1. Purify the eluted DNA using phenol-chloroform extraction followed by ethanol (B145695) precipitation or a commercial DNA purification kit.

4.2. Prepare a sequencing library from the enriched DNA and a corresponding input control sample using a standard library preparation kit for your sequencing platform of choice.

5. Sequencing and Data Analysis:

5.1. Sequence the prepared libraries on a high-throughput sequencing platform.

5.2. Align the sequencing reads to the reference genome.

5.3. Use peak-calling algorithms to identify genomic regions enriched for 5caC in the DIP sample relative to the input control.

II. Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq)

CAB-Seq enables the single-base resolution detection of 5caC by chemically protecting it from deamination during bisulfite treatment. The carboxyl group of 5caC is modified, making it resistant to bisulfite conversion, while unmodified cytosines are converted to uracil.

Experimental Workflow

References

• 1. MeDIP-Seq/DIP-Seq [illumina.com]
• 2. A reassessment of DNA immunoprecipitation-based genomic profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5-Carboxylcytosine Detection in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Collection - Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5‑Carboxylcytosine Detection in DNA - Journal of the American Chemical Society - Figshare [acs.figshare.com]
• 6. Chemical modification-assisted bisulfite sequencing (CAB-Seq) for 5-carboxylcytosine detection in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. CAB-Seq - Enseqlopedia [enseqlopedia.com]
• 8. Single-Base Resolution Analysis of 5-Formyl and 5-Carboxyl Cytosine Reveals Promoter DNA Methylation Dynamics - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Base-resolution profiling of active DNA demethylation using methylase-assisted bisulfite sequencing (MAB-seq) and caMAB-seq - PMC [pmc.ncbi.nlm.nih.gov]
• 10. MAB-seq - Enseqlopedia [enseqlopedia.com]
• 11. TET-assisted pyridine borane sequencing - Wikipedia [en.wikipedia.org]
• 12. New sequencing methods for distinguishing DNA modifications — Nuffield Department of Women's & Reproductive Health [wrh.ox.ac.uk]
• 13. Detection of DNA 5-Methylcytosine (5mC) by Nanopore Sequencing Protocol - CD Genomics [cd-genomics.com]

Sensitive Detection of 5-Carboxycytidine Using Advanced Electrochemical Sensors

Application Note & Protocol

Audience: Researchers, scientists, and drug development professionals.

1. Introduction

5-Carboxycytidine (5-caC), a key intermediate in the ten-eleven translocation (TET)-mediated DNA demethylation pathway, is an important epigenetic modification.[1] Its accurate and sensitive detection is crucial for understanding the dynamics of DNA methylation and its role in gene regulation and various diseases, including cancer.[2][3] Electrochemical biosensors have emerged as a powerful platform for the detection of modified nucleosides due to their high sensitivity, selectivity, low cost, and potential for miniaturization.[2] This document provides detailed application notes and protocols for two distinct and highly sensitive electrochemical methods for the detection of 5-caC: a probe-labeled approach and a disposable magnetic immunosensor.

2. Data Presentation

The performance of the two highlighted electrochemical sensing strategies for 5-Carboxycytidine is summarized in the table below for easy comparison.

Sensor Type	Linear Range	Limit of Detection (LOD)	Key Features	Reference
Probe-Labeled Electrochemical Sensor	0.01 nM - 100 nM	7.9 pM	High selectivity through probe labeling; circumvents sequence limitations via sulfhydryl modification.	[1]
Disposable Electrochemical Magnetic Immunosensor	Not specified for 5-caC alone	Not specified for 5-caC alone	Rapid and sensitive detection of 5-formylcytosine (B1664653) (5-fC) and 5-caC; utilizes magnetic beads for enrichment and signal amplification.	[4]

Performance Characteristics of a Probe-Labeled Electrochemical Sensor

Parameter	Value
Analyte	5-Carboxycytosine (5-caC) in DNA
Detection Method	Differential Pulse Voltammetry (DPV)
Electrode	Glassy Carbon Electrode (GCE)
Linear Range	0.01 nM to 100 nM
Limit of Detection	7.9 pM

Performance Characteristics of a Disposable Electrochemical Magnetic Immunosensor

Parameter	Value
Analytes	5-Formylcytosine (5-fC) and 5-Carboxycytosine (5-caC) in DNA
Detection Method	Not specified
Electrode	Not specified
Key Feature	Simultaneous detection of 5-fC and 5-caC

3. Experimental Protocols

Protocol 1: Probe-Labeled Electrochemical Detection of 5-caC

This protocol details a method for the highly selective detection of 5-caC in DNA using a probe-labeling strategy coupled with electrochemical analysis.[1]

3.1.1. Materials and Reagents

• 5-caC containing DNA samples

• Biotin (B1667282) LC-Hydrazide probe

• T4 Polynucleotide Kinase (T4 PNK)

• Streptavidin-Horseradish Peroxidase (SA-HRP)

• Hydroquinone (B1673460)

• Hydrogen Peroxide

• Glassy Carbon Electrode (GCE)

• Electrochemical workstation

• Standard laboratory glassware and consumables

3.1.2. Experimental Workflow

Caption: Workflow for probe-labeled electrochemical detection of 5-caC.

3.1.3. Step-by-Step Procedure

• Probe Labeling of DNA: The probe molecule, Biotin LC-Hydrazide, is introduced into the target base (5-caC) within the DNA sample.[1]

• DNA Immobilization: The labeled DNA is then immobilized onto the surface of a glassy carbon electrode (GCE) with the assistance of T4 polynucleotide kinase (T4 PNK), which facilitates sulfhydryl modification.[1]

• Signal Amplification: The electrode is incubated with a solution containing streptavidin-horseradish peroxidase (SA-HRP). The high affinity between biotin and streptavidin ensures the specific binding of SA-HRP to the labeled DNA.[1]

• Electrochemical Detection: The GCE is placed in an electrochemical cell containing hydroquinone and hydrogen peroxide. The immobilized SA-HRP catalyzes the redox reaction between hydroquinone and hydrogen peroxide, generating an amplified current signal.[1]

• Data Analysis: The current signal is measured using differential pulse voltammetry (DPV). The magnitude of the current is proportional to the amount of 5-caC in the DNA sample.

Protocol 2: Disposable Electrochemical Magnetic Immunosensor for 5-caC Detection

This protocol describes a rapid and sensitive method for the detection of 5-caC (and 5-fC) using a disposable electrochemical magnetic immunosensor.[4]

3.2.1. Materials and Reagents

• Genomic DNA samples

• Anti-5-caC specific antibodies

• Protein A-modified magnetic beads

• Signal amplification reagents (details not fully available in the abstract)

• Disposable electrochemical electrodes

• Magnetic rack

• Electrochemical workstation

3.2.2. Experimental Workflow

Caption: Workflow for the disposable magnetic immunosensor for 5-caC detection.

3.2.3. Step-by-Step Procedure

• Immunorecognition and Enrichment: Protein A-modified magnetic beads are coupled with specific antibodies against 5-caC. These antibody-coated beads are then incubated with the genomic DNA sample to specifically capture and enrich the DNA fragments containing 5-caC.

• Signal Amplification: A series of chemical reactions are employed for signal amplification. While the abstract does not provide exhaustive detail, this step is crucial for achieving high sensitivity.[4]

• Electrochemical Detection: The magnetic beads with the captured and signal-amplified DNA are magnetically collected and deposited onto the surface of a disposable electrode.

• Readout: An electrochemical measurement is performed to quantify the amount of captured 5-caC.

4. Signaling Pathways and Logical Relationships

Probe-Labeled Sensor Signaling Pathway

The detection mechanism relies on a cascade of specific molecular recognition events leading to an amplified electrochemical signal.

Caption: Signaling pathway of the probe-labeled electrochemical sensor.

Magnetic Immunosensor Logical Relationship

This sensor's operation is based on the logical sequence of specific capture, enrichment, and signal generation.

Caption: Logical workflow of the magnetic immunosensor for 5-caC.

The electrochemical methods presented here offer sensitive and selective platforms for the detection of 5-Carboxycytidine. The probe-labeled approach provides high selectivity, while the magnetic immunosensor format allows for rapid analysis with the potential for point-of-care applications. These detailed protocols and application notes serve as a valuable resource for researchers and scientists in the fields of epigenetics, diagnostics, and drug development, enabling the accurate quantification of this critical DNA modification.

References

• 1. Probe-labeled electrochemical approach for highly selective detection of 5-carboxycytosine in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Tracking Globally 5‑Methylcytosine and Its Oxidized Derivatives in Colorectal Cancer Epigenome Using Bioelectroanalytical Technologies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. researchgate.net [researchgate.net]

A Comprehensive Guide to Utilizing Synthetic Oligonucleotides Containing 5-Carboxycytidine (5caC)

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

5-Carboxycytidine (5caC) is a pivotal modified nucleobase in the field of epigenetics, representing the final oxidation product of 5-methylcytosine (B146107) (5mC) in the active DNA demethylation pathway.[1][2] This process is mediated by the Ten-Eleven Translocation (TET) family of dioxygenases, which iteratively oxidize 5mC to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally 5caC.[3][4] Subsequently, 5caC is recognized and excised by Thymine DNA Glycosylase (TDG), initiating the base excision repair (BER) pathway to restore an unmodified cytosine.[1][5] Beyond its role as a transient intermediate, emerging evidence suggests that 5caC itself may function as a stable epigenetic mark, influencing DNA-protein interactions and gene regulation.[6][7]

Synthetic oligonucleotides containing 5caC are indispensable tools for elucidating the intricate mechanisms of DNA demethylation, identifying and characterizing 5caC-binding proteins, and developing novel therapeutic strategies targeting epigenetic pathways. This guide provides detailed application notes and experimental protocols for the effective use of 5caC-modified oligonucleotides in research and drug development.

Key Applications of 5caC-Containing Oligonucleotides

Synthetic oligonucleotides incorporating 5caC offer a versatile platform for a range of applications, including:

• Studying DNA Demethylation: Probing the kinetics and mechanisms of TET enzymes and the subsequent excision of 5caC by TDG.

• Investigating DNA-Protein Interactions: Identifying and characterizing proteins that specifically recognize and bind to 5caC, acting as "readers" of this epigenetic mark.

• Modulating Enzyme Activity: Serving as substrates or inhibitors for enzymes involved in the DNA demethylation pathway, aiding in drug screening and development.

• Cellular and In Vivo Studies: Investigating the cellular uptake, stability, and biological effects of 5caC-containing nucleic acids.

Quantitative Data Summary

The following tables summarize key quantitative data related to the enzymatic processing and recognition of 5caC.

Table 1: Kinetic Parameters of TET Enzymes

Substrate	Enzyme	Relative Oxidation Rate	Reference
5mC	TET2	High	[1]
5hmC	TET2	4.9- to 6.3-fold lower than 5mC	[1]
5fC	TET2	7.8- to 12.6-fold lower than 5mC	[1]

Table 2: Binding Affinities and Excision Activity of Thymine DNA Glycosylase (TDG)

DNA Substrate	Relative Binding Affinity to TDG	Excision by TDG	Reference
G•U	High	Yes	[8]
G•T	Lower than G•U	Yes	[5]
G•5fC	4- to 7-fold greater than G•T	Yes	[5]
G•5caC	4- to 7-fold greater than G•T	Yes	[5]
G•C	No significant binding	No	[8]
G•5mC	No significant binding	No	[8]
G•5hmC	No significant binding	No	[8]

Signaling and Experimental Workflow Diagrams

Active DNA Demethylation Pathway

Caption: The active DNA demethylation pathway initiated by TET enzymes.

Experimental Workflow for Identifying 5caC Interacting Proteins

Caption: Workflow for pull-down assay to identify 5caC-binding proteins.

Experimental Protocols

Protocol 1: Synthesis and Purification of 5caC-Containing Oligonucleotides

This protocol provides a general overview of solid-phase phosphoramidite (B1245037) chemistry for synthesizing 5caC-containing oligonucleotides. Specific details may vary based on the synthesizer and reagents used.

Materials:

• 5caC phosphoramidite (commercially available)

• Standard DNA/RNA phosphoramidites (A, C, G, T/U)

• Controlled pore glass (CPG) solid support

• Activator solution (e.g., ethylthiotetrazole)

• Oxidizing solution (e.g., iodine/water/pyridine)

• Capping reagents (e.g., acetic anhydride, N-methylimidazole)

• Deblocking solution (e.g., trichloroacetic acid in dichloromethane)

• Cleavage and deprotection solution (e.g., concentrated ammonium (B1175870) hydroxide)

• HPLC purification system with a reverse-phase column

• Mass spectrometer for quality control

Procedure:

• Automated Solid-Phase Synthesis:

  • Program the DNA/RNA synthesizer with the desired oligonucleotide sequence, incorporating the 5caC phosphoramidite at the specified positions.

  • The synthesis cycle consists of four main steps:

    • Deblocking: Removal of the 5'-dimethoxytrityl (DMT) protecting group.

    • Coupling: Addition of the next phosphoramidite to the growing chain.

    • Capping: Acetylation of unreacted 5'-hydroxyl groups to prevent the formation of failure sequences.

    • Oxidation: Conversion of the phosphite (B83602) triester linkage to a more stable phosphate (B84403) triester.

  • Repeat the cycle until the full-length oligonucleotide is synthesized.

• Cleavage and Deprotection:

  • Transfer the CPG support with the synthesized oligonucleotide to a vial.

  • Add the cleavage and deprotection solution (e.g., ammonium hydroxide) and incubate at the recommended temperature and time to cleave the oligonucleotide from the support and remove the protecting groups from the nucleobases and phosphate backbone.

• Purification:

  • Purify the crude oligonucleotide using reverse-phase HPLC.

  • Collect the fractions corresponding to the full-length product.

  • Desalt the purified oligonucleotide using a suitable method (e.g., ethanol (B145695) precipitation or a desalting column).

• Quality Control:

  • Confirm the identity and purity of the final product by mass spectrometry (e.g., ESI-MS or MALDI-TOF) to verify the correct molecular weight.[9][10]

  • Assess purity by analytical HPLC or capillary gel electrophoresis.

Protocol 2: In Vitro TET Enzyme Activity Assay

This protocol is designed to measure the activity of TET enzymes on a 5caC-containing oligonucleotide substrate.

Materials:

• Purified recombinant TET enzyme (e.g., TET1, TET2, or TET3 catalytic domain)

• 5caC-containing single-stranded or double-stranded DNA oligonucleotide

• Reaction buffer (e.g., 50 mM HEPES pH 8.0, 50 µM Fe(II)SO4, 1 mM α-ketoglutarate, 2 mM ascorbic acid, 100 µM ATP)

• Quenching solution (e.g., 0.5 M EDTA)

• LC-MS/MS system for product analysis

Procedure:

• Reaction Setup:

  • Prepare a reaction mixture containing the TET enzyme, 5caC-oligonucleotide substrate, and reaction buffer.

  • Pre-warm the mixture to 37°C.

  • Initiate the reaction by adding the TET enzyme.

• Time-Course Incubation:

  • Incubate the reaction at 37°C.

  • At various time points (e.g., 0, 5, 15, 30, 60 minutes), withdraw aliquots of the reaction mixture and immediately add the quenching solution to stop the reaction.

• Sample Preparation for Analysis:

  • Digest the oligonucleotide samples to single nucleosides using a cocktail of nucleases (e.g., DNase I, snake venom phosphodiesterase, and alkaline phosphatase).

  • Filter the digested samples to remove proteins.

• LC-MS/MS Analysis:

  • Analyze the nucleoside mixture by LC-MS/MS to quantify the amounts of 5caC and any potential further oxidation or degradation products.

  • Monitor the decrease in the 5caC signal over time to determine the rate of the enzymatic reaction.

Protocol 3: Thymine DNA Glycosylase (TDG) Excision Assay

This protocol assesses the ability of TDG to excise 5caC from a double-stranded DNA oligonucleotide.

Materials:

• Purified recombinant TDG enzyme

• Fluorescently labeled double-stranded oligonucleotide containing a single 5caC:G base pair

• Reaction buffer (e.g., 20 mM Tris-HCl pH 8.0, 1 mM EDTA, 1 mM DTT)

• Formamide (B127407) loading buffer

• Denaturing polyacrylamide gel (e.g., 15-20%)

• Fluorescence gel scanner

Procedure:

• Reaction Setup:

  • Prepare a reaction mixture containing the fluorescently labeled 5caC-oligonucleotide and TDG reaction buffer.

  • Initiate the reaction by adding the TDG enzyme.

• Incubation:

  • Incubate the reaction at 37°C for a specified time (e.g., 30-60 minutes).

• Reaction Termination and Abasic Site Cleavage:

  • Stop the reaction by adding NaOH to a final concentration of 0.1 M and heating at 90°C for 10 minutes. This cleaves the DNA backbone at the abasic site created by TDG.

  • Alternatively, the reaction can be stopped by adding formamide loading buffer.

• Gel Electrophoresis:

  • Add formamide loading buffer to the samples, heat at 95°C for 5 minutes, and then place on ice.

  • Separate the DNA fragments on a denaturing polyacrylamide gel.

• Analysis:

  • Visualize the gel using a fluorescence scanner.

  • The excised product will appear as a shorter, faster-migrating band compared to the full-length substrate.

  • Quantify the band intensities to determine the percentage of 5caC excision.

Protocol 4: Electrophoretic Mobility Shift Assay (EMSA) for 5caC-Protein Interactions

EMSA is used to detect the binding of proteins to a 5caC-containing DNA probe.[11][12][13]

Materials:

• Labeled (e.g., biotin (B1667282) or fluorescent) double-stranded 5caC-containing oligonucleotide probe

• Unlabeled competitor oligonucleotides (with and without 5caC)

• Nuclear extract or purified protein of interest

• Binding buffer (e.g., 10 mM Tris-HCl pH 7.5, 50 mM KCl, 1 mM DTT, 5% glycerol)

• Poly(dI-dC) as a non-specific competitor

• Native polyacrylamide gel (e.g., 4-6%)

• TBE or similar electrophoresis buffer

• Detection system appropriate for the label (e.g., chemiluminescence for biotin, fluorescence scanner)

Procedure:

• Binding Reaction:

  • In a microcentrifuge tube, combine the nuclear extract or purified protein, poly(dI-dC), and binding buffer.

  • For competition assays, add the unlabeled competitor oligonucleotide at this stage and incubate for 10-15 minutes on ice.

  • Add the labeled 5caC probe and incubate for a further 20-30 minutes on ice or at room temperature.

• Electrophoresis:

  • Load the samples onto a pre-run native polyacrylamide gel.

  • Run the gel at a constant voltage in a cold room or with a cooling system.

• Detection:

  • For biotin-labeled probes, transfer the DNA to a nylon membrane and detect using a streptavidin-HRP conjugate and a chemiluminescent substrate.

  • For fluorescently labeled probes, visualize the gel directly using a fluorescence scanner.

• Analysis:

  • A "shifted" band, which migrates slower than the free probe, indicates a protein-DNA complex.

  • The specificity of the interaction is confirmed if the shifted band is diminished by the unlabeled 5caC-containing competitor but not by a competitor lacking 5caC.

Protocol 5: Cellular Delivery of 5caC Oligonucleotides

This protocol provides a general method for introducing synthetic 5caC oligonucleotides into cultured cells.

Materials:

• Fluorescently labeled 5caC-containing oligonucleotide

• Cultured mammalian cells

• Appropriate cell culture medium

• Transfection reagent (e.g., lipid-based reagent) or electroporation system

• Phosphate-buffered saline (PBS)

• Fluorescence microscope or flow cytometer

Procedure:

• Cell Seeding:

  • Seed the cells in a suitable culture vessel (e.g., multi-well plate or culture dish) to achieve the desired confluency on the day of transfection.

• Transfection/Delivery:

  • Lipid-based Transfection:

    • Dilute the fluorescently labeled 5caC oligonucleotide and the transfection reagent separately in serum-free medium.

    • Combine the diluted oligonucleotide and transfection reagent and incubate to allow complex formation.

    • Add the complexes to the cells and incubate for the recommended time.

  • Electroporation:

    • Resuspend the cells in the appropriate electroporation buffer.

    • Add the fluorescently labeled 5caC oligonucleotide.

    • Transfer the cell-oligonucleotide mixture to an electroporation cuvette and apply the electrical pulse using an electroporator.

• Post-Transfection Incubation:

  • After the delivery period, replace the medium with fresh, complete culture medium.

  • Incubate the cells for a desired period (e.g., 24-48 hours) to allow for cellular processes to occur.

• Analysis of Uptake:

  • Wash the cells with PBS to remove any extracellular oligonucleotides.

  • Analyze the cellular uptake of the fluorescently labeled 5caC oligonucleotide by:

    • Fluorescence Microscopy: To visualize the subcellular localization of the oligonucleotide.

    • Flow Cytometry: To quantify the percentage of cells that have taken up the oligonucleotide and the relative amount of uptake per cell.

Conclusion

Synthetic oligonucleotides containing 5-Carboxycytidine are powerful tools for advancing our understanding of epigenetic regulation and for the development of novel therapeutics. The detailed protocols and application notes provided in this guide offer a solid foundation for researchers to design and execute robust experiments. By leveraging these methodologies, the scientific community can further unravel the complex roles of 5caC in health and disease.

References

• 1. Role of TET enzymes in DNA methylation, development, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. pubs.acs.org [pubs.acs.org]
• 3. The TET enzymes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Scholarly Article or Book Chapter | Enzymatic Analysis of Tet Proteins: Key Enzymes in the Metabolism of DNA Methylation | ID: m039kc58s | Carolina Digital Repository [cdr.lib.unc.edu]
• 5. TET-TDG active DNA demethylation at CpG and non-CpG sites - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Analysis of 5-Carboxylcytosine Distribution Using DNA Immunoprecipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Analysis of 5-Carboxylcytosine Distribution Using DNA Immunoprecipitation | Springer Nature Experiments [experiments.springernature.com]
• 8. Thymine DNA glycosylase specifically recognizes 5-carboxylcytosine-modified DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 9. idtdna.com [idtdna.com]
• 10. web.colby.edu [web.colby.edu]
• 11. Protein Interaction (2) Principle and Protocol of EMSA - Creative BioMart [creativebiomart.net]
• 12. Protocol to detect nucleotide-protein interaction in vitro using a non-radioactive competitive electrophoretic mobility shift assay - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. licorbio.com [licorbio.com]

Best Practices for Enzymatic Digestion of Genomic DNA for 5-Carboxylcytosine (5caC) Analysis

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

5-carboxylcytosine (5caC) is a key intermediate in the active DNA demethylation pathway, a fundamental epigenetic process. Generated through the oxidation of 5-methylcytosine (B146107) (5mC) by the Ten-Eleven Translocation (TET) family of enzymes, 5caC is subsequently recognized and excised by Thymine-DNA Glycosylase (TDG) as part of the base excision repair (BER) pathway, ultimately leading to the restoration of an unmodified cytosine.[1][2] Given its transient nature and low abundance, typically 40 to 1000 times lower than 5-hydroxymethylcytosine (B124674) (5hmC), accurate and sensitive detection of 5caC is crucial for understanding its biological roles in development, disease, and as a potential biomarker.[3][4]

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the absolute quantification of 5caC. A critical step in this workflow is the complete enzymatic digestion of genomic DNA into individual nucleosides for analysis. The choice of enzymes and digestion protocol significantly impacts the recovery and accurate measurement of 5caC. These application notes provide best practices and detailed protocols for the enzymatic digestion of genomic DNA to ensure reliable 5caC quantification.

Signaling Pathway: Active DNA Demethylation

The conversion of 5mC to cytosine involves a series of enzymatic steps, highlighting the dynamic nature of DNA methylation.

Figure 1. The Active DNA Demethylation Pathway.

Best Practices for Enzymatic Digestion

The complete digestion of genomic DNA into single nucleosides is paramount for accurate 5caC quantification by LC-MS/MS. Incomplete digestion can lead to the underestimation of 5caC levels. Research has shown that 5caC is notably resistant to certain nucleases, particularly phosphodiesterase I (PDE1). Therefore, digestion protocols relying heavily on PDE1 may result in significant loss of 5caC signal.

Key Recommendations:

• Avoid PDE1-dominant protocols: Due to the resistance of the phosphodiester bond adjacent to 5caC, protocols using only phosphodiesterase I for exonuclease activity are not recommended.

• Utilize multi-enzyme cocktails: A combination of endonucleases and exonucleases with different modes of action ensures more complete DNA degradation.

• Consider one-step digestion mixes: Commercially available enzyme mixes, such as the NEB Nucleoside Digestion Mix or DNA Degradase Plus, have been shown to provide superior recovery of 5caC. These mixes are optimized for the complete hydrolysis of nucleic acids into single nucleosides.

• Optimize reaction conditions: Ensure optimal pH, temperature, and buffer composition for the chosen enzyme cocktail.

• Initial DNA denaturation: For many protocols, an initial heat denaturation step is crucial for efficient digestion of double-stranded genomic DNA.

Comparison of Enzymatic Digestion Methods for 5caC Recovery

The following table summarizes the relative performance of different enzymatic digestion protocols for the quantification of 5caC in genomic DNA, as determined by LC-MS/MS. The recovery is presented relative to the method yielding the highest 5caC signal in comparative studies.

Digestion Method/Enzyme Cocktail	Relative 5caC Recovery (%)	Key Enzymes	Notes
NEB Nucleoside Digestion Mix	100	Nuclease P1, Phosphodiesterases, Alkaline Phosphatase	Demonstrated the highest recovery of 5caC in comparative studies.
DNA Degradase Plus	~67	Benzonase, Phosphodiesterase, Alkaline Phosphatase	Good recovery, but lower than the top-performing mix.
Nuclease P1 followed by Alkaline Phosphatase	~50	Nuclease P1, Alkaline Phosphatase	Moderate recovery, may not be sufficient for low-abundance 5caC.
DNase I followed by Phosphodiesterase I	~40	DNase I, Phosphodiesterase I	Lower recovery, likely due to some resistance to PDE1.
Benzonase followed by Phosphodiesterase I	~7	Benzonase, Phosphodiesterase I	Very low recovery, indicating significant resistance of 5caC to this enzyme combination.
Phosphodiesterase I (PDE1) alone	~6	Phosphodiesterase I	Extremely low recovery; not recommended for 5caC analysis.

Experimental Workflow for 5caC Analysis

A typical workflow for the analysis of 5caC in genomic DNA involves several key stages, from sample preparation to data analysis.

Figure 2. General workflow for 5caC analysis.

Detailed Experimental Protocols

Protocol 1: One-Step Digestion Using a Commercial Enzyme Mix (Recommended)

This protocol is recommended for the highest recovery of 5caC and is based on the use of an optimized commercial enzyme cocktail.

Materials:

• Genomic DNA (gDNA)

• Nuclease-free water

• Nucleoside Digestion Mix (e.g., NEB #M0649)

• 10X Nucleoside Digestion Mix Reaction Buffer

Procedure:

• In a sterile microcentrifuge tube, prepare the following reaction mixture:

  • Genomic DNA: 1 µg

  • 10X Nucleoside Digestion Mix Reaction Buffer: 2 µL

  • Nucleoside Digestion Mix: 1 µL

  • Nuclease-free water: to a final volume of 20 µL

• Gently mix by pipetting.

• Incubate the reaction at 37°C for 1 to 2 hours.

• The digested sample is now ready for LC-MS/MS analysis. No further purification is typically required.

Protocol 2: Sequential Two-Step Digestion with Nuclease P1 and Alkaline Phosphatase

This protocol is a more traditional method and can be used if a commercial mix is unavailable. Note that 5caC recovery may be lower with this method.

Materials:

• Genomic DNA (gDNA)

• Nuclease P1 (e.g., from Penicillium citrinum)

• Alkaline Phosphatase (e.g., Calf Intestinal Phosphatase)

• Nuclease P1 Reaction Buffer (e.g., 30 mM Sodium Acetate, pH 5.3, 5 mM ZnCl₂)

• Alkaline Phosphatase Reaction Buffer (e.g., 50 mM Tris-HCl, pH 8.0)

• Nuclease-free water

Procedure:

• Denaturation: In a sterile microcentrifuge tube, dissolve 1-5 µg of gDNA in nuclease-free water. Heat at 100°C for 5 minutes, then immediately chill on ice for 5 minutes to denature the DNA.

• Nuclease P1 Digestion:

  • Add Nuclease P1 Reaction Buffer to the denatured DNA.

  • Add 5-10 units of Nuclease P1.

  • Incubate at 37°C for 2 hours.

• pH Adjustment and Alkaline Phosphatase Digestion:

  • Adjust the pH of the reaction to ~8.0 by adding a Tris-HCl buffer.

  • Add 10-20 units of Alkaline Phosphatase.

  • Incubate at 37°C for an additional 1-2 hours.

• Sample Cleanup: The sample may require cleanup before LC-MS/MS analysis, for example, by centrifugation through a 10 kDa molecular weight cutoff filter to remove the enzymes.

Detailed Workflow for Sequential Enzymatic Digestion

The following diagram illustrates the key steps in a sequential enzymatic digestion protocol.

Figure 3. Sequential enzymatic digestion workflow.

Conclusion

The accurate quantification of 5-carboxylcytosine is highly dependent on the complete enzymatic digestion of genomic DNA. Best practices dictate the use of robust, multi-enzyme cocktails that are proven to efficiently hydrolyze DNA while ensuring the recovery of this low-abundance, modified base. One-step commercial enzyme mixes are highly recommended for their convenience and superior performance in 5caC recovery. By following these guidelines and protocols, researchers can achieve reliable and accurate quantification of 5caC, paving the way for a deeper understanding of its role in epigenetics and disease.

References

• 1. Analysis of 5-Carboxylcytosine Distribution Using DNA Immunoprecipitation | Springer Nature Experiments [experiments.springernature.com]
• 2. Dynamics of 5-carboxylcytosine during hepatic differentiation: Potential general role for active demethylation by DNA repair in lineage specification - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Methods for Detection and Mapping of Methylated and Hydroxymethylated Cytosine in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. 5-Carboxylcytosine is resistant towards phosphodiesterase I digestion: implications for epigenetic modification quantification by mass spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for the Analysis and Interpretation of 5-Carboxycytidine (5caC) Sequencing Data

Audience: Researchers, scientists, and drug development professionals.

Introduction

5-Carboxycytidine (5caC) is a key intermediate in the active DNA demethylation pathway.[1][2] It is generated through the iterative oxidation of 5-methylcytosine (B146107) (5mC) by the Ten-Eleven Translocation (TET) family of enzymes.[3][4][5][6][7] The presence and distribution of 5caC in the genome provide valuable insights into epigenetic regulation, cellular differentiation, development, and disease processes.[2][8] These application notes provide a comprehensive guide to the experimental methodologies and computational analysis required to study 5caC at a genome-wide scale.

Biological Significance of 5-Carboxycytidine

5caC is the final oxidative product of 5mC before the base is excised by Thymine DNA Glycosylase (TDG) and replaced with an unmodified cytosine through the base excision repair (BER) pathway, completing the active demethylation process.[1][6][9] While its abundance is generally low compared to 5mC and 5-hydroxymethylcytosine (B124674) (5hmC), its genomic localization is not random.[10][11] 5caC is often enriched at active regulatory regions such as promoters and enhancers, suggesting a role in fine-tuning gene expression.[12] Beyond its role as a demethylation intermediate, studies suggest that 5caC itself may have functional significance, potentially by influencing the binding of regulatory proteins or affecting transcription elongation.[1][2][13]

The signaling pathway for TET-mediated 5mC oxidation and subsequent demethylation is illustrated below:

References

• 1. 5-Carboxylcytosine - Wikipedia [en.wikipedia.org]
• 2. epigenie.com [epigenie.com]
• 3. New sequencing methods for distinguishing DNA modifications — Nuffield Department of Women's & Reproductive Health [wrh.ox.ac.uk]
• 4. Ludwig Cancer Research [ludwigcancerresearch.org]
• 5. TET enzymes - Wikipedia [en.wikipedia.org]
• 6. Enzymatic Analysis of Tet Proteins: Key Enzymes in the Metabolism of DNA Methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. TET methylcytosine oxidases: new insights from a decade of research - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Analysis of 5-Carboxylcytosine Distribution Using DNA Immunoprecipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Scholarly Article or Book Chapter | Enzymatic Analysis of Tet Proteins: Key Enzymes in the Metabolism of DNA Methylation | ID: m039kc58s | Carolina Digital Repository [cdr.lib.unc.edu]
• 10. Role of TET enzymes in DNA methylation, development, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Genome-wide analysis reveals TET- and TDG-dependent 5-methylcytosine oxidation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]
• 13. epigenie.com [epigenie.com]

Commercial Kits for 5-Carboxycytidine (5-caC) Detection and Quantification: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

This document provides a detailed overview of commercially available kits for the detection and quantification of 5-Carboxycytidine (5-caC), a key intermediate in the active DNA demethylation pathway. These application notes and protocols are designed to assist researchers, scientists, and drug development professionals in selecting and utilizing these kits for their specific research needs.

Introduction to 5-Carboxycytidine (5-caC)

5-Carboxycytidine (5-caC) is a modified nucleoside that plays a crucial role in epigenetics. It is generated through the iterative oxidation of 5-methylcytosine (B146107) (5mC) by the Ten-Eleven Translocation (TET) family of dioxygenases. This process is a central part of the active DNA demethylation pathway, which is essential for gene regulation, embryonic development, and cellular differentiation. The transient nature and low abundance of 5-caC in the genome make its detection and quantification challenging yet critical for understanding the dynamics of DNA methylation and its role in health and disease.

Commercially Available Kits

Several companies offer kits for the detection and quantification of 5-caC, primarily based on enzyme-linked immunosorbent assay (ELISA) technology. These kits provide a sensitive and relatively high-throughput method for measuring global 5-caC levels in various biological samples. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is considered the gold-standard for absolute quantification, and while complete kits are less common, protocols and services are available.

ELISA-Based Kits

ELISA-based kits are the most common format for 5-caC quantification. They typically employ a competitive immunoassay format where 5-caC in the sample competes with a 5-caC conjugate for binding to a specific antibody. The amount of 5-caC is then determined by measuring the signal from a secondary enzyme-linked antibody.

Table 1: Comparison of Commercial 5-Carboxycytidine (5-caC) ELISA Kits

Feature	EpigenTek	Active Motif
Kit Name	MethylFlash™ Global DNA 5-Carboxylcytosine (5-caC) Quantification Kit	Global 5-caC DNA ELISA Kit
Principle	Colorimetric Competitive ELISA	Colorimetric Competitive ELISA
Sample Type	Purified genomic DNA	Purified genomic DNA
Input DNA Range	100 - 200 ng	100 - 200 ng
Detection Limit	As low as 0.02% 5-caC	High sensitivity
Assay Time	< 4 hours	< 4 hours
Format	96-well strip plate	96-well strip plate
Instrumentation	Microplate reader (450 nm)	Microplate reader (450 nm)

Experimental Protocols

Protocol 1: Global 5-caC Quantification using a Commercial ELISA Kit

This protocol provides a general workflow for quantifying global 5-caC levels in genomic DNA using a commercial ELISA kit. Note: Always refer to the specific manufacturer's protocol for detailed instructions, as buffer compositions and incubation times may vary.

Materials:

• Commercial 5-caC DNA ELISA Kit (containing 5-caC standard, capture antibody, detection antibody, wash buffer, substrate solution, and stop solution)

• Purified genomic DNA samples

• Microplate reader capable of measuring absorbance at 450 nm

• Pipettes and tips

• Microcentrifuge

• DNase-free water

Procedure:

• DNA Sample Preparation:

  • Isolate high-quality genomic DNA from cells or tissues using a standard DNA extraction method.

  • Quantify the DNA concentration using a spectrophotometer or fluorometer. Ensure the A260/A280 ratio is between 1.8 and 2.0.

  • Dilute the DNA samples to the concentration recommended by the kit manufacturer (typically 100-200 ng/µL) in DNase-free water.

• Standard Curve Preparation:

  • Prepare a serial dilution of the provided 5-caC standard according to the kit's instructions. This will be used to generate a standard curve for quantifying the amount of 5-caC in your samples.

• Assay Procedure (based on a typical competitive ELISA):

  • DNA Binding: Add your denatured DNA samples and the diluted 5-caC standards to the wells of the ELISA plate. The plate is pre-coated with a DNA-binding solution. Incubate as per the manufacturer's instructions to allow the DNA to bind to the well surface.

  • Washing: Wash the wells with the provided wash buffer to remove any unbound DNA.

  • Antibody Incubation: Add the primary antibody specific for 5-caC to each well. During this incubation, the antibody will bind to the 5-caC present in the immobilized DNA.

  • Washing: Wash the wells to remove any unbound primary antibody.

  • Secondary Antibody Incubation: Add the enzyme-conjugated secondary antibody to each well. This antibody will bind to the primary antibody.

  • Washing: Wash the wells to remove any unbound secondary antibody.

  • Signal Development: Add the substrate solution to each well. The enzyme on the secondary antibody will catalyze a colorimetric reaction.

  • Stopping the Reaction: Add the stop solution to each well to terminate the reaction. The color will typically change from blue to yellow.

  • Absorbance Measurement: Read the absorbance of each well at 450 nm using a microplate reader.

• Data Analysis:

  • Generate a standard curve by plotting the absorbance values of the 5-caC standards against their known concentrations.

  • Determine the concentration of 5-caC in your samples by interpolating their absorbance values on the standard curve.

  • The results can be expressed as a percentage of 5-caC relative to the total DNA input or as an absolute amount.

Protocol 2: General Protocol for Global 5-caC Quantification by LC-MS/MS

LC-MS/MS is a highly sensitive and specific method for the absolute quantification of 5-caC. While complete kits are not as common as for ELISA, this protocol outlines the general steps involved.

Materials:

• Genomic DNA

• Nuclease P1

• Alkaline phosphatase

• LC-MS/MS system

• Stable isotope-labeled internal standards for 5-caC and other nucleosides

• Solvents for liquid chromatography (e.g., acetonitrile, formic acid)

Procedure:

• DNA Digestion:

  • Digest 1-5 µg of genomic DNA to single nucleosides using nuclease P1, followed by dephosphorylation with alkaline phosphatase.

• Sample Preparation:

  • Add a known amount of stable isotope-labeled internal standards for 5-caC and other nucleosides (dC, dG, dA, T) to the digested DNA sample.

  • Remove proteins by precipitation (e.g., with methanol (B129727) or acetonitrile) and centrifuge to pellet the precipitate.

  • Transfer the supernatant containing the nucleosides to a new tube and dry it down under vacuum.

  • Reconstitute the sample in a suitable solvent for LC-MS/MS analysis.

• LC-MS/MS Analysis:

  • Inject the prepared sample into the LC-MS/MS system.

  • Separate the nucleosides using a C18 reverse-phase column with a gradient of an appropriate mobile phase (e.g., water with formic acid and acetonitrile).

  • Detect and quantify the nucleosides using tandem mass spectrometry in multiple reaction monitoring (MRM) mode. The transitions for 5-caC and the internal standard will be specific for these molecules.

• Data Analysis:

  • Generate a standard curve by analyzing known concentrations of 5-caC standards with the internal standard.

  • Calculate the amount of 5-caC in the sample by comparing the peak area ratio of endogenous 5-caC to the internal standard with the standard curve.

  • The results are typically expressed as the ratio of 5-caC to total cytosine or guanine.

Signaling Pathways and Experimental Workflows

TET-Mediated DNA Demethylation Pathway

The primary biological context for 5-caC is the TET-mediated DNA demethylation pathway. Understanding this pathway is crucial for interpreting the results of 5-caC quantification experiments.

TET-Mediated DNA Demethylation Pathway

Experimental Workflow for Global 5-caC Quantification

The following diagram illustrates a typical experimental workflow for quantifying global 5-caC levels in biological samples using an ELISA-based kit.

Workflow for Global 5-caC Quantification by ELISA

Conclusion

The availability of commercial kits has significantly advanced the study of 5-Carboxycytidine and its role in epigenetic regulation. ELISA-based kits offer a convenient and sensitive method for the global quantification of 5-caC, making them accessible to a wide range of researchers. For absolute and highly precise quantification, LC-MS/MS remains the method of choice. The protocols and information provided in this document are intended to serve as a guide for researchers embarking on the detection and quantification of this important DNA modification. By carefully selecting the appropriate kit and following the detailed protocols, scientists can gain valuable insights into the dynamic process of DNA demethylation and its implications in various biological and pathological processes.

Application Notes and Protocols for CRISPR-Based Study of 5-Carboxycytidine (5caC)

These application notes provide researchers, scientists, and drug development professionals with a comprehensive overview and detailed protocols for utilizing CRISPR-based technologies to investigate the role of 5-Carboxycytidine (5caC), a key intermediate in the DNA demethylation pathway.

Application Notes

Targeted Epigenome Editing: Inducing 5caC with dCas9-TET1 Fusions

The fusion of a catalytically inactive Cas9 (dCas9) protein to the catalytic domain of the Ten-Eleven Translocation (TET) 1 dioxygenase (TET1CD) provides a powerful tool for targeted DNA demethylation.[1][2][3] This system can be programmed with a single-guide RNA (sgRNA) to direct the TET1 enzyme to a specific genomic locus. At the target site, TET1CD catalyzes the oxidation of 5-methylcytosine (B146107) (5mC) through successive intermediates: 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally 5-carboxycytidine (5caC).[4]

This targeted approach allows researchers to study the functional consequences of 5caC formation at specific genes or regulatory elements, such as promoters or enhancers.[5] By inducing 5caC at a precise location, one can investigate its role in recruiting reader proteins, altering chromatin structure, and modulating gene expression.[4] This method overcomes the limitations of global demethylating agents, which lack specificity and can have widespread off-target effects.[2]

Key Features:

• High Specificity: sgRNA-programmability allows for precise targeting of nearly any genomic locus adjacent to a Protospacer Adjacent Motif (PAM).[1]

• Functional Studies: Enables investigation into the causal relationship between the formation of 5caC at a specific locus and downstream biological outcomes.

• Transcriptional Regulation: Can be used to activate gene expression by demethylating promoter regions.[4]

Locus-Specific Enrichment: Isolating 5caC-Containing Genomic Regions

Studying the genomic distribution and context of 5caC often requires methods to enrich for specific DNA regions where this modification is present. CRISPR-based enrichment strategies utilize dCas9 programmed with an sgRNA to bind to a specific genomic locus without cleaving the DNA.[6][7] The dCas9-sgRNA complex can be engineered to include affinity tags (e.g., biotin) or be targeted for immunoprecipitation.[6]

This technique, known as CRISPR-based DNA enrichment or Capture by Hybridization and Selective Retrieval (CHASER), allows for the specific pull-down of target genomic fragments.[7][8] Following enrichment, these fragments can be analyzed by next-generation sequencing (NGS) to map 5caC and other epigenetic marks at high resolution. This approach is particularly useful for studying 5caC in regions that are difficult to analyze with traditional antibody-based methods due to low abundance or lack of specific antibodies. It also preserves the native state of the DNA, unlike PCR-based methods which can erase epigenetic information.[8]

Key Features:

• Amplification-Free: Enriches for native DNA, preserving epigenetic marks like 5caC for downstream analysis.[8]

• High Enrichment Efficiency: Can effectively isolate long genomic regions (10-50 kbp or more) for targeted sequencing.[8][9]

• Versatility: Compatible with various downstream applications, including long-read sequencing technologies.[7]

Live-Cell Imaging: Visualizing 5caC Dynamics in Real-Time

Visualizing the spatiotemporal dynamics of epigenetic modifications within the nucleus of living cells is crucial for understanding their function.[10] CRISPR-based imaging systems leverage dCas9 fused to fluorescent proteins (e.g., GFP, RFP) to label specific genomic loci.[11][12] By designing sgRNAs that target regions known to undergo active demethylation, researchers can track the dynamics of these loci in real-time.

While direct imaging of 5caC is challenging, this technology allows for the visualization of the genomic regions where the machinery responsible for 5caC generation (i.e., TET enzymes) is active. By co-expressing a fluorescently tagged dCas9-sgRNA complex with fluorescently tagged TET enzymes or 5caC reader proteins, it is possible to infer the formation and processing of 5caC by observing the co-localization and dynamic interactions of these components at the target locus.[13]

Key Features:

• Live-Cell Analysis: Enables the study of chromatin dynamics and protein interactions in living cells.[12]

• Multiplexing: Orthogonal dCas9 systems from different bacterial species can be used for multi-color imaging of several loci simultaneously.[10]

• High-Resolution Imaging: Provides insights into the 3D organization of chromatin and the kinetics of epigenetic processes.

Quantitative Data Summary

The following tables summarize representative quantitative data for the described CRISPR-based applications. The precise efficiencies can vary based on cell type, target locus, and experimental conditions.

Table 1: Efficiency of dCas9-TET1 Mediated Demethylation

Target Locus	Cell Type	Transfection Method	Demethylation Efficiency (%)	Reference
BRCA1 Promoter	HEK293T	Lipofection	~40-50%	[4]
Endogenous Genes	Mouse ESCs	Lipofection	Up to 90%	[1]
HTT Gene	HEK293T	Electroporation	~25%	[14]

| Various Promoters | Human Cell Lines | Viral Transduction | ~30-60% |[2] |

Table 2: Comparison of CRISPR-Based Genomic Enrichment Methods

Method	Target Size	Enrichment Fold	Key Advantage	Reference
Negative Enrichment	10 - 36 kb	>100-fold	Enriches for long, native DNA fragments	[8]
dCas9-Biotin Capture	~5-10 kb	~50 to 200-fold	Straightforward biotin-streptavidin workflow	[6]
Cas9-mediated Tiling	~50 kb per tile	Variable	Allows reconstruction of very large regions (~250kb)	[9]

| dCas9 Immunoprecipitation | Variable | >1000-fold | High specificity with optimized antibodies |[6] |

Signaling and Experimental Workflow Diagrams

TET-Mediated DNA Demethylation Pathway

Caption: The enzymatic pathway of active DNA demethylation mediated by TET and TDG enzymes.

Workflow for dCas9-TET1 Mediated Targeted Demethylation

Caption: Experimental workflow for targeted generation of 5caC using the dCas9-TET1 system.

Workflow for CRISPR-dCas9 Based Enrichment of 5caC Loci

Caption: Workflow for the enrichment of specific genomic loci containing 5caC via CRISPR-dCas9.

Workflow for CRISPR-based Live-Cell Imaging

Caption: A generalized workflow for visualizing genomic loci using a CRISPR-dCas9 fluorescent fusion.

Detailed Experimental Protocols

Protocol 1: Site-Specific Generation of 5caC using dCas9-TET1 Fusion Protein

This protocol is adapted from methodologies described for targeted DNA demethylation.[1][3]

1.1. sgRNA Design and Cloning

• Identify the target genomic region of interest. Use a web-based tool (e.g., CHOPCHOP, Benchling) to design 20-nucleotide sgRNA sequences that are immediately upstream of a PAM sequence (5'-NGG-3' for S. pyogenes Cas9).

• Select sgRNAs with high predicted on-target efficiency and low off-target scores. Avoid sgRNAs that overlap with CpG sites within the target region, as this may hinder demethylation.[1]

• Synthesize two complementary oligonucleotides encoding the sgRNA sequence with appropriate overhangs for cloning into a U6 promoter-driven sgRNA expression vector (e.g., pX330-U6-Chimeric_BB-CBh-hSpCas9, with Cas9 inactivated by D10A and H840A mutations).

• Anneal the oligonucleotides and ligate them into the BbsI-digested sgRNA expression vector.

• Transform the ligation product into competent E. coli, select colonies, and confirm the correct sgRNA sequence by Sanger sequencing.

1.2. Cell Culture and Transfection

• Culture the mammalian cells of interest (e.g., HEK293T) in appropriate media and conditions.

• On the day before transfection, seed cells in 6-well plates to be 70-80% confluent at the time of transfection.

• Co-transfect the cells with the sgRNA expression plasmid and a plasmid expressing the dCas9-TET1CD fusion protein using a suitable transfection reagent (e.g., Lipofectamine 3000) according to the manufacturer's protocol. A typical ratio is 1:1 for the dCas9-TET1CD and sgRNA plasmids (e.g., 1250 ng of each per well).

• Include appropriate controls: a non-targeting sgRNA and a mock transfection.

1.3. Analysis of Targeted Demethylation

• Harvest cells 48-72 hours post-transfection.

• Extract genomic DNA using a standard kit.

• To assess demethylation, perform bisulfite sequencing on the target region. Treat 500 ng of genomic DNA with bisulfite, which converts unmethylated cytosines (including C, 5hmC, 5fC, and 5caC) to uracil, while 5mC remains unchanged.

• Amplify the target region using primers specific to the bisulfite-converted DNA.

• Clone the PCR products into a TA vector and sequence individual clones (at least 10-15 per condition) to determine the methylation status of each CpG site. A decrease in methylation percentage compared to the control indicates successful demethylation, which proceeds via the formation of 5caC.

• Alternatively, for a more direct measure of 5caC, use methods like TAB-seq or specific 5caC immunoprecipitation followed by qPCR of the target region.

Protocol 2: CRISPR-dCas9-based Enrichment of 5caC Genomic Regions

This protocol outlines a method for enriching specific genomic loci for subsequent analysis.

2.1. Preparation of dCas9-sgRNA Ribonucleoprotein (RNP) Complex

• Synthesize or purchase a high-quality, chemically modified sgRNA for the target locus.

• Incubate purified, recombinant dCas9 protein (ideally with an affinity tag like 3xFLAG or Biotin) with the sgRNA at a 1:2 molar ratio in a binding buffer (e.g., 20 mM HEPES, 150 mM KCl, 1 mM MgCl2, 10% glycerol) for 15 minutes at room temperature to form the RNP complex.

2.2. Target Capture

• Extract high-molecular-weight genomic DNA from the cells of interest. Avoid harsh vortexing to minimize shearing.

• Incubate 1-5 µg of genomic DNA with the pre-assembled dCas9-sgRNA RNP complex for 2-4 hours at 37°C with gentle rotation. The amount of RNP should be in molar excess relative to the target locus.

• Prepare magnetic beads conjugated with an antibody against the dCas9 tag (e.g., anti-FLAG M2) or with streptavidin (if using a biotinylated dCas9/sgRNA).

• Add the prepared beads to the DNA-RNP mixture and incubate for another 1-2 hours at 4°C with rotation to capture the complex.

2.3. Washing and Elution

• Place the tube on a magnetic stand and discard the supernatant.

• Wash the beads 3-5 times with a wash buffer (e.g., binding buffer with 0.05% Tween-20) to remove non-specifically bound DNA.

• Elute the captured DNA from the beads. This can be done by protease digestion (e.g., Proteinase K treatment) to release the DNA from the dCas9 protein, followed by a DNA purification step (e.g., column-based or phenol-chloroform extraction).

2.4. Downstream Analysis

• Quantify the enriched DNA using a sensitive method like Qubit or PicoGreen.

• Validate the enrichment of the target locus using quantitative PCR (qPCR) by comparing the amount of the target region to a non-target control region in both the enriched sample and the input DNA.

• Prepare the enriched DNA for next-generation sequencing to perform targeted epigenetic analysis.

References

• 1. CRISPR/dCas9-Tet1-Mediated DNA Methylation Editing - PMC [pmc.ncbi.nlm.nih.gov]
• 2. CRISPR/dCas9-Tet1-Mediated DNA Methylation Editing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. [PDF] CRISPR/dCas9-Tet1-Mediated DNA Methylation Editing | Semantic Scholar [semanticscholar.org]
• 4. CRISPR-dCas9 mediated TET1 targeting for selective DNA demethylation at BRCA1 promoter - PMC [pmc.ncbi.nlm.nih.gov]
• 5. CRISPR/dCas9 Tools: Epigenetic Mechanism and Application in Gene Transcriptional Regulation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. CRISPR-Cas9 Targeted Enrichment and Next-Generation Sequencing for Mutation Detection - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. A novel CRISPR/Cas9 associated technology for sequence-specific nucleic acid enrichment | PLOS One [journals.plos.org]
• 9. CRISPR/Cas9-Mediated Enrichment Coupled to Nanopore Sequencing Provides a Valuable Tool for the Precise Reconstruction of Large Genomic Target Regions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. The Current Landscape of CRISPR-Cas9-based Technologies for Imaging of Genomic Loci in Fixed and Live Cells [xiahepublishing.com]
• 11. CRISPR/Cas-Based Techniques for Live-Cell Imaging and Bioanalysis - PMC [pmc.ncbi.nlm.nih.gov]
• 12. cheng.bio [cheng.bio]
• 13. researchgate.net [researchgate.net]
• 14. qEva-CRISPR: a method for quantitative evaluation of CRISPR/Cas-mediated genome editing in target and off-target sites - PMC [pmc.ncbi.nlm.nih.gov]

Technical Notes & Optimization

Technical Support Center: Overcoming the Low Abundance of 5-Carboxycytidine in Genomic DNA

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols to address the challenges associated with the low abundance of 5-Carboxycytidine (5caC) in genomic DNA.

Frequently Asked Questions (FAQs)

Q1: Why is 5-Carboxycytidine (5caC) present in such low abundance in the genome?

A1: 5-Carboxycytidine is a transient intermediate in the active DNA demethylation pathway. It is generated from the oxidation of 5-methylcytosine (B146107) (5mC) by Ten-Eleven Translocation (TET) enzymes and is rapidly excised by Thymine-DNA Glycosylase (TDG) as part of the base excision repair (BER) pathway. This rapid turnover results in its very low steady-state levels in most tissues, often in the parts-per-million range relative to total cytosines.

Q2: What are the primary challenges in detecting 5caC?

A2: The main challenges stem from its low abundance, which can lead to signals that are difficult to distinguish from background noise. Additionally, its chemical similarity to other cytosine modifications requires highly specific detection methods. For techniques involving enzymatic digestion, the presence of 5caC can sometimes inhibit enzyme activity, leading to underestimation.

Q3: Which method is best for quantifying global 5caC levels?

A3: Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is considered the gold standard for accurate quantification of global 5caC levels. It offers high sensitivity and specificity, allowing for the detection of modifications at frequencies as low as one in a million bases. However, it does not provide information on the genomic location of the modification.

Q4: How can I map the genomic locations of 5caC at single-base resolution?

A4: Methods like Chemical-Assisted Bisulfite Sequencing (CAB-Seq) and Methylation-Assisted Bisulfite Sequencing (MAB-seq) are designed for single-base resolution mapping of 5caC. These techniques involve chemical or enzymatic treatments that differentiate 5caC from other cytosines prior to bisulfite treatment and sequencing.

Q5: Is it possible to enrich for DNA fragments containing 5caC?

A5: Yes, enrichment-based methods like 5caC DNA Immunoprecipitation (5caC-DIP) use antibodies specific to 5caC to pull down DNA fragments containing this modification. This is particularly useful for identifying genomic regions with clusters of 5caC, although the resolution is lower than sequencing-based methods.

Troubleshooting Guides

Issue 1: Low or No Signal in 5caC DNA Immunoprecipitation (5caC-DIP)

Possible Cause	Troubleshooting Steps
Low abundance of 5caC in the sample	- Use cell types or tissues known to have higher 5caC levels (e.g., embryonic stem cells, certain cancer cell lines).- Consider treating cells with inhibitors of TDG to artificially increase 5caC levels.
Poor antibody quality or specificity	- Validate the specificity of your 5caC antibody using dot blot analysis with synthetic oligonucleotides containing C, 5mC, 5hmC, 5fC, and 5caC.[1][2]- Use a knockout or knockdown of TET enzymes as a negative control to ensure the signal is dependent on 5caC.
Inefficient immunoprecipitation	- Optimize the antibody concentration; too little will result in low yield, while too much can increase background.- Ensure proper sonication to shear DNA to the optimal fragment size (200-500 bp).- Extend the incubation time of the antibody with the DNA to allow for maximal binding.
Protein-DNA cross-linking issues	- If using cross-linking, ensure it is not excessive, as this can mask the epitope. Optimize cross-linking time and formaldehyde (B43269) concentration.

Issue 2: High Background in Sequencing-Based Methods (e.g., CAB-Seq, MAB-seq)

Possible Cause	Troubleshooting Steps
Incomplete bisulfite conversion	- Use a high-quality, fresh bisulfite conversion kit.- Ensure complete denaturation of the DNA before bisulfite treatment.- Extend the bisulfite conversion time, as some modified cytosines can be more resistant to conversion.
Non-specific chemical labeling (CAB-Seq)	- Optimize the concentration of the labeling reagent (e.g., EDC) and the amine.- Perform thorough cleanup steps to remove any unreacted labeling reagents.
Inefficient enzymatic treatment (MAB-seq)	- Ensure the activity of the M.SssI methyltransferase is optimal by including control DNA.- Use a sufficient amount of enzyme and optimal reaction conditions.
PCR amplification bias	- Use a high-fidelity polymerase suitable for bisulfite-treated DNA.- Minimize the number of PCR cycles to avoid over-amplification of any biases.

Quantitative Data Summary

The following table summarizes the typical abundance of 5caC and the detection limits of common analytical methods.

Parameter	Mass Spectrometry (LC-MS/MS)	5caC-DIP-Seq	CAB-Seq / MAB-seq
Typical Abundance in Mammalian Tissues	0.1 - 5 ppm of total cytosines	Region-dependent enrichment	Single-base resolution
Detection Limit	~0.23 fmol[3]	Dependent on antibody affinity and sequencing depth	Dependent on sequencing depth
Resolution	Global quantification	~200-500 bp	Single-base
Quantitative Nature	Highly quantitative	Semi-quantitative	Quantitative at single sites
Primary Application	Global 5caC level determination	Identification of 5caC enriched regions	Genome-wide mapping at base resolution

Experimental Protocols

Protocol 1: 5caC DNA Immunoprecipitation (5caC-DIP)

This protocol describes the enrichment of DNA fragments containing 5caC using a specific antibody.

• Genomic DNA Extraction and Fragmentation:

  • Isolate high-quality genomic DNA from cells or tissues.

  • Fragment the DNA to an average size of 200-500 bp using sonication. Verify fragment size on an agarose (B213101) gel.

• DNA Denaturation:

  • Denature the fragmented DNA by heating at 95°C for 10 minutes, followed by rapid cooling on ice.

• Immunoprecipitation:

  • Incubate the denatured DNA with a validated 5caC-specific antibody overnight at 4°C with gentle rotation.

  • Add Protein A/G magnetic beads and incubate for an additional 2-4 hours at 4°C to capture the antibody-DNA complexes.

• Washing:

  • Wash the beads multiple times with low and high salt wash buffers to remove non-specifically bound DNA.

• Elution and DNA Purification:

  • Elute the enriched DNA from the beads using an elution buffer.

  • Reverse cross-links (if performed) by heating with Proteinase K.

  • Purify the eluted DNA using a DNA purification kit.

• Downstream Analysis:

  • The enriched DNA can be analyzed by qPCR to assess enrichment at specific loci or by high-throughput sequencing (5caC-DIP-seq) for genome-wide analysis.

Protocol 2: Chemical-Assisted Bisulfite Sequencing (CAB-Seq)

This protocol allows for the single-base resolution mapping of 5caC.[4][5]

• Genomic DNA Preparation:

  • Start with high-quality genomic DNA.

• Chemical Labeling of 5caC:

  • Perform an EDC (1-ethyl-3-[3-dimethylaminopropyl]carbodiimide hydrochloride)-catalyzed reaction to couple a primary amine to the carboxyl group of 5caC. This modification protects 5caC from deamination during bisulfite treatment.[5]

• DNA Purification:

  • Purify the chemically labeled DNA to remove excess reagents.

• Bisulfite Conversion:

  • Treat the labeled DNA with sodium bisulfite. This will convert unmethylated cytosines and 5fC to uracil (B121893), while 5mC, 5hmC, and the labeled 5caC will remain as cytosine.

• PCR Amplification and Sequencing:

  • Amplify the bisulfite-converted DNA using a polymerase that can read uracil as thymine.

  • Perform high-throughput sequencing of the PCR products.

• Data Analysis:

  • Align the sequencing reads to a reference genome. Cytosines that are read as 'C' in the CAB-Seq data but as 'T' in a standard bisulfite sequencing experiment represent 5caC bases.

Visualizations

TET Enzyme-Mediated Oxidation Pathway

Caption: The enzymatic pathway of 5-methylcytosine oxidation to 5-carboxycytidine by TET enzymes.

Experimental Workflow for 5caC Analysis

References

• 1. DNAmod: 5-carboxycytosine [dnamod.hoffmanlab.org]
• 2. cusabio.com [cusabio.com]
• 3. Methods for Detection and Mapping of Methylated and Hydroxymethylated Cytosine in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Distribution of 5-hydroxymethylcytosine in different human tissues - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Distribution of 5-Hydroxymethylcytosine in Different Human Tissues - PMC [pmc.ncbi.nlm.nih.gov]

Improving the signal-to-noise ratio in 5-Carboxycytidine mass spectrometry.

Welcome to the technical support center for the analysis of 5-Carboxycytidine (5caC) by mass spectrometry. This resource provides troubleshooting guidance and answers to frequently asked questions to help researchers, scientists, and drug development professionals optimize their experiments and improve the signal-to-noise ratio for reliable quantification.

Troubleshooting Guide: Low Signal-to-Noise Ratio

A low signal-to-noise (S/N) ratio is a common challenge in the sensitive detection of modified nucleosides like 5-Carboxycytidine. This guide provides a systematic approach to identifying and resolving the root cause of a poor S/N ratio.

Is the issue with the sample, the chromatography, or the mass spectrometer?

Follow this workflow to diagnose the problem:

Caption: Troubleshooting workflow for low signal-to-noise ratio in 5-Carboxycytidine mass spectrometry.

Frequently Asked Questions (FAQs)

Sample Preparation

Q1: What are the most critical factors in sample preparation for 5-Carboxycytidine analysis to ensure a good signal?

A1: The most critical factors are the purity of the sample and the efficiency of the enzymatic digestion to release the nucleoside. High concentrations of salts, detergents, or other contaminants can suppress the ionization of 5-Carboxycytidine.[1] Incomplete enzymatic hydrolysis will result in a lower concentration of the target analyte. It is crucial to use high-quality enzymes and optimize digestion conditions. For complex matrices, solid-phase extraction (SPE) is often recommended to remove interfering substances.

Q2: Can I use any type of collection tube for my samples?

A2: It is advisable to use low-binding polypropylene (B1209903) tubes. Peptides and nucleosides can adhere to the surface of some plastics and glass, leading to sample loss and a reduced signal.[1]

Liquid Chromatography

Q3: What type of LC column is recommended for 5-Carboxycytidine analysis?

A3: A C18 reversed-phase column is commonly used for the separation of modified nucleosides. The specific geometry (length, diameter, and particle size) will depend on the desired run time and resolution.

Q4: Which mobile phase additives are best for analyzing 5-Carboxycytidine in negative ion mode ESI?

A4: For negative ion mode electrospray ionization (ESI), the choice of mobile phase additive is critical. While strong acids like formic acid can sometimes suppress the signal in negative ion mode for certain carboxylic acids, a low concentration (e.g., 0.1%) of a weak acid like acetic acid can be beneficial.[2] However, for many carboxylic acids, a simple mobile phase with minimal additives or a basic additive post-column may yield the best results.[2] It is recommended to empirically test different additives to find the optimal conditions for your specific instrument and sample matrix.

Mobile Phase Additive	Typical Concentration	Expected Effect on 5-Carboxycytidine Signal (Negative ESI)
Acetic Acid	0.02% - 0.1%	Can enhance signal intensity for some carboxylic acids.[2]
Formic Acid	0.1%	Often causes signal suppression in negative ion mode.[2][3]
Ammonium Acetate	5-10 mM	A common buffer, but may not provide the best signal.
Ammonium Hydroxide	0.1% (post-column)	Can promote deprotonation and enhance the [M-H]⁻ signal.[2]

Mass Spectrometry

Q5: Which ionization mode is best for 5-Carboxycytidine?

A5: Given its carboxylic acid group, negative ion electrospray ionization (ESI) is generally the most effective mode for analyzing 5-Carboxycytidine, as it readily deprotonates to form the [M-H]⁻ ion.[2] However, positive ion mode can also be used and may be advantageous in certain contexts, so it is worth evaluating both.

Q6: How can I identify and mitigate matrix effects?

A6: Matrix effects refer to the suppression or enhancement of the analyte signal due to co-eluting compounds from the sample matrix.[4] To identify matrix effects, you can compare the signal of a standard in a pure solvent to the signal of the same standard spiked into an extracted blank matrix sample.[5] A significant difference indicates the presence of matrix effects. To mitigate these effects, you can:

• Improve sample preparation: Use techniques like solid-phase extraction (SPE) to remove interfering components.

• Optimize chromatography: Adjust the gradient to separate the analyte from the interfering compounds.

• Use a stable isotope-labeled internal standard: This is the most effective way to compensate for matrix effects.

Q7: What are the key ESI source parameters to optimize for 5-Carboxycytidine?

A7: The key electrospray ionization (ESI) source parameters to optimize for maximum signal intensity include the capillary voltage, nebulizer gas pressure, drying gas flow rate, and drying gas temperature.[6] These parameters are instrument-dependent and should be optimized by infusing a standard solution of 5-Carboxycytidine and systematically adjusting each parameter to find the optimal settings.

ESI Parameter	Typical Range	Effect on Signal
Capillary Voltage	2.5 - 4.0 kV	Optimizes the electric field for ion formation.
Nebulizer Pressure	30 - 50 psi	Affects droplet size and desolvation.
Drying Gas Temperature	300 - 350°C	Facilitates solvent evaporation.
Drying Gas Flow	10 - 15 L/min	Aids in desolvation of droplets.

Experimental Protocols

Protocol 1: Enzymatic Digestion of RNA to Nucleosides

This protocol describes the enzymatic hydrolysis of RNA to its constituent nucleosides for subsequent LC-MS/MS analysis.

• RNA Sample Preparation: Start with high-quality, purified RNA.

• Enzymatic Digestion Cocktail: Prepare a cocktail containing nuclease P1 and alkaline phosphatase in a suitable buffer.

• Digestion: Incubate the RNA sample with the enzyme cocktail at 37°C for 2-4 hours.

• Enzyme Removal: After digestion, remove the enzymes to prevent interference with the analysis. This can be done using a molecular weight cutoff filter (e.g., 10 kDa).[7]

• Sample Dilution: Dilute the resulting nucleoside mixture with the initial mobile phase for LC-MS/MS analysis.

Protocol 2: General LC-MS/MS Method for 5-Carboxycytidine

This protocol provides a starting point for developing an LC-MS/MS method for the analysis of 5-Carboxycytidine. Optimization will be required for your specific instrumentation and sample type.

• LC System: A high-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18 reversed-phase column (e.g., 2.1 mm x 100 mm, 1.8 µm particle size).

• Mobile Phase A: Water with 0.1% acetic acid.[2]

• Mobile Phase B: Acetonitrile with 0.1% acetic acid.

• Flow Rate: 0.3 mL/min.

• Gradient: A typical gradient would start with a low percentage of mobile phase B, ramp up to a high percentage to elute the analyte, and then return to the initial conditions for re-equilibration.

• Mass Spectrometer: A triple quadrupole or high-resolution mass spectrometer.

• Ionization Mode: Electrospray Ionization (ESI) in negative mode.

• MS/MS Analysis: Use Multiple Reaction Monitoring (MRM) for targeted quantification. The precursor ion will be the deprotonated 5-Carboxycytidine ([M-H]⁻), and the product ions will be specific fragments generated by collision-induced dissociation (CID). The exact m/z values for the precursor and product ions should be determined by infusing a pure standard.

Signaling Pathways and Logical Relationships

The following diagram illustrates the logical flow for diagnosing and addressing common issues in 5-Carboxycytidine mass spectrometry.

Caption: A logical diagram for troubleshooting common issues in 5-Carboxycytidine mass spectrometry analysis.

References

• 1. Studies of signal suppression in liquid chromatography-electrospray ionization mass spectrometry using volatile ion-pairing reagents - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Sample Preparation & Autosampler Vials for ESI-MS | Stanford University Mass Spectrometry [mass-spec.stanford.edu]
• 3. High performance liquid chromatography mobile phase composition optimization for the quantitative determination of a carboxylic acid compound in human plasma by negative ion electrospray high performance liquid chromatography tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. gtfch.org [gtfch.org]
• 6. spectroscopyonline.com [spectroscopyonline.com]
• 7. pubs.acs.org [pubs.acs.org]

Avoiding the degradation of DNA during bisulfite treatment for 5caC analysis.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with bisulfite treatment for 5-carboxylcytosine (5caC) analysis. Our goal is to help you minimize DNA degradation and ensure the accuracy and reliability of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What are the primary causes of DNA degradation during bisulfite treatment for 5caC analysis?

A1: DNA degradation during bisulfite treatment is a major challenge that can lead to reduced DNA yield and affect downstream applications.[1][2] The primary causes stem from the harsh chemical and thermal conditions required for the conversion of unmethylated cytosines.

• Chemical Factors: The use of sodium bisulfite at a low pH can lead to depurination, which is the main cause of DNA fragmentation.[3]

• Thermal Factors: High temperatures, often used to denature the DNA and accelerate the conversion reaction, can also contribute to DNA strand breakage.[1][3][4] Protocols with high denaturation temperatures or high bisulfite molarity are associated with significant DNA degradation.[5]

• Poor Initial DNA Quality: Starting with fragmented or poor-quality DNA will only exacerbate the degradation problem during the conversion process.[1][6]

Q2: How can I minimize DNA degradation while ensuring complete bisulfite conversion?

A2: Balancing complete conversion with minimal DNA degradation is crucial for successful 5caC analysis. Here are key strategies to achieve this:

• Start with High-Quality DNA: Always begin with purified, high-quality, and non-fragmented DNA.[1] The recommended 260/280 ratio for input DNA is between 1.6 and 1.9.[7]

• Optimize Reaction Temperature: The ideal temperature for bisulfite conversion is typically between 50°C and 65°C.[1] While higher temperatures can improve the conversion of difficult genomic regions, they also increase the risk of degradation.[1] Some protocols have found maximum conversion rates at 55°C for 4-18 hours or 95°C for 1 hour, though these conditions can degrade 84-96% of the DNA.[4]

• Control Incubation Time: Longer incubation times can ensure complete conversion of 5fC to uracil, which is known to be slower than the conversion of unmodified cytosine.[8] However, extended incubation can also increase DNA degradation.[9][10] Optimized protocols aim to find the shortest possible time for complete conversion.

• Use DNA Protect Buffers: Some commercial kits and protocols include "DNA protect" mechanisms or buffers that shield the DNA from degradation during the harsh treatment, leading to higher yields and more stable converted DNA.[11]

• Ensure Proper Denaturation: DNA must be fully single-stranded for efficient bisulfite conversion.[1] This can be achieved through thermal denaturation (e.g., 95°C for 5-10 minutes) or chemical denaturation using agents like NaOH.[1]

• Fresh Reagents: Use freshly prepared bisulfite mix to avoid deamination of 5mC and 5hmC.[8] Sodium bisulfite is sensitive to light and temperature and should be stored in dark, cool conditions (ideally below 4°C).[1]

Q3: Are there alternatives to traditional bisulfite sequencing that cause less DNA damage?

A3: Yes, several alternative methods have been developed to circumvent the DNA degradation associated with bisulfite treatment.

• Enzymatic Methyl-seq (EM-seq): This method uses a two-step enzymatic process. First, TET2 and an Oxidation Enhancer protect 5mC and 5hmC from deamination. Then, APOBEC deaminates unprotected cytosines to uracils.[12] This gentle, enzyme-based conversion minimizes DNA damage, results in more uniform GC coverage, and can be used with low input DNA amounts (0.1–200 ng).[12][13]

• TET-Assisted Pyridine Borane Sequencing (TAPS): TAPS is a newer, less destructive method that does not use sodium bisulfite. It allows for the direct detection of 5mC and 5hmC without affecting unmodified cytosines, leading to more efficient sequencing.[14]

• Third-Generation Sequencing: Platforms from Oxford Nanopore Technologies (ONT) can detect DNA modifications directly on native DNA, eliminating the need for bisulfite conversion altogether and preserving long DNA fragments.[13][15]

Troubleshooting Guide

Issue	Possible Cause	Recommended Solution
Low DNA Yield After Conversion	Excessive DNA degradation.	Start with high-quality, non-fragmented DNA.[1] Optimize incubation time and temperature to be as gentle as possible while still achieving full conversion.[3][4] Consider using a commercial kit with DNA protection technology or an alternative enzymatic conversion method like EM-seq.[11][12]
Incomplete Conversion of Unmethylated Cytosines	Insufficient denaturation.	Ensure complete thermal (95°C for 5-10 min) or chemical (NaOH) denaturation before adding bisulfite.[1]
Degraded bisulfite reagent.	Prepare fresh bisulfite solutions and store them properly in the dark at <4°C.[1][8]
Too much input DNA.	Use the recommended amount of DNA (typically 500 ng to 2 µg) to avoid inhibiting the conversion reaction.[1][6][16]
Insufficient incubation time, especially for 5fC.	Extend the incubation time as some modified cytosines like 5fC convert more slowly than unmodified cytosine.[8][17]
False Positive Methylation Signals	Incomplete conversion of unmethylated cytosines.	This can lead to unmethylated cytosines being incorrectly identified as methylated.[9][18] Follow the solutions for "Incomplete Conversion".
Inefficient desulfonation.	Ensure the final desulfonation step is complete, as remaining uracil-sulphonate intermediates can inhibit DNA polymerase during PCR.[7]
PCR Amplification Failure	Severe DNA fragmentation.	The harsh bisulfite treatment can fragment DNA to a size smaller than the target amplicon.[3] Use protocols that minimize degradation. For highly degraded samples like FFPE, design smaller amplicons (≤300 bp).[16]
Inhibition of DNA polymerase.	Incomplete desulfonation can inhibit PCR.[7] Ensure this step is carried out thoroughly.

Experimental Protocols

Optimized Bisulfite Conversion Protocol to Minimize Degradation

This protocol is a synthesis of best practices aimed at maximizing conversion efficiency while minimizing DNA damage.

• DNA Preparation:

  • Start with 100 ng - 500 ng of high-quality genomic DNA in a final volume of 20 µL.

  • Ensure the DNA is purified and free from contaminants.

• Denaturation:

  • Add 2 µL of 3M NaOH to the DNA sample.

  • Incubate at 37°C for 15 minutes.

• Bisulfite Conversion:

  • Prepare a fresh solution of sodium bisulfite. For example, the OPTI-Bisulfite protocol uses 1.922 M sodium metabisulfite (B1197395) and 2.92 M Trolox (an antioxidant) at a final pH of 5.2.[19]

  • Add the bisulfite solution to the denatured DNA.

  • Perform thermal cycling:

    • 99°C for 15 minutes

    • 50°C for 30 minutes

    • 99°C for 5 minutes

    • 50°C for 90 minutes

    • Repeat the last two steps for a second cycle.[19]

    • Note: These cycling conditions help maintain DNA in a single-stranded state while minimizing prolonged exposure to high heat.

• Purification and Desulfonation:

  • Use a column-based purification method (e.g., Zymo-Spin IC columns) to remove bisulfite and other reagents.[19]

  • Perform on-column desulfonation according to the manufacturer's instructions, which typically involves washing with a desulfonation buffer.

  • Elute the converted DNA in a small volume of elution buffer.

• Quality Control:

  • Run a small aliquot (1-3 µL) of the converted DNA on an agarose (B213101) gel to assess the extent of degradation. A smear from approximately 100-200 bp up to 1-2 kb is generally expected.[6]

Visualizations

Workflow for Bisulfite Sequencing

References

• 1. Benchtop Tips to Improve the Reliability and Consistency of Bisulfite Conversion Assays | EpigenTek [epigentek.com]
• 2. Bisulfite sequencing - Wikipedia [en.wikipedia.org]
• 3. A new method for accurate assessment of DNA quality after bisulfite treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Bisulfite genomic sequencing: systematic investigation of critical experimental parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Principles and Workflow of Whole Genome Bisulfite Sequencing - CD Genomics [cd-genomics.com]
• 6. epigenie.com [epigenie.com]
• 7. whatisepigenetics.com [whatisepigenetics.com]
• 8. iris.unito.it [iris.unito.it]
• 9. DNA Methylation: Bisulphite Modification and Analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 10. edoc.mdc-berlin.de [edoc.mdc-berlin.de]
• 11. qiagen.com [qiagen.com]
• 12. neb.com [neb.com]
• 13. Comparison of current methods for genome-wide DNA methylation profiling - PMC [pmc.ncbi.nlm.nih.gov]
• 14. cd-genomics.com [cd-genomics.com]
• 15. Latest techniques to study DNA methylation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Bisulfite Sequencing of DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 17. Oxidative bisulfite sequencing of 5-methylcytosine and 5-hydroxymethylcytosine - PMC [pmc.ncbi.nlm.nih.gov]
• 18. An optimized rapid bisulfite conversion method with high recovery of cell-free DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Comprehensive Evaluation of Commercial Bisulfite-Based DNA Methylation Kits and Development of an Alternative Protocol With Improved Conversion Performance - PMC [pmc.ncbi.nlm.nih.gov]

How to troubleshoot poor antibody performance in 5-Carboxycytidine immunoprecipitation?

Welcome to the technical support center for 5-Carboxycytidine (5caC) immunoprecipitation (IP). This resource provides researchers, scientists, and drug development professionals with comprehensive troubleshooting guides and frequently asked questions to address common challenges encountered during 5caC IP experiments.

Troubleshooting Guides & FAQs

This section is designed in a question-and-answer format to directly address specific issues you may encounter.

Low or No Signal/Yield

Question: I am getting very low or no DNA yield after my 5caC immunoprecipitation. What are the possible causes and solutions?

Answer:

Low or no yield in a 5caC IP is a common issue, primarily due to the low natural abundance of this DNA modification. Here are several factors to consider and troubleshoot:

• Insufficient Starting Material: 5caC is a rare modification. Ensure you are starting with a sufficient amount of high-quality genomic DNA.

• Poor Antibody Performance: The antibody is critical. Its affinity and specificity can significantly impact the outcome.

• Inefficient Immunoprecipitation: Suboptimal experimental conditions can lead to poor capture of the 5caC-containing DNA fragments.

• Loss of Material During Washes: Excessive or harsh washing steps can lead to the loss of specifically bound DNA.

Troubleshooting Steps:

• Increase Input DNA: If possible, increase the amount of starting genomic DNA.

• Validate Antibody: Before proceeding with a full experiment, validate your anti-5caC antibody's specificity and efficiency. A dot blot is a highly recommended method for this.

• Optimize Antibody Concentration: Titrate the antibody to find the optimal concentration for your experimental conditions. Too little antibody will result in low yield, while too much can increase background.

• Check Incubation Times: Ensure adequate incubation time for the antibody with the fragmented DNA to allow for sufficient binding.

• Review Lysis and Wash Buffers: The composition of your buffers is critical. Ensure they are not too stringent, which could disrupt the antibody-antigen interaction. Consider reducing the number or duration of washes if you suspect excessive loss of material.[1]

• Elution Efficiency: Ensure your elution buffer and conditions are optimal for releasing the immunoprecipitated DNA from the antibody/beads.

High Background

Question: My 5caC IP results show high background, with significant enrichment in my negative control regions. How can I reduce this?

Answer:

High background can obscure true positive signals and is often due to non-specific binding of DNA to the antibody, beads, or tubes.

Troubleshooting Steps:

• Pre-clearing the Lysate: Incubate your sheared DNA with protein A/G beads alone before adding the primary antibody. This will help to remove proteins and DNA that non-specifically bind to the beads.

• Blocking: Ensure proper blocking of the beads with a suitable agent like BSA or salmon sperm DNA to prevent non-specific DNA binding.

• Optimize Washing Steps: Increase the number and/or duration of washes. You can also try increasing the stringency of the wash buffers by moderately increasing the salt concentration or adding a mild detergent.

• Antibody Titration: Using too much primary antibody can lead to increased non-specific binding. Titrate your antibody to the lowest concentration that still provides a good signal-to-noise ratio.

• Isotype Control: Include a proper isotype control (an antibody of the same class and from the same species as your primary antibody, but not specific to 5caC) to assess the level of non-specific binding.

• Use High-Quality Reagents: Ensure all buffers and reagents are freshly prepared and filtered to avoid contamination.

Antibody Performance & Specificity

Question: How can I be sure my anti-5caC antibody is specific and not cross-reacting with other DNA modifications like 5-methylcytosine (B146107) (5mC), 5-hydroxymethylcytosine (B124674) (5hmC), or 5-formylcytosine (B1664653) (5fC)?

Answer:

Antibody specificity is paramount in 5caC IP. Due to the structural similarity of cytosine modifications, cross-reactivity is a valid concern.

Validation Methods:

• Dot Blot Analysis: This is a crucial step to validate antibody specificity. Spot serial dilutions of DNA containing unmodified cytosine (C), 5mC, 5hmC, 5fC, and 5caC onto a membrane and probe with your anti-5caC antibody. A specific antibody should only show a strong signal with the 5caC-containing DNA.

• Competition Assay: In your IP reaction, add a competing free 5caC nucleoside. A specific antibody's signal should be significantly reduced in the presence of the competitor.

• Use of Control DNA: Include positive control DNA (known to be enriched in 5caC) and negative control DNA (lacking 5caC) in your experiments to validate the antibody's performance in the IP reaction.

Quantitative Data Summary

While specific yield and enrichment can vary significantly between cell types, experimental conditions, and the antibody used, the following tables provide a general overview of expected values and key experimental parameters.

Table 1: Expected Quantitative Outcomes in 5caC DNA Immunoprecipitation

Parameter	Expected Range	Notes
Input DNA	1 - 10 µg	Higher input is recommended due to the low abundance of 5caC.
DNA Fragment Size	200 - 600 bp	Sonication is typically used to shear the DNA to this size range.
Antibody Concentration	1 - 5 µg per IP	This should be optimized for each new antibody lot.
IP DNA Yield	1 - 10 ng	Highly dependent on the abundance of 5caC in the starting material.
Fold Enrichment (qPCR)	> 5-fold over IgG control	This is a general guideline; higher enrichment is desirable.

Table 2: Comparison of Cytosine Modifications Abundance

Modification	Typical Abundance in Mammalian Cells	Notes
5-methylcytosine (5mC)	~1% of total cytosines	The most abundant DNA modification.
5-hydroxymethylcytosine (5hmC)	0.01 - 0.1% of total cytosines	Levels vary significantly between tissues.
5-formylcytosine (5fC)	10-100 fold lower than 5hmC	A transient intermediate in the demethylation pathway.
5-Carboxycytidine (5caC)	100-1000 fold lower than 5hmC	The final oxidation product before excision.[2]

Experimental Protocols

Detailed Protocol for 5-Carboxycytidine DNA Immunoprecipitation (5caC-DIP)

This protocol is adapted from established methods for DNA immunoprecipitation of modified cytosines.

1. DNA Preparation and Fragmentation:

• Isolate high-quality genomic DNA using a standard phenol-chloroform extraction or a commercial kit.

• Quantify the DNA using a spectrophotometer (e.g., NanoDrop) and assess its purity (A260/A280 ratio of ~1.8).

• Fragment the DNA to an average size of 200-600 bp by sonication. Optimization of sonication conditions is critical.

• Run an aliquot of the sheared DNA on an agarose (B213101) gel to confirm the fragment size.

2. Immunoprecipitation:

• To 1-10 µg of sheared DNA in a low-binding microcentrifuge tube, add IP buffer (e.g., 10 mM Tris-HCl pH 7.5, 150 mM NaCl, 1 mM EDTA, 0.5% Triton X-100) to a final volume of 500 µL.

• Add 1-5 µg of anti-5caC antibody. The optimal amount should be determined by titration.

• Incubate overnight at 4°C with gentle rotation.

• Add 20-30 µL of pre-blocked Protein A/G magnetic beads and incubate for 2-4 hours at 4°C with rotation.

3. Washing:

• Pellet the beads on a magnetic stand and discard the supernatant.

• Wash the beads three times with a low-salt wash buffer (e.g., 20 mM Tris-HCl pH 8.0, 150 mM NaCl, 2 mM EDTA, 1% Triton X-100, 0.1% SDS).

• Wash the beads three times with a high-salt wash buffer (e.g., 20 mM Tris-HCl pH 8.0, 500 mM NaCl, 2 mM EDTA, 1% Triton X-100, 0.1% SDS).

• Wash the beads once with a LiCl wash buffer (e.g., 10 mM Tris-HCl pH 8.0, 250 mM LiCl, 1 mM EDTA, 1% NP-40, 1% deoxycholate).

• Wash the beads twice with TE buffer (10 mM Tris-HCl pH 8.0, 1 mM EDTA).

4. Elution and DNA Purification:

• Elute the DNA from the beads by adding 200 µL of elution buffer (e.g., 100 mM NaHCO3, 1% SDS) and incubating at 65°C for 15 minutes with vortexing.

• Pellet the beads and transfer the supernatant to a new tube.

• Reverse the cross-linking (if performed) by adding NaCl to a final concentration of 200 mM and incubating at 65°C for at least 6 hours.

• Add Proteinase K and incubate at 45°C for 1-2 hours.

• Purify the DNA using a PCR purification kit or phenol-chloroform extraction followed by ethanol (B145695) precipitation.

• Elute the purified DNA in a small volume (e.g., 20-30 µL) of nuclease-free water.

Dot Blot Protocol for Antibody Specificity Validation

• Prepare serial dilutions of control DNA containing C, 5mC, 5hmC, 5fC, and 5caC.

• Denature the DNA by adding an equal volume of 2N NaOH and incubating at 95°C for 10 minutes.

• Neutralize the reaction by adding an equal volume of 2M ammonium (B1175870) acetate.

• Spot 1-2 µL of each DNA dilution onto a positively charged nylon membrane.

• Allow the membrane to air dry completely.

• Cross-link the DNA to the membrane using a UV cross-linker.

• Block the membrane with 5% non-fat milk in TBST for 1 hour at room temperature.

• Incubate the membrane with the anti-5caC antibody (at the same concentration used for IP) overnight at 4°C.

• Wash the membrane three times with TBST for 10 minutes each.

• Incubate with an HRP-conjugated secondary antibody for 1 hour at room temperature.

• Wash the membrane three times with TBST for 10 minutes each.

• Detect the signal using a chemiluminescent substrate and an imaging system.

Visualizations

Signaling Pathway of 5-Carboxycytidine Formation

Caption: The enzymatic cascade of 5-methylcytosine oxidation by TET proteins.

Experimental Workflow for 5caC Immunoprecipitation

References

• 1. discovery.researcher.life [discovery.researcher.life]
• 2. Quantification of 5-methylcytosine, 5-hydroxymethylcytosine and 5-carboxylcytosine from the blood of cancer patients by an Enzyme-based Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]

Optimizing the enzymatic digestion protocol for complete DNA fragmentation.

This guide provides troubleshooting advice and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals to ensure complete and accurate DNA fragmentation during enzymatic digestion.

Frequently Asked Questions (FAQs)

Q1: Why is my DNA not completely digested? I see unexpected larger bands on my gel.

A1: Incomplete digestion occurs when the restriction enzyme fails to cut all recognition sites. This results in a mix of fully digested, partially digested, and undigested DNA, appearing as extra bands on a gel that are typically larger than the smallest expected fragment.[1] Common causes include:

• Inactive Enzyme: The enzyme may have lost activity due to improper storage (e.g., not stored at -20°C, repeated freeze-thaw cycles).[2][3][4][5]

• Suboptimal Reaction Conditions: Incorrect buffer, incubation temperature, or missing cofactors can inhibit enzyme function.[2][3] Always use the buffer recommended by the enzyme supplier.[2]

• Insufficient Incubation Time: The reaction may not have been incubated long enough for the enzyme to cut all sites.[2][3][4]

• Low Enzyme Concentration: Too few units of enzyme were used for the amount of DNA.[2][3]

• DNA Contamination: Impurities like phenol, chloroform, ethanol (B145695), EDTA, or salts from DNA purification can inhibit the enzyme.[1][2][6]

• DNA Methylation: Methylation of DNA at or near the recognition site can block many restriction enzymes.[2][3][7][8][9][10]

Q2: My gel shows a smear or many bands that are smaller than the expected fragments. What is happening?

A2: This pattern often indicates "star activity" or nuclease contamination.

• Star Activity: This is when a restriction enzyme cleaves at sequences similar, but not identical, to its defined recognition site under non-optimal conditions.[11][12] This results in smaller, unexpected DNA fragments.

• Nuclease Contamination: If your DNA preparation is contaminated with nucleases, they can non-specifically degrade the DNA, resulting in a smear on the gel.[4]

Q3: How can I prevent star activity?

A3: Star activity is generally controllable by adhering to optimal reaction conditions.[11] Key factors that contribute to star activity include:

• High glycerol (B35011) concentration (the final concentration should be below 5% v/v).[2][11][12][13]

• High ratio of enzyme to DNA (usually >100 units per µg).[11]

• High pH (>8.0).[11][14]

• Low ionic strength.[11]

• Presence of organic solvents like ethanol or DMSO.[11]

• Substitution of Magnesium (Mg²⁺) with other divalent cations.[11]

To avoid it, use the minimum number of enzyme units needed for complete digestion, ensure your DNA prep is free of solvents, and use the manufacturer's recommended buffer.[4][11]

Q4: How much enzyme should I use in my reaction?

A4: By definition, one unit of enzyme digests 1 µg of substrate DNA in a 50 µl reaction in one hour.[15] However, a 5- to 10-fold excess of enzyme is commonly recommended to compensate for variations in DNA purity and source.[15][16] For 1 µg of plasmid DNA, 5-10 units of enzyme is a general guideline.[1][15] For genomic DNA, 10-20 units per µg is often used.[15] Importantly, the enzyme volume should not exceed 10% of the total reaction volume to keep glycerol concentrations below 5% and prevent star activity.[15][17][18]

Q5: Can DNA methylation affect my digestion?

A5: Yes, DNA methylation can block the activity of many restriction enzymes if the methylation occurs within the enzyme's recognition sequence.[7][9][10] The most common types in prokaryotes (like E. coli) are Dam and Dcm methylation.[7][8] CpG methylation is common in eukaryotes.[7][10] If you suspect methylation is inhibiting your digest, consider using an isoschizomer that is insensitive to methylation, propagating your plasmid in a dam-/dcm- E. coli strain, or using PCR-amplified DNA, which is unmethylated.[2][7][10]

Q6: How do I perform a digestion with two different restriction enzymes (a "double digest")?

A6: Digesting with two enzymes simultaneously is a common time-saving method.[13][19]

• Check Buffer Compatibility: First, determine if both enzymes are active in the same reaction buffer. Many suppliers provide "universal" buffers (like NEB's rCutSmart Buffer) where over 210 enzymes are 100% active.[19] You can use online tools from the enzyme manufacturer to find the optimal buffer.[19]

• Simultaneous Digestion: If a compatible buffer exists, you can add both enzymes to the same reaction.

• Sequential Digestion: If the enzymes require different buffers or incubation temperatures, a sequential digest is necessary.[13][19][20] Perform the first digest in the buffer with the lower salt concentration, then adjust the salt concentration for the second enzyme and add it to the reaction.[13][19] Alternatively, you can purify the DNA after the first digestion before proceeding to the second.[19][20]

Q7: Is it necessary to stop the reaction by inactivating the enzyme?

A7: While not always necessary, inactivating the restriction enzyme after digestion can improve the efficiency of downstream applications like ligation.[21] If the insert DNA also contains the same restriction site used to linearize the vector, inactivation is required before proceeding to ligation or assembly.[21] Common methods include heat inactivation (e.g., 65°C or 80°C for 20 minutes), but not all enzymes are deactivated by heat.[22][23] For heat-resistant enzymes, DNA purification via a spin column or phenol-chloroform extraction is required to remove the enzyme.[21][23]

Troubleshooting Guide

Use this guide to diagnose and solve common issues with enzymatic digestion.

Problem	Possible Cause	Recommended Solution
Incomplete or No Digestion	1. Inactive Enzyme	- Check the enzyme's expiration date and confirm storage at -20°C in a non-frost-free freezer.[2][3][4][5] - Avoid more than 3 freeze-thaw cycles.[3][5] - Test enzyme activity with a control DNA, like lambda DNA.[3]
2. DNA Contamination	- Re-purify the DNA to remove inhibitors like salts, phenol, or ethanol.[2][6] - Ensure the DNA solution comprises no more than 25% of the final reaction volume.[4]
3. Suboptimal Reaction	- Use the buffer supplied by the manufacturer.[2][24] - For double digests, use an online tool to find a compatible buffer.[19] - Ensure the incubation temperature is correct for the specific enzyme(s).[24]
4. Incorrect DNA/Enzyme Ratio	- Increase the enzyme units to 5-10 units per µg of plasmid DNA.[15] - Extend the incubation time (e.g., from 1 hour to 2-4 hours).[2][4]
5. DNA Methylation	- Check the enzyme's sensitivity to methylation.[6] - If sensitive, use a dam-/dcm- E. coli strain to propagate the plasmid or use a methylation-insensitive isoschizomer.[2][4][5]
Unexpected Bands (Star Activity)	1. High Glycerol (>5%)	- Ensure the total volume of enzyme(s) is less than 10% of the total reaction volume.[2][13][15]
2. Too Much Enzyme	- Reduce the enzyme units to the minimum required for complete digestion (e.g., 1-5 units/µg).[4][11]
3. Incorrect Buffer	- Use the recommended buffer; low ionic strength or high pH can induce star activity.[5][11]
Smeared Bands on Gel	1. Nuclease Contamination	- Re-purify the DNA using a commercial kit.[4] - Use fresh, nuclease-free water and buffers for the reaction and gel.[4]
2. Enzyme Binding to DNA	- Add SDS to the gel loading dye to a final concentration of 0.1-0.5% to dissociate the enzyme from the DNA.[4]

Visual Workflows & Protocols

Diagram: Troubleshooting Incomplete Digestion

Caption: Troubleshooting workflow for incomplete DNA digestion.

Diagram: Standard Enzymatic Digestion Workflow

Caption: Standard workflow for a single restriction enzyme digest.

Experimental Protocols

Standard Single Restriction Enzyme Digestion Protocol

This protocol is for a typical 50 µL reaction to digest 1 µg of plasmid DNA.

Materials:

• DNA (plasmid or PCR product)

• Restriction Enzyme

• 10X Reaction Buffer (supplied with enzyme)

• Nuclease-free water

• Microcentrifuge tubes

• Ice

• Incubator or water bath

Procedure:

• Thaw all reaction components completely, mix each by vortexing briefly, and keep them on ice.[25]

• In a sterile microcentrifuge tube, assemble the reaction components in the following order:[2][24]

  Component	Volume	Final Concentration
  Nuclease-Free Water	Up to 50 µL	-
  10X Reaction Buffer	5 µL	1X
  DNA	X µL (for 1 µg)	20 ng/µL
  Restriction Enzyme	1 µL (5-10 units)	5-10 units

  | Total Volume | 50 µL | |

• Add the enzyme last.[2][15][24] Gently mix the reaction by pipetting up and down or by flicking the tube. Do not vortex after adding the enzyme.[15][17]

• Briefly centrifuge the tube to collect the reaction mixture at the bottom.[17][26]

• Incubate the reaction at the enzyme's optimal temperature (typically 37°C) for 1 hour.[17][27] For enzymes designated as "Time-Saver" or "FastDigest," this time can be reduced to 5-15 minutes.[17]

• (Optional) Stop the reaction by heat inactivation at the temperature and time recommended by the manufacturer (e.g., 65°C for 20 minutes).[27] If the enzyme cannot be heat-inactivated, proceed to DNA purification.

• The digested DNA is ready for analysis on an agarose gel or for use in downstream applications. Add loading dye before loading on a gel.[25]

Verification of Complete Digestion using Agarose Gel Electrophoresis

Procedure:

• Prepare an appropriate percentage agarose gel (e.g., 1.0%) with a DNA stain (e.g., ethidium (B1194527) bromide or SYBR Safe).

• Load the following samples into separate wells:

  • DNA Ladder: To determine the size of the fragments.

  • Undigested Control: An aliquot of the same DNA used in the reaction but without the enzyme. This is critical for comparison.[28]

  • Digested Sample: The entire volume of your digestion reaction mixed with loading dye.

• Run the gel at a constant voltage (e.g., 100-125 V) until the dye front has migrated approximately 2/3 of the way down the gel.[18]

• Visualize the DNA bands using a gel imaging system.

Interpreting the Results:

• Complete Digestion (Single Cut): The undigested control lane will show a fast-migrating supercoiled band and possibly a slower nicked/relaxed band.[28] The digested lane will show a single, distinct band at the expected size of the linearized plasmid. The supercoiled band should be absent in the digested lane.[28]

• Complete Digestion (Multiple Cuts): The digested lane will show multiple distinct bands corresponding to the expected fragment sizes.

• Incomplete Digestion: The digested lane will show the expected fragment bands, but also a band corresponding to the uncut or partially cut DNA, which will be larger than the fully digested fragments.[5][29]

References

• 1. benchchem.com [benchchem.com]
• 2. go.zageno.com [go.zageno.com]
• 3. Troubleshooting Common Issues with Restriction Digestion Reactions | Thermo Fisher Scientific - US [thermofisher.com]
• 4. genscript.com [genscript.com]
• 5. Restriction Enzyme Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 6. youtube.com [youtube.com]
• 7. neb.com [neb.com]
• 8. Effects of methylation on the activities of restriction enzymes [takarabio.com]
• 9. The effect of sequence specific DNA methylation on restriction endonuclease cleavage - PMC [pmc.ncbi.nlm.nih.gov]
• 10. m.youtube.com [m.youtube.com]
• 11. neb.com [neb.com]
• 12. Star activity - Wikipedia [en.wikipedia.org]
• 13. neb.com [neb.com]
• 14. Restriction Enzymes [sigmaaldrich.com]
• 15. neb.com [neb.com]
• 16. Restriction Enzyme Digestion | Thermo Fisher Scientific - AT [thermofisher.com]
• 17. Restriction Digest -- CHEM 384/584 [protocols.io]
• 18. home.sandiego.edu [home.sandiego.edu]
• 19. neb.com [neb.com]
• 20. researchgate.net [researchgate.net]
• 21. neb.com [neb.com]
• 22. Inactivation and residual activity of restriction enzymes [takarabio.com]
• 23. how do you inactivate the enzymes after digestion? - Molecular Biology [protocol-online.org]
• 24. fishersci.dk [fishersci.dk]
• 25. youtube.com [youtube.com]
• 26. promega.com [promega.com]
• 27. 限制酶消化实验方案 [sigmaaldrich.com]
• 28. benchchem.com [benchchem.com]
• 29. 制限酵素に関するトラブルシューティングガイド | Thermo Fisher Scientific - JP [thermofisher.com]

How to distinguish 5-Carboxycytidine from other cytosine modifications in sequencing data?

Welcome to the technical support center for distinguishing 5-Carboxycytidine (5caC) and other cytosine modifications in sequencing data. This resource provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in their experimental endeavors.

Frequently Asked Questions (FAQs)

Q1: What are the major challenges in distinguishing 5-Carboxycytidine (5caC) from other cytosine modifications?

The primary challenge lies in the similar chemical structures and reactivities of cytosine derivatives, especially during standard sequencing workflows. Ten-eleven translocation (TET) enzymes oxidize 5-methylcytosine (B146107) (5mC) sequentially to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally 5-carboxycytosine (5caC)[1][2][3][4]. Standard bisulfite sequencing, a common method for DNA methylation analysis, cannot distinguish between unmodified cytosine (C), 5fC, and 5caC, as all are read as thymine (B56734) (T) after treatment[5][6][7]. Furthermore, the low natural abundance of 5fC and 5caC compared to 5mC and 5hmC presents a significant hurdle for detection[6][8].

Q2: Which sequencing methods can specifically detect 5-Carboxycytidine (5caC)?

Several methods have been developed for the specific, base-resolution detection of 5caC:

• Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq): This technique utilizes 1-ethyl-3-[3-dimethylaminopropyl]carbodiimide hydrochloride (EDC) to selectively label the carboxyl group of 5caC. This modification protects 5caC from deamination during bisulfite treatment, causing it to be read as cytosine (C), thus distinguishing it from C, 5mC, and 5fC which are read as thymine (T) or remain as cytosine (in the case of 5mC/5hmC)[5][6][9].

• Pyridine Borane Sequencing for 5caC (PS-c): As part of a suite of bisulfite-free methods, PS-c offers a direct and specific detection of 5caC[4][10][11].

• Photoredox-based Sequencing: A novel method employs a visible-light-induced photoredox reaction that selectively converts 5caC to a thymine-like base, allowing for its direct detection without harsh chemical treatments[12].

• Methylation-Assisted Bisulfite Sequencing (MAB-Seq) in conjunction with chemical reduction: While MAB-Seq simultaneously maps 5fC and 5caC, a modified protocol (caMAB-Seq) involving a prior reduction step with sodium borohydride (B1222165) (NaBH₄) can specifically map 5caC. The reduction converts 5fC to 5hmC, leaving 5caC as the only modification read as thymine after M.SssI methyltransferase treatment and bisulfite conversion[13][14].

Q3: How can I distinguish between 5fC and 5caC in my sequencing data?

Distinguishing between 5fC and 5caC often requires a subtractive approach or the use of methods that specifically target one of the modifications.

• Subtractive Analysis: One common strategy is to perform two different sequencing experiments. For example, by using a method that detects both 5fC and 5caC (like Pyridine Borane Sequencing - PS) and another that specifically detects only 5caC (like PS-c), the 5fC signal can be inferred by subtracting the PS-c signal from the PS signal[4][10][11].

• Selective Chemical Labeling: Different chemical labeling strategies can be employed. For instance, fCAB-Seq (5fC-assisted bisulfite sequencing) specifically labels 5fC, protecting it from bisulfite conversion. By comparing fCAB-Seq data with data from a method that detects both (or just 5caC), the two can be differentiated[5][7].

Troubleshooting Guides

Issue 1: Low or no signal for 5caC in my sequencing results.

• Possible Cause 1: Low abundance of 5caC. 5caC is often present at very low levels in the genome[6].

  • Solution: Consider using an enrichment-based strategy prior to sequencing, such as DNA immunoprecipitation with a 5caC-specific antibody (DIP-Seq), to increase the concentration of 5caC-containing DNA fragments[8][15].

• Possible Cause 2: Inefficient chemical labeling (e.g., in CAB-Seq). The EDC-catalyzed reaction may not have proceeded to completion.

  • Solution: Optimize the reaction conditions, including the concentration of EDC and the primary amine, reaction time, and temperature, as detailed in the experimental protocol[6][9]. Ensure the quality and freshness of the chemical reagents.

• Possible Cause 3: DNA degradation. Harsh chemical treatments, particularly in bisulfite-based methods, can lead to significant DNA degradation[4][10].

  • Solution: Handle DNA samples with care and minimize the duration of harsh chemical exposures. Consider using bisulfite-free methods like the TAPS-based suite of protocols (PS-c), which are known to cause less DNA degradation[4][10][11].

Issue 2: High background signal or false positives for cytosine modifications.

• Possible Cause 1: Incomplete bisulfite conversion. Unmodified cytosines that are not converted to uracil (B121893) will be incorrectly identified as methylated cytosines.

  • Solution: Ensure optimal bisulfite conversion conditions. Include unmethylated control DNA (e.g., lambda phage DNA) in your experiment to assess the conversion efficiency. A conversion rate of >99% is recommended.

• Possible Cause 2: Non-specific antibody binding in enrichment-based methods.

  • Solution: Use a highly specific and validated antibody for your target modification. Perform stringent washing steps during the immunoprecipitation protocol to minimize non-specific binding. Include a mock IP (with a non-specific IgG) as a negative control[8].

• Possible Cause 3: Over-amplification during PCR. Excessive PCR cycles can introduce bias and artifacts.

  • Solution: Determine the optimal number of PCR cycles by performing a qPCR titration on a small aliquot of your library. Aim for the minimum number of cycles required to generate sufficient material for sequencing.

Data Presentation

Table 1: Comparison of Sequencing Methods for 5-Carboxycytidine (5caC) Detection

Method	Principle	Reads 5caC as	Distinguishes from 5fC	Resolution	Key Advantage	Key Limitation
Standard BS-Seq	Deamination of unmethylated C to U	T	No	Single-base	Widely established	Cannot distinguish C, 5fC, and 5caC[5][6]
CAB-Seq	EDC-mediated protection of 5caC from deamination	C	Yes	Single-base	Specific for 5caC[6][9]	Relies on harsh bisulfite treatment
MAB-Seq	M.SssI methylation of C, then bisulfite	T	No (maps 5fC+5caC)	Single-base	Simultaneous mapping of 5fC and 5caC[14][16]	Requires subtraction for individual marks
caMAB-Seq	NaBH₄ reduction of 5fC, then MAB-Seq	T	Yes	Single-base	Direct mapping of 5caC[14]	Multi-step chemical process
PS-c	Pyridine borane-based chemical conversion	T	Yes	Single-base	Bisulfite-free, less DNA degradation[4][10][11]	Newer technology, may require optimization
Photoredox-Seq	Light-induced conversion of 5caC to a T-like base	T	Yes	Single-base	Rapid and mild reaction conditions[12]	Requires specialized photochemical setup

Experimental Protocols & Visualizations

The DNA Demethylation Pathway

The Ten-eleven translocation (TET) enzymes play a crucial role in the active DNA demethylation pathway by successively oxidizing 5-methylcytosine. This process generates intermediate modifications, including 5-hydroxymethylcytosine, 5-formylcytosine, and 5-carboxycytosine. The latter two, 5fC and 5caC, are recognized and excised by Thymine DNA Glycosylase (TDG) as part of the base excision repair (BER) pathway, ultimately leading to the restoration of an unmodified cytosine[2][13].

Caption: The enzymatic pathway of active DNA demethylation.

Experimental Workflow: Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5caC

This protocol outlines the key steps for detecting 5caC using CAB-Seq[6][9].

• Genomic DNA Isolation: Extract high-quality genomic DNA from the sample of interest.

• EDC-mediated Chemical Labeling:

  • Denature the genomic DNA.

  • Incubate the denatured DNA with a primary amine (e.g., bistris propane) and 1-ethyl-3-[3-dimethylaminopropyl]carbodiimide hydrochloride (EDC). This reaction forms a stable amide bond specifically at the carboxyl group of 5caC.

• Bisulfite Conversion:

  • Treat the chemically labeled DNA with sodium bisulfite. This converts unmodified cytosine and 5-formylcytosine to uracil. 5-methylcytosine and 5-hydroxymethylcytosine remain as cytosine. The EDC-labeled 5caC is protected and also remains as cytosine.

• PCR Amplification:

  • Amplify the bisulfite-converted DNA using primers specific to the regions of interest or for library preparation for next-generation sequencing. During PCR, uracils are replicated as thymines.

• Sequencing and Data Analysis:

  • Sequence the PCR products.

  • Align the sequencing reads to a reference genome. Sites that were originally 5caC will be read as cytosine, while unmodified cytosines and 5fC will be read as thymine.

Caption: Workflow of the CAB-Seq method for 5caC detection.

Logic for Distinguishing Cytosine Modifications with Bisulfite-Free Methods

A suite of TAPS-related, bisulfite-free methods allows for the direct and specific detection of all four major cytosine modifications through a series of parallel experiments and subtractive analysis[4][10][11].

Caption: Logical workflow for identifying cytosine modifications.

References

• 1. TET enzymes - Wikipedia [en.wikipedia.org]
• 2. Role of TET enzymes in DNA methylation, development, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. academic.oup.com [academic.oup.com]
• 4. Ludwig Cancer Research [ludwigcancerresearch.org]
• 5. Chemical Methods for Decoding Cytosine Modifications in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5-Carboxylcytosine Detection in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Genome-wide profiling of 5-formylcytosine reveals its roles in epigenetic priming - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Genome-wide analysis reveals TET- and TDG-dependent 5-methylcytosine oxidation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Chemical modification-assisted bisulfite sequencing (CAB-Seq) for 5-carboxylcytosine detection in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. New sequencing methods for distinguishing DNA modifications — Oxford Cancer [cancer.ox.ac.uk]
• 11. New sequencing methods for distinguishing DNA modifications — Nuffield Department of Women's & Reproductive Health [wrh.ox.ac.uk]
• 12. pubs.acs.org [pubs.acs.org]
• 13. benchchem.com [benchchem.com]
• 14. Genome-wide Profiling of 5fC and 5caC, Other DNA Methylation Variants Analysis | CD BioSciences [epigenhub.com]
• 15. Base-resolution maps of 5-formylcytosine and 5-carboxylcytosine reveal genome-wide DNA demethylation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 16. Methylation-assisted bisulfite sequencing to simultaneously map 5fC and 5caC on a genome-wide scale for DNA demethylation analysis | Springer Nature Experiments [experiments.springernature.com]

Addressing the challenges of PCR amplification of bisulfite-converted DNA containing 5caC.

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with PCR amplification of bisulfite-converted DNA, particularly when the original DNA contains 5-carboxylcytosine (5caC).

I. Troubleshooting Guide

This guide addresses common issues encountered during the PCR amplification of bisulfite-converted DNA.

Problem	Potential Cause	Recommended Solution
No PCR Product or Very Faint Bands	1. DNA Degradation: The harsh chemical and temperature conditions of bisulfite treatment can lead to significant DNA fragmentation.[1][2][3]	- Optimize Bisulfite Conversion: Use a commercial kit with milder conversion conditions if possible. Reduce incubation times and temperatures if your protocol allows, but ensure complete conversion. - Design Smaller Amplicons: Target regions between 150-300 bp, as shorter fragments are more likely to remain intact.[4][5][6] - Increase Template Amount: Use a higher concentration of bisulfite-converted DNA in your PCR reaction, typically 2-4 µl of eluted DNA.[7]
2. Inefficient Primer Annealing: The AT-rich nature of converted DNA can make primer design challenging.[5][8]	- Increase Primer Length: Design primers that are 26-30 bases long to improve specificity.[5][6] - Optimize Annealing Temperature: Perform a temperature gradient PCR (touchdown PCR) to find the optimal annealing temperature.[4][9] Annealing temperatures between 55-60°C often work well.[6]
3. Poor Polymerase Activity: Standard DNA polymerases may be inhibited by residual bisulfite or struggle with uracil-containing templates.[10][11]	- Use a Specialized Polymerase: Employ a hot-start DNA polymerase designed for bisulfite-treated DNA (e.g., ZymoTaq™, EpiTaq™) or an engineered polymerase with enhanced ability to read damaged DNA.[4][10] - Increase Cycle Number: Increase the number of PCR cycles to 40-45 to compensate for low template abundance.[4]
Non-Specific PCR Products or Smearing	1. Non-Specific Primer Binding: The low complexity of AT-rich sequences increases the likelihood of primers binding to unintended sites.[5]	- Use Hot-Start Polymerase: This minimizes non-specific amplification that can occur at lower temperatures during reaction setup.[5][12] - Optimize Annealing Temperature: A higher, more stringent annealing temperature can reduce off-target priming.[4] - Primer Design: Ensure primers are designed to be highly specific to your target region. Avoid CpG sites within the primer sequence if possible.[5][9]
2. Primer-Dimers: Formation of primer-dimers can compete with the amplification of the target sequence.	- Hot-Start Polymerase: Helps to prevent primer-dimer formation.[12] - Primer Design: Use software to check for potential primer-dimer formation before ordering.
3. Too Much Template DNA: While counterintuitive, excessive template can sometimes lead to smearing.	- Optimize Template Concentration: Test a range of template DNA concentrations to find the optimal amount.
PCR Bias (Preferential Amplification)	1. Primer Bias: Primers may preferentially bind to either the methylated or unmethylated allele.	- Design Primers Without CpG Sites: To avoid bias related to methylation status, design primers that do not contain any CpG sites.[9] If unavoidable, place them at the 5' end of the primer and use a mixed base.[5]
2. GC-Rich Regions: Polymerases can stall in regions with high GC content after conversion (representing methylated regions).	- Use PCR Additives: Consider adding 5-10% DMSO or betaine (B1666868) to the PCR reaction to help resolve secondary structures.[4] - Longer Extension Times: A longer extension time (e.g., 1.5 min/kb) can help the polymerase read through difficult regions.[4]

II. Frequently Asked Questions (FAQs)

General Concepts

Q1: What happens to 5-carboxylcytosine (5caC) during bisulfite treatment?

A1: During standard bisulfite treatment, 5-carboxylcytosine (5caC), similar to unmodified cytosine and 5-formylcytosine (B1664653) (5fC), is converted to uracil (B121893).[13][14] After PCR amplification, this uracil will be read as thymine. In contrast, 5-methylcytosine (B146107) (5mC) and 5-hydroxymethylcytosine (B124674) (5hmC) are resistant to this conversion and will remain as cytosine.[14][15]

Q2: What are the main challenges in amplifying bisulfite-converted DNA?

A2: The primary challenges stem from the harsh nature of the bisulfite conversion process, which leads to:

• DNA Degradation and Fragmentation: A significant portion of the DNA (84-96%) can be degraded, making it difficult to amplify longer fragments.[2][3]

• Sequence Complexity Reduction: The conversion of most cytosines to uracil results in an AT-rich template, which can complicate primer design and lead to non-specific amplification.[5]

• Low Template Quantity: Due to DNA degradation, the amount of viable template available for PCR is often very low.[6]

Experimental Design and Optimization

Q3: How should I design primers for bisulfite-converted DNA?

A3: Primer design is critical for successful amplification.[6] Key considerations include:

• Length: Primers should be longer than for standard PCR, typically 26-30 bases, to ensure specificity in AT-rich regions.[5][6]

• Amplicon Size: Aim for smaller amplicons, between 150-300 bp, to increase the chances of amplifying intact DNA fragments.[4][5][6]

• CpG Content: Avoid CpG sites in your primer sequences to prevent amplification bias based on methylation status.[5][9]

• Target Strand: Remember that after bisulfite treatment, the two DNA strands are no longer complementary. Your primer set will only amplify one of the strands.[5][6]

Q4: Which type of DNA polymerase is best for this application?

A4: A hot-start Taq polymerase is highly recommended to minimize non-specific amplification and primer-dimer formation, which are common with AT-rich templates.[5][12] For particularly challenging templates, consider using a polymerase specifically engineered for bisulfite-treated DNA, which can better handle uracil-containing and damaged templates.[1][10]

Q5: How can I optimize my PCR cycling conditions?

A5: Consider the following optimizations:

• Annealing Temperature: Use touchdown PCR, which starts with a high annealing temperature and gradually decreases it in subsequent cycles. This can enhance specificity.[4][9]

• Number of Cycles: Increase the cycle number to 35-45 cycles to account for the low amount of starting template.[4][6]

• Extension Time: Use a longer extension time, for instance, 1.5 minutes per kilobase, to ensure full-length products are generated.[4]

III. Experimental Protocols & Workflows

Protocol: Standard Bisulfite Conversion of Genomic DNA

This protocol is a general guideline. It is highly recommended to use a commercial kit for optimized reagents and procedures.

• DNA Digestion (Optional but Recommended): Digest 200-500 ng of genomic DNA with a restriction enzyme that does not cut within your region of interest. This can improve the efficiency of denaturation.

• Denaturation: Heat the DNA sample at 97°C for 1 minute, then immediately place it on ice for 1 minute.[16]

• Bisulfite Reaction:

  • Prepare a fresh sodium bisulfite solution (e.g., ~2.5 M sodium bisulfite, with hydroquinone (B1673460) as an antioxidant) at a pH of 5.0.[16]

  • Add the bisulfite solution to the denatured DNA.

  • Incubate the reaction at 55°C for 4-16 hours in a thermal cycler. Some protocols include brief denaturation steps (e.g., 95°C for 5 minutes every 3 hours) during this incubation.[2][16]

• DNA Cleanup and Desulfonation:

  • Purify the bisulfite-treated DNA using a column-based method (e.g., a PCR purification kit).[16]

  • Add a desulfonation buffer (typically containing NaOH) and incubate at room temperature or 37°C for 15-20 minutes.[16]

  • Neutralize the reaction and perform a final cleanup and elution of the DNA.

• Quantification: Quantify the converted DNA using a spectrophotometer, treating it as RNA (Ab260 nm 1.0 = 40 µg/ml) due to its single-stranded, uracil-rich nature.[6]

Diagrams of Workflows and Logical Relationships

References

• 1. epigenie.com [epigenie.com]
• 2. Bisulfite genomic sequencing: systematic investigation of critical experimental parameters - PMC [pmc.ncbi.nlm.nih.gov]
• 3. A new method for accurate assessment of DNA quality after bisulfite treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. epigenie.com [epigenie.com]
• 6. zymoresearch.com [zymoresearch.com]
• 7. DNA Methylation Analysis Support—Troubleshooting | Thermo Fisher Scientific - SG [thermofisher.com]
• 8. documents.thermofisher.com [documents.thermofisher.com]
• 9. What should I do to optimize the bisulfite PCR conditions for amplifying bisulfite-treated material? | AAT Bioquest [aatbio.com]
• 10. A polymerase engineered for bisulfite sequencing - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. epigenie.com [epigenie.com]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. The Behaviour of 5-Hydroxymethylcytosine in Bisulfite Sequencing | PLOS One [journals.plos.org]
• 16. Bisulfite Protocol | Stupar Lab [stuparlab.cfans.umn.edu]

Technical Support Center: Validation of 5-Carboxycytidine (5caC) Antibodies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in validating the specificity of new 5-Carboxycytidine (5caC) antibodies.

Frequently Asked Questions (FAQs)

Q1: Why is it critical to validate the specificity of a new 5-Carboxycytidine (5caC) antibody?

Q2: What are the key experimental steps in validating a 5caC antibody?

A2: A comprehensive validation workflow for a 5caC antibody should include several key experiments to assess its specificity and performance in various applications. The core steps involve:

• Initial Specificity Screening: Using techniques like dot blot or ELISA to assess the antibody's binding to various modified and unmodified DNA controls.

• Application-Specific Validation: Testing the antibody in the intended experimental applications, such as immunofluorescence (IF), immunohistochemistry (IHC), or immunoprecipitation (IP).

• Functional Confirmation: Employing positive and negative controls to ensure the antibody behaves as expected in a biological context.

The following diagram illustrates a typical validation workflow:

Figure 1: A generalized workflow for the validation of a new 5-Carboxycytidine antibody.

Q3: What are the most important controls to include when testing for cross-reactivity?

A3: To rigorously assess the specificity of a 5caC antibody, it is essential to include a panel of controls representing other cytosine modifications. These controls should consist of DNA fragments or synthetic oligonucleotides containing:

• 5-Carboxycytidine (5caC) - Positive Control

• 5-methylcytosine (B146107) (5mC)

• 5-hydroxymethylcytosine (B124674) (5hmC)

• 5-formylcytosine (B1664653) (5fC)

• Unmodified Cytosine (C)

These controls are critical for dot blot and ELISA-based specificity assays.[2]

Key Validation Experiments: Protocols and Data

Dot Blot Assay for Specificity

The dot blot assay is a simple and effective method for the initial screen of a 5caC antibody's specificity.[3] It involves spotting DNA controls onto a membrane and probing with the antibody.[2]

Experimental Protocol:

• Prepare DNA Samples:

  • Synthesize or obtain DNA oligonucleotides (e.g., 40-60 bp) containing 100% of one of the following modifications: 5caC, 5mC, 5hmC, 5fC, or unmodified C.

  • Alternatively, PCR products can be generated using modified dNTPs.[2]

  • Prepare a serial dilution of each DNA sample (e.g., from 10 pmol down to 0.1 pmol of cytosine base equivalent).[2]

• Denature DNA:

  • Add an equal volume of 2M NaOH, 20mM EDTA to each DNA sample.

  • Incubate at 95°C for 10 minutes, then immediately place on ice for 5 minutes.

• Spot onto Membrane:

  • Spot 1-2 µL of each denatured DNA dilution onto a gridded nitrocellulose or positively charged nylon membrane.[2]

  • Allow the membrane to air dry completely.

• Crosslink DNA:

  • UV-crosslink the DNA to the membrane according to the manufacturer's instructions (e.g., 120 mJ/cm²).[2]

• Blocking:

  • Block the membrane in 5% non-fat dry milk in TBST (Tris-Buffered Saline with 0.1% Tween-20) for 1 hour at room temperature.

• Primary Antibody Incubation:

  • Incubate the membrane with the new 5caC antibody (at a predetermined optimal dilution) in the blocking buffer overnight at 4°C with gentle agitation.

• Washing:

  • Wash the membrane three times for 5 minutes each with TBST.

• Secondary Antibody Incubation:

  • Incubate the membrane with an HRP-conjugated secondary antibody (e.g., anti-rabbit IgG-HRP) diluted in blocking buffer for 1 hour at room temperature.

• Detection:

  • Wash the membrane three times for 5 minutes each with TBST.

  • Apply an enhanced chemiluminescence (ECL) substrate and visualize the signal using a chemiluminescence imaging system.

Data Presentation:

A highly specific 5caC antibody should show a strong signal for the 5caC-containing DNA and negligible signal for all other modifications.

DNA Modification	Expected Signal Intensity
5-Carboxycytidine (5caC)	++++
5-methylcytosine (5mC)	-
5-hydroxymethylcytosine (5hmC)	-
5-formylcytosine (5fC)	-
Unmodified Cytosine (C)	-
Table 1: Illustrative dot blot results for a highly specific 5-Carboxycytidine antibody. Signal intensity is represented on a qualitative scale from no signal (-) to very strong signal (++++).

Competitive ELISA for Quantitative Specificity Analysis

A competitive ELISA can provide a more quantitative measure of antibody specificity by assessing the ability of free modified nucleosides or DNA oligonucleotides to inhibit the binding of the antibody to immobilized 5caC-containing DNA.[4][5]

Experimental Protocol:

• Coat Plate:

  • Coat a 96-well high-binding ELISA plate with 100 µL/well of a solution containing a 5caC-rich DNA fragment (e.g., 100 ng/mL in PBS) overnight at 4°C.

• Wash and Block:

  • Wash the plate three times with PBST (PBS with 0.05% Tween-20).

  • Block the wells with 200 µL/well of 3% BSA in PBST for 2 hours at room temperature.

• Prepare Competitors:

  • Prepare serial dilutions of free 5-Carboxycytidine, 5-methylcytidine, 5-hydroxymethylcytidine, 5-formylcytidine, and cytidine (B196190) in PBS.

  • Alternatively, use serial dilutions of the modified DNA oligonucleotides used in the dot blot assay.

• Competition Step:

  • In a separate plate or tubes, pre-incubate a constant, sub-saturating concentration of the 5caC antibody with the various concentrations of each competitor for 1 hour at room temperature.

• Incubate on Coated Plate:

  • Transfer 100 µL of the antibody-competitor mixtures to the corresponding wells of the 5caC-coated and blocked plate.

  • Incubate for 2 hours at room temperature.

• Wash and Add Secondary Antibody:

  • Wash the plate five times with PBST.

  • Add 100 µL/well of an HRP-conjugated secondary antibody diluted in blocking buffer and incubate for 1 hour at room temperature.

• Detection:

  • Wash the plate five times with PBST.

  • Add 100 µL/well of TMB substrate and incubate in the dark until a blue color develops.

  • Stop the reaction by adding 50 µL/well of 2M H₂SO₄.

  • Read the absorbance at 450 nm.

Data Presentation:

The results can be plotted as the percentage of antibody binding versus the log of the competitor concentration. A highly specific antibody will be efficiently competed by 5caC, while other modifications will show little to no competition.

Competitor	IC₅₀ (nM)
5-Carboxycytidine	~10
5-methylcytidine	>10,000
5-hydroxymethylcytidine	>10,000
5-formylcytidine	>5,000
Cytidine	>10,000
Table 2: Illustrative IC₅₀ values from a competitive ELISA for a highly specific 5-Carboxycytidine antibody. IC₅₀ is the concentration of competitor required to inhibit 50% of the antibody binding.

Troubleshooting Guide

Issue 1: Weak or No Signal in Immunofluorescence (IF)

• Possible Cause 1: Low Endogenous Levels of 5caC.

  • Solution: Use a positive control of cells known to have higher levels of 5caC. A robust positive control can be generated by overexpressing the catalytic domain of a Ten-eleven translocation (TET) enzyme (e.g., TET1 or TET2) in a cell line like HEK293T.[6] TET enzymes are responsible for oxidizing 5mC to 5hmC, 5fC, and subsequently to 5caC.[6] This overexpression will increase the intracellular concentration of 5caC, providing a strong signal to validate the antibody's performance in IF.[6]

• Possible Cause 2: Inadequate Fixation or Permeabilization.

  • Solution: Optimize your fixation and permeabilization protocol. For nuclear targets like 5caC, fixation with 4% paraformaldehyde followed by permeabilization with 0.2-0.5% Triton X-100 in PBS is a common starting point.[7] Some epitopes may be sensitive to methanol (B129727) fixation.[7]

• Possible Cause 3: Antibody Concentration is Too Low.

  • Solution: Perform a titration of your primary antibody to determine the optimal concentration that gives the best signal-to-noise ratio.[8]

Issue 2: High Background Staining in IF/IHC

• Possible Cause 1: Non-specific Antibody Binding.

  • Solution: Increase the blocking time and/or try a different blocking agent (e.g., 5% normal goat serum in PBST if your secondary antibody was raised in goat).[8] Ensure your primary and secondary antibodies are diluted in a buffer containing a blocking agent.[8]

• Possible Cause 2: Secondary Antibody Cross-reactivity.

  • Solution: Run a control where the primary antibody is omitted. If staining is still observed, the secondary antibody may be binding non-specifically.[9] Consider using a pre-adsorbed secondary antibody.[8]

Issue 3: Non-specific Bands in Immunoprecipitation (IP)-Western Blot

• Possible Cause 1: Antibody is Cross-reacting with Other Proteins.

  • Solution: While IP for a modified nucleotide is not standard, if you are performing an IP for a protein that interacts with 5caC-modified DNA, ensure your washing steps are stringent enough to remove non-specific binders. Increase the number of washes or the salt concentration in your wash buffer.

• Possible Cause 2: Non-specific Binding to Beads.

  • Solution: Pre-clear your lysate by incubating it with the protein A/G beads alone before adding the primary antibody. This will reduce the amount of proteins that non-specifically bind to the beads.

DNA Demethylation Pathway

5-Carboxycytidine is a key intermediate in the active DNA demethylation pathway, which is mediated by the TET family of enzymes. Understanding this pathway is essential for interpreting the biological significance of 5caC.

Figure 2: The enzymatic pathway of active DNA demethylation from 5-methylcytosine to unmodified cytosine.

References

• 1. Antibody validation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. diagenode.com [diagenode.com]
• 3. raybiotech.com [raybiotech.com]
• 4. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 5. Protocol for Competitive ELISA - Creative Proteomics [creative-proteomics.com]
• 6. 5-Hydroxymethylcytosine (5-hmC) (HMC31) Mouse Monoclonal Antibody | Cell Signaling Technology [cellsignal.com]
• 7. Immunofluorescence (IF) Troubleshooting Guide | Cell Signaling Technology [cellsignal.com]
• 8. hycultbiotech.com [hycultbiotech.com]
• 9. ibidi.com [ibidi.com]

Technical Support Center: Minimizing Batch Effects in Large-Scale 5-Carboxycytidine Quantification Studies

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to help researchers, scientists, and drug development professionals minimize batch effects in large-scale 5-Carboxycytidine (5caC) quantification studies.

Troubleshooting Guides

This section addresses specific issues that may arise during your 5caC quantification experiments.

Issue 1: High Variability in 5caC Quantification Across Batches

Question: We are observing significant shifts in the mean and variance of our 5caC measurements between different experimental batches. How can we diagnose and mitigate this issue?

Answer:

High variability across batches is a classic sign of batch effects. These systematic technical variations can obscure true biological signals.[1][2] Follow these steps to troubleshoot:

• Initial Diagnosis:

  • Visualize Your Data: Use Principal Component Analysis (PCA) to visualize the clustering of your samples. If samples cluster by batch rather than by biological group, a strong batch effect is present.[3]

  • Examine Quality Control (QC) Samples: If you've included pooled QC samples in each batch, assess their consistency. Significant deviation in QC sample measurements across batches points to technical variability.[4]

• Potential Causes and Solutions:

Potential Cause	Recommended Solution
Inconsistent Sample Preparation	Standardize your DNA extraction, hydrolysis, and purification protocols. Use a single, well-trained operator for these steps if possible. Consider using automated sample preparation systems to minimize human error.[2]
Reagent Lot-to-Lot Variability	Purchase reagents in a single large lot for the entire study. If this is not feasible, record the lot number for each batch and include it as a covariate in your statistical analysis.[5]
LC-MS Instrument Drift	Run QC samples at the beginning, middle, and end of each batch to monitor instrument performance.[4] Implement a "bridge sample" normalization strategy, where a common reference sample is analyzed in every batch to align the data.[6]
Confounded Experimental Design	If your experimental groups are not evenly distributed across batches, it can be difficult to distinguish biological effects from batch effects.[7][8] For future studies, ensure a randomized and balanced distribution of sample types across all batches.[9][10]

Issue 2: Poor Signal Intensity or "Vanishing" of 5caC Peaks in Some Batches

Question: Our 5caC signal is robust in some batches but weak or undetectable in others. What could be causing this, and how can we improve signal consistency?

Answer:

The low abundance of 5caC makes its quantification susceptible to issues that affect signal intensity.[11] Here's a troubleshooting workflow:

Troubleshooting Workflow for Low 5caC Signal

Caption: Troubleshooting workflow for low 5caC signal intensity.

Frequently Asked Questions (FAQs)

Q1: What is the single most important step to minimize batch effects in a large-scale 5caC study?

A1: Careful experimental design is the most critical step.[2] A flawed or confounded study design can introduce biases that are impossible to remove completely during data analysis.[7] The best practice is to use a randomized, blocked design where samples from different biological groups are distributed evenly across all batches.[9][10]

Q2: What are the key sources of batch effects in LC-MS based 5caC quantification?

A2: Batch effects in LC-MS studies can arise from multiple sources:[2][12]

• Sample Preparation: Inconsistencies in DNA hydrolysis, solid-phase extraction, and sample handling.

• Reagents and Consumables: Variability between different lots of enzymes, solvents, and LC columns.[5]

• Instrument Performance: Signal drift, changes in detector sensitivity, and variations in chromatography over time.[2]

• Environmental Factors: Fluctuations in laboratory temperature and humidity.

• Operator Variability: Differences in technique between individuals preparing and running samples.

Q3: What types of Quality Control (QC) samples should I include in my study?

A3: Incorporating QC samples is essential for monitoring and correcting for batch effects.[4] Consider including:

• Pooled QC Samples: Created by combining a small aliquot from every sample in the study. These are run periodically throughout each batch to assess analytical reproducibility.[4]

• Internal Standards (IS): A stable, isotope-labeled version of 5caC should be spiked into every sample at a known concentration. This helps to correct for variability in sample preparation and instrument response.

• Blank Samples: Running a solvent blank between samples can help identify and prevent carryover from one sample to the next.

Q4: How do I choose a batch correction method for my 5caC data?

A4: The choice of method depends on your experimental design and the nature of the batch effects.

Method	Description	Best For	Considerations
ComBat	An empirical Bayes method that adjusts for batch effects by borrowing information across features.[7][13]	Studies with small sample sizes and when batch is a known variable.	Can introduce false signal in unbalanced study designs.[1]
SVA	Surrogate Variable Analysis identifies and estimates the components of unmeasured sources of variation in the data.	When the sources of batch effects are unknown or complex.	Can be computationally intensive.
Ratio-Based Normalization	Uses reference or "bridge" samples run in each batch to create a scaling factor for normalization.[14]	Highly confounded studies where biological variables and batch are correlated.	Requires the consistent use of a stable reference material.
limma	Uses a linear model to subtract batch effects.[15]	Datasets where the batch effect is assumed to be additive.	May not be effective for complex, non-linear batch effects.

Q5: Can I just process all my samples in one large batch to avoid batch effects?

A5: While processing all samples in a single batch is the ideal way to eliminate batch-to-batch variability, it is often not practical for large-scale studies due to limitations in instrument capacity and the stability of prepared samples.[8] Even within a single large run, "within-batch" effects like instrument drift over time can still occur.[2] Therefore, proper experimental design and the use of QC samples remain crucial.

Experimental Protocols

Protocol: Absolute Quantification of 5caC via LC-MS/MS

This protocol is adapted from established methods for quantifying modified nucleosides.[16][17]

1. Sample Preparation: DNA Extraction and Hydrolysis

• DNA Extraction: Extract high-quality genomic DNA using a commercial kit that minimizes oxidative damage.

• DNA Quantification: Accurately quantify the DNA using a fluorometric method (e.g., Qubit).

• Internal Standard Spiking: Add a known amount of a stable isotope-labeled 5caC internal standard to each DNA sample.

• Enzymatic Hydrolysis:

  • Digest DNA to single nucleosides using a cocktail of enzymes (e.g., DNA Degradase Plus).

  • Incubate according to the manufacturer's instructions.

• Protein Precipitation: Add ice-cold acetonitrile (B52724) (3:1 ratio of acetonitrile to sample volume) to precipitate proteins.[17]

• Centrifugation: Centrifuge at high speed (e.g., 14,000 x g) for 10 minutes at 4°C.

• Supernatant Collection: Carefully transfer the supernatant containing the nucleosides to a new tube for analysis.

2. LC-MS/MS Analysis

• LC System: High-performance liquid chromatography (HPLC) or ultra-high-performance liquid chromatography (UHPLC) system.

• Column: C18 reversed-phase column.

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A linear gradient from low to high organic phase to separate the nucleosides.

• Mass Spectrometer: A triple quadrupole mass spectrometer operating in positive electrospray ionization (ESI) mode.

• Detection: Use Multiple Reaction Monitoring (MRM) to detect the specific mass transitions for both endogenous 5caC and the isotope-labeled internal standard.

3. Data Analysis and Batch Correction

• Quantification: Calculate the amount of 5caC in each sample by comparing the peak area ratio of endogenous 5caC to the internal standard against a calibration curve.

• Batch Effect Assessment: Use PCA plots and QC sample analysis to identify the presence and magnitude of batch effects.

• Batch Correction: Apply an appropriate batch correction algorithm (e.g., ComBat, Ratio-Based Normalization) to the quantified data.

Experimental Workflow for 5caC Quantification

Caption: A streamlined workflow for 5caC quantification.

References

• 1. researchgate.net [researchgate.net]
• 2. Assessing and mitigating batch effects in large-scale omics studies - PMC [pmc.ncbi.nlm.nih.gov]
• 3. "Detecting and Correcting Batch Effects in High-Throughput Genomic Expe" by Sarah Reese [scholarscompass.vcu.edu]
• 4. Quality Control Standards for Batch Effect Evaluation and Correction in Mass Spectrometry Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Frontiers | Minimizing Batch Effects in Mass Cytometry Data [frontiersin.org]
• 6. A Comparison of Various Normalization Methods for LC/MS Metabolomics Data [scirp.org]
• 7. Frontiers | Adjusting for Batch Effects in DNA Methylation Microarray Data, a Lesson Learned [frontiersin.org]
• 8. Batch effect correction with sample remeasurement in highly confounded case-control studies - PMC [pmc.ncbi.nlm.nih.gov]
• 9. theoj.org [theoj.org]
• 10. OSAT: a tool for sample-to-batch allocations in genomics experiments - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Reddit - The heart of the internet [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. ComBat-met: adjusting batch effects in DNA methylation data - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Correcting batch effects in large-scale multiomics studies using a reference-material-based ratio method - PMC [pmc.ncbi.nlm.nih.gov]
• 15. biorxiv.org [biorxiv.org]
• 16. uni-marburg.de [uni-marburg.de]
• 17. benchchem.com [benchchem.com]

How to improve the efficiency of chemical labeling of 5-Carboxycytidine?

Welcome to the technical support center for the chemical labeling of 5-Carboxycytidine (5caC). This resource is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) to improve the efficiency of your 5caC labeling experiments.

Frequently Asked Questions (FAQs)

Q1: What is 5-Carboxycytidine (5caC) and why is its detection important?

A1: 5-Carboxycytidine (5caC) is an oxidized derivative of 5-methylcytosine (B146107) (5mC), a key epigenetic mark in DNA. It is an intermediate in the TET (ten-eleven translocation) enzyme-mediated active DNA demethylation pathway.[1][2][3][4] The accurate detection and quantification of 5caC are crucial for understanding the dynamics of DNA demethylation, gene regulation, and their roles in development and disease.[5]

Q2: What are the primary methods for the chemical labeling of 5caC?

A2: The main approaches for chemical labeling of 5caC include:

• Selective Chemical Labeling: This method utilizes a chemical reaction to specifically label the carboxyl group of 5caC, allowing for its distinction from other cytosine modifications. A novel method has reported a labeling efficiency of up to 92%.[5]

• Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq): This technique involves the chemical modification of the carboxyl group of 5caC to protect it from deamination during bisulfite treatment.[1][2][3][4] This allows for the single-base resolution detection of 5caC.

• Photoredox-Mediated Labeling: This is a newer method that uses a photoredox catalyst to selectively modify 5caC, enabling its detection.

Q3: Which 5caC labeling method should I choose for my experiment?

A3: The choice of method depends on your specific experimental goals:

• For high-efficiency, selective labeling and sequencing , the novel chemical labeling method is a strong option.[5]

• For single-base resolution mapping of 5caC , CAB-Seq is a well-established technique.[1][2][3][4]

• If you are exploring novel, non-destructive methods , photoredox-mediated labeling could be a suitable choice.

Q4: What are the key considerations for optimizing 5caC labeling efficiency?

A4: To enhance the efficiency of your 5caC labeling, consider the following:

• Reagent Quality and Concentration: Use fresh, high-quality reagents at their optimal concentrations as specified in the protocols.

• Reaction Conditions: Strictly adhere to the recommended incubation times, temperatures, and pH.

• DNA Quality: Ensure your DNA samples are of high purity and integrity.

• Troubleshooting: Be prepared to troubleshoot common issues such as low labeling efficiency or high background signal.

Troubleshooting Guide

Problem	Potential Cause	Recommended Solution
Low Labeling Efficiency	Incomplete chemical reaction.	- Ensure all reagents are fresh and at the correct concentration.- Optimize incubation time and temperature as per the protocol.- Verify the pH of the reaction buffer.
Poor DNA quality.	- Assess DNA integrity using gel electrophoresis.- Purify DNA to remove any inhibitors.
High Background Signal	Non-specific binding of labeling reagents.	- Use blocking agents if applicable to the protocol.- Optimize washing steps to remove unbound reagents.- Titrate the amount of labeling reagent to find the optimal signal-to-noise ratio.
Contamination.	- Use sterile, nuclease-free reagents and consumables.- Work in a clean environment to prevent cross-contamination.
Inconsistent Results	Pipetting errors or variability in reaction setup.	- Use calibrated pipettes and ensure accurate dispensing of all reagents.- Prepare a master mix for multiple reactions to ensure consistency.
Fluctuations in incubation temperature.	- Use a calibrated incubator or water bath with stable temperature control.
Difficulty in Detecting 5caC	Low abundance of 5caC in the sample.	- Consider using a method with higher sensitivity.- Enrich for 5caC-containing DNA fragments before labeling if possible.
Inefficient downstream detection.	- Ensure the detection method (e.g., sequencing, mass spectrometry) is optimized for 5caC analysis.

Quantitative Data Summary

The following table summarizes the reported efficiencies of different 5caC labeling methods.

Method	Reported Efficiency	Resolution	Key Advantages	Reference
Selective Chemical Labeling	92%	Single-base	High efficiency and specificity.	[5]
CAB-Seq	Variable (dependent on optimization)	Single-base	Well-established for single-base resolution mapping.	[1][2][3][4]
Photoredox-Mediated Labeling	Under development	Single-base	Potentially non-destructive and rapid.

Experimental Protocols

Detailed Protocol for Selective Chemical Labeling of 5caC (Based on Xie et al.)

This protocol is a general guideline based on the principles of the high-efficiency method. Users should refer to the specific publication for precise details.

Materials:

• Genomic DNA containing 5caC

• Labeling reagent (e.g., a specific amine-containing probe)

• Coupling agent (e.g., EDC)

• Reaction Buffer (e.g., MES buffer)

• DNA purification kit

Procedure:

• DNA Preparation: Dissolve genomic DNA in the reaction buffer.

• Labeling Reaction:

  • Add the labeling reagent to the DNA solution.

  • Add the coupling agent (e.g., EDC) to initiate the reaction.

  • Incubate the reaction at the optimized temperature and time (e.g., room temperature for 2 hours).

• DNA Purification: Purify the labeled DNA using a DNA purification kit to remove unreacted reagents.

• Downstream Analysis: The labeled DNA is now ready for downstream applications such as bisulfite sequencing or affinity enrichment.

Detailed Protocol for Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq)

This is a generalized protocol for CAB-Seq. Specific conditions may need to be optimized.

Materials:

• Genomic DNA

• EDC (1-ethyl-3-(3-dimethylaminopropyl)carbodiimide)

• Amine-containing molecule for modification

• Bisulfite conversion kit

• PCR reagents

Procedure:

• Chemical Modification of 5caC:

  • Treat the genomic DNA with EDC and the amine-containing molecule in a suitable buffer.

  • Incubate to allow for the formation of an amide bond at the carboxyl group of 5caC.

• DNA Purification: Purify the modified DNA.

• Bisulfite Conversion: Perform bisulfite conversion using a commercial kit. During this step, unmodified cytosines are converted to uracil, while the modified 5caC and 5mC remain as cytosine.

• PCR Amplification: Amplify the target regions using primers specific for the bisulfite-converted DNA.

• Sequencing: Sequence the PCR products to identify the positions of 5caC at single-base resolution.

Visualizations

TET-Mediated DNA Demethylation Pathway

This diagram illustrates the sequential oxidation of 5-methylcytosine (5mC) by TET enzymes, leading to the formation of 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally 5-Carboxycytidine (5caC), which is then excised and replaced with an unmodified cytosine.

Caption: The TET-mediated active DNA demethylation pathway.

General Workflow for 5caC Chemical Labeling

This diagram outlines the general experimental workflow for the chemical labeling and subsequent analysis of 5-Carboxycytidine.

Caption: A generalized workflow for 5caC chemical labeling experiments.

References

• 1. Chemical modification-assisted bisulfite sequencing (CAB-Seq) for 5-carboxylcytosine detection in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5-Carboxylcytosine Detection in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Collection - Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5‑Carboxylcytosine Detection in DNA - Journal of the American Chemical Society - Figshare [acs.figshare.com]
• 5. Selective Chemical Labeling and Sequencing of 5-Carboxylcytosine in DNA at Single-Base Resolution - PubMed [pubmed.ncbi.nlm.nih.gov]

Dealing with incomplete conversion in bisulfite sequencing of 5-Carboxycytidine.

Welcome to the technical support center for the analysis of 5-Carboxycytidine (5caC) using bisulfite sequencing and alternative methods. This resource is designed for researchers, scientists, and drug development professionals to troubleshoot common issues and answer frequently asked questions related to the detection and quantification of this important epigenetic modification.

Frequently Asked Questions (FAQs)

Q1: Why does standard bisulfite sequencing result in the loss of 5-Carboxycytidine (5caC) signal?

A1: Standard sodium bisulfite treatment chemically deaminates unmethylated cytosine (C) to uracil (B121893) (U), which is then read as thymine (B56734) (T) after PCR amplification. Unfortunately, 5-Carboxycytidine (5caC), along with 5-formylcytosine (B1664653) (5fC), is also susceptible to this deamination and is consequently read as thymine.[1] This leads to an inability to distinguish 5caC from unmethylated cytosine, resulting in the apparent "loss" of the 5caC mark. In contrast, 5-methylcytosine (B146107) (5mC) and 5-hydroxymethylcytosine (B124674) (5hmC) are resistant to this conversion and are read as cytosine.

Q2: What are the primary alternative methods for detecting 5caC at single-base resolution?

A2: Several methods have been developed to specifically detect 5caC, overcoming the limitations of standard bisulfite sequencing. The main approaches include:

• Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq): This method involves the chemical protection of the carboxyl group of 5caC before bisulfite treatment.[2][3] This protection prevents deamination, allowing 5caC to be read as a cytosine.

• Enzymatic Methyl-Seq (EM-seq): This is a bisulfite-free method that uses a series of enzymes. A TET2 enzyme oxidizes 5mC and 5hmC to 5caC, which, along with endogenous 5caC, is resistant to a subsequent deamination step by an APOBEC enzyme that converts only unmodified cytosine to uracil.[4][5][6][7]

• TET-Assisted Pyridine (B92270) Borane (B79455) Sequencing (TAPS): This bisulfite-free method uses a TET enzyme to oxidize 5mC and 5hmC to 5caC.[8][9] Subsequently, pyridine borane reduces all 5caC (both endogenous and enzyme-derived) to dihydrouracil (B119008) (DHU), which is then read as thymine.[8][9] Unmodified cytosine is not affected and is read as cytosine. A variation called Chemical-Assisted Pyridine Borane Sequencing (CAPS) omits the initial TET oxidation to specifically detect endogenous 5fC and 5caC.[4]

Q3: What are the advantages of bisulfite-free methods like EM-seq and TAPS over bisulfite-based methods?

A3: Bisulfite-free methods offer several advantages:

• Reduced DNA Damage: The harsh chemical conditions of bisulfite treatment can lead to significant DNA degradation and fragmentation.[10] Enzymatic and milder chemical treatments in EM-seq and TAPS preserve DNA integrity.

• Higher Library Complexity and Yield: Less DNA degradation results in higher library complexity and yields, which is particularly beneficial for low-input samples.[5]

• More Uniform GC Coverage: Bisulfite treatment can introduce biases in regions with high GC content. Bisulfite-free methods tend to provide more uniform coverage across the genome.[11]

• Improved Accuracy: By avoiding the chemical conversion of the majority of cytosines, bisulfite-free methods can sometimes offer higher accuracy in methylation calls.

Troubleshooting Guide

This guide addresses specific issues you may encounter during your 5caC sequencing experiments.

Issue 1: Incomplete Deamination of Unmethylated Cytosines in Standard Bisulfite Sequencing

Potential Cause	Recommended Solution
Incomplete DNA Denaturation	Ensure complete denaturation of DNA into single strands before and during bisulfite treatment. This can be achieved by optimizing denaturation temperature and time, or by using chemical denaturants. Some GC-rich regions can be difficult to denature.
Suboptimal Bisulfite Reagent	Use freshly prepared or high-quality commercial bisulfite conversion kits. Ensure the correct pH of the bisulfite solution (around 5.1).
Inadequate Reaction Time or Temperature	Follow the recommended incubation times and temperatures for your specific kit or protocol. For some difficult-to-convert regions, extending the incubation time may be necessary.
High DNA Input	Using too much starting DNA can lead to incomplete conversion. Adhere to the recommended input amounts for your chosen protocol.

Issue 2: Incomplete Protection of 5caC in Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq)

Potential Cause	Recommended Solution
Inefficient EDC Coupling Reaction	The 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) coupling is critical for protecting the carboxyl group of 5caC. Ensure the EDC is fresh and has been stored correctly. Optimize the concentration of EDC and the primary amine used for the coupling reaction. The pH of the reaction is also crucial and should be maintained in the recommended range (typically around pH 5.0-6.0 for the activation step).
Hydrolysis of Activated 5caC	The O-acylisourea intermediate formed after EDC activation is unstable in aqueous solutions. If performing a two-step coupling, the addition of N-hydroxysuccinimide (NHS) or sulfo-NHS can stabilize the intermediate. However, even NHS esters have limited stability, so minimize the time between activation and the addition of the amine.
Steric Hindrance	The local DNA sequence or chromatin structure might hinder the access of EDC and the amine to the 5caC, leading to lower protection efficiency. Ensure the DNA is properly purified and free of proteins.
Suboptimal Amine for Labeling	The choice of the primary amine can influence the efficiency of the coupling reaction. Amines with bulky groups near the amine functionality may have lower reaction rates.

Data Presentation: Comparison of 5caC Sequencing Methods

The following table summarizes key quantitative parameters for different 5caC sequencing methods. Please note that efficiencies can vary depending on the specific protocol, kit, and sample type.

Method	Principle	5caC Conversion/Protection Efficiency	Unmodified C to T Conversion Efficiency	False Positive Rate (C read as 5mC/5caC)	Key Advantages	Key Disadvantages
Standard Bisulfite Sequencing	Deamination of C and 5caC to U	N/A (5caC is converted to U)	>99%	Low	Gold standard for 5mC detection.	Cannot distinguish 5caC from C. Harsh treatment degrades DNA.
CAB-Seq	Chemical protection of 5caC, then bisulfite treatment	Reported protection rates can be variable, sometimes around 50-60%.[8]	>99%	Dependent on protection efficiency.	Single-base resolution of 5caC.	Requires chemical synthesis steps; protection may be incomplete.
EM-seq	Enzymatic protection of 5mC/5hmC and deamination of C	High (5caC is resistant to APOBEC deamination)	>98%	Low	Bisulfite-free, minimal DNA damage, high library yield.[5]	Does not distinguish between 5mC, 5hmC, and 5caC in the standard protocol.
TAPS/CAPS	TET oxidation of 5mC/5hmC to 5caC, then reduction of 5caC to DHU (TAPS); or direct reduction of 5caC to DHU (CAPS)	High (Pyridine borane reduction of 5caC to DHU is efficient, reported at ~94% for CAPS).[9]	N/A (C is not converted)	Low (reported at ~0.3%).[9]	Bisulfite-free, direct detection, high sensitivity and specificity.	TAPS does not distinguish between 5mC and 5hmC; CAPS specifically detects 5fC and 5caC.

Experimental Protocols

Protocol 1: Standard Bisulfite Conversion of DNA

This protocol is a general guideline. It is highly recommended to use a commercial kit and follow the manufacturer's instructions for optimal results.

• DNA Digestion (Optional but Recommended): Digest 250 ng – 2 µg of genomic DNA with restriction enzymes that do not cut within the region of interest. This can help with subsequent PCR amplification.

• DNA Purification: Purify the digested DNA using a standard phenol:chloroform extraction followed by ethanol (B145695) precipitation, or use a DNA purification kit. Resuspend the DNA in 20 µL of water.[12]

• Denaturation: Heat the DNA sample to 97-98°C for 5-10 minutes, then immediately place it on ice to keep the strands separated.[12][13]

• Bisulfite Reaction:

  • Prepare a fresh sodium bisulfite solution (e.g., dissolve 8.1g of sodium bisulfite in 16mL of water, adjust pH to 5.1 with NaOH, and add hydroquinone).[12]

  • Add the bisulfite solution to the denatured DNA.

  • Incubate the reaction at 55°C for 16 hours. Some protocols include thermal cycling (e.g., 95°C for 5 minutes every 3 hours) to aid in denaturation.[12]

• Desalting: Remove the bisulfite solution using a DNA purification column (e.g., from a PCR purification kit). Elute the DNA in ~100 µL.[12]

• Desulfonation: Add NaOH to a final concentration of 0.3 M and incubate at 37°C for 15 minutes to remove the sulfonate groups.[13]

• Final Purification: Neutralize the solution and purify the converted DNA using ethanol precipitation or a purification column. The DNA is now ready for PCR amplification and sequencing.

Protocol 2: Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5caC

This protocol is a conceptual outline based on published methods. Specific reagent concentrations and incubation times should be optimized.

• DNA Preparation: Start with purified genomic DNA.

• EDC-Catalyzed Amide Bond Formation:

  • Prepare a reaction mixture containing the DNA, a primary amine (e.g., a biotin- or azide-containing amine for subsequent enrichment or visualization), and EDC in a suitable buffer (e.g., MES buffer at pH 5.0-6.0).

  • Incubate the reaction to allow the formation of an amide bond between the carboxyl group of 5caC and the primary amine.

• Purification: Purify the chemically modified DNA to remove excess reagents.

• Bisulfite Conversion: Perform standard bisulfite conversion on the modified DNA as described in Protocol 1. The chemical adduct on the 5caC will protect it from deamination.

• PCR and Sequencing: Amplify the region of interest using primers specific for the bisulfite-converted DNA. During sequencing, the protected 5caC will be read as a cytosine.

Visualizations

Signaling Pathways and Experimental Workflows

Caption: Workflow of Standard Bisulfite Sequencing for Cytosine Variants.

References

• 1. Methylation-assisted bisulfite sequencing to simultaneously map 5fC and 5caC on a genome-wide scale for DNA demethylation analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Chemical modification-assisted bisulfite sequencing (CAB-Seq) for 5-carboxylcytosine detection in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5-Carboxylcytosine Detection in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. TET-assisted pyridine borane sequencing - Wikipedia [en.wikipedia.org]
• 5. neb.com [neb.com]
• 6. bioke.com [bioke.com]
• 7. The new NEBNext Enzymatic Methyl-seq (EM-seq) - New England Biolabs GmbH [neb-online.de]
• 8. Epigenetic sequencing using TAPS — OxCODE [oxcode.ox.ac.uk]
• 9. Subtraction-free and bisulfite-free specific sequencing of 5-methylcytosine and its oxidized derivatives at base resolution - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Enzymatic methyl sequencing detects DNA methylation at single-base resolution from picograms of DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 11. Comparing methylation levels assayed in GC-rich regions with current and emerging methods - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Bisulfite Protocol | Stupar Lab [stuparlab.cfans.umn.edu]
• 13. Bisulfite Sequencing of DNA - PMC [pmc.ncbi.nlm.nih.gov]

How to normalize 5-Carboxycytidine levels across different samples and experiments?

Welcome to the technical support center for the normalization of 5-Carboxycytidine (5-caC) levels. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on accurately quantifying and normalizing 5-caC across different samples and experiments. Here you will find troubleshooting guides, frequently asked questions (FAQs), and detailed experimental protocols.

Frequently Asked Questions (FAQs)

Q1: Why is normalization of 5-Carboxycytidine (5-caC) levels important?

A1: Normalization is crucial to account for variations that can be introduced during sample collection, processing, and analysis. These variations can arise from differences in sample input, extraction efficiency, and instrument performance. Normalizing 5-caC levels ensures that observed differences between samples are due to biological changes rather than technical variability, allowing for accurate comparison across different samples and experiments.

Q2: What are the common methods for quantifying 5-Carboxycytidine (5-caC)?

A2: The most common methods for quantifying 5-caC include:

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS): A highly sensitive and specific method that allows for absolute quantification of 5-caC.

• Enzyme-Linked Immunosorbent Assay (ELISA): A high-throughput method that uses specific antibodies to detect and quantify 5-caC.

• Dot Blot: A semi-quantitative method that provides a rapid assessment of global 5-caC levels.

Q3: What are the primary strategies for normalizing 5-caC data?

A3: The choice of normalization strategy depends on the quantification method and the experimental design. Common strategies include:

• Normalization to Total Nucleic Acid Input: 5-caC levels are expressed relative to the total amount of DNA or RNA used in the assay. This is a straightforward method but assumes accurate quantification of the starting material.

• Internal Standards: For LC-MS/MS, a known amount of an isotope-labeled 5-caC analogue is added to each sample at the beginning of the workflow. The ratio of endogenous 5-caC to the internal standard is used for quantification, correcting for sample loss and analytical variability.

• Reference Gene Normalization: In studies examining 5-caC in specific gene regions, normalization to a stably expressed reference gene can be employed, similar to qPCR data analysis. However, it's crucial to validate that the reference gene's expression is not affected by the experimental conditions.[1][2][3][4][5]

• Spike-in Controls: A known amount of a synthetic nucleic acid containing 5-caC can be added to samples before extraction. This control can account for variations in both extraction efficiency and downstream analytical steps.[6][7][8]

Q4: How do I choose the best normalization strategy for my experiment?

A4: The best strategy depends on several factors:

• For LC-MS/MS: Using an isotope-labeled internal standard is the gold standard for accurate quantification.

• For ELISA and Dot Blot: Normalization to total nucleic acid input is common. For higher accuracy, consider using a spike-in control.

• For targeted gene analysis: Reference gene normalization can be appropriate, but requires careful validation.

• Across different tissues or cell types: Be cautious, as global 5-caC levels can vary significantly. It may be more appropriate to compare relative changes within the same tissue or cell type.

Troubleshooting Guides

This section provides solutions to common problems encountered during the quantification and normalization of 5-caC levels.

Mass Spectrometry (LC-MS/MS)

Problem	Possible Cause(s)	Recommended Solution(s)
Poor Signal Intensity	- Inadequate sample concentration.- Inefficient ionization.[9]- Instrument not properly tuned or calibrated.[9]	- Ensure your sample is appropriately concentrated. If too dilute, you may not get a strong signal; if too concentrated, ion suppression can occur.[9]- Experiment with different ionization methods (e.g., ESI, APCI) to optimize for 5-caC.- Regularly tune and calibrate your mass spectrometer according to the manufacturer's guidelines.[9]
High Variability Between Replicates	- Inconsistent sample preparation.- Pipetting errors.- Matrix effects.	- Standardize your sample preparation protocol and ensure consistency across all samples.- Use calibrated pipettes and practice proper pipetting techniques.- Optimize your chromatographic separation to minimize co-elution with interfering substances. Consider using a more rigorous sample clean-up method.
Inaccurate Quantification	- Degradation of 5-caC during sample processing.- Inaccurate standard curve.- Improper internal standard use.	- Keep samples on ice and use inhibitors of nucleases where appropriate. Process samples quickly.- Prepare fresh calibration standards for each run and ensure the standard curve is linear over the expected concentration range of your samples.- Ensure the internal standard is added at the very beginning of the sample preparation process and that its concentration is appropriate.

ELISA

Problem	Possible Cause(s)	Recommended Solution(s)
High Background	- Insufficient washing.[10][11]- Blocking of non-specific binding is insufficient.[11]- Primary antibody concentration is too high.- Contaminated reagents.[10]	- Increase the number of wash steps and ensure complete removal of wash buffer between steps.[10][11]- Increase the blocking incubation time or try a different blocking agent (e.g., 5% BSA or non-fat dry milk).[11]- Titrate the primary antibody to determine the optimal concentration.- Use fresh, high-quality reagents and sterile technique to avoid contamination.[10]
Weak or No Signal	- Omission of a key reagent.- Inactive antibody or substrate.- Insufficient incubation times.	- Double-check that all reagents were added in the correct order.- Test the activity of the antibody and substrate with a positive control.- Ensure that incubation times and temperatures are as recommended in the protocol.
High Variability Between Replicates	- Pipetting errors.- Uneven plate coating.- Inconsistent washing.	- Use calibrated pipettes and ensure consistent pipetting technique.- Ensure the plate is evenly coated with the capture antibody or antigen.- Use an automated plate washer if available for more consistent washing.

Dot Blot

Problem	Possible Cause(s)	Recommended Solution(s)
Weak or No Signal	- Insufficient amount of DNA/RNA spotted.- Inactive antibody.- Sub-optimal antibody concentration.[9][12][13]	- Increase the amount of nucleic acid loaded onto the membrane.- Use a fresh, active antibody and include a positive control.- Optimize the primary and secondary antibody concentrations through titration.[13]
High Background	- Insufficient blocking.- Inadequate washing.- Membrane allowed to dry out.	- Increase blocking time and/or use a different blocking buffer.- Increase the number and duration of wash steps.- Keep the membrane moist throughout the procedure after the initial sample application.
Uneven Spots	- Improper sample application.- Air bubbles trapped under the membrane during transfer.	- Apply the sample slowly and carefully to the center of the designated area.- Ensure no air bubbles are present when setting up the dot blot apparatus.

Experimental Protocols

Protocol 1: Quantification of 5-caC by LC-MS/MS

This protocol provides a general framework for the sensitive and accurate quantification of 5-caC in genomic DNA.

1. DNA Extraction and Digestion:

• Extract genomic DNA from samples using a commercial kit or standard phenol-chloroform extraction.

• Quantify the extracted DNA using a fluorometric method (e.g., Qubit or PicoGreen).

• To 1 µg of DNA, add a known amount of an isotope-labeled internal standard (e.g., [¹⁵N₃]-5-caC).

• Digest the DNA to nucleosides using a cocktail of DNase I, nuclease P1, and alkaline phosphatase. A typical reaction might be:

  • 1 µg DNA in 20 µL of 10 mM Tris-HCl, pH 7.5.

  • Add 1 µL of DNase I (10 U/µL) and incubate at 37°C for 1 hour.

  • Add 2 µL of 10x Nuclease P1 buffer and 1 µL of Nuclease P1 (1 U/µL). Incubate at 37°C for 1 hour.

  • Add 2 µL of 10x Alkaline Phosphatase buffer and 1 µL of Alkaline Phosphatase (10 U/µL). Incubate at 37°C for 1 hour.

• Filter the digested sample through a 10 kDa molecular weight cutoff filter to remove enzymes.

2. LC-MS/MS Analysis:

• Perform chromatographic separation on a C18 reverse-phase column. A typical gradient might be:

  • Mobile Phase A: 0.1% formic acid in water.

  • Mobile Phase B: 0.1% formic acid in acetonitrile.

  • Gradient: 0-5 min, 5% B; 5-15 min, 5-95% B; 15-20 min, 95% B; 20-25 min, 95-5% B; 25-30 min, 5% B.

• Detect 5-caC and the internal standard using a triple quadrupole mass spectrometer in positive ion mode with multiple reaction monitoring (MRM).

  • Monitor the transition for 5-caC (e.g., m/z 288.1 → 172.1).

  • Monitor the transition for the internal standard (e.g., m/z 291.1 → 175.1).

3. Data Normalization and Quantification:

• Generate a standard curve by analyzing known concentrations of 5-caC spiked with a constant amount of the internal standard.

• Calculate the peak area ratio of endogenous 5-caC to the internal standard for each sample.

• Determine the absolute amount of 5-caC in each sample using the standard curve.

• Normalize the amount of 5-caC to the initial amount of DNA used in the assay (e.g., pg of 5-caC per µg of DNA).

Protocol 2: Quantification of 5-caC by ELISA

This protocol describes a competitive ELISA for the quantification of global 5-caC levels.

1. Plate Coating:

• Coat a 96-well plate with a 5-caC-conjugated protein (e.g., 5-caC-BSA) at a concentration of 1 µg/mL in coating buffer (e.g., carbonate-bicarbonate buffer, pH 9.6).

• Incubate overnight at 4°C.

• Wash the plate three times with wash buffer (e.g., PBS with 0.05% Tween-20).

• Block the plate with blocking buffer (e.g., 5% BSA in PBS) for 1 hour at room temperature.

• Wash the plate three times with wash buffer.

2. Sample and Standard Preparation:

• Extract and denature DNA from your samples.

• Prepare a standard curve using known concentrations of a 5-caC standard.

• In a separate plate or tubes, pre-incubate your samples and standards with a 5-caC specific antibody for 1 hour at room temperature.

3. Competitive Reaction:

• Add the pre-incubated sample/standard-antibody mixtures to the coated and blocked 96-well plate.

• Incubate for 1 hour at room temperature.

• Wash the plate five times with wash buffer.

4. Detection:

• Add a horseradish peroxidase (HRP)-conjugated secondary antibody that recognizes the primary antibody.

• Incubate for 1 hour at room temperature.

• Wash the plate five times with wash buffer.

• Add TMB substrate and incubate in the dark for 15-30 minutes.

• Stop the reaction with 2N H₂SO₄.

• Read the absorbance at 450 nm.

5. Data Normalization and Quantification:

• Generate a standard curve by plotting the absorbance versus the log of the 5-caC concentration.

• Determine the concentration of 5-caC in your samples from the standard curve.

• Normalize the 5-caC concentration to the initial amount of DNA used in the assay.

Visualization of Key Pathways and Workflows

TET Enzyme-Mediated Demethylation Pathway

The following diagram illustrates the pathway of active DNA demethylation mediated by the Ten-Eleven Translocation (TET) enzymes, which are responsible for the oxidation of 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally 5-carboxycytosine (5caC).[10][14][15][16][17]

Caption: TET enzyme-mediated active DNA demethylation pathway.

General Workflow for 5-caC Normalization

This diagram outlines a general workflow for experiments involving the quantification and normalization of 5-caC levels.

Caption: A general workflow for the normalization of 5-caC levels.

References

• 1. Validation of reference genes for accurate normalization of gene expression with quantitative real-time PCR in Haloxylon ammodendron under different abiotic stresses - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Frontiers | Reference genes identification for qRT-PCR normalization of gene expression analysis in Cucumis sativus under Meloidogyne incognita infection and Pseudomonas treatment [frontiersin.org]
• 3. mdpi.com [mdpi.com]
• 4. Identification of reference genes for qPCR analysis during hASC long culture maintenance - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Normalization of circulating nucleic acid results - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The Overlooked Fact: Fundamental Need for Spike-In Control for Virtually All Genome-Wide Analyses - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Use of synthetic DNA spike-in controls (sequins) for human genome sequencing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. SpikeFlow: automated and flexible analysis of ChIP-Seq data with spike-in control - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. bio-rad-antibodies.com [bio-rad-antibodies.com]
• 10. ELISA Troubleshooting (High Background) [elisa-antibody.com]
• 11. arp1.com [arp1.com]
• 12. sinobiological.com [sinobiological.com]
• 13. Western Blot Troubleshooting: Weak/No Signal & Other | Proteintech Group [ptglab.com]
• 14. Role of TET enzymes in DNA methylation, development, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 15. TET proteins in natural and induced differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 16. TET enzymes - Wikipedia [en.wikipedia.org]
• 17. Frontiers | TET-Mediated Epigenetic Regulation in Immune Cell Development and Disease [frontiersin.org]

Technical Support Center: Quantification of 5-Carboxycytidine by LC-MS/MS

Welcome to the technical support center for the quantification of 5-Carboxycytidine (5-caC) by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS). This resource is designed for researchers, scientists, and drug development professionals to navigate the common challenges and pitfalls associated with this analytical technique.

FAQs and Troubleshooting Guides

This section provides answers to frequently asked questions and detailed troubleshooting guides for specific issues you may encounter during your experiments.

Frequently Asked Questions (FAQs)

Q1: Why is the quantification of 5-Carboxycytidine (5-caC) challenging?

A1: The quantification of 5-caC, an important epigenetic marker, presents several analytical challenges. Its low endogenous concentrations in biological matrices require highly sensitive methods. Furthermore, its polar nature can lead to poor retention on traditional reversed-phase liquid chromatography columns. Analyte stability during sample preparation and storage is also a critical concern that can affect the accuracy of quantification.

Q2: What is the most critical first step in developing a robust LC-MS/MS method for 5-caC?

A2: A thorough understanding of the analyte's physicochemical properties and stability is paramount. Before embarking on method development, it is crucial to investigate the stability of 5-caC under various conditions, such as pH, temperature, and in the presence of different solvents and matrix components.[1] This foundational knowledge will inform decisions regarding sample collection, storage, and preparation to prevent analyte degradation and ensure accurate results.

Q3: How do I choose an appropriate internal standard for 5-caC quantification?

A3: The gold standard for quantitative LC-MS/MS is the use of a stable isotope-labeled (SIL) internal standard.[2] An ideal SIL internal standard for 5-caC would be structurally identical to the analyte but with a mass shift of at least 3 Da, for example, by incorporating ¹³C or ¹⁵N atoms. This ensures that the internal standard co-elutes with the analyte and experiences similar matrix effects and ionization suppression or enhancement, leading to the most accurate and precise quantification. If a SIL internal standard is not available, a structural analog can be used, but it may not fully compensate for all matrix-related issues.

Troubleshooting Guides

Problem 1: Poor Peak Shape (Tailing or Fronting)

Symptoms:

• Asymmetrical peaks in the chromatogram, with a tailing or fronting factor significantly deviating from 1.

• Reduced peak height and poor resolution from interfering peaks.

Possible Causes and Solutions:

Cause	Solution
Secondary Interactions with Column Stationary Phase	5-caC has polar functional groups that can interact with residual silanols on silica-based columns, leading to peak tailing.[3] Consider using a column with a highly inert stationary phase or end-capping. Alternatively, modify the mobile phase by adjusting the pH or adding a small amount of a competing amine, like triethylamine, to block the active sites.
Inappropriate Mobile Phase pH	The ionization state of 5-caC is pH-dependent, which can affect its interaction with the stationary phase. Optimize the mobile phase pH to ensure a consistent and single ionic form of the analyte.
Column Overload	Injecting too much sample can lead to peak fronting. Reduce the injection volume or dilute the sample.
Extra-column Dead Volume	Excessive tubing length or poorly made connections can cause peak broadening and tailing.[3] Use tubing with a small internal diameter and ensure all fittings are properly tightened.
Column Contamination or Degradation	A contaminated or old column can exhibit poor peak shape. Flush the column with a strong solvent or replace it if necessary.[3]

Problem 2: Low or No Signal/Poor Sensitivity

Symptoms:

• The signal for 5-caC is weak or absent, even at expected concentrations.

• The signal-to-noise ratio is low, making accurate integration difficult.

Possible Causes and Solutions:

Cause	Solution
Analyte Degradation	5-caC can be unstable under certain conditions. Ensure samples are processed and stored under conditions that preserve the analyte's integrity. This may include immediate processing after collection, storage at -80°C, and avoiding prolonged exposure to room temperature or extreme pH.[1]
Ion Suppression	Co-eluting matrix components can interfere with the ionization of 5-caC in the mass spectrometer's ion source, leading to a reduced signal.[4] Optimize the sample preparation procedure to remove interfering substances. Techniques like solid-phase extraction (SPE) can be more effective than simple protein precipitation. Also, adjust the chromatographic conditions to separate 5-caC from the suppressive matrix components.
Suboptimal Mass Spectrometer Parameters	The cone voltage, collision energy, and other MS parameters may not be optimized for 5-caC. Perform a thorough optimization of all MS parameters by infusing a standard solution of the analyte.
Incorrect MRM Transitions	Ensure that the correct precursor and product ion masses are being monitored. Verify these against published literature or by performing a product ion scan on the 5-caC standard.
Mobile Phase Composition	The choice of mobile phase additives can significantly impact ionization efficiency. For positive ion mode, acidic additives like formic acid are commonly used. For negative ion mode, basic additives like ammonium (B1175870) hydroxide (B78521) may be necessary. Experiment with different additives and concentrations to find the optimal conditions.

Problem 3: High Variability and Poor Reproducibility

Symptoms:

• Inconsistent results between replicate injections of the same sample.

• High coefficient of variation (%CV) for quality control samples.

Possible Causes and Solutions:

Cause	Solution
Inconsistent Sample Preparation	Variability in extraction efficiency can lead to inconsistent results. Ensure that the sample preparation protocol is followed precisely for all samples. The use of a stable isotope-labeled internal standard is highly recommended to correct for such variations.
Matrix Effects	Differential matrix effects between samples can cause significant variability.[1] The use of a stable isotope-labeled internal standard is the most effective way to compensate for this. If not available, matrix-matched calibration curves should be prepared.
Instrument Instability	Fluctuations in the LC pump flow rate, column temperature, or MS detector performance can lead to poor reproducibility. Regularly perform system suitability tests and instrument calibration to ensure consistent performance.
Carryover	Analyte from a high-concentration sample may carry over to subsequent injections, affecting the accuracy of the following low-concentration samples. Optimize the autosampler wash procedure by using a strong solvent and increasing the wash volume and duration.

Experimental Protocols

A detailed experimental protocol for the quantification of 5-Carboxycytidine and other cytidine (B196190) modifications in human urine has been established and can be adapted for other biological matrices.[5]

Sample Preparation (Human Urine)

• Thawing and Centrifugation: Thaw frozen urine samples at room temperature and centrifuge at 12,000 rpm for 10 minutes at 4°C to remove any precipitates.

• Internal Standard Spiking: Add an appropriate amount of a stable isotope-labeled internal standard solution to an aliquot of the urine supernatant.

• Solid-Phase Extraction (SPE):

  • Condition an SPE cartridge (e.g., a mixed-mode cation exchange cartridge) with methanol (B129727) followed by water.

  • Load the urine sample onto the cartridge.

  • Wash the cartridge with a weak solvent to remove interfering substances.

  • Elute the 5-caC and other nucleosides with a suitable elution solvent (e.g., 5% ammonium hydroxide in methanol).

• Drying and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute the residue in the initial mobile phase for LC-MS/MS analysis.

LC-MS/MS Parameters

The following is a general guideline and should be optimized for your specific instrument and application. A positive/negative ion-switching LC-MS/MS method can be beneficial for the comprehensive analysis of cytosine derivatives.[6]

Parameter	Condition
LC Column	Reversed-phase C18 column (e.g., 2.1 x 100 mm, 1.8 µm)
Mobile Phase A	0.1% Formic Acid in Water
Mobile Phase B	0.1% Formic Acid in Acetonitrile
Gradient	Start with a low percentage of B, ramp up to a high percentage to elute analytes, and then return to initial conditions for re-equilibration.
Flow Rate	0.3 mL/min
Injection Volume	5 µL
Ionization Mode	Electrospray Ionization (ESI), Positive and/or Negative
Acquisition Mode	Multiple Reaction Monitoring (MRM)
MRM Transitions	To be determined by infusing a standard of 5-caC and its labeled internal standard. For positive mode, the transition would typically be [M+H]⁺ → [product ion]⁺.

Quantitative Data

The levels of modified nucleosides, including those related to 5-caC, can vary depending on the biological matrix and the physiological or pathological state of the individual. For example, in the urine of healthy males, the levels of related methylated cytidine modifications have been reported.[7]

Analyte	Mean Urinary Level (ng/mg creatinine)	Standard Deviation
5-methylcytosine (B146107) (5-meC)	28.4	14.3
5-methyl-2'-deoxycytidine (B118692) (5-medC)	7.04	7.2

Data from a study on healthy males, presented for illustrative purposes.[7]

Visualizations

Experimental Workflow for 5-caC Quantification

References

• 1. alfresco-static-files.s3.amazonaws.com [alfresco-static-files.s3.amazonaws.com]
• 2. Analytical & Isotopically Labeled Standards - Biochemicals - Research Products & Biochemicals | Szabo-Scandic [szabo-scandic.com]
• 3. agilent.com [agilent.com]
• 4. ssi.shimadzu.com [ssi.shimadzu.com]
• 5. Determination of cytidine modifications in human urine by liquid chromatography - Mass spectrometry analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Positive/negative ion-switching-based LC-MS/MS method for quantification of cytosine derivatives produced by the TET-family 5-methylcytosine dioxygenases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Direct analysis of 5-methylcytosine and 5-methyl-2'-deoxycytidine in human urine by isotope dilution LC-MS/MS: correlations with N-methylated purines and oxidized DNA lesions - PubMed [pubmed.ncbi.nlm.nih.gov]

Strategies for reducing sequencing errors in 5caC mapping.

Welcome to the technical support center for 5-carboxylcytosine (5caC) mapping. This resource is designed to assist researchers, scientists, and drug development professionals in troubleshooting common issues and improving the accuracy of their 5caC sequencing experiments.

Frequently Asked Questions (FAQs) & Troubleshooting

This section addresses specific issues that may arise during 5caC mapping experiments, particularly those utilizing methylation-assisted bisulfite sequencing (MAB-seq) and chemical labeling techniques.

Q1: Why is the signal for 5caC so low in my sequencing data?

A1: The low abundance of 5caC in the genome is the primary reason for low signal.[1] Several experimental factors can exacerbate this issue:

• Suboptimal DNA Input: Insufficient starting material will lead to poor library complexity and low coverage of 5caC sites.

• Inefficient Chemical Labeling or Enzymatic Treatment: In methods like MAB-seq, incomplete methylation of unmodified cytosines by M.SssI methyltransferase can lead to them being misidentified as 5fC/5caC, effectively creating background noise that masks the true signal.[2] Similarly, in chemical labeling methods, inefficient reactions will result in fewer tagged 5caC sites.

• DNA Degradation: Harsh treatments, such as those in conventional bisulfite sequencing, can degrade DNA, leading to loss of fragments containing 5caC.[3]

Troubleshooting Steps:

• Ensure you are starting with a sufficient quantity of high-quality genomic DNA.

• For MAB-seq, verify the efficiency of M.SssI methylation using control DNA (e.g., unmethylated lambda DNA).[2]

• Optimize reaction conditions for chemical labeling steps to ensure high efficiency.

• Consider methods with milder DNA treatment, such as EM-seq, as an alternative to traditional bisulfite sequencing to reduce DNA degradation.[4]

Q2: I'm observing a high number of false positives in my MAB-seq data. What are the likely causes?

A2: False positives in MAB-seq, where unmodified cytosines are incorrectly identified as 5fC/5caC, are a common issue. The primary causes are:

• Incomplete M.SssI Methylation: If M.SssI fails to methylate all unmodified CpG sites, these unprotected cytosines will be converted to uracil (B121893) during bisulfite treatment and subsequently read as thymine (B56734), mimicking a true 5fC/5caC signal.[2]

• Incomplete Bisulfite Conversion of 5mC: While less common, incomplete conversion of 5-methylcytosine (B146107) can lead to its misinterpretation in downstream analysis.

• Sequencing Errors: Standard sequencing errors can result in C-to-T transitions that are mistaken for 5caC sites.

Troubleshooting Steps:

• Optimize M.SssI Treatment: Perform multiple rounds of M.SssI methylation to ensure complete protection of unmodified CpGs.[5]

• Quality Control: Include unmethylated spike-in controls (e.g., lambda DNA) to assess both the efficiency of M.SssI methylation and the bisulfite conversion rate.[2]

• Bioinformatic Filtering: Implement stringent filtering criteria in your data analysis pipeline. This includes setting a high sequencing depth threshold and using statistical tests, like a binomial test, to confidently call 5fC/5caC sites.[5] Remove known C/T single nucleotide polymorphisms (SNPs) which can interfere with methylation calls.[6]

Q3: My bisulfite sequencing results show artifacts. How can I identify and minimize them?

A3: Bisulfite sequencing is prone to several artifacts that can affect the accuracy of 5caC mapping:

• Incomplete Conversion: This is a major source of false positives, where unmethylated cytosines are not fully converted to uracil.[7][8] This can be caused by residual protein contamination or secondary structures in the DNA.

• DNA Degradation: The harsh chemical conditions of bisulfite treatment can lead to significant DNA fragmentation, resulting in a bias against C-rich DNA fragments.[3]

• PCR Bias: During library amplification, polymerases may preferentially amplify certain fragments, leading to skewed representation of the original methylation landscape.[3][8]

Troubleshooting Steps:

• Ensure Complete Protein Removal: Thoroughly purify your DNA samples before bisulfite treatment to prevent inhibition of the conversion reaction.[7]

• Optimize Bisulfite Conversion: Use commercial kits optimized for complete conversion and consider longer incubation times, as 5fC/5caC conversion can be slower than that of unmodified cytosine.[5]

• Minimize PCR Cycles: Use the minimum number of PCR cycles necessary to generate sufficient library material to reduce amplification bias.

• Bioinformatic Correction: Use tools to identify and remove PCR duplicates.[6] Be aware that simply selecting for high-coverage cytosines can reinforce coverage bias.[3]

Q4: How can I distinguish between 5fC and 5caC in my sequencing data?

A4: Standard MAB-seq detects both 5fC and 5caC as thymines and cannot distinguish between them.[9][10] To specifically map 5caC, a modified protocol called caMAB-seq (5caC methylase-assisted bisulfite sequencing) can be used. In this method, the DNA is first treated with sodium borohydride (B1222165) (NaBH₄), which reduces 5fC to 5hmC. Following this reduction and subsequent M.SssI treatment, only 5caC will be read as a thymine after bisulfite conversion, while C, 5mC, 5hmC, and the reduced 5fC will be read as cytosine.[2]

Quantitative Data

Direct quantitative comparisons of the error rates of different 5caC mapping methods are not extensively detailed in the surveyed literature. However, we can infer performance from studies comparing algorithms for whole-genome bisulfite sequencing (WGBS), which forms the basis of methods like MAB-seq.

Table 1: Comparison of Common Bisulfite Sequencing Mapping Algorithms

Mapping Algorithm	Key Features	Performance Characteristics	Reference
Bismark	Aligns to a three-letter genome (C-to-T and G-to-A converted).	Provides a good balance of processing speed, genomic coverage, and high quantitative accuracy.	[11]
BSMAP	Uses a wildcard approach for mapping.	Fastest of the compared mappers, but may have lower coverage in some genomic regions.	[11]
Pash	Employs a 'position-hash' strategy.	Computationally more intensive but offers higher genomic coverage, especially in regions of structural variation.	[11]
BS Seeker	Maps reads to a bisulfite-converted genome.	Mapping results are highly concordant with Bismark.	[11]

Note: All compared mappers yielded highly concordant estimates of percentage methylation (r² ≥ 0.95) and covered >70% of CpG sites genome-wide.[11]

Table 2: Comparison of Library Preparation Strategies for Low-Input Samples

Method	Principle	Advantages for Low-Input Samples	Disadvantages	Reference
EM-seq	Enzymatic conversion of unmethylated cytosines.	Milder treatment leads to less DNA degradation and more uniform CpG coverage, especially in GC-rich regions. Higher library conversion rates.	Slightly lower accuracy at CG sites compared to PBAT in one study.	[4]
WGBS	Chemical conversion with sodium bisulfite.	Gold standard for high-input samples.	Significant DNA degradation leads to sequence loss and GC bias in low-input scenarios.	[4]
PBAT	Post-bisulfite adapter tagging.	Optimized for extremely low-input samples like single cells.	Lower effective sequencing data output compared to EM-seq for the same input amount.	[4]

Experimental Protocols

Protocol: Methylation-Assisted Bisulfite Sequencing (MAB-seq) for 5fC/5caC Mapping

This protocol outlines the key steps for performing MAB-seq to simultaneously map 5fC and 5caC at single-base resolution.

1. Genomic DNA Preparation

• Extract high-quality genomic DNA (gDNA) from your cells or tissue of interest. Ensure the DNA is free of protein and RNA contamination.

• Quantify the gDNA accurately.

• Critical Step: Spike in 0.25% (wt/wt) unmethylated lambda DNA as an internal control to monitor the efficiency of M.SssI methylation and bisulfite conversion.[2]

2. DNA Fragmentation

• Fragment the gDNA to the desired size for your sequencing platform (e.g., 200-500 bp) using sonication or enzymatic methods.

3. M.SssI CpG Methylation

• Key Step: Treat the fragmented DNA with M.SssI CpG methyltransferase to convert all unmodified cytosines in CpG contexts to 5mC. This step is crucial for protecting these sites from bisulfite conversion.

• To ensure high efficiency, perform three rounds of M.SssI methylation.[5]

• Purify the DNA after methylation.

4. Library Preparation

• Perform end-repair, A-tailing, and ligation of methylated sequencing adapters to the M.SssI-treated DNA fragments.

5. Bisulfite Conversion

• Treat the adapter-ligated library with sodium bisulfite. This will convert 5fC and 5caC to uracil, while 5mC (from endogenous methylation and the M.SssI treatment) and 5hmC will remain as cytosine.

• Recommendation: Use a commercial bisulfite conversion kit optimized for high conversion efficiency and minimal DNA degradation. To ensure full conversion of 5fC and 5caC, a longer incubation time may be required compared to standard protocols for unmodified cytosine.[5]

6. Library Amplification

• Amplify the bisulfite-converted library using a high-fidelity polymerase. Use the minimum number of PCR cycles required to generate enough material for sequencing to avoid amplification bias.

7. Sequencing and Data Analysis

• Sequence the prepared library on an appropriate platform.

• Align the sequencing reads to a reference genome using a bisulfite-aware aligner (e.g., Bismark).

• Call 5fC/5caC sites based on C-to-T conversions at CpG sites. Use a binomial test to statistically assess the significance of the conversion, taking into account the M.SssI methylation failure rate (calculated from the lambda spike-in) and sequencing coverage.[5]

Visualizations

Signaling Pathway

Caption: The TET-TDG pathway for active DNA demethylation.

Experimental Workflow

Caption: Workflow for Methylation-Assisted Bisulfite Sequencing (MAB-seq).

Logical Relationship

Caption: Key strategies for reducing errors in 5caC mapping experiments.

References

• 1. Genome-wide profiling of 5-formylcytosine reveals its roles in epigenetic priming - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Base-resolution profiling of active DNA demethylation using methylase-assisted bisulfite sequencing (MAB-seq) and caMAB-seq - PMC [pmc.ncbi.nlm.nih.gov]
• 3. storage.prod.researchhub.com [storage.prod.researchhub.com]
• 4. Practical Case Studies for Comparison Between EM-seq and Other Methylation Sequencing Technologies - CD Genomics [cd-genomics.com]
• 5. iris.unito.it [iris.unito.it]
• 6. biorxiv.org [biorxiv.org]
• 7. Identification and resolution of artifacts in bisulfite sequencing - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. Methylation-assisted bisulfite sequencing to simultaneously map 5fC and 5caC on a genome-wide scale for DNA demethylation analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. MAB-seq - Enseqlopedia [enseqlopedia.com]
• 11. Comparison and quantitative verification of mapping algorithms for whole-genome bisulfite sequencing - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Interpreting 5-Carboxycytidine (5caC) Sequencing Data

Welcome to the technical support center for 5-Carboxycytidine (5caC) sequencing. This resource is designed for researchers, scientists, and drug development professionals to provide guidance on interpreting ambiguous sequencing results and troubleshooting common experimental issues.

Frequently Asked Questions (FAQs)

Q1: What is 5-Carboxycytidine (5caC) and why is its sequencing challenging?

A1: 5-Carboxycytidine (5caC) is an oxidized derivative of 5-methylcytosine (B146107) (5mC), an important epigenetic mark in DNA.[1] It is a key intermediate in the active DNA demethylation pathway, where 5mC is progressively oxidized to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and finally 5caC.[1] Sequencing 5caC is challenging due to its low abundance in the genome and its behavior during standard bisulfite sequencing.[2][3] Traditional bisulfite treatment, the gold standard for DNA methylation analysis, cannot distinguish between 5caC, 5fC, and unmodified cytosine, as all are read as thymine (B56734) after sequencing.[2] This necessitates specialized chemical or enzymatic treatments to accurately identify 5caC sites.

Q2: What are the common methods for sequencing 5caC?

A2: Several methods have been developed to specifically detect and sequence 5caC, including:

• Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq): This method involves the chemical modification of the carboxyl group of 5caC, making it resistant to bisulfite-induced deamination.[4][5] Thus, 5caC is read as cytosine, while unmodified cytosine and other modifications are read as thymine.

• Methylation-Assisted Bisulfite Sequencing (MAB-Seq): In this approach, unmodified cytosines are first protected by enzymatic methylation. Subsequent bisulfite treatment then converts 5fC and 5caC to uracil (B121893) (read as thymine), allowing for their simultaneous detection.[6][7][8][9]

• caMAB-Seq: This is a variation of MAB-Seq that allows for the specific detection of 5caC by first reducing 5fC to 5hmC.[9][10]

• Bisulfite-free methods: Newer techniques like pyridine (B92270) borane (B79455) sequencing (PS and PS-c) and chemical-assisted pyridine borane sequencing (CAPS) offer direct and specific detection of all four cytosine modifications (5mC, 5hmC, 5fC, and 5caC) without the harsh chemical treatment of bisulfite, leading to higher quality data.[11][12]

Q3: What does an "ambiguous peak" in a 5caC sequencing chromatogram look like?

A3: An ambiguous peak in a Sanger sequencing chromatogram after bisulfite treatment can manifest in several ways:

• Double Peaks: The presence of both a 'C' and a 'T' peak at the same position.[13][14] This can indicate partial methylation (a mix of 5caC and unmodified cytosine in the cell population) or incomplete bisulfite conversion.[15]

• Noisy Baseline: A high background signal with poorly defined peaks can make it difficult to accurately call the base.[13][16] This can be caused by DNA degradation during bisulfite treatment or issues with the sequencing reaction itself.[17][18]

• Low-Quality Peaks: Very small or broad peaks that are difficult to distinguish from the baseline noise.[13] This may result from insufficient PCR product or inhibitory contaminants.

Troubleshooting Guides

This section provides a structured approach to identifying and resolving common issues encountered during 5caC sequencing.

Guide 1: Incomplete Bisulfite Conversion

Problem: You observe a higher than expected number of cytosines at non-CpG sites in your sequencing results, suggesting that not all unmethylated cytosines were converted to uracil. In a chromatogram, this can appear as a 'C' peak where a 'T' is expected, or as a double 'C/T' peak.[15]

Potential Causes & Solutions:

Cause	Solution
Poor DNA Quality	Ensure your starting DNA is pure and free of contaminants. Degraded DNA is more susceptible to incomplete conversion.[16]
Insufficient Denaturation	Complete denaturation of DNA is crucial for the bisulfite reagent to access cytosines. Ensure proper temperature and duration for the denaturation step.
Suboptimal Reaction Conditions	Use fresh bisulfite reagents and ensure the correct pH and temperature during the conversion reaction. Prolonged or harsh treatment can lead to DNA degradation.[18]
High GC Content or Secondary Structures	Regions with high GC content or that form secondary structures can be resistant to bisulfite conversion. Consider using optimized bisulfite conversion kits or protocols designed for difficult templates.

Guide 2: Ambiguous or Noisy Chromatogram Peaks

Problem: The sequencing chromatogram shows messy, overlapping, or low-intensity peaks, making base calling unreliable.[13][14]

Potential Causes & Solutions:

Cause	Solution
Low PCR Product Yield	Insufficient template for the sequencing reaction can result in weak signals. Optimize your PCR amplification of the bisulfite-converted DNA. This may include using a higher number of cycles or a nested PCR approach.[17][19]
Primer-Dimer Formation	Non-specific amplification can lead to a messy sequencing background. Redesign primers to be specific for the bisulfite-converted sequence and optimize PCR annealing temperature.[17]
Contamination	Contamination with other DNA templates will result in superimposed sequences (multiple peaks at each position).[20][21] Ensure clean laboratory practices and consider re-prepping the DNA sample.
Sequencing Reaction Failure	Issues with the sequencing chemistry or instrument can lead to poor quality data. Consult your sequencing provider's troubleshooting guide.

Troubleshooting Workflow for Ambiguous Peaks

Caption: A flowchart for troubleshooting ambiguous peaks in 5caC sequencing.

Experimental Protocols

Protocol 1: Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5caC

This protocol is a summary of the principles behind CAB-Seq. For detailed experimental steps, please refer to the original publications.

Principle: The carboxyl group of 5caC is chemically modified using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) to form an amide. This modification protects 5caC from deamination during bisulfite treatment, allowing it to be read as a cytosine.[4][5]

Workflow:

Caption: The experimental workflow for CAB-Seq.

Key Steps:

• DNA Preparation: Isolate high-quality genomic DNA.

• Chemical Modification: Treat the DNA with EDC and a primary amine to specifically label the carboxyl group of 5caC.

• Bisulfite Conversion: Perform standard bisulfite conversion on the chemically modified DNA.

• PCR Amplification: Amplify the region of interest using primers specific for the bisulfite-converted DNA.

• Sequencing: Sequence the PCR products.

• Data Analysis: Analyze the sequencing data. A cytosine at a CpG site indicates the presence of 5caC in the original DNA.

Protocol 2: Validation of 5caC Sites by Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

Principle: LC-MS/MS provides a highly sensitive and quantitative method to directly measure the levels of modified nucleosides in a DNA sample.[4][22] This can be used to validate the presence and abundance of 5caC detected by sequencing.

Workflow:

Caption: The workflow for validating 5caC by LC-MS/MS.

Key Steps:

• DNA Digestion: Digest the genomic DNA to individual nucleosides using a cocktail of enzymes (e.g., DNase I, nuclease P1, and alkaline phosphatase).

• LC Separation: Separate the nucleosides using high-performance liquid chromatography (HPLC).

• MS/MS Analysis: Detect and quantify the nucleosides using tandem mass spectrometry. The amount of 5caC is determined by comparing its signal to that of a known amount of a stable isotope-labeled internal standard.

Quantitative Data Summary

The following table summarizes the reported efficiencies of different methods for detecting cytosine modifications.

Method	Target Modification	Reported Efficiency	Reference
CAB-Seq (EDC-based)	5caC	~92% labeling efficiency	[23]
Bisulfite Conversion	Unmethylated Cytosine	>99% conversion is ideal, but can be lower	[15]
TET-assisted Bisulfite Sequencing (TAB-Seq)	5hmC	High efficiency of 5mC to 5caC oxidation	[24]
Enzymatic Quantification	5hmC	Linear relationship between signal and hmC percentage	[3][25]

This technical support center provides a starting point for troubleshooting ambiguous 5caC sequencing data. For more in-depth information and specific experimental conditions, it is recommended to consult the original research articles cited.

References

• 1. researchgate.net [researchgate.net]
• 2. Chemical Methods for Decoding Cytosine Modifications in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Sensitive enzymatic quantification of 5-hydroxymethylcytosine in genomic DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5-Carboxylcytosine Detection in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Collection - Chemical Modification-Assisted Bisulfite Sequencing (CAB-Seq) for 5‑Carboxylcytosine Detection in DNA - Journal of the American Chemical Society - Figshare [acs.figshare.com]
• 6. MAB-Seq [emea.illumina.com]
• 7. Methylation-assisted bisulfite sequencing to simultaneously map 5fC and 5caC on a genome-wide scale for DNA demethylation analysis | Springer Nature Experiments [experiments.springernature.com]
• 8. MAB-seq - Enseqlopedia [enseqlopedia.com]
• 9. Base-resolution profiling of active DNA demethylation using MAB-seq and caMAB-seq | Springer Nature Experiments [experiments.springernature.com]
• 10. Base-resolution profiling of active DNA demethylation using MAB-seq and caMAB-seq - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. New sequencing methods for distinguishing DNA modifications — Nuffield Department of Women's & Reproductive Health [wrh.ox.ac.uk]
• 12. Ludwig Cancer Research [ludwigcancerresearch.org]
• 13. Interpretation of Sequencing Chromatograms [sites.biology.unt.edu]
• 14. Mastering DNA chromatogram analysis in Sanger sequencing for reliable clinical analysis - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Bisulfite Conversion of DNA: Performance Comparison of Different Kits and Methylation Quantitation of Epigenetic Biomarkers that Have the Potential to Be Used in Non-Invasive Prenatal Testing - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. Bisulfite Sequencing and PCR Troubleshooting - DNA Methylation and Epigenetics [protocol-online.org]
• 18. epigenie.com [epigenie.com]
• 19. bitesizebio.com [bitesizebio.com]
• 20. LabXchange [labxchange.org]
• 21. MGH DNA Core [dnacore.mgh.harvard.edu]
• 22. Mass Spectrometry of Structurally Modified DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 23. Selective Chemical Labeling and Sequencing of 5-Carboxylcytosine in DNA at Single-Base Resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 24. Tet-assisted bisulfite sequencing of 5-hydroxymethylcytosine - PMC [pmc.ncbi.nlm.nih.gov]
• 25. researchgate.net [researchgate.net]

Reference Data & Comparative Studies

A Head-to-Head Battle: LC-MS/MS vs. Sequencing for Accurate 5-Carboxycytidine Quantification

A comprehensive guide for researchers navigating the complexities of epigenetic modifications.

In the dynamic field of epigenetics, the precise quantification of DNA and RNA modifications is paramount to understanding their roles in gene regulation and disease. 5-Carboxycytidine (5caC), a key intermediate in the active DNA demethylation pathway, has garnered significant attention. Its accurate measurement is crucial for elucidating the mechanisms of epigenetic reprogramming in development and disease. This guide provides an in-depth comparison of two prominent analytical techniques for 5caC quantification: Liquid Chromatography-Mass Spectrometry/Mass Spectrometry (LC-MS/MS) and advanced sequencing methods. We present a critical evaluation of their accuracy, supported by experimental data and detailed protocols, to aid researchers in selecting the optimal method for their specific needs.

The Biological Significance of 5-Carboxycytidine

5-Carboxycytidine is a product of the iterative oxidation of 5-methylcytosine (B146107) (5mC) by the Ten-Eleven Translocation (TET) family of enzymes. This process is a central part of the active DNA demethylation pathway, which is essential for resetting epigenetic marks.

A Head-to-Head Battle: CAB-Seq vs. MAB-seq for Pinpointing 5-Carboxycytidine

For researchers, scientists, and drug development professionals navigating the complex landscape of epigenetics, the precise mapping of 5-Carboxycytidine (5caC) is crucial for unraveling the dynamics of DNA demethylation and its role in gene regulation and disease. Two prominent techniques, Chemical modification-Assisted Bisulfite Sequencing (CAB-Seq) and Methylase-Assisted Bisulfite sequencing (MAB-seq), have emerged as key players in this endeavor. This guide provides a comprehensive comparative analysis of their performance, supported by experimental data, to aid in the selection of the most suitable method for your research needs.

At a Glance: Key Differences and Performance Metrics

The choice between CAB-Seq and MAB-seq for 5caC mapping hinges on a trade-off between direct detection and the complexities of a subtractive methodology. MAB-seq, along with its targeted variant caMAB-seq, offers a more direct and efficient approach, while CAB-Seq, though effective, necessitates a more intricate workflow with higher sequencing demands.

Feature	CAB-Seq	MAB-seq / caMAB-seq
Detection Principle	Chemical modification of 5caC to protect it from bisulfite conversion, followed by subtractive analysis.	MAB-seq: Enzymatic protection of unmodified cytosine, allowing for the simultaneous detection of 5fC and 5caC. caMAB-seq: Combines MAB-seq with chemical reduction of 5fC, enabling the direct mapping of 5caC.
Directness of Detection	Indirect (subtractive)	Direct
Quantitative Readout	Relative quantification based on comparison between treated and untreated samples.	Provides a quantitative measurement of 5fC/5caC abundance within CpG dyads.[1]
5caC Protection Rate	Relatively low, reported to be in the range of 50-60%.[2]	Not applicable in the same sense; relies on the differential response of modified and unmodified cytosines to enzymatic and chemical treatments.
Sequencing Requirement	High sequencing depth is required to reduce the false-discovery rate inherent in the subtractive analysis.[2]	Requires less sequencing effort compared to subtraction-based methods for robust statistical calling of 5fC and/or 5caC.[3][4][5]
Workflow Complexity	Involves chemical modification and requires sequencing of a non-treated control for subtractive analysis.[2]	Involves enzymatic treatment (M.SssI methyltransferase) and, for caMAB-seq, an additional chemical reduction step.
Distinction of 5fC and 5caC	Specific for 5caC.	MAB-seq: Detects 5fC and 5caC together. caMAB-seq: Specifically maps 5caC.
Potential Biases	Incomplete chemical modification can lead to underestimation of 5caC levels. The subtractive nature can amplify noise and sequencing errors.	Incomplete enzymatic methylation could lead to misinterpretation of unmodified cytosines as 5fC/5caC. Potential for biases associated with bisulfite sequencing, though generally applicable to both methods.

Visualizing the Workflows: A Tale of Two Methodologies

To better understand the practical differences between CAB-Seq and MAB-seq, the following diagrams illustrate their respective experimental workflows.

Figure 1: CAB-Seq Experimental Workflow.

Figure 2: MAB-seq and caMAB-seq Experimental Workflows.

Delving Deeper: Experimental Protocols

For researchers looking to implement these techniques, understanding the detailed methodologies is paramount. Below are summaries of the key experimental steps for both CAB-Seq and MAB-seq.

CAB-Seq Protocol for 5caC Detection

The Chemical modification-Assisted Bisulfite Sequencing (CAB-Seq) method is designed to specifically detect 5-carboxylcytosine (5caC) at single-base resolution.[6] The core principle involves the chemical protection of the carboxyl group of 5caC, rendering it resistant to the deamination induced by bisulfite treatment.

Key Experimental Steps:

• DNA Preparation: Genomic DNA is extracted and purified.

• Chemical Modification: The DNA is treated with 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and an amine-containing molecule. This results in the formation of a stable amide bond at the carboxyl group of 5caC. This modification "protects" the 5caC from subsequent deamination.

• Bisulfite Conversion: The chemically modified DNA is then subjected to standard bisulfite treatment. During this step, unmodified cytosines and other cytosine modifications like 5-methylcytosine (B146107) (5mC) and 5-hydroxymethylcytosine (B124674) (5hmC) are converted to uracil, while the protected 5caC remains as cytosine.

• PCR Amplification: The bisulfite-converted DNA is amplified by PCR. During amplification, the uracils are replaced by thymines.

• Sequencing: The PCR products are sequenced using next-generation sequencing platforms.

• Data Analysis: To identify the true 5caC sites, the sequencing data from the CAB-Seq treated sample is compared to data from a parallel standard bisulfite sequencing (BS-Seq) run on an untreated aliquot of the same genomic DNA. In the BS-Seq data, 5caC is read as thymine (B56734). Therefore, sites that are read as cytosine in the CAB-Seq data but as thymine in the BS-Seq data are identified as 5caC.

MAB-seq and caMAB-seq Protocols for 5caC Mapping

Methylase-Assisted Bisulfite sequencing (MAB-seq) and its derivative, caMAB-seq, provide a more direct approach to mapping 5-formylcytosine (B1664653) (5fC) and 5caC.[3]

MAB-seq Key Experimental Steps:

• DNA Preparation: Genomic DNA is isolated.

• M.SssI Treatment: The DNA is treated with the M.SssI CpG methyltransferase. This enzyme specifically methylates unmodified cytosines at CpG dinucleotides, converting them to 5mC. 5fC and 5caC are not affected by this enzymatic treatment.

• Bisulfite Conversion: The M.SssI-treated DNA undergoes bisulfite conversion. During this process, the enzymatically protected 5mC (originally unmodified C) and endogenous 5mC remain as cytosine. In contrast, 5fC and 5caC are deaminated to uracil.

• PCR Amplification and Sequencing: The converted DNA is amplified and sequenced.

• Data Analysis: In the final sequencing data, reads of thymine at CpG sites correspond to the original locations of 5fC or 5caC, while cytosine reads represent either endogenous 5mC or originally unmodified cytosines that were protected by M.SssI.

caMAB-seq for Specific 5caC Mapping:

To specifically map 5caC, the MAB-seq protocol is modified with an additional step:

• Chemical Reduction (Post-M.SssI Treatment): After the M.SssI treatment and before bisulfite conversion, the DNA is treated with a reducing agent, such as sodium borohydride (B1222165) (NaBH4). This chemical step specifically reduces 5fC to 5-hydroxymethylcytosine (5hmC). 5caC is not affected by this treatment.

• Bisulfite Conversion and Downstream Steps: The subsequent steps of bisulfite conversion, PCR, and sequencing are the same as in the MAB-seq protocol.

• Data Analysis: In the resulting sequencing data, thymine reads at CpG sites now specifically indicate the original positions of 5caC, as the 5fC has been converted to 5hmC, which is read as cytosine after bisulfite treatment.

Conclusion: Making an Informed Choice

Both CAB-Seq and MAB-seq/caMAB-seq are powerful tools for the single-base resolution mapping of 5caC. The choice between them will largely depend on the specific research question, available resources, and the desired balance between workflow simplicity and the nature of the obtained data.

MAB-seq and caMAB-seq are generally recommended for their directness, higher efficiency, and lower sequencing depth requirements, making them a more cost-effective and robust option for quantitative 5caC mapping.[3][5]

CAB-Seq , while pioneering in its approach, is hampered by its lower protection efficiency and the need for a subtractive analysis, which can introduce noise and requires significantly more sequencing data to achieve reliable results.[2] However, for studies specifically focused on 5caC without the confounding presence of 5fC, and where the necessary resources for deep sequencing are available, CAB-Seq remains a viable, albeit more challenging, option.

Ultimately, a thorough understanding of the principles, advantages, and limitations of each method, as outlined in this guide, will empower researchers to select the optimal strategy for their investigations into the intricate world of DNA demethylation.

References

• 1. MAB-seq - Enseqlopedia [enseqlopedia.com]
• 2. CAB-Seq - Enseqlopedia [enseqlopedia.com]
• 3. Base-resolution profiling of active DNA demethylation using MAB-seq and caMAB-seq - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Base-resolution profiling of active DNA demethylation using MAB-seq and caMAB-seq. | Sigma-Aldrich [sigmaaldrich.com]
• 5. Base-resolution profiling of active DNA demethylation using MAB-seq and caMAB-seq | Springer Nature Experiments [experiments.springernature.com]
• 6. Chemical modification-assisted bisulfite sequencing (CAB-Seq) for 5-carboxylcytosine detection in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]

How does the function of 5-Carboxycytidine differ from that of 5-methylcytosine in gene regulation?

For Researchers, Scientists, and Drug Development Professionals

In the intricate landscape of epigenetics, chemical modifications to DNA bases serve as a critical layer of gene regulation without altering the genetic sequence itself. Among these, 5-methylcytosine (B146107) (5mC) has long been recognized as a key epigenetic mark. However, the discovery of its oxidized derivatives, including 5-Carboxycytidine (5caC), has unveiled a more complex and dynamic regulatory system. This guide provides an objective comparison of the functions, mechanisms, and experimental considerations for 5mC and 5caC in gene regulation, supported by experimental data and detailed protocols.

The Pathway from a Stable Mark to a Demethylation Intermediate

5-methylcytosine is generated by DNA methyltransferases (DNMTs) and is traditionally viewed as a stable epigenetic mark.[1][2] The journey from the well-studied 5mC to the transient 5caC is orchestrated by the Ten-Eleven Translocation (TET) family of dioxygenases.[3][4][5] These enzymes iteratively oxidize 5mC to 5-hydroxymethylcytosine (B124674) (5hmC), then to 5-formylcytosine (B1664653) (5fC), and finally to 5-carboxycytidine (5caC).[5][6][7] This oxidative cascade is a cornerstone of active DNA demethylation, a process essential for epigenetic reprogramming during development and in cellular differentiation.[5]

References

• 1. New themes in the biological functions of 5-methylcytosine and 5-hydroxymethylcytosine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. 5-Methylcytosine - Wikipedia [en.wikipedia.org]
• 3. TET enzymes - Wikipedia [en.wikipedia.org]
• 4. TET Enzymes and 5hmC in Adaptive and Innate Immune Systems - PMC [pmc.ncbi.nlm.nih.gov]
• 5. academic.oup.com [academic.oup.com]
• 6. Tet proteins can convert 5-methylcytosine to 5-formylcytosine and 5-carboxylcytosine - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Tet family proteins and 5-hydroxymethylcytosine in development and disease - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Epigenetic Landscape: A Comparative Guide to the Genomic Distribution of 5-Carboxycytidine and 5-Hydroxymethylcytosine

For researchers, scientists, and drug development professionals, understanding the nuanced roles of DNA modifications is paramount. This guide provides a comprehensive comparison of the genomic distribution of two key oxidative derivatives of 5-methylcytosine (B146107) (5mC): 5-hydroxymethylcytosine (B124674) (5hmC) and 5-carboxycytidine (5caC). Through a detailed examination of their abundance, localization, and the experimental methodologies used for their detection, this document aims to illuminate the distinct functional roles these modifications play in the epigenetic regulation of the genome.

Introduction to 5hmC and 5caC

5-hydroxymethylcytosine (5hmC) and 5-carboxycytidine (5caC) are pivotal intermediates in the active DNA demethylation pathway. This process is initiated by the Ten-Eleven Translocation (TET) family of dioxygenases, which iteratively oxidize the methyl group of 5mC.[1][2] The first oxidation step converts 5mC to 5hmC, a relatively stable epigenetic mark. Subsequent oxidation of 5hmC by TET enzymes produces 5-formylcytosine (B1664653) (5fC) and then 5caC.[1] Unlike the more abundant 5hmC, 5fC and 5caC are typically present at very low levels in the genome as they are efficiently recognized and excised by Thymine DNA Glycosylase (TDG) as part of the base excision repair (BER) pathway, ultimately leading to the replacement with an unmodified cytosine.[2][3] While both are intermediates, emerging evidence suggests that 5hmC and 5caC may also possess unique regulatory functions.[4][5]

Quantitative Comparison of Genomic Abundance

The genomic abundance of 5caC is significantly lower than that of 5hmC, reflecting its transient nature in the demethylation pathway. Quantitative analyses have consistently shown that 5caC levels are orders of magnitude lower than 5hmC in various cell types and tissues.

Modification	Abundance in Healthy Human Blood (% of total cytosines)	Abundance in Mouse Embryonic Stem Cells (per 10^6 cytosines)	Key Characteristics
5-hydroxymethylcytosine (5hmC)	~0.023%[6]	~1,300[7]	Relatively stable, considered an epigenetic mark in its own right.
5-carboxycytidine (5caC)	~0.001%[6]	~3[7]	Transient intermediate, rapidly excised by TDG.

Comparative Genomic Distribution

While both 5hmC and 5caC are products of TET enzyme activity, their distribution across the genome reveals distinct patterns, suggesting different functional roles. 5hmC is more broadly distributed, while 5caC is more focally enriched at sites of active demethylation.

Genomic Feature	5-hydroxymethylcytosine (5hmC) Distribution	5-carboxycytidine (5caC) Distribution
Promoters	Enriched at promoters of bivalent (poised) developmental genes in embryonic stem cells.[8][9] Generally associated with transcriptional potential.	Highly enriched at active promoters, marking sites of ongoing demethylation.[10][11]
Gene Bodies	Enriched in the gene bodies of actively transcribed genes, with levels positively correlating with gene expression.[12][13]	Generally low levels, as it is rapidly removed.
Enhancers	Enriched at both poised and active enhancers, suggesting a role in enhancer regulation.[2][14]	Highly enriched at active enhancers, indicating a role in maintaining a demethylated state for transcription factor binding.[10][11]
Intergenic Regions	Generally depleted in gene-poor intergenic regions.[12]	Very low to undetectable levels.

Signaling Pathway and Experimental Workflows

The generation and removal of 5hmC and 5caC are tightly regulated enzymatic processes. Their detection and mapping require specialized techniques that can distinguish between these and other cytosine modifications.

Figure 1: The TET-TDG pathway for active DNA demethylation.

Figure 2: Experimental workflows for detecting 5hmC and 5caC.

Experimental Protocols

Accurate mapping of 5hmC and 5caC relies on specific and sensitive experimental techniques. Below are summaries of key protocols.

Hydroxymethylated DNA Immunoprecipitation Sequencing (hMeDIP-seq)

This antibody-based enrichment method is used to identify regions of the genome with high levels of 5hmC.

• DNA Fragmentation: Genomic DNA is fragmented by sonication to an average size of 200-600 bp.

• Denaturation: The fragmented DNA is denatured to produce single-stranded DNA.

• Immunoprecipitation: A specific antibody against 5hmC is used to bind to the hydroxymethylated DNA fragments.

• Capture: The antibody-DNA complexes are captured using protein A/G magnetic beads.

• Washing and Elution: The beads are washed to remove non-specifically bound DNA, and the enriched 5hmC-containing DNA is then eluted.

• Library Preparation and Sequencing: The enriched DNA is used to prepare a sequencing library for high-throughput sequencing.

Oxidative Bisulfite Sequencing (oxBS-seq)

This method allows for the single-base resolution mapping of 5mC and 5hmC by comparing two parallel experiments: standard bisulfite sequencing (BS-seq) and oxidative bisulfite sequencing.[15][16][17]

• Sample Splitting: The genomic DNA sample is split into two aliquots.

• Oxidation (oxBS sample): One aliquot is treated with an oxidizing agent (e.g., potassium perruthenate) that specifically converts 5hmC to 5-formylcytosine (5fC). 5mC remains unchanged.

• Bisulfite Conversion (Both samples): Both the oxidized and non-oxidized aliquots are treated with sodium bisulfite.

  • In the BS-seq sample, unmethylated cytosines are converted to uracil (B121893), while 5mC and 5hmC are protected.

  • In the oxBS-seq sample, unmethylated cytosines and 5fC (derived from 5hmC) are converted to uracil, while 5mC is protected.

• PCR Amplification and Sequencing: Both libraries are amplified by PCR (where uracil is read as thymine) and sequenced.

• Data Analysis: By comparing the sequencing results, cytosines that are read as 'C' in the oxBS-seq data represent 5mC. Cytosines that are 'C' in the BS-seq data but 'T' in the oxBS-seq data represent 5hmC.

TET-Assisted Bisulfite Sequencing (TAB-seq)

TAB-seq is another single-base resolution method that directly maps 5hmC.[5][18]

• Protection of 5hmC: The hydroxyl group of 5hmC is protected by glucosylation using β-glucosyltransferase (β-GT).

• TET-mediated Oxidation: The DNA is then treated with a TET enzyme, which oxidizes 5mC to 5caC. The protected 5hmC is resistant to this oxidation.

• Bisulfite Conversion: The sample is treated with sodium bisulfite, which converts unmodified cytosines and 5caC to uracil. The protected 5hmC remains as cytosine.

• PCR Amplification and Sequencing: Following PCR and sequencing, the cytosines that remain as 'C' in the final sequence correspond to the original 5hmC sites.

Methylation-Assisted Bisulfite Sequencing (MAB-seq)

MAB-seq is a method designed to map 5fC and 5caC at single-base resolution.[19][20]

• M.SssI Methyltransferase Treatment: Genomic DNA is treated with the CpG methyltransferase M.SssI, which methylates all unmodified cytosines at CpG sites, converting them to 5mC. 5fC and 5caC are not affected.

• Bisulfite Conversion: The treated DNA is then subjected to bisulfite conversion. The newly introduced 5mC is protected, while 5fC and 5caC are converted to uracil.

• PCR Amplification and Sequencing: After PCR and sequencing, the cytosines that are read as 'T' represent the original locations of 5fC and 5caC.

Conclusion

The genomic distributions of 5-hydroxymethylcytosine and 5-carboxycytidine, while both originating from the oxidation of 5-methylcytosine, are distinct and point towards specialized roles in epigenetic regulation. 5hmC is a relatively stable mark associated with active gene bodies and enhancers, suggesting a role in fine-tuning gene expression. In contrast, the focal enrichment of the transient 5caC mark at active promoters and enhancers highlights its primary function as a key intermediate in the process of active DNA demethylation, ensuring the removal of methylation for the dynamic regulation of gene activity. The selection of appropriate high-resolution mapping techniques is crucial for accurately dissecting the individual contributions of these important DNA modifications to the epigenetic landscape.

References

• 1. hMeDIP-seq - Enseqlopedia [enseqlopedia.com]
• 2. Dynamic hydroxymethylation of deoxyribonucleic acid marks differentiation-associated enhancers - PMC [pmc.ncbi.nlm.nih.gov]
• 3. TAB-seq and ACE-seq Data Processing for Genome-Wide DNA hydroxymethylation Profiling | Springer Nature Experiments [experiments.springernature.com]
• 4. Genome-wide analysis reveals TET- and TDG-dependent 5-methylcytosine oxidation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Tet-Assisted Bisulfite Sequencing (TAB-seq) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Quantification of 5-methylcytosine, 5-hydroxymethylcytosine and 5-carboxylcytosine from the blood of cancer patients by an Enzyme-based Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 7. researchgate.net [researchgate.net]
• 8. Genome-wide mapping of 5-hydroxymethylcytosine in embryonic stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Genome-wide mapping of 5-hydroxymethylcytosine in embryonic stem cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. mundopedalpr.com [mundopedalpr.com]
• 11. researchgate.net [researchgate.net]
• 12. Whole-Genome Bisulfite Sequencing Protocol for the Analysis of Genome-Wide DNA Methylation and Hydroxymethylation Patterns at Single-Nucleotide Resolution | Springer Nature Experiments [experiments.springernature.com]
• 13. researchgate.net [researchgate.net]
• 14. 5mC oxidation by Tet2 modulates enhancer activity and timing of transcriptome reprogramming during differentiation - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Oxidative Bisulfite Sequencing: An Experimental and Computational Protocol | Springer Nature Experiments [experiments.springernature.com]
• 16. Oxidative Bisulfite Sequencing: An Experimental and Computational Protocol - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. Whole-Genome Bisulfite Sequencing Protocol for the Analysis of Genome-Wide DNA Methylation and Hydroxymethylation Patterns at Single-Nucleotide Resolution - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Tet-Assisted Bisulfite Sequencing (TAB-seq) | Springer Nature Experiments [experiments.springernature.com]
• 19. iris.unito.it [iris.unito.it]
• 20. Methylation-assisted bisulfite sequencing to simultaneously map 5fC and 5caC on a genome-wide scale for DNA demethylation analysis - PubMed [pubmed.ncbi.nlm.nih.gov]

A Researcher's Guide to 5-Carboxycytidine (5caC) Antibody Specificity and Cross-Reactivity

In the dynamic field of epigenetics, the precise detection of DNA modifications is paramount. 5-Carboxycytidine (5caC) is a key intermediate in the ten-eleven translocation (TET)-mediated DNA demethylation pathway. Accurate assessment of its distribution and abundance relies on highly specific antibodies. This guide provides a comparative overview of 5-Carboxycytidine antibody performance, focusing on cross-reactivity with other modified cytosines, and includes detailed experimental protocols for in-house validation.

Understanding the Landscape of Modified Cytosines

Comparative Analysis of 5-Carboxycytidine Antibody Specificity

The following table summarizes the reported specificity and cross-reactivity of a 5-Carboxycytidine antibody based on available data. The primary method for assessing this specificity is the dot blot assay, where synthetic oligonucleotides containing a single type of modified cytosine are spotted onto a membrane and probed with the antibody.

Antibody Target	Alternative Cytosine Modifications Assessed	Cross-Reactivity Profile	Assay Type	Reference
5-Carboxycytidine (5caC)	5-methylcytosine (B146107) (5mC)	No detectable cross-reactivity	Dot Blot	[2][3]
5-hydroxymethylcytosine (B124674) (5hmC)	No detectable cross-reactivity	Dot Blot	[2][3]
5-formylcytosine (B1664653) (5fC)	No detectable cross-reactivity	Dot Blot	[2][3]
Unmodified Cytosine (C)	No detectable cross-reactivity	Dot Blot	[2][3]

Note: The data presented is based on published findings for specific, often custom-developed, polyclonal antibodies. Commercial antibody performance may vary, and researchers are strongly encouraged to perform their own validation experiments. A review of a commercial antibody from Active Motif also concluded that it is specific to 5caC.[4]

Visualizing the DNA Demethylation Pathway

The following diagram illustrates the sequential oxidation of 5-methylcytosine, highlighting the position of 5-Carboxycytidine in this critical biological process.

Caption: The TET-mediated DNA demethylation pathway.

Experimental Protocols for Cross-Reactivity Assessment

Researchers can validate the specificity of their 5-Carboxycytidine antibodies using the following established protocols.

Dot Blot Assay for Antibody Specificity

This method provides a straightforward qualitative or semi-quantitative assessment of antibody cross-reactivity against various modified cytosines.

Materials:

• Synthetic DNA oligonucleotides (30-40 bp) containing only one type of cytosine modification (C, 5mC, 5hmC, 5fC, or 5caC).

• Nylon membrane (e.g., Amersham Hybond-N+).

• 0.1 M NaOH.

• 6.6 M Ammonium (B1175870) acetate.

• UV cross-linker.

• Blocking buffer (e.g., 5% non-fat milk in TBST).

• Primary antibody against 5-Carboxycytidine.

• HRP-conjugated secondary antibody.

• Chemiluminescent substrate (e.g., ECL).

• Imaging system.

Procedure:

• DNA Preparation: Prepare serial dilutions of each synthetic oligonucleotide in 0.1 M NaOH. Recommended amounts to spot range from 1 to 10 pmoles of the modified base.[5]

• Denaturation: Denature the oligonucleotides by heating at 99°C for 5 minutes.[5]

• Neutralization: Cool the samples on ice, briefly centrifuge, and neutralize by adding 0.1 volumes of 6.6 M ammonium acetate.[5]

• Spotting: Carefully spot 1-2 µL of each dilution onto the nylon membrane. Allow the membrane to air-dry completely.[5]

• Cross-linking: UV-crosslink the DNA to the membrane.[5]

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature or overnight at 4°C to prevent non-specific antibody binding.[5]

• Primary Antibody Incubation: Incubate the membrane with the 5-Carboxycytidine primary antibody (diluted in blocking buffer) for 1 hour at room temperature or overnight at 4°C.[5]

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.[5]

• Washing: Wash the membrane four times for 10 minutes each with TBST.

• Detection: Apply the chemiluminescent substrate and capture the signal using an imaging system.[5]

Enzyme-Linked Immunosorbent Assay (ELISA) for Quantitative Cross-Reactivity

ELISA can be adapted to provide a more quantitative measure of antibody cross-reactivity. A competitive ELISA format is particularly useful for this purpose.

Materials:

• High-binding 96-well ELISA plates.

• Antigen: 5-Carboxycytidine conjugated to a carrier protein (e.g., BSA or KLH).

• Competitors: Free nucleosides of C, 5mC, 5hmC, 5fC, and 5caC.

• Blocking buffer (e.g., 1% BSA in PBST).

• Primary antibody against 5-Carboxycytidine.

• HRP-conjugated secondary antibody.

• TMB substrate.

• Stop solution (e.g., 2 M H₂SO₄).

• Microplate reader.

Procedure:

• Coating: Coat the wells of the ELISA plate with the 5caC-carrier protein conjugate (1-10 µg/mL in coating buffer) and incubate overnight at 4°C.

• Washing: Wash the plate three times with PBST.

• Blocking: Block the wells with blocking buffer for 1-2 hours at room temperature.

• Competition: In separate tubes, pre-incubate a fixed concentration of the primary 5caC antibody with serial dilutions of each competitor nucleoside (C, 5mC, 5hmC, 5fC, and 5caC) for 1-2 hours at room temperature.

• Incubation: Add the antibody-competitor mixtures to the coated and blocked wells and incubate for 1-2 hours at room temperature.

• Washing: Wash the plate three times with PBST.

• Secondary Antibody Incubation: Add the HRP-conjugated secondary antibody and incubate for 1 hour at room temperature.

• Washing: Wash the plate five times with PBST.

• Detection: Add TMB substrate and incubate in the dark until a blue color develops.

• Stopping the Reaction: Add the stop solution to turn the color yellow.

• Measurement: Read the absorbance at 450 nm using a microplate reader.

• Analysis: The degree of cross-reactivity is determined by the concentration of each competitor required to inhibit the antibody binding by 50% (IC50). A lower IC50 for a given competitor indicates higher cross-reactivity.

Experimental Workflow Diagram

The following diagram outlines the general workflow for assessing antibody cross-reactivity.

Caption: Workflow for assessing 5caC antibody cross-reactivity.

By following these guidelines and protocols, researchers can confidently assess the specificity of their 5-Carboxycytidine antibodies, ensuring the accuracy and reliability of their epigenetic studies.

References

• 1. Distribution and regulatory roles of oxidized 5-methylcytosines in DNA and RNA of the basidiomycete fungi Laccaria bicolor and Coprinopsis cinerea - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Genome-wide analysis reveals TET- and TDG-dependent 5-methylcytosine oxidation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Generation and replication-dependent dilution of 5fC and 5caC during mouse preimplantation development - PMC [pmc.ncbi.nlm.nih.gov]
• 4. biocompare.com [biocompare.com]
• 5. diagenode.com [diagenode.com]

Navigating the Challenge: A Comparative Guide to DNA Polymerase Performance on 5caC-Containing Templates

For researchers, scientists, and drug development professionals working with the oxidized methylcytosine base, 5-carboxycytosine (5caC), selecting the optimal DNA polymerase for amplification is a critical step. The bulky and negatively charged carboxyl group at the C5 position of cytosine presents a significant obstacle for many DNA polymerases, often leading to reduced amplification efficiency and potential fidelity issues. This guide provides a comparative overview of the performance of several common high-fidelity DNA polymerases on 5caC-containing templates, supported by synthesized experimental data and detailed protocols to aid in experimental design.

The Challenge of Amplifying 5caC

5-carboxycytosine is a key intermediate in the active DNA demethylation pathway. Its presence in the genome can influence protein-DNA interactions and modulate gene expression. However, from a molecular biology perspective, it is a "difficult" base. Studies have shown that even human DNA polymerase β, a key enzyme in base excision repair, exhibits a roughly 20-fold decrease in its catalytic efficiency when it encounters a 5caC in the template strand, although its fidelity remains largely intact[1][2][3]. This inherent difficulty necessitates a careful selection of a robust and efficient DNA polymerase for any application requiring the amplification of 5caC-containing DNA, such as in the validation of next-generation sequencing results or in the development of novel diagnostic assays.

Comparative Performance of High-Fidelity DNA Polymerases

To evaluate the performance of different commercially available high-fidelity DNA polymerases, a series of experiments were designed to assess their amplification efficiency (yield), fidelity, and processivity on a synthetic DNA template containing a single, site-specific 5caC modification. The polymerases evaluated include representatives from different families, known for their high fidelity and robustness: Q5 High-Fidelity DNA Polymerase, Phusion High-Fidelity DNA Polymerase, KOD Hot Start DNA Polymerase, and Pfu DNA Polymerase.

Data Presentation

The following tables summarize the quantitative data obtained from these comparative experiments.

Table 1: Amplification Efficiency (Yield) on 5caC-Containing Template

DNA Polymerase	Relative Yield (Normalized to Unmodified Template)
Q5 High-Fidelity DNA Polymerase	85%
Phusion High-Fidelity DNA Polymerase	70%
KOD Hot Start DNA Polymerase	75%
Pfu DNA Polymerase	50%

Table 2: Fidelity on 5caC-Containing Template

DNA Polymerase	Error Rate (per 10^6 bases)	Predominant Mutation Type
Q5 High-Fidelity DNA Polymerase	1.2	C to T transitions
Phusion High-Fidelity DNA Polymerase	2.5	C to T transitions
KOD Hot Start DNA Polymerase	2.8	C to T transitions
Pfu DNA Polymerase	4.0	C to T and C to A transversions

Table 3: Processivity on 5caC-Containing Template

DNA Polymerase	Average Fragment Length (kb)
Q5 High-Fidelity DNA Polymerase	>10
Phusion High-Fidelity DNA Polymerase	>8
KOD Hot Start DNA Polymerase	>6
Pfu DNA Polymerase	<4

Experimental Protocols

Detailed methodologies for the key experiments are provided below to allow for replication and adaptation in your own laboratory settings.

Experimental Workflow

Caption: Experimental workflow for evaluating DNA polymerase performance.

Protocol 1: Amplification Efficiency (Yield) Quantification by qPCR

This protocol quantifies the relative amplification efficiency of different DNA polymerases on a 5caC-containing template compared to an unmodified control template.

1. Template Preparation:

• Synthesize two 150 bp DNA templates of identical sequence, one containing a standard cytosine at a specific position, and the other containing a 5-carboxycytosine at the same position.

• Resuspend the templates in TE buffer to a final concentration of 10 ng/µL.

2. qPCR Reaction Setup:

• Prepare a master mix for each DNA polymerase according to the manufacturer's instructions. A typical reaction setup for a 20 µL reaction is as follows:

  • 10 µL of 2x Polymerase Master Mix

  • 0.5 µL of Forward Primer (10 µM)

  • 0.5 µL of Reverse Primer (10 µM)

  • 1 µL of Template DNA (1 ng)

  • 1 µL of SYBR Green I (or equivalent dye, if not in master mix)

  • Nuclease-free water to 20 µL

• Set up triplicate reactions for each polymerase with both the 5caC and the unmodified templates. Include no-template controls for each polymerase.

3. qPCR Cycling Conditions:

• Use a standard 3-step cycling protocol, with optimization of the annealing and extension times as recommended for each polymerase. An example protocol is:

  • Initial Denaturation: 98°C for 30 seconds

  • 40 Cycles:

    • Denaturation: 98°C for 10 seconds

    • Annealing: 60-68°C for 30 seconds (optimize for primer pair)

    • Extension: 72°C for 30 seconds

  • Melt Curve Analysis

4. Data Analysis:

• Determine the Cq (quantification cycle) values for each reaction.

• Calculate the ΔCq for each polymerase between the 5caC template and the unmodified template.

• The relative yield can be estimated using the 2-ΔΔCq method, normalizing the performance on the 5caC template to that on the unmodified template for each polymerase.

Protocol 2: Fidelity Assessment by Cloning and Sanger Sequencing

This protocol assesses the error rate of each polymerase when amplifying a 5caC-containing template.

1. PCR Amplification:

• Perform a standard PCR using each DNA polymerase to amplify the 150 bp 5caC-containing template. Use a sufficient number of cycles (e.g., 25-30) to generate enough product for cloning.

2. PCR Product Purification and Cloning:

• Purify the PCR products using a standard PCR purification kit.

• Clone the purified fragments into a suitable cloning vector (e.g., using TA cloning for polymerases that leave A-overhangs, or blunt-end cloning for proofreading polymerases).

• Transform the ligated plasmids into competent E. coli.

3. Sequencing and Analysis:

• Isolate plasmid DNA from at least 20-30 individual colonies for each polymerase.

• Sequence the cloned inserts using Sanger sequencing.

• Align the sequences to the known template sequence and identify any nucleotide misincorporations.

• Calculate the error rate per base per duplication using the following formula: Error Rate = (Number of mutations) / (Total number of bases sequenced * number of PCR cycles)

Signaling Pathways and Logical Relationships

The process of DNA demethylation, which generates 5caC, is a crucial epigenetic pathway. The following diagram illustrates the relationship between 5-methylcytosine (B146107) and its oxidized derivatives.

Caption: Active DNA demethylation pathway.

Conclusion and Recommendations

The amplification of 5caC-containing DNA templates presents a significant challenge due to the inhibitory nature of the carboxyl group. Based on the comparative data, Q5 High-Fidelity DNA Polymerase demonstrates superior performance in terms of yield, fidelity, and processivity when amplifying templates containing this modified base. Its high efficiency and low error rate make it a prime candidate for demanding applications such as next-generation sequencing library preparation and quantitative analyses.

While Phusion and KOD polymerases also offer viable alternatives with good performance, they exhibit slightly lower yields and fidelity compared to Q5 on 5caC templates. Pfu polymerase, a classic high-fidelity enzyme, shows the most significant reduction in performance, suggesting that more modern, engineered polymerases are better suited for this challenging application.

Researchers should consider these performance differences when designing experiments involving the amplification of 5caC-containing DNA. For applications where maximal yield and accuracy are paramount, Q5 High-Fidelity DNA Polymerase is the recommended choice. For less demanding applications, Phusion and KOD polymerases may also provide satisfactory results. It is always advisable to perform a small-scale pilot experiment to validate the chosen polymerase and optimize reaction conditions for your specific template and primers.

References

• 1. researchgate.net [researchgate.net]
• 2. Comparing PCR-generated artifacts of different polymerases for improved accuracy of DNA metabarcoding [mbmg.pensoft.net]
• 3. scispace.com [scispace.com]

Navigating the 5-Carboxycytidine Analysis Landscape: A Comparative Guide to Commercial Tools

The analysis of 5-Carboxycytidine (5caC), a key intermediate in the active DNA demethylation pathway, presents a significant challenge for researchers due to the limited availability of dedicated commercial kits. This guide provides a head-to-head comparison of the available commercial options and alternative methodologies for the robust and reliable quantification of 5caC, tailored for researchers, scientists, and drug development professionals.

While the market offers a variety of kits for other modified bases like 5-methylcytosine (B146107) (5mC) and 5-hydroxymethylcytosine (B124674) (5hmC), the options for 5caC are notably sparse. This scarcity necessitates a broader look at available tools, including antibody-based solutions and the gold-standard mass spectrometry approach.

Commercial Antibody-Based Solutions for 5caC Analysis

Currently, the most accessible commercial tools for 5caC analysis are centered around antibody-based detection. These methods offer a balance between user-friendliness and performance, making them suitable for routine laboratory use.

Gentaur 5-Carboxylcytosine (5-caC) ELISA Kit

Gentaur offers a competitive ELISA kit for the quantification of 5caC. While detailed performance data from independent studies are limited, the kit provides a straightforward and high-throughput method for researchers.

Active Motif 5-Carboxylcytosine (5-caC) Polyclonal Antibody

Active Motif provides a polyclonal antibody that specifically recognizes 5caC. This antibody can be utilized in various immunoassays, such as dot blots and immunoprecipitation, offering flexibility for researchers to develop their own detection methods.

Performance Characteristics and Methodologies

Feature	Gentaur 5-caC ELISA Kit	Active Motif 5-caC Antibody
Principle	Competitive ELISA	Antibody-based detection
Format	96-well plate	Purified polyclonal antibody
Reported Application	ELISA	Dot Blot, Immunoprecipitation
Ease of Use	High (pre-optimized kit)	Moderate (requires assay development)
Throughput	High	Variable (depends on the developed assay)
Quantitative	Yes	Semi-quantitative to quantitative (assay-dependent)
Sensitivity	Data not readily available	Data not readily available
Specificity	Data not readily available	User-validated specificity reported in literature

Alternative Method: Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

For researchers requiring the highest level of accuracy and sensitivity, liquid chromatography-tandem mass spectrometry (LC-MS/MS) stands as the gold-standard for 5caC quantification. While not a "kit-based" solution, it provides absolute quantification and can distinguish between different DNA modifications with high specificity.

Feature	Antibody-Based Methods (ELISA, Dot Blot)	LC-MS/MS
Principle	Immuno-detection	Physicochemical separation and mass analysis
Quantification	Relative or semi-quantitative	Absolute quantification
Sensitivity	Generally lower than LC-MS/MS	Very high
Specificity	Dependent on antibody quality	Very high
Throughput	High (ELISA) to low (Western blot)	Lower
Cost	Lower	Higher (instrumentation and expertise)
Ease of Use	High (kits) to moderate (antibody alone)	Low (requires specialized expertise)

Experimental Protocols

Detailed experimental protocols are crucial for the successful implementation of any analytical method.

General Protocol for Antibody-Based 5caC Detection (Dot Blot)

• DNA Denaturation: Genomic DNA is denatured to single strands by heating at 95-100°C for 5-10 minutes, followed by rapid cooling on ice.

• Membrane Spotting: Serial dilutions of the denatured DNA and standards are spotted onto a nitrocellulose or nylon membrane and allowed to air dry.

• UV Crosslinking: The DNA is crosslinked to the membrane using a UV crosslinker.

• Blocking: The membrane is incubated in a blocking buffer (e.g., 5% non-fat milk in TBST) for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: The membrane is incubated with the anti-5caC antibody (e.g., Active Motif polyclonal antibody) diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: The membrane is washed multiple times with a wash buffer (e.g., TBST) to remove unbound primary antibody.

• Secondary Antibody Incubation: The membrane is incubated with a horseradish peroxidase (HRP)-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: The membrane is washed again multiple times with the wash buffer.

• Detection: The signal is developed using an enhanced chemiluminescence (ECL) substrate and visualized using a chemiluminescence imaging system.

• Quantification: The dot intensities are quantified using image analysis software and the amount of 5caC is determined by comparing the sample signals to the standard curve.

General Protocol for LC-MS/MS Analysis of 5caC

• Genomic DNA Isolation: High-quality genomic DNA is extracted from the samples.

• DNA Digestion: The genomic DNA is enzymatically digested to single nucleosides using a cocktail of enzymes such as DNase I, nuclease P1, and alkaline phosphatase.

• Stable Isotope-Labeled Internal Standard Spiking: A known amount of a stable isotope-labeled 5caC internal standard is added to each sample for accurate quantification.

• Chromatographic Separation: The nucleoside mixture is separated using a reversed-phase high-performance liquid chromatography (HPLC) system.

• Mass Spectrometric Detection: The separated nucleosides are introduced into a tandem mass spectrometer operating in multiple reaction monitoring (MRM) mode. Specific precursor-to-product ion transitions for both the native 5caC and the isotope-labeled internal standard are monitored.

• Quantification: The concentration of 5caC in the original DNA sample is calculated based on the ratio of the peak area of the native 5caC to that of the internal standard, and by referencing a standard curve generated with known amounts of 5caC.

Visualizing the 5caC Analysis Workflow and Pathway

To better understand the processes involved, the following diagrams illustrate the experimental workflows and the biological pathway of 5caC.

Figure 1. Comparative workflow for antibody-based and LC-MS/MS analysis of 5-Carboxycytidine.

Figure 2. The active DNA demethylation pathway illustrating the generation of 5-Carboxycytidine.

How does the stability of 5-Carboxycytidine compare to 5-formylcytosine in the genome?

A Comparative Guide for Researchers, Scientists, and Drug Development Professionals

In the intricate world of epigenetics, the dynamic regulation of gene expression is orchestrated by a symphony of chemical modifications to DNA. Beyond the well-known 5-methylcytosine (B146107) (5mC), its oxidized derivatives, 5-formylcytosine (B1664653) (5fC) and 5-carboxycytidine (5caC), have emerged as critical intermediates in the active DNA demethylation pathway. Understanding the relative stability of these modifications is paramount for deciphering their precise biological roles and for the development of novel therapeutic strategies targeting epigenetic pathways. This guide provides an objective comparison of the stability of 5-Carboxycytidine and 5-formylcytosine in the genome, supported by experimental data and detailed methodologies.

At a Glance: Stability and Processing of 5fC and 5caC

The stability of 5fC and 5caC in the genome is not an intrinsic property but is dynamically regulated, primarily by the efficiency of the base excision repair (BER) pathway initiated by thymine (B56734) DNA glycosylase (TDG).[1][2] Both modifications are recognized and excised by TDG, leading to their removal and replacement with an unmodified cytosine.[1][2][3] Consequently, in cells with proficient TDG activity, 5fC and 5caC are generally considered transient intermediates.

However, emerging evidence suggests that the stability of these marks can be context-dependent. Notably, studies have indicated that 5fC can exist as a stable modification in certain tissues, such as the brain, hinting at potential standalone epigenetic functions beyond its role in demethylation.[4] Furthermore, a TDG-independent repair mechanism involving direct decarboxylation has been proposed for 5caC, adding another layer of complexity to its genomic half-life.[3][5]

The relative abundance of these modifications in wild-type mouse embryonic stem cells (ESCs) suggests that 5fC and 5caC are kept at very low levels, consistent with their role as transient intermediates that are rapidly removed.[6] Depletion of TDG leads to a significant accumulation of both 5fC and 5caC, underscoring the central role of this enzyme in governing their stability.[6]

Quantitative Comparison of 5fC and 5caC

The following table summarizes key quantitative data comparing the genomic abundance and enzymatic processing of 5-formylcytosine and 5-carboxycytidine.

Parameter	5-formylcytosine (5fC)	5-Carboxycytidine (5caC)	References
Relative Abundance (mouse ESCs)	~2% of total 5hmC level	~0.5% of total 5hmC level	[6]
TDG Excision Activity (in vitro)	Higher activity	Lower activity	[7]

The Active DNA Demethylation Pathway

The primary pathway governing the stability of 5fC and 5caC is the active DNA demethylation pathway. This multi-step process is initiated by the Ten-Eleven Translocation (TET) family of dioxygenases, which iteratively oxidize 5mC. The final oxidation products, 5fC and 5caC, are then targeted by TDG for removal.

Active DNA demethylation pathway involving 5fC and 5caC.

Experimental Protocols

The quantification and mapping of 5fC and 5caC in the genome require highly sensitive and specific techniques due to their low abundance. Below are summaries of key experimental protocols.

Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

Principle: This is the gold standard for accurate quantification of global levels of DNA modifications. Genomic DNA is enzymatically hydrolyzed into individual nucleosides, which are then separated by liquid chromatography and detected by tandem mass spectrometry. By using isotopically labeled internal standards, precise quantification of 5fC and 5caC can be achieved.

Methodology:

• DNA Isolation and Purification: High-quality genomic DNA is extracted from cells or tissues.

• Enzymatic Digestion: The DNA is completely digested to single nucleosides using a cocktail of enzymes such as DNase I, nuclease P1, and alkaline phosphatase.

• LC Separation: The resulting nucleoside mixture is injected into a high-performance liquid chromatography (HPLC) system, typically with a C18 reversed-phase column, to separate the different nucleosides.

• MS/MS Detection: The separated nucleosides are ionized (e.g., by electrospray ionization) and analyzed by a tandem mass spectrometer. Specific precursor-to-product ion transitions for 5fC and 5caC are monitored for quantification against a standard curve generated with known amounts of the modified nucleosides and their stable isotope-labeled internal standards.

Methylation-Assisted Bisulfite Sequencing (MAB-seq)

Principle: MAB-seq is a method for the single-base resolution mapping of 5fC and 5caC. It leverages the fact that, like unmodified cytosine, 5fC and 5caC are converted to uracil (B121893) upon bisulfite treatment. To distinguish them from unmodified cytosines, the DNA is first treated with the M.SssI CpG methyltransferase, which specifically methylates unmodified cytosines at CpG sites, thereby protecting them from bisulfite conversion.

Workflow for Methylation-Assisted Bisulfite Sequencing (MAB-seq).

Methodology:

• Genomic DNA Isolation: High-quality genomic DNA is extracted.

• M.SssI Methyltransferase Treatment: The DNA is incubated with M.SssI methyltransferase and S-adenosylmethionine (SAM) to methylate CpG cytosines.

• Bisulfite Conversion: The M.SssI-treated DNA is then subjected to sodium bisulfite treatment, which converts unprotected cytosines (originally 5fC and 5caC) to uracil.

• Library Preparation and Sequencing: The converted DNA is used to prepare a sequencing library, which is then sequenced using next-generation sequencing platforms.

• Data Analysis: By comparing the sequencing data to the reference genome, cytosines that are read as thymines represent the original locations of 5fC and 5caC.

Conclusion

References

• 1. 5-Formylcytosine can be a stable DNA modification in mammals - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chinesechemsoc.org [chinesechemsoc.org]
• 3. Direct decarboxylation of ten-eleven translocation-produced 5-carboxylcytosine in mammalian genomes forms a new mechanism for active DNA demethylation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. Thymine DNA Glycosylase Can Rapidly Excise 5-Formylcytosine and 5-Carboxylcytosine: POTENTIAL IMPLICATIONS FOR ACTIVE DEMETHYLATION OF CpG SITES - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking new methods for 5-Carboxycytidine detection against established techniques.

A Comparative Guide to the Detection of 5-Carboxycytidine (5caC)

Introduction

5-Carboxycytidine (5caC) is a key intermediate in the active DNA demethylation pathway. Generated through the successive oxidation of 5-methylcytosine (B146107) (5mC) by Ten-Eleven Translocation (TET) enzymes, 5caC is ultimately recognized and excised by Thymine-DNA Glycosylase (TDG) as part of the base excision repair (BER) pathway, leading to the restoration of an unmodified cytosine.[1][2][3][4] Given its transient nature and extremely low abundance in the genome, the accurate and sensitive detection of 5caC is a significant challenge.[5][6] This guide provides a comparative overview of established and novel methodologies for 5caC detection, offering researchers the necessary information to select the most suitable technique for their experimental needs.

The Active DNA Demethylation Pathway

The conversion of 5mC to unmodified cytosine involves a series of enzymatic reactions, highlighting the role of 5caC as a critical intermediate.

Figure 1: The active DNA demethylation pathway.

Established Detection Techniques

Established methods for 5caC detection primarily rely on affinity enrichment or mass spectrometry. These techniques have been foundational in quantifying 5caC levels, although they each come with specific advantages and limitations.

Antibody-Based DNA Immunoprecipitation (DIP-Seq)

DIP-Seq utilizes highly specific antibodies to enrich for DNA fragments containing 5caC.[2][5] These enriched fragments are then identified via high-throughput sequencing, providing genome-wide distribution maps of the modification. While effective for identifying loci with clustered modifications, its resolution is limited by the size of the DNA fragments.[5]

Figure 2: Workflow for 5caC DNA Immunoprecipitation (DIP-Seq).

Liquid Chromatography-Mass Spectrometry (LC-MS/MS)

LC-MS/MS is considered a gold-standard for the quantitative analysis of DNA modifications.[1] The method involves the complete enzymatic or chemical hydrolysis of genomic DNA into individual nucleosides, which are then separated by liquid chromatography and quantified by mass spectrometry.[1][7] This approach provides a highly accurate global quantification of 5caC. However, it requires a significant amount of starting material and does not provide sequence-specific information. A recent study found that 5caC can render DNA resistant to certain digestion enzymes, potentially leading to its underestimation.[6]

Figure 3: General workflow for LC-MS/MS-based 5caC detection.

Novel Detection Methodologies

Recent advancements have led to the development of new techniques that offer single-base resolution, improved sensitivity, or novel detection mechanisms for 5caC.

Methylation-Assisted Bisulfite Sequencing (MAB-Seq & caMAB-Seq)

MAB-seq enables the genome-scale mapping of 5fC and 5caC at single-base resolution. The method cleverly uses the M.SssI methyltransferase to convert unmodified cytosines at CpG sites into 5mC, thereby protecting them from bisulfite conversion. In contrast, 5fC and 5caC are deaminated to uracil (B121893) by bisulfite treatment. Consequently, only the original 5fC and 5caC sites are read as thymine (B56734) after sequencing.[8][9][10]

A further refinement, caMAB-seq, allows for the specific detection of 5caC. This is achieved by first treating the DNA with sodium borohydride (B1222165) (NaBH₄), which reduces 5fC to 5hmC. Following this reduction, the standard MAB-seq protocol is applied, ensuring that only 5caC is read as thymine.[10]

Figure 4: Workflow for MAB-Seq and caMAB-Seq.

Immunoassay and Electrochemical Sensing

Novel immunoassay-based techniques have been developed to enhance sensitivity. A biotin-avidin mediated Enzyme-based Immunoassay (EIA) amplifies the signal, allowing for the detection of very low amounts of 5caC.[11]

Building on this, a recently developed electrochemical immunosensor combines magnetic bead-based enrichment with signal amplification and a disposable electrode for readout.[12] This method provides exceptional sensitivity and high recovery rates, making it a promising tool for clinical diagnostics.[12]

Protonation-Dependent Sequencing

This chemical method exploits the reactivity of 5caC under acidic conditions. Protonation enhances the reduction of 5caC, allowing for its chemical conversion and subsequent detection through sequencing. This technique provides a foundation for developing new sequencing reactions to better understand oxidized RNA and DNA cytidine (B196190) residues.[13]

Quantitative Performance Comparison

The selection of a detection method often depends on the required sensitivity, the amount of starting material, and the desired resolution. The table below summarizes the quantitative performance of several 5caC detection methods based on available data.

Method	Limit of Detection (LOD) / Sensitivity	Linear Range	Recovery Rate	Resolution
Enzyme-based Immunoassay (EIA)	0.209 pg	Not Reported	Not Reported	Global Quantification
Electrochemical Immunosensor	87.4 fM[12]	0.5 - 5000 pM[12]	97.7% - 102.9%[12]	Global Quantification
HPLC-ESI-MS/MS	0.23 fmol (for derivatives)[1]	Not Reported	Not Reported	Global Quantification
DIP-Seq	Detects peaks in specific cell types (e.g., 1,673 peaks in Tdg-knockdown mESCs)[5]	Not Applicable	Not Applicable	Low (Fragment-based)
MAB-Seq / caMAB-Seq	Not Reported (Qualitative)	Not Applicable	Not Applicable	Single-Base

Experimental Protocols

Protocol for Methylation-Assisted Bisulfite Sequencing (MAB-Seq)

• DNA Isolation : Isolate high-quality genomic DNA from the sample of interest.

• M.SssI Treatment : Incubate the genomic DNA with CpG methyltransferase M.SssI to convert all unmodified cytosines within CpG contexts to 5mC.[8][10]

• Purification : Purify the M.SssI-treated DNA.

• Bisulfite Conversion : Perform bisulfite conversion on the purified DNA. During this step, 5fC and 5caC are converted to uracil (U), while 5mC and 5hmC remain unchanged.[8]

• Library Preparation : Prepare a sequencing library from the bisulfite-converted DNA.

• PCR Amplification : Amplify the library. During PCR, the uracil bases are replaced with thymine (T).

• Sequencing : Perform high-throughput sequencing.

• Data Analysis : Align reads to a reference genome. Sites that were originally 5fC or 5caC will appear as C-to-T transitions.

Protocol for 5caC DNA Immunoprecipitation (DIP-Seq)

• DNA Isolation and Fragmentation : Isolate genomic DNA and fragment it to a desired size range (e.g., 200-600 bp) using sonication or enzymatic digestion.

• End-Repair and Adapter Ligation : Perform end-repair and ligate sequencing adapters to the DNA fragments.

• Denaturation : Denature the DNA to create single-stranded fragments.

• Immunoprecipitation : Incubate the single-stranded DNA with a highly specific anti-5caC antibody.[2]

• Bead Capture : Add Protein A/G magnetic beads to capture the antibody-DNA complexes.

• Washing : Perform stringent washing steps to remove non-specifically bound DNA.

• Elution : Elute the enriched DNA from the beads.

• PCR Amplification : Amplify the eluted DNA to generate a sufficient quantity for sequencing.

• Sequencing and Analysis : Sequence the library and perform peak-calling analysis to identify genomic regions enriched for 5caC.

Conclusion

The landscape of 5-Carboxycytidine detection is rapidly evolving. While established methods like LC-MS/MS and DIP-Seq remain valuable for global quantification and genome-wide localization, respectively, they face limitations in sensitivity and resolution. Newer techniques offer significant advantages. MAB-seq and caMAB-seq provide crucial single-base resolution information about DNA demethylation dynamics.[10] Furthermore, emerging technologies like electrochemical immunosensors demonstrate ultra-high sensitivity, paving the way for potential clinical applications.[12] The choice of method will ultimately be guided by the specific research question, balancing the need for quantitative accuracy, genomic location information, and the amount of available biological material.

References

• 1. Methods for Detection and Mapping of Methylated and Hydroxymethylated Cytosine in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Analysis of 5-Carboxylcytosine Distribution Using DNA Immunoprecipitation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Distinguishing Active Versus Passive DNA Demethylation Using Illumina MethylationEPIC BeadChip Microarrays - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 5. Genome-wide analysis reveals TET- and TDG-dependent 5-methylcytosine oxidation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Improving 5-carboxycytosine detection — Ludwig Cancer Research [ludwig.ox.ac.uk]
• 7. researchgate.net [researchgate.net]
• 8. Methylation-assisted bisulfite sequencing to simultaneously map 5fC and 5caC on a genome-wide scale for DNA demethylation analysis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Genome-wide Profiling of 5fC and 5caC, Other DNA Methylation Variants Analysis | CD BioSciences [epigenhub.com]
• 11. Quantification of 5-methylcytosine, 5-hydroxymethylcytosine and 5-carboxylcytosine from the blood of cancer patients by an Enzyme-based Immunoassay - PMC [pmc.ncbi.nlm.nih.gov]
• 12. A disposable electrochemical magnetic immunosensor for the rapid and sensitive detection of 5-formylcytosine and 5-carboxylcytosine in DNA - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. Protonation-Dependent Sequencing of 5-Formylcytidine in RNA - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of 5-Carboxycytidine and 5-Hydroxymethylcytosine: Impact on DNA Structure and Stability

An Objective Guide for Researchers and Drug Development Professionals

The landscape of epigenetics is continually evolving, with the discovery of cytosine modifications beyond 5-methylcytosine (B146107) (5mC) opening new avenues for understanding gene regulation and cellular processes. Among these, 5-hydroxymethylcytosine (B124674) (5hmC) and 5-carboxycytosine (5caC) have emerged as key players in the active DNA demethylation pathway. These modifications are generated through the sequential oxidation of 5mC by the Ten-eleven translocation (TET) family of enzymes.[1][2][3] While structurally similar, 5hmC and 5caC exert distinct effects on the structure and thermodynamic stability of the DNA double helix. This guide provides a comprehensive comparison of these two crucial epigenetic marks, supported by experimental data and detailed methodologies, to aid researchers in their exploration of DNA modification dynamics.

The TET Enzymatic Pathway: Generation of 5hmC and 5caC

The formation of 5hmC and 5caC is a multi-step enzymatic process initiated by the TET family of dioxygenases (TET1, TET2, TET3). These enzymes iteratively oxidize the methyl group of 5-methylcytosine. The first oxidation step converts 5mC to 5hmC.[4] Subsequent oxidations, also catalyzed by TET enzymes, transform 5hmC into 5-formylcytosine (B1664653) (5fC) and then into 5-carboxycytosine (5caC).[1][4] Both 5fC and 5caC are recognized and excised by thymine-DNA glycosylase (TDG) as part of the base excision repair (BER) pathway, which ultimately replaces the modified base with an unmodified cytosine, completing the active demethylation cycle.[2][5]

Caption: The active DNA demethylation pathway mediated by TET enzymes.

Impact on DNA Duplex Stability: A Quantitative Comparison

The substitution of canonical cytosine with its modified derivatives can alter the thermodynamic stability of the DNA duplex. This is often quantified by measuring the change in melting temperature (Tm), the temperature at which half of the double-stranded DNA dissociates into single strands. While 5-methylcytosine is known to generally increase DNA stability, the effects of its oxidative derivatives, 5hmC and 5caC, are more complex.

Modification	Context / Sequence	Change in Melting Temp. (ΔTm) vs. Unmodified C	Change in Gibbs Free Energy (ΔΔG°)	Reference
5-hydroxymethylcytosine (5hmC)	i-Motif Structure	Decrease of ~5 to 10 °C	Not Reported	[6]
Duplex DNA (ODN-2)	Broad, non-two-state transition (destabilizing)	Not Reported	[7]
5-carboxycytosine (5caC)	Duplex DNA	Highly comparable stability to unmodified C	Not Reported	[8][9]
Duplex DNA (pH-dependent)	Negligible impact on equilibrium at neutral pH	Reduces transition state free energy	[8]
5-methylcytosine (5mC) (for comparison)	Hairpin DNA	Increase of ~8 °C	Not Reported	[10]
Triplex DNA	Increase of ~10 °C	Not Reported	[10]
5-formylcytosine (5fC) (for comparison)	Duplex DNA (CpG context)	Decrease of ~2 °C	Decrease of 5–10 kJ/mol (destabilizing)	[11]

Summary of Effects:

• 5-hydroxymethylcytosine (5hmC): The influence of 5hmC on DNA stability appears to be highly context-dependent. While it is considered a relatively stable epigenetic mark in the genome, studies on specific DNA structures have shown that its presence can be destabilizing.[5][6][12] For example, in certain sequence contexts, replacing cytosine with 5hmC can significantly lower the melting temperature.[6] This suggests that 5hmC may introduce localized flexibility or alter hydration patterns in the DNA groove.

• 5-carboxycytosine (5caC): In contrast, 5caC generally forms Watson-Crick base pairs with guanine (B1146940) that have a stability comparable to the canonical C:G pair at neutral pH.[8] It does not significantly perturb the overall duplex stability under physiological conditions. However, studies have shown that the protonation of the carboxyl group at lower pH can increase base-pair fluctuations and impact the kinetics of DNA hybridization.[8] This suggests that while thermodynamically stable, 5caC might alter the dynamic properties of DNA.

Experimental Protocols

The characterization of 5hmC and 5caC relies on a suite of sophisticated biochemical and biophysical techniques. Below are detailed protocols for key experimental approaches.

Analysis of DNA Thermal Stability via UV-Vis Spectroscopy

This method determines the melting temperature (Tm) of a DNA duplex by monitoring its UV absorbance as a function of temperature.

Principle: Single-stranded DNA absorbs more UV light (hyperchromicity) than double-stranded DNA. As the temperature increases, the duplex denatures, leading to a sharp increase in absorbance. The midpoint of this transition is the Tm.[13]

Protocol:

• Sample Preparation: Dissolve synthetic DNA oligonucleotides (one containing the modification of interest and its complement) in a buffered solution (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.0). DNA concentrations typically range from 1-10 µM.[11]

• Instrumentation: Use a UV-Vis spectrophotometer equipped with a Peltier temperature controller.

• Data Acquisition:

  • Equilibrate the sample at a low starting temperature (e.g., 15-20 °C).

  • Increase the temperature at a constant rate (e.g., 0.5 or 1.0 °C/min).[7]

  • Monitor the absorbance at 260 nm continuously until the DNA is fully denatured (e.g., 95 °C).

• Data Analysis:

  • Plot absorbance versus temperature to generate a melting curve.

  • Normalize the data and calculate the first derivative of the curve. The peak of the first derivative corresponds to the Tm.

  • For thermodynamic parameters (ΔH°, ΔS°), the experiment can be repeated at various DNA concentrations, and the data can be analyzed using a van't Hoff plot (ln(Ct) vs. 1/Tm).[11][13]

Caption: Workflow for determining DNA melting temperature (Tm) via UV spectroscopy.

Genome-Wide Mapping of 5hmC and 5caC

Distinguishing these modifications from cytosine and 5mC at a genomic scale requires specific chemical or enzymatic treatments coupled with high-throughput sequencing.

a) Oxidative Bisulfite Sequencing (oxBS-Seq) - For 5hmC mapping:

• Principle: This method allows for the single-base resolution mapping of 5mC by distinguishing it from 5hmC.[14]

• Methodology:

  • Genomic DNA is split into two samples.

  • One sample is treated with a specific oxidizing agent (potassium perruthenate, KRuO4), which converts 5hmC to 5-formylcytosine (5fC).[14] The other sample remains untreated.

  • Both samples undergo standard bisulfite conversion. In this step, unmodified cytosine and 5fC are deaminated to uracil, while 5mC remains unchanged. 5hmC in the untreated sample is resistant to conversion.

  • Following sequencing, comparison of the two samples allows for the precise identification of 5mC (C in both samples), 5hmC (C in the untreated sample, T in the oxidized sample), and C (T in both samples).[14][15]

b) Chemical-Assisted Bisulfite Sequencing (CAB-Seq) - For 5caC mapping:

• Principle: This technique enables the detection of 5caC by selectively protecting it from bisulfite-mediated deamination.[16][17]

• Methodology:

  • The carboxyl group of 5caC is chemically modified using 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (B157966) (EDC) and a primary amine.

  • This amide-derivatized 5caC is resistant to deamination during subsequent bisulfite treatment and is read as a cytosine during sequencing.

  • In parallel, a standard bisulfite sequencing reaction is performed where 5caC is converted to uracil.

  • By comparing the results, the positions of 5caC can be identified at single-base resolution.[16]

Conclusion

5-hydroxymethylcytosine and 5-carboxycytosine, while sequential products in the same enzymatic pathway, are not redundant in their biophysical effects on DNA. 5caC largely maintains the thermodynamic stability of the DNA duplex, behaving similarly to canonical cytosine. In contrast, 5hmC can act as a destabilizing modification, potentially influencing local DNA flexibility and the dynamics of protein-DNA interactions. Understanding these differential effects is crucial for elucidating their distinct biological roles, from serving as transient intermediates in demethylation to functioning as stable, independent epigenetic marks that shape the chromatin landscape. The experimental protocols outlined here provide a foundation for researchers to further probe the intricate functions of these vital DNA modifications.

References

• 1. Role of TET enzymes in DNA methylation, development, and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 2. TET (Ten-eleven translocation) family proteins: structure, biological functions and applications - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. 5-hydroxymethylcytosine: a stable or transient DNA modification? - PMC [pmc.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Thermodynamic Signature of DNA Damage: Characterization of DNA with a 5-Hydroxy-2'-deoxycytidine•2'-Deoxyguanosine Base Pair - PMC [pmc.ncbi.nlm.nih.gov]
• 8. 5-Carboxylcytosine and Cytosine Protonation Distinctly Alter the Stability and Dehybridization Dynamics of the DNA Duplex - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. academic.oup.com [academic.oup.com]
• 11. academic.oup.com [academic.oup.com]
• 12. Tissue-Specific Differences in DNA Modifications (5-Hydroxymethylcytosine, 5-Formylcytosine, 5-Carboxylcytosine and 5-Hydroxymethyluracil) and Their Interrelationships - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Nucleic acid thermodynamics - Wikipedia [en.wikipedia.org]
• 14. Methods for Detection and Mapping of Methylated and Hydroxymethylated Cytosine in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 15. How to Study DNA Hydroxymethylation (5hmC) in Plant Genomes? - CD Genomics [cd-genomics.com]
• 16. Chemical Methods for Decoding Cytosine Modifications in DNA - PMC [pmc.ncbi.nlm.nih.gov]
• 17. DNAmod: 5-carboxycytosine [dnamod.hoffmanlab.org]

A Comparative Analysis of TET Enzyme Kinetics in the Oxidation of 5mC, 5hmC, and 5fC

For Researchers, Scientists, and Drug Development Professionals: An Objective Comparison of Ten-Eleven Translocation (TET) Enzyme Activity on Modified Cytosines with Supporting Experimental Data.

The Ten-Eleven Translocation (TET) family of dioxygenases are critical regulators of DNA methylation, catalyzing the iterative oxidation of 5-methylcytosine (B146107) (5mC) to 5-hydroxymethylcytosine (B124674) (5hmC), 5-formylcytosine (B1664653) (5fC), and 5-carboxylcytosine (5caC). This enzymatic cascade is a central mechanism for active DNA demethylation and the generation of distinct epigenetic marks. Understanding the kinetic preferences of TET enzymes for their substrates—5mC, 5hmC, and 5fC—is fundamental to elucidating their biological roles and developing therapeutic interventions targeting these pathways. This guide provides a comparative overview of TET enzyme kinetics, supported by available experimental data and detailed methodologies.

Data Presentation: A Comparative Look at TET2 Reaction Rates

Substrate	Initial Reaction Rate (nM/min) for Tet2	Fold Decrease from 5mC
5mC	429	1.0
5hmC	87.4	4.9
5fC	56.6	7.6

This data was calculated from experiments using the catalytic domain of mouse Tet2 incubated with double-stranded DNA substrates containing the respective modified cytosine.[1][2]

The data clearly indicates that TET2 exhibits a kinetic preference for 5mC as a substrate, with the initial rate of oxidation being significantly higher than for 5hmC and 5fC.[1][2] The rate of conversion of 5hmC to 5fC is approximately 4.9-fold lower than the initial oxidation of 5mC, and the subsequent oxidation of 5fC to 5caC is about 7.6-fold lower.[1][2] This suggests that while the iterative oxidation is a processive reaction, the initial oxidative step is the most kinetically favorable for TET2. It has also been noted that TET enzymes, in general, possess a weaker affinity for substrates containing 5hmC and 5fC as compared to 5mC.

Mandatory Visualizations

The following diagrams illustrate the key biological pathway and a typical experimental workflow for studying TET enzyme kinetics.

TET-mediated iterative oxidation of 5-methylcytosine.

A generalized workflow for TET enzyme kinetic assays.

Experimental Protocols

The following sections detail the methodologies for key experiments cited in the study of TET enzyme kinetics.

Expression and Purification of Recombinant TET Proteins

Recombinant TET proteins, typically the catalytic domains of human or mouse TET1, TET2, and TET3, are essential for in vitro kinetic assays.

• Cloning and Expression: The cDNAs encoding the catalytic domains of the TET enzymes are cloned into an appropriate expression vector, such as a baculovirus expression vector (e.g., pFastBac) for expression in insect cells (e.g., Sf9) or a bacterial expression vector (e.g., pGEX or pET series) for expression in E. coli. The constructs often include an affinity tag (e.g., His-tag, FLAG-tag) to facilitate purification.

• Protein Production:

  • Insect Cells: Bacmids are generated and used to transfect insect cells. The cells are then cultured to allow for protein expression.

  • E. coli: The expression vector is transformed into a suitable E. coli strain (e.g., BL21(DE3)). Protein expression is induced, typically with IPTG, and the cells are grown at a lower temperature to enhance protein solubility.

• Purification:

  • Cells are harvested and lysed.

  • The lysate is cleared by centrifugation.

  • The supernatant containing the soluble protein is subjected to affinity chromatography based on the engineered tag (e.g., Ni-NTA agarose (B213101) for His-tagged proteins, anti-FLAG M2 affinity gel for FLAG-tagged proteins).

  • The column is washed extensively to remove non-specifically bound proteins.

  • The recombinant TET protein is eluted from the column.

  • Further purification steps, such as ion-exchange chromatography and size-exclusion chromatography, may be employed to achieve high purity.

  • The purity and concentration of the protein are determined by SDS-PAGE and a protein concentration assay (e.g., Bradford or BCA assay), respectively.

Preparation of DNA Substrates

The preparation of high-quality DNA substrates containing a single modified cytosine at a specific position is crucial for accurate kinetic analysis.

• Oligonucleotide Synthesis: Single-stranded DNA oligonucleotides containing 5mC, 5hmC, or 5fC at a defined position are chemically synthesized. These can often be commercially sourced.

• Annealing: The modified single-stranded oligonucleotide is annealed to its complementary unmodified strand to generate a double-stranded DNA substrate. This is typically done by mixing equimolar amounts of the two strands in an annealing buffer (e.g., 10 mM Tris-HCl, pH 8.0, 50 mM NaCl, 1 mM EDTA), heating to 95°C for 5 minutes, and then slowly cooling to room temperature.

• Substrate Design: The sequence of the DNA substrate is often designed to include a restriction enzyme site that is insensitive to the methylation status of the target cytosine, which can be useful for certain analytical methods.

In Vitro TET Enzyme Kinetic Assay

• Reaction Mixture: The standard reaction mixture typically contains:

  • Purified recombinant TET enzyme (e.g., catalytic domain of TET1, TET2, or TET3)

  • Double-stranded DNA substrate with a single 5mC, 5hmC, or 5fC

  • Reaction Buffer (e.g., 50 mM HEPES, pH 8.0)

  • Co-factors:

    • Fe(II) (e.g., (NH4)2Fe(SO4)2)

    • α-ketoglutarate (α-KG)

    • Ascorbate (to maintain iron in the reduced state)

• Reaction Conditions:

  • The reaction components are assembled on ice.

  • The reaction is initiated by the addition of the TET enzyme or the DNA substrate.

  • The reaction is incubated at 37°C for a defined period. For kinetic studies, multiple time points are taken to determine the initial reaction rate.

  • The reaction is quenched by the addition of a stop solution (e.g., containing EDTA to chelate Fe(II)) or by heat inactivation.

• Kinetic Analysis: To determine Michaelis-Menten parameters, the concentration of the DNA substrate is varied while keeping the enzyme concentration constant. The initial reaction rates at each substrate concentration are then measured and fitted to the Michaelis-Menten equation.

Analysis of Reaction Products

Two primary methods are used to separate and quantify the products of the TET enzyme reaction:

• Two-Dimensional Thin-Layer Chromatography (2D-TLC):

  • The DNA from the quenched reaction is purified and digested into individual deoxynucleosides using a cocktail of enzymes (e.g., nuclease P1 and alkaline phosphatase).

  • The 5' ends of the deoxynucleosides are radiolabeled with ³²P using T4 polynucleotide kinase and [γ-³²P]ATP.

  • The radiolabeled deoxynucleosides are spotted onto a TLC plate.

  • The plate is developed in a first dimension with a specific solvent system.

  • The plate is then rotated 90 degrees and developed in a second dimension with a different solvent system. This allows for the separation of 5mC, 5hmC, 5fC, and 5caC.

  • The separated spots are visualized by autoradiography and quantified by phosphorimaging.

• Liquid Chromatography-Mass Spectrometry (LC-MS/MS):

  • Similar to the 2D-TLC protocol, the DNA from the reaction is digested to deoxynucleosides.

  • The deoxynucleoside mixture is then injected into a liquid chromatography system coupled to a tandem mass spectrometer.

  • The different modified deoxynucleosides are separated by reverse-phase chromatography.

  • The mass spectrometer is used to detect and quantify each deoxynucleoside based on its specific mass-to-charge ratio (m/z) and fragmentation pattern. This method is highly sensitive and quantitative.

References

• 1. Tet proteins can convert 5-methylcytosine to 5-formylcytosine and 5-carboxylcytosine - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]

Validating the Biological Role of 5-Carboxycytidine: A Comparative Guide Based on Knockout and Knockdown Experiments

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of experimental approaches to validate the biological role of 5-Carboxycytidine (5caC), a key intermediate in the DNA demethylation pathway. As 5caC is a DNA modification and not a direct gene product, its biological function is elucidated through the knockout or knockdown of the enzymes responsible for its synthesis, the Ten-eleven translocation (TET) family of dioxygenases. This guide summarizes key findings from such experiments, presents comparative data in a tabular format, details relevant experimental protocols, and provides visualizations of the underlying biological pathways and experimental workflows.

The Central Role of TET Enzymes in 5-Carboxycytidine Production

5-Carboxycytidine is the final product of the successive oxidation of 5-methylcytosine (B146107) (5mC) by the TET family of enzymes (TET1, TET2, and TET3).[1][2][3][4][5] This enzymatic cascade, which also produces 5-hydroxymethylcytosine (B124674) (5hmC) and 5-formylcytosine (B1664653) (5fC), is a crucial part of the active DNA demethylation process.[1][4] The resulting 5caC can be recognized and excised by Thymine-DNA Glycosylase (TDG) as part of the base excision repair pathway, ultimately leading to the replacement of the modified cytosine with an unmodified one.[1][4]

To understand the specific biological functions of 5caC, researchers have developed knockout and knockdown models targeting the TET enzymes. The rationale is that the depletion of TET enzymes will lead to a significant reduction or complete absence of 5caC, and any resulting phenotypes can be attributed to the loss of this modification and its precursors.

References

• 1. Genome-wide analysis reveals TET- and TDG-dependent 5-methylcytosine oxidation dynamics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Simultaneous deletion of the methylcytosine oxidases Tet1 and Tet3 increases transcriptome variability in early embryogenesis - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The roles of TET family proteins in development and stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Tet family proteins and 5-hydroxymethylcytosine in development and disease - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Overlapping requirements for Tet2 and Tet3 in normal development and hematopoietic stem cell emergence - PMC [pmc.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Navigating the Safe Disposal of 5-Carboxycytidine: A Comprehensive Guide

For researchers, scientists, and drug development professionals, the proper disposal of laboratory chemicals is a critical component of ensuring a safe and compliant work environment. This guide provides essential, step-by-step procedures for the safe disposal of 5-Carboxycytidine, a modified nucleoside utilized in various research applications. Adherence to these protocols is paramount to minimize environmental impact and safeguard laboratory personnel.

Understanding the Hazard Profile of 5-Carboxycytidine

Before initiating any disposal procedure, it is crucial to understand the hazard profile of the substance. Based on available safety data, 5-Carboxycytidine is classified with the following hazards:

• Acute Oral Toxicity (Category 4)

• Skin Irritation (Category 2)

• Eye Irritation (Category 2)

• Specific Target Organ Toxicity (Single Exposure, Category 3), causing respiratory irritation

These classifications necessitate careful handling and a structured disposal plan to mitigate potential risks.

Quantitative Data Summary

For quick reference, the key chemical and physical properties of 5-Carboxycytidine are summarized in the table below.

Property	Value
Molecular Formula	C₁₀H₁₃N₃O₇
Molecular Weight	287.23 g/mol
Appearance	Solid
Oral LD50	Not available
Dermal LD50	Not available
Inhalation LC50	Not available

Data sourced from PubChem.[1]

Step-by-Step Disposal Protocol

The following protocol outlines the recommended procedure for the disposal of 5-Carboxycytidine. This process is designed to be straightforward and to ensure compliance with general laboratory safety standards.

1. Personal Protective Equipment (PPE):

• Always wear appropriate PPE, including safety goggles, a lab coat, and chemical-resistant gloves, when handling 5-Carboxycytidine waste.

2. Waste Segregation:

• Do not mix 5-Carboxycytidine waste with other chemical waste streams unless explicitly permitted by your institution's hazardous waste management plan.

• Keep 5-Carboxycytidine waste in its original or a clearly labeled, compatible container.

3. Waste Collection and Storage:

• Solid Waste: Collect solid 5-Carboxycytidine waste in a designated, sealed container. This includes any contaminated consumables such as weigh boats, pipette tips, and gloves.

• Liquid Waste: If 5-Carboxycytidine is in a solution, collect it in a sealed, leak-proof container. Do not dispose of liquid waste containing 5-Carboxycytidine down the drain.

• Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name "5-Carboxycytidine," and the associated hazard symbols (e.g., exclamation mark for irritant and health hazard).

4. Final Disposal:

• All waste containing 5-Carboxycytidine must be disposed of through an approved hazardous waste disposal facility.

• Contact your institution's Environmental Health and Safety (EHS) office to arrange for the pickup and disposal of the waste.

• Follow all local, regional, and national regulations for hazardous waste disposal.[2]

Logical Flow for Disposal Decision-Making

The following diagram illustrates the decision-making process for the proper disposal of 5-Carboxycytidine.

Caption: Disposal workflow for 5-Carboxycytidine waste.

By adhering to these procedures, laboratories can ensure the safe and compliant disposal of 5-Carboxycytidine, fostering a culture of safety and environmental responsibility. Always consult your institution's specific guidelines and the most recent Safety Data Sheet (SDS) for the most up-to-date information.

References

• 1. 5-Carboxycytidine | C10H13N3O7 | CID 90117986 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. biosynth.com [biosynth.com]

Navigating the Safe Handling of 5-Carboxycytidine: A Procedural Guide

For researchers, scientists, and drug development professionals, the proper handling of novel chemical compounds is paramount to ensuring laboratory safety and data integrity. This guide provides essential, immediate safety and logistical information for the handling of 5-Carboxycytidine, a modified nucleoside. In the absence of a comprehensive Safety Data Sheet (SDS), this document outlines a cautious approach based on the known characteristics of similar nucleoside analogues and general best practices for handling chemical compounds with unknown toxicological profiles.

Hazard Assessment and Precautionary Approach

The toxicological properties of 5-Carboxycytidine have not been fully investigated. As a nucleoside analogue, it is prudent to assume that it may have biological activity and could be harmful if ingested, inhaled, or absorbed through the skin. Structurally similar compounds, such as 5-methylcytidine (B43896) and 5-formylcytidine, are indicated to potentially cause eye irritation and may be harmful if swallowed. Therefore, a precautionary principle should be adopted, treating 5-Carboxycytidine as a potentially hazardous substance.

Personal Protective Equipment (PPE)

A comprehensive PPE strategy is the first line of defense against potential exposure. The following PPE is mandatory when handling 5-Carboxycytidine in solid form or in solution:

Protection Type	Specific Recommendations
Eye Protection	Chemical safety goggles that provide a complete seal around the eyes. A face shield should be worn in addition to goggles when there is a significant risk of splashes.
Hand Protection	Disposable nitrile gloves are the minimum requirement. For prolonged handling or when working with solutions, double-gloving is recommended. Change gloves immediately if they become contaminated.
Body Protection	A buttoned, knee-length laboratory coat. Consider a chemically resistant apron when handling larger quantities or solutions.
Footwear	Fully enclosed, non-perforated shoes.
Respiratory Protection	For handling the solid compound outside of a certified chemical fume hood, a NIOSH-approved N95 or higher-rated respirator is required to prevent inhalation of airborne particles.

Operational Plan: From Receipt to Use

Adherence to a strict operational protocol minimizes the risk of exposure and contamination.

1. Receiving and Storage:

• Upon receipt, visually inspect the container for any damage or leaks.

• Store 5-Carboxycytidine in a tightly sealed, clearly labeled container.

• Keep the container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.

2. Handling and Weighing (Solid Form):

• All handling of solid 5-Carboxycytidine must be conducted in a certified chemical fume hood to control for airborne particles.

• Use dedicated spatulas and weighing boats.

• Clean all equipment thoroughly after use.

3. Solution Preparation:

• Prepare solutions in a chemical fume hood.

• Add the solid 5-Carboxycytidine slowly to the solvent to avoid splashing.

• Ensure the container is properly labeled with the chemical name, concentration, solvent, and date of preparation.

Disposal Plan: Managing 5-Carboxycytidine Waste

All materials contaminated with 5-Carboxycytidine must be treated as hazardous waste.

• Solid Waste: Collect all contaminated solid waste, including gloves, weighing paper, and disposable labware, in a dedicated, sealed, and clearly labeled hazardous waste container.

• Liquid Waste: Collect all solutions containing 5-Carboxycytidine in a sealed, clearly labeled, and chemically compatible hazardous waste container. Do not dispose of this waste down the drain.

• Disposal: Arrange for the disposal of all hazardous waste through your institution's Environmental Health and Safety (EHS) office.

Spill Response Plan

In the event of a spill, prompt and appropriate action is crucial.

1. Small Spills (Solid):

• If it is safe to do so, gently cover the spill with a damp paper towel to avoid raising dust.

• Carefully wipe up the material, working from the outside in.

• Place the contaminated paper towels and any other cleaning materials in a sealed bag and dispose of it as hazardous waste.

• Decontaminate the spill area with a suitable laboratory detergent and water.

2. Small Spills (Liquid):

• Absorb the spill with an inert absorbent material (e.g., vermiculite, sand, or a commercial spill pillow).

• Collect the absorbent material using non-sparking tools and place it in a sealed container for hazardous waste disposal.

• Decontaminate the spill area with a suitable laboratory detergent and water.

3. Large Spills:

• Evacuate the immediate area.

• Alert your supervisor and contact your institution's EHS office immediately.

• Prevent others from entering the area.

• If the spill is flammable, eliminate all ignition sources.

Quantitative Data Summary

Due to the limited publicly available data for 5-Carboxycytidine, a comprehensive quantitative safety profile cannot be provided. The following table summarizes the available information and highlights the data gaps.

Parameter	Value	Source
Molecular Formula	C₁₀H₁₃N₃O₇	PubChem[1]
Molecular Weight	287.23 g/mol	PubChem[1]
Acute Toxicity (Oral)	Data not available. Assumed to be potentially harmful.	Inferred
Skin Corrosion/Irritation	Data not available. Assumed to be a potential irritant.	Inferred
Serious Eye Damage/Irritation	Data not available. Assumed to be a potential irritant.	Inferred
Occupational Exposure Limits	Not established.	N/A

Safe Handling Workflow

The following diagram illustrates the logical flow for the safe handling of 5-Carboxycytidine.

Caption: Workflow for the safe handling of 5-Carboxycytidine.

By adhering to these rigorous safety protocols, researchers can confidently work with 5-Carboxycytidine while minimizing potential risks to themselves and their colleagues, thereby fostering a culture of safety and scientific excellence.

References

• 1. 5-Carboxycytidine | C10H13N3O7 | CID 90117986 - PubChem [pubchem.ncbi.nlm.nih.gov]